Technical Documentation Center

3-Bromo-4-hydroxy-5-methoxybenzonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Bromo-4-hydroxy-5-methoxybenzonitrile
  • CAS: 52805-45-5

Core Science & Biosynthesis

Foundational

A Senior Application Scientist's Guide to 3-Bromo-4-hydroxy-5-methoxybenzonitrile (CAS 52805-45-5): From Synthesis to Application

An In-depth Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of a Polysubstituted Aromatic Core In the landscape of modern organic synthesis, the stra...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Polysubstituted Aromatic Core

In the landscape of modern organic synthesis, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures. 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a prime example of a highly functionalized aromatic building block, offering a unique convergence of reactive sites that empower chemists in pharmaceutical, agrochemical, and materials science research.[1][2] Its structure, featuring a nitrile, a phenolic hydroxyl, a methoxy ether, and a bromine atom on a benzene ring, presents a versatile platform for a multitude of chemical transformations.

This guide provides an in-depth technical analysis of this compound, moving beyond catalog data to explore the causality behind its synthesis, its rich derivatization potential, and its proven applications. The protocols and insights herein are designed to be self-validating, equipping the laboratory professional with the foundational knowledge required to leverage this reagent's full potential.

Core Physicochemical Properties and Specifications

A precise understanding of a compound's physical and chemical properties is the bedrock of reproducible science. The key specifications for 3-Bromo-4-hydroxy-5-methoxybenzonitrile are summarized below.

PropertyValueSource(s)
CAS Number 52805-45-5[1][3][4]
Molecular Formula C₈H₆BrNO₂[1][3][4]
Molecular Weight 228.04 g/mol [1][4]
IUPAC Name 3-bromo-4-hydroxy-5-methoxybenzonitrile[4]
Appearance Tan to Brown or White Solid Powder[1][3]
Melting Point 137-146 °C[1][3]
Purity ≥97% (GC)[1]
InChI Key FHXLXRNDUJYBEQ-UHFFFAOYSA-N[4][5]
Canonical SMILES COC1=C(C(=CC(=C1)C#N)Br)O[4]

Synthesis and Mechanistic Considerations: A Logical Approach

The synthesis of substituted benzonitriles is a critical area of organic chemistry, as the benzonitrile unit is a cornerstone of many bioactive molecules and functional materials.[6][7] A logical and efficient synthetic pathway to 3-Bromo-4-hydroxy-5-methoxybenzonitrile originates from the readily available natural product, vanillin. This transformation involves two key steps: regioselective bromination followed by the conversion of the aldehyde functional group to a nitrile.

Proposed Synthetic Workflow

Synthesis_Workflow Vanillin Vanillin Bromination Electrophilic Aromatic Substitution (Bromination) Vanillin->Bromination KBrO₃, HBr, Acetic Acid Bromovanillin 5-Bromovanillin Bromination->Bromovanillin Conversion Aldehyde to Nitrile Conversion (e.g., via Oxime Dehydration) Bromovanillin->Conversion NH₂OH·HCl, Formic Acid Target 3-Bromo-4-hydroxy- 5-methoxybenzonitrile Conversion->Target

Caption: Proposed two-step synthesis of the target compound from vanillin.

Mechanistic Rationale:

  • Electrophilic Aromatic Substitution (Bromination): Vanillin's aromatic ring is highly activated by two strong electron-donating groups: a hydroxyl (-OH) and a methoxy (-OCH₃). Both are powerful ortho, para-directors.[8] The hydroxyl group is the more potent activator, primarily directing the incoming electrophile (Br⁺) to the position ortho to it, which is C5. This regioselectivity is reinforced by the methoxy group, which also directs ortho to the same position. The aldehyde group is a deactivating, meta-director and has less influence. Therefore, the bromination of vanillin reliably yields 5-bromovanillin as the major product.[9][10] The bromine electrophile is often generated in situ from potassium bromate and hydrobromic acid for safety and convenience.[8][10]

  • Aldehyde to Nitrile Conversion: The transformation of the aldehyde in 5-bromovanillin to a nitrile is a crucial step. A robust method involves a one-pot reaction with hydroxylamine hydrochloride in a dehydrating solvent like formic acid.[11] This proceeds through the formation of an intermediate aldoxime, which is subsequently dehydrated under the reaction conditions to yield the final benzonitrile product.

Exemplary Laboratory Protocol

This protocol is a representative synthesis adapted from established procedures.[8][11]

Step 1: Synthesis of 5-Bromovanillin

  • In a 250 mL Erlenmeyer flask, combine vanillin (10.0 g, 65.7 mmol) and potassium bromate (3.65 g, 21.9 mmol) in 100 mL of glacial acetic acid.

  • Stir the mixture vigorously with a magnetic stir bar at room temperature.

  • Slowly add 48% hydrobromic acid (12.5 mL) dropwise over 15 minutes. The solution will develop a yellow-orange color, indicating the formation of bromine.[12]

  • Continue stirring at room temperature for 1 hour.

  • Pour the reaction mixture into 500 mL of an ice-water slurry with continuous stirring. A precipitate will form.

  • If the solution retains a strong yellow color, add a few drops of saturated sodium thiosulfate solution to quench any excess bromine.

  • Isolate the crude product by vacuum filtration, washing the solid thoroughly with cold water.

  • Recrystallize the crude solid from 50% ethanol/water to yield pure 5-bromovanillin as a white crystalline solid.

Step 2: Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

  • To a flask containing 5-bromovanillin (5.0 g, 21.6 mmol) and sodium formate (14.2 g, 208 mmol), add 100 mL of formic acid.

  • Heat the stirred mixture to 95 °C.

  • Add hydroxylamine hydrochloride (7.5 g, 108 mmol) in small portions over 30 minutes.

  • Maintain the reaction at 95-100 °C for 4-5 hours, monitoring the reaction progress by TLC.

  • After completion, cool the mixture to room temperature and pour it onto 500 mL of ice water.

  • Collect the resulting precipitate by vacuum filtration, wash with water until the filtrate is neutral, and dry under vacuum.

  • The crude product can be further purified by recrystallization or column chromatography if necessary.

Chemical Reactivity and Derivatization Potential

The true utility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile lies in the distinct reactivity of its functional groups, which can be addressed selectively to build molecular complexity.

Reactivity_Map Core 3-Bromo-4-hydroxy- 5-methoxybenzonitrile Nitrile_Node Nitrile (C≡N) Core->Nitrile_Node Bromo_Node Bromo (-Br) Core->Bromo_Node Hydroxyl_Node Hydroxyl (-OH) Core->Hydroxyl_Node Acid Carboxylic Acid (-COOH) Nitrile_Node->Acid Hydrolysis (H₃O⁺) Amine Amine (-CH₂NH₂) Nitrile_Node->Amine Reduction (e.g., LiAlH₄) Tetrazole Tetrazole Ring Nitrile_Node->Tetrazole Cycloaddition (e.g., NaN₃) Suzuki C-C Bond (Suzuki Coupling) Bromo_Node->Suzuki R-B(OH)₂, Pd catalyst Buchwald C-N Bond (Buchwald-Hartwig) Bromo_Node->Buchwald R₂NH, Pd catalyst Heck C-C Bond (Heck Reaction) Bromo_Node->Heck Alkene, Pd catalyst Ether Ether (-OR) Hydroxyl_Node->Ether Alkylation (e.g., R-X, base) Ester Ester (-OCOR) Hydroxyl_Node->Ester Acylation (e.g., Ac₂O)

Caption: Key derivatization pathways based on the compound's functional groups.

  • The Nitrile Group : This is a highly versatile functional handle. It can be readily hydrolyzed to a carboxylic acid, reduced to a primary amine, or used in cycloaddition reactions to form heterocyclic structures like tetrazoles.[7][13] This versatility is invaluable in drug discovery for accessing amides, amines, and bioisosteric replacements.

  • The Bromo Group : The bromine atom is an excellent leaving group for metal-catalyzed cross-coupling reactions.[13] This enables the formation of new carbon-carbon bonds (via Suzuki or Heck reactions) and carbon-nitrogen bonds (via Buchwald-Hartwig amination), which are fundamental strategies for constructing the complex biaryl and aniline scaffolds found in many pharmaceuticals.[13]

  • The Phenolic Hydroxyl Group : The acidic proton of the hydroxyl group can be easily removed, and the resulting phenoxide can be O-alkylated or O-acylated. This allows for fine-tuning of properties like solubility, lipophilicity, and hydrogen bonding capacity, which are critical parameters in drug design. A common derivatization is methylation using dimethyl sulfate to yield the corresponding 3-bromo-4,5-dimethoxybenzonitrile.[11]

Applications in Research and Development

The unique combination of functional groups makes 3-Bromo-4-hydroxy-5-methoxybenzonitrile a sought-after intermediate in several high-value research areas.

  • Pharmaceutical Development : This compound is frequently cited as a key intermediate in the synthesis of pharmaceuticals.[1][2] Its structure is a precursor for molecules targeting a range of biological pathways. It is particularly valuable in the development of anti-cancer agents and kinase inhibitors, where substituted aromatic cores are prevalent.[2][13] Additionally, it serves as a scaffold in biochemical research for creating probes for enzyme inhibition and receptor binding studies.[1][2]

  • Agrochemical Chemistry : In agricultural science, it is used to formulate effective pesticides and herbicides.[1][2] The ability to easily diversify the molecule through its multiple reaction sites allows for the rapid generation of libraries of compounds that can be screened for potent and selective activity against specific plant diseases or pests.[1]

  • Material Science : While less documented for this specific molecule, related bromobenzonitriles are used in the production of specialty materials.[2][14] The rigid aromatic structure, combined with the polar nitrile group and the reactive bromine handle, makes it a potential monomer or functionalizing agent for creating polymers with enhanced thermal stability, liquid crystals for display technologies, or materials for organic electronics.[14]

Spectroscopic Profile: A Self-Validating Fingerprint

Structural confirmation and purity assessment are non-negotiable. While raw spectral data should be acquired for each batch, the expected spectroscopic characteristics provide a reliable benchmark for validation. Several chemical suppliers offer access to NMR, HPLC, and other analytical data for this compound.[15][16]

  • ¹H NMR : The spectrum should display distinct signals corresponding to the molecular structure. Expect two singlets in the aromatic region (approx. 7.0-7.5 ppm) for the two non-equivalent aromatic protons. A singlet around 3.9 ppm would correspond to the three methoxy (-OCH₃) protons, and a broad singlet at a higher chemical shift (typically >5.5 ppm, solvent-dependent) would indicate the phenolic hydroxyl (-OH) proton.

  • ¹³C NMR : The spectrum should show eight distinct carbon signals. Key signals would include the nitrile carbon (approx. 118-120 ppm), the methoxy carbon (approx. 56 ppm), and six aromatic carbons with shifts influenced by their respective substituents (C-Br, C-OH, C-OCH₃, etc.).

  • Infrared (IR) Spectroscopy : The IR spectrum provides a functional group fingerprint. Look for a broad absorption band around 3300-3500 cm⁻¹ (O-H stretch), a sharp, medium-intensity peak around 2220-2240 cm⁻¹ (C≡N stretch), and characteristic peaks in the 1600-1450 cm⁻¹ region for aromatic C=C stretching.

Safety, Handling, and Storage

Adherence to safety protocols is essential when working with any chemical reagent. 3-Bromo-4-hydroxy-5-methoxybenzonitrile is classified as toxic and an irritant.

Hazard ClassGHS Hazard Statement
Acute Toxicity H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.[17]
Skin Irritation H315: Causes skin irritation.[4][18]
Eye Irritation H319: Causes serious eye irritation.[4][18]
Respiratory Irritation H335: May cause respiratory irritation.[18]

Handling and Storage Recommendations:

  • Personal Protective Equipment (PPE) : Always wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[18][19]

  • Ventilation : Handle only in a well-ventilated area, preferably within a chemical fume hood, to avoid breathing dust.[17][18]

  • Handling Practices : Avoid contact with skin and eyes. Wash hands thoroughly after handling.[17] Do not eat, drink, or smoke in the work area.[18]

  • Storage : Store in a cool (0-8°C is recommended), dry, and well-ventilated place.[1][17] Keep the container tightly closed and store locked up.[17][18]

Conclusion

3-Bromo-4-hydroxy-5-methoxybenzonitrile is more than just a chemical intermediate; it is a strategic tool for molecular innovation. Its densely packed array of functional groups, each with a well-defined and orthogonal reactivity profile, provides a robust platform for synthetic chemists. From its logical synthesis starting from vanillin to its diverse applications in creating novel pharmaceuticals, agrochemicals, and advanced materials, this compound demonstrates the power of a well-designed building block. By understanding its synthesis, reactivity, and handling requirements, researchers can confidently and efficiently translate this molecule's potential into tangible scientific advancements.

References

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5 . J&K Scientific. Available from: [Link]

  • Direct synthesis of 2-substituted benzonitriles via alkylcyanation of arynes with N,N-disubstituted aminomalononitriles . Royal Society of Chemistry. Available from: [Link]

  • Synthesis of benzonitriles from substituted benzoic acid. Google Patents.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | C8H6BrNO2 | CID 7021625 . PubChem, National Center for Biotechnology Information. Available from: [Link]

  • Bromination Of Vanillin - 242 Words . Cram. Available from: [Link]

  • Deducing Directive Effects with Electrophilic Aromatic Substitution - Bromination of Vanillin . University of Colorado Denver. Available from: [Link]

  • an optimization of time in the bromination of vanillin reaction . Digital Commons @ the Georgia Academy of Science. Available from: [Link]

  • Bromination of vanillin . YouTube. Available from: [Link]

Sources

Exploratory

An In-depth Technical Guide to 3-Bromo-4-hydroxy-5-methoxybenzonitrile: Properties, Synthesis Considerations, and Applications

For Researchers, Scientists, and Drug Development Professionals Introduction: A Versatile Scaffold in Modern Chemistry 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic compound that has garnere...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Scaffold in Modern Chemistry

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic compound that has garnered significant interest as a key building block in the synthesis of complex molecules. Its unique arrangement of a nitrile, a hydroxyl, a methoxy, and a bromine substituent on a benzene ring makes it a versatile intermediate for creating a diverse range of chemical entities. This guide provides a comprehensive overview of its chemical and physical properties, discusses its strategic importance in synthetic chemistry, and explores its applications, particularly in the realms of pharmaceutical and agrochemical development. The strategic placement of its functional groups allows for selective chemical modifications, making it an invaluable tool for medicinal chemists and process development scientists.

Physicochemical and Structural Characteristics

The utility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in synthetic protocols is largely dictated by its inherent chemical and physical properties. A thorough understanding of these characteristics is paramount for its effective use in research and development.

The molecular weight of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is approximately 228.04 g/mol .[1][2][3] Its molecular formula is C8H6BrNO2.[1][2][3] The compound typically appears as a tan to brown or white solid powder.[2][4]

PropertyValueSource(s)
Molecular Weight 228.04 g/mol [1][2][3]
Molecular Formula C8H6BrNO2[1][2][3]
CAS Number 52805-45-5[1][2][4]
Appearance Tan to Brown Powder / White Solid[2][4]
Melting Point 137-140 °C / 146 °C[2][4]
Purity ≥ 97% (GC) / Min. 98.0 (GC)[2][4]

The structure, confirmed by its IUPAC name, 3-bromo-4-hydroxy-5-methoxybenzonitrile, is key to its reactivity.[1] The electron-withdrawing nitrile group, the electron-donating hydroxyl and methoxy groups, and the reactive bromine atom provide multiple sites for chemical derivatization.

Strategic Importance in Organic Synthesis

The arrangement of functional groups on the benzonitrile core is not arbitrary; it is a deliberate design that offers significant advantages in multi-step syntheses. The interplay between these groups governs the regioselectivity of subsequent reactions, a critical factor in the efficient construction of complex target molecules.

Diagram: Synthetic Utility Workflow

G A 3-Bromo-4-hydroxy- 5-methoxybenzonitrile B Protection of Hydroxyl Group A->B Avoids side reactions E Etherification/ Esterification of Hydroxyl Group A->E Direct modification C Cross-Coupling Reactions (e.g., Suzuki, Heck) at Bromine B->C Selective C-C bond formation D Nucleophilic Addition/ Reduction of Nitrile Group C->D Further functionalization F Advanced Intermediates D->F E->C E->F G Active Pharmaceutical Ingredients (APIs) F->G H Agrochemicals F->H

Caption: Logical workflow for the synthetic application of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Key Applications in Research and Development

This benzonitrile derivative is a valuable precursor in several areas of chemical research, most notably in the development of new therapeutic agents and crop protection agents.[2][5]

Pharmaceutical Development

3-Bromo-4-hydroxy-5-methoxybenzonitrile serves as a crucial intermediate in the synthesis of a variety of pharmaceuticals.[2][5] Its structural motifs are found in molecules being investigated for their potential as anti-cancer agents.[2][5] The presence of the bromine atom allows for the introduction of diverse functionalities through cross-coupling reactions, enabling the exploration of a wide chemical space in the search for potent and selective drug candidates.

Agrochemical Chemistry

In the field of agricultural science, this compound is utilized in the formulation of novel pesticides and herbicides.[2][5] The specific combination of functional groups can be tailored to target particular biological pathways in pests or weeds, leading to the development of more effective and environmentally benign crop protection solutions.[2]

Biochemical Research and Material Science

Beyond its role as a synthetic intermediate, 3-Bromo-4-hydroxy-5-methoxybenzonitrile is also employed in biochemical research, including studies on enzyme inhibition and receptor binding, to elucidate biological pathways.[2][5] In material science, it has applications in the production of specialty polymers, where it can enhance thermal stability and mechanical properties.[2][5]

Experimental Protocol: A Representative Synthetic Transformation

The following is a generalized protocol illustrating a common synthetic manipulation of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, specifically the methylation of the hydroxyl group. This step is often necessary to prevent unwanted side reactions in subsequent synthetic steps.

Objective: To synthesize 3-Bromo-4,5-dimethoxybenzonitrile from 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Materials:

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile

  • Dimethyl sulfate

  • Anhydrous potassium carbonate

  • Acetone (anhydrous)

  • Distilled water

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Separatory funnel

  • Rotary evaporator

  • Standard glassware for workup and purification

Diagram: Experimental Workflow

G cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Workup & Isolation cluster_3 Purification & Analysis A Dissolve starting material in acetone B Add K2CO3 (base) A->B C Add dimethyl sulfate (methylating agent) B->C D Reflux the mixture C->D E Quench with water D->E F Extract with ethyl acetate E->F G Wash with brine F->G H Dry organic layer (MgSO4) G->H I Concentrate in vacuo H->I J Purify by column chromatography or recrystallization I->J K Characterize product (NMR, MS, etc.) J->K

Caption: Step-by-step workflow for a typical methylation reaction.

Procedure:

  • Reaction Setup: In a dry round-bottom flask, dissolve 1 equivalent of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in anhydrous acetone.

  • Add 1.5 to 2 equivalents of anhydrous potassium carbonate to the solution. This acts as a base to deprotonate the hydroxyl group.

  • Stir the suspension vigorously and add 1.2 to 1.5 equivalents of dimethyl sulfate dropwise at room temperature.

  • Reaction: Attach a reflux condenser and heat the mixture to reflux. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Filter off the potassium carbonate and wash the solid with a small amount of acetone.

  • Concentrate the filtrate under reduced pressure to remove the acetone.

  • Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate using a rotary evaporator to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure 3-Bromo-4,5-dimethoxybenzonitrile.

Safety and Handling

3-Bromo-4-hydroxy-5-methoxybenzonitrile is classified as toxic if swallowed, in contact with skin, or if inhaled. It can also cause skin, eye, and respiratory irritation.[6] Therefore, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn when handling this compound.[7] All manipulations should be carried out in a well-ventilated fume hood.[7][8] In case of exposure, it is crucial to seek immediate medical attention.[8] Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.

Conclusion

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a strategically important molecule in synthetic organic chemistry. Its well-defined physicochemical properties and the versatile reactivity of its multiple functional groups make it an indispensable building block for the creation of novel pharmaceuticals and agrochemicals. A comprehensive understanding of its characteristics, handling requirements, and synthetic potential is essential for researchers aiming to leverage this compound in their scientific endeavors.

References

  • PubChem. 3-Bromo-4-hydroxy-5-methoxybenzonitrile. National Center for Biotechnology Information. [Link]

  • J&K Scientific. 3-Bromo-4-hydroxy-5-methoxybenzonitrile. J&K Scientific Ltd. [Link]

  • Appchem. 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Applichem, Inc. [Link]

  • LookChem. 3-BROMO-4-HYDROXY-5-METHOXYBENZONITRILE. LookChem. [Link]

Sources

Foundational

3-Bromo-4-hydroxy-5-methoxybenzonitrile structure

An In-depth Technical Guide to 3-Bromo-4-hydroxy-5-methoxybenzonitrile Authored by a Senior Application Scientist This guide provides a comprehensive technical overview of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a pivot...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a pivotal chemical intermediate. Designed for researchers, medicinal chemists, and professionals in drug development and agrochemical synthesis, this document delves into the compound's structural characteristics, physicochemical properties, a validated synthesis pathway with mechanistic insights, and its significant applications.

Introduction: Strategic Importance in Synthesis

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic compound that serves as a versatile building block in modern organic synthesis.[1] Its unique arrangement of a nitrile, a hydroxyl, a methoxy, and a bromine group on a benzene ring offers multiple reaction sites for chemical modification. This strategic combination of functional groups makes it an exceptionally valuable precursor in the development of complex molecular architectures, particularly for novel therapeutic agents and specialized agrochemicals.[1][2] The presence of the nitrile group, a common pharmacophore, and the bromine atom, which allows for cross-coupling reactions, positions this molecule as a key intermediate in constructing diverse chemical libraries for screening and development.[1][3]

Molecular Structure and Physicochemical Properties

The structural integrity and properties of a chemical intermediate are foundational to its application in complex synthetic routes. Below is a summary of the key identifiers and physicochemical properties of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Chemical Structure

The molecule consists of a central benzene ring substituted with four functional groups. The nitrile (-C≡N) and hydroxyl (-OH) groups are positioned para to each other. The methoxy (-OCH₃) and bromine (-Br) atoms are ortho and meta to the nitrile group, respectively.

2D Structure of 3-Bromo-4-hydroxy-5-methoxybenzonitrile
Properties Data Table

The quantitative data for this compound have been consolidated from various chemical suppliers and databases to provide a reliable reference.

PropertyValueSource(s)
CAS Number 52805-45-5[1][4][5][6][7]
Molecular Formula C₈H₆BrNO₂[1][5][6][7]
Molecular Weight 228.04 g/mol [1][7]
Appearance Tan to Brown or White to Almost white powder/crystal[1][5]
Melting Point 137-140 °C / 146 °C[1][5]
Purity ≥97% (GC) / >98.0% (GC)[1][5]
IUPAC Name 3-bromo-4-hydroxy-5-methoxybenzonitrile[7]
InChI Key FHXLXRNDUJYBEQ-UHFFFAOYSA-N[6][7]
SMILES COC1=C(C(=CC(=C1)C#N)Br)O[7]
Storage Conditions Store at 0-8°C, in a dry, well-ventilated place[1]

Synthesis Pathway and Experimental Protocol

The synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is not commonly reported as a direct, one-step procedure. A robust and logical synthetic route can be designed starting from the readily available and inexpensive feedstock, vanillin (4-hydroxy-3-methoxybenzaldehyde). This multi-step synthesis involves a regioselective bromination followed by the conversion of the aldehyde functional group into a nitrile.

G start Vanillin (4-hydroxy-3-methoxybenzaldehyde) step1 Step 1: Electrophilic Bromination start->step1 intermediate1 5-Bromovanillin step1->intermediate1 Br₂ / Acetic Acid or KBrO₃ / HBr step2 Step 2: Aldoxime Formation intermediate1->step2 intermediate2 5-Bromovanillin Oxime step2->intermediate2 NH₂OH·HCl step3 Step 3: Dehydration to Nitrile intermediate2->step3 end 3-Bromo-4-hydroxy-5-methoxybenzonitrile step3->end Acetic Anhydride

Proposed multi-step synthesis workflow from Vanillin.
Step 1: Synthesis of 5-Bromovanillin

Causality and Expertise: The synthesis begins with the electrophilic aromatic substitution of vanillin.[8] The hydroxyl (-OH) and methoxy (-OCH₃) groups are strong activating, ortho-, para-directing groups. The aldehyde (-CHO) group is a deactivating, meta-directing group. The powerful activating effects of the hydroxyl and methoxy groups dominate, directing the incoming electrophile (Br⁺). The position ortho to the hydroxyl group and meta to the aldehyde (C5) is the most sterically accessible and electronically enriched, leading to highly regioselective bromination at this site.[9] Using an in-situ generation method for bromine (from potassium bromate and hydrobromic acid) is often preferred in laboratory settings to avoid handling highly corrosive and volatile elemental bromine.[9][10]

Protocol:

  • Reaction Setup: In a 250 mL Erlenmeyer flask equipped with a magnetic stir bar, dissolve 15.2 g (0.1 mol) of vanillin in 75 mL of glacial acetic acid.[11]

  • Brominating Agent Preparation: In a separate flask, carefully prepare the brominating solution. Method A (Elemental Bromine): Slowly add 5.2 mL (0.1 mol) of bromine to 25 mL of glacial acetic acid.[11] Method B (In-situ Generation): To the vanillin solution, add 7.0 g (0.042 mol) of potassium bromate (KBrO₃).[9] Then, slowly add 12 mL of 48% hydrobromic acid (HBr) dropwise over 15 minutes.[9]

  • Reaction: Stir the reaction mixture vigorously at room temperature. For Method A, add the bromine solution dropwise over 30 minutes.[11] For both methods, continue stirring for an additional 45-60 minutes after the addition is complete. The reaction progress can be monitored by TLC.

  • Work-up and Isolation: Pour the reaction mixture into 500 mL of ice-cold water with stirring.[9] A precipitate of crude 5-bromovanillin will form.

  • Quenching: Add a few drops of saturated sodium thiosulfate solution to neutralize any unreacted bromine (the yellow color will disappear).[9]

  • Purification: Collect the solid product by vacuum filtration, washing the filter cake thoroughly with cold water. Recrystallize the crude solid from a 50% ethanol/water mixture to yield pure 5-bromovanillin as a white or pale yellow solid.[9]

Step 2: Synthesis of 5-Bromovanillin Oxime

Causality and Expertise: The conversion of an aldehyde to an oxime is a classic condensation reaction. The nitrogen atom of hydroxylamine is nucleophilic and attacks the electrophilic carbonyl carbon of the aldehyde. This is followed by a proton transfer and dehydration to yield the C=N double bond of the oxime. The reaction is typically carried out in a slightly acidic or neutral aqueous ethanol solution to ensure the hydroxylamine is sufficiently nucleophilic while also facilitating the dehydration step.

Protocol:

  • Reaction Setup: In a round-bottom flask, suspend 11.5 g (0.05 mol) of 5-bromovanillin and 4.2 g (0.06 mol) of hydroxylamine hydrochloride (NH₂OH·HCl) in 100 mL of 95% ethanol.

  • Base Addition: To this suspension, add a solution of 5.3 g (0.05 mol) of sodium carbonate in 25 mL of water, dropwise with stirring. This neutralizes the HCl salt and liberates the free hydroxylamine base.

  • Reaction: Gently reflux the mixture for 1-2 hours. The reaction is complete when TLC analysis shows the disappearance of the starting aldehyde.

  • Isolation: Cool the reaction mixture to room temperature and pour it into 300 mL of cold water. The 5-bromovanillin oxime will precipitate.

  • Purification: Collect the solid by vacuum filtration, wash with cold water, and dry. The product is typically of sufficient purity for the next step, but can be recrystallized from ethanol/water if needed.

Step 3: Dehydration to 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Causality and Expertise: The final step is the dehydration of the aldoxime to form the nitrile. Acetic anhydride is a common, effective, and inexpensive reagent for this transformation. It reacts with the hydroxyl group of the oxime, forming an acetate intermediate which is a good leaving group. A subsequent E2-type elimination, often base-catalyzed (e.g., by pyridine or sodium acetate), removes a proton from the carbon and eliminates the acetate group to form the carbon-nitrogen triple bond of the nitrile.

Protocol:

  • Reaction Setup: In a flask fitted with a reflux condenser and a drying tube, add 12.3 g (0.05 mol) of 5-bromovanillin oxime to 30 mL (0.32 mol) of acetic anhydride.

  • Reaction: Heat the mixture to reflux and maintain for 1 hour. The solid will dissolve as the reaction proceeds.

  • Work-up: Carefully cool the reaction mixture and pour it onto 200 g of crushed ice. The excess acetic anhydride will be hydrolyzed to acetic acid.

  • Isolation: The product, 3-Bromo-4-hydroxy-5-methoxybenzonitrile, will precipitate as a solid. Stir the mixture until all the ice has melted, then collect the solid by vacuum filtration.

  • Purification: Wash the crude product thoroughly with cold water, followed by a small amount of cold ethanol to remove impurities. The product can be further purified by recrystallization from an appropriate solvent system, such as ethanol or toluene, to yield the final high-purity compound.

Applications in Research and Development

The unique substitution pattern of 3-Bromo-4-hydroxy-5-methoxybenzonitrile makes it a valuable intermediate in several high-value chemical industries.

  • Pharmaceutical Development : This compound is a key intermediate in synthesizing novel pharmaceuticals.[1][2] Its structure is particularly relevant in the development of anti-cancer agents, where the substituted phenyl ring can serve as a scaffold for molecules designed to interact with specific biological targets.[1][2][4] The nitrile group can act as a hydrogen bond acceptor or a bioisostere for other functional groups, aiding in ligand-receptor binding.[3]

  • Agrochemical Chemistry : It is used in the formulation of modern pesticides and herbicides.[1][2] The specific functional groups can be modified to create active ingredients that target plant or insect-specific biological pathways, aiming for high efficacy with reduced environmental impact.[2]

  • Biochemical Research : The compound serves as a tool in biochemical studies, including those focused on enzyme inhibition and receptor binding analysis.[1][2] It can be used as a starting point for creating probes to explore biological pathways and identify potential therapeutic targets.[2]

  • Material Science : In materials research, this molecule can be incorporated into the production of specialty polymers. The presence of bromine can enhance thermal stability and flame-retardant properties, making it useful for applications in electronics and advanced packaging materials.[2]

Safety and Handling

As with any laboratory chemical, proper handling of 3-Bromo-4-hydroxy-5-methoxybenzonitrile and its precursors is critical.

  • Hazard Identification : The compound is classified as harmful if swallowed, in contact with skin, or if inhaled.[7] It is also known to cause skin and serious eye irritation.[7][12]

  • Personal Protective Equipment (PPE) : Always handle this chemical in a well-ventilated area or a chemical fume hood.[13] Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[12][13]

  • First Aid Measures :

    • If Inhaled : Move the person to fresh air. If not breathing, give artificial respiration and consult a physician.[12]

    • In Case of Skin Contact : Wash off immediately with soap and plenty of water.[12]

    • In Case of Eye Contact : Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[12]

    • If Swallowed : Do NOT induce vomiting. Rinse mouth with water and call a poison center or doctor immediately.

  • Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Recommended storage temperature is between 0-8°C.[1]

References

  • LookChem. (n.d.). CAS 52805-45-5 | 3-BROMO-4-HYDROXY-5-METHOXYBENZONITRILE. Retrieved from [Link]

  • Lowe, C., & Bailey, E. (2023). AN OPTIMIZATION OF TIME IN THE BROMINATION OF VANILLIN REACTION. Georgia Journal of Science, 81(1), Article 69. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). 5.1.2. Halogenation Reactions of Vanillin. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Retrieved from [Link]

  • University of North Georgia. (n.d.). Deducing Directive Effects with Electrophilic Aromatic Substitution - Bromination of Vanillin. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 2-bromo-3-hydroxy-4-methoxybenzaldehyde. Retrieved from [Link]

  • EduBirdie. (2022). Bromination of Vanillin Lab Report. Retrieved from [Link]

  • YouTube. (2022, June 29). Organic Chemistry: Bromination of Vanillin Virtual Lab Video CHM 252. Retrieved from [Link]

  • Chemdad. (n.d.). 2-bromo-3-hydroxy-4-methoxybenzaldehyde. Retrieved from [Link]

  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Retrieved from [Link]

  • Canadian Science Publishing. (n.d.). REACTIONS OF SYRINGALDEHYDE INVOLVING HALOGENATION. Retrieved from [Link]

  • Fisher Scientific. (2024, February 4). SAFETY DATA SHEET - 3-Bromo-4-methoxybenzonitrile. Retrieved from [Link]

  • Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902–7917. Retrieved from [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile from Vanillin

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a valuable building block in pharmaceut...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a valuable building block in pharmaceutical and agrochemical research.[1] The synthesis commences with the widely available and cost-effective starting material, vanillin. The process is delineated into two primary stages: the electrophilic bromination of vanillin to yield 3-bromo-4-hydroxy-5-methoxybenzaldehyde (commonly known as 5-bromovanillin), followed by the conversion of the aldehyde functionality into a nitrile group. This document offers a detailed exploration of the underlying chemical principles, step-by-step experimental protocols, and critical process parameters.

Strategic Overview: A Two-Stage Synthesis

The transformation of vanillin into 3-Bromo-4-hydroxy-5-methoxybenzonitrile is strategically executed in two distinct stages. This approach allows for high yields and purity of the intermediate and final products.

Stage 1: Electrophilic Aromatic Substitution - Bromination of Vanillin

The initial step involves the selective bromination of the vanillin aromatic ring. The directing effects of the hydroxyl (-OH), methoxy (-OCH₃), and aldehyde (-CHO) groups on the aromatic ring are crucial to understanding the regioselectivity of this reaction. The strongly activating and ortho-, para-directing hydroxyl and methoxy groups predominantly direct the incoming electrophile (bromine) to the position ortho to the hydroxyl group and meta to the aldehyde group, resulting in the formation of 5-bromovanillin.

Stage 2: Conversion of Aldehyde to Nitrile

The second stage focuses on the transformation of the aldehyde group of 5-bromovanillin into a nitrile. A common and effective method for this conversion is a two-step, one-pot process involving the formation of an aldoxime intermediate with hydroxylamine, followed by its dehydration to the corresponding nitrile. Acetic anhydride is a widely used and effective dehydrating agent for this purpose.

Visualizing the Synthesis Pathway

Synthesis_Pathway Vanillin Vanillin Bromovanillin 3-Bromo-4-hydroxy-5-methoxybenzaldehyde (5-Bromovanillin) Vanillin->Bromovanillin Br₂ / CH₃COOH or KBrO₃ / HBr Aldoxime 3-Bromo-4-hydroxy-5-methoxybenzaldehyde Oxime Bromovanillin->Aldoxime NH₂OH·HCl Nitrile 3-Bromo-4-hydroxy-5-methoxybenzonitrile Aldoxime->Nitrile (CH₃CO)₂O Dehydration

Caption: Overall synthetic route from vanillin to 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

In-Depth Experimental Protocols

Part 1: Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzaldehyde (5-Bromovanillin)

This protocol details the electrophilic bromination of vanillin using bromine in a methanolic solution, which has been reported to produce high yields.

Materials:

  • Vanillin (4-hydroxy-3-methoxybenzaldehyde)

  • Methanol

  • Bromine

  • Ice-cold water

Procedure:

  • In a flask equipped with a magnetic stirrer and cooled in an ice bath (0-5 °C), dissolve vanillin (e.g., 70.03 g, 460.26 mmol) in methanol (500 ml).

  • Slowly add bromine (e.g., 80.94 g, 506.35 mmol) to the stirred solution over a period of 30 minutes, ensuring the temperature remains between 0-5 °C.[2]

  • After the addition is complete, allow the reaction mixture to stir at room temperature for an additional 30 minutes.

  • Pour the reaction mixture into a beaker containing ice-cold water (1500 ml). A pale yellow solid will precipitate.

  • Collect the solid product by vacuum filtration, wash it thoroughly with water, and dry it in vacuo.

  • The resulting product is 3-Bromo-4-hydroxy-5-methoxybenzaldehyde with an expected yield of approximately 99%.[2]

Part 2: Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

This part of the synthesis involves a two-step, one-pot conversion of the aldehyde to the nitrile via an aldoxime intermediate.

Materials:

  • 3-Bromo-4-hydroxy-5-methoxybenzaldehyde (5-Bromovanillin)

  • Hydroxylamine hydrochloride (NH₂OH·HCl)

  • Anhydrous Ferrous Sulfate (FeSO₄) (as a catalyst, optional but can improve yield and reaction time)

  • N,N-Dimethylformamide (DMF)

  • Acetic anhydride ((CH₃CO)₂)

Procedure:

Step 2a: Oximation

  • In a round-bottom flask, combine 3-Bromo-4-hydroxy-5-methoxybenzaldehyde, hydroxylamine hydrochloride, and a catalytic amount of anhydrous ferrous sulfate in DMF.

  • Reflux the mixture. The reaction progress can be monitored by Thin-Layer Chromatography (TLC).[3] This step forms the 3-Bromo-4-hydroxy-5-methoxybenzaldehyde oxime intermediate.

Step 2b: Dehydration

  • After the formation of the oxime is complete (as indicated by TLC), cool the reaction mixture.

  • Carefully add acetic anhydride to the flask. Acetic anhydride acts as the dehydrating agent to convert the aldoxime to the nitrile.[4]

  • The reaction is typically heated to facilitate the dehydration. The exact temperature and time will depend on the scale and specific conditions, but refluxing is common.

  • Upon completion of the reaction, the mixture is worked up by pouring it into water and extracting the product with a suitable organic solvent.

  • The organic layer is then washed, dried, and the solvent is evaporated to yield the crude 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

  • Further purification can be achieved by recrystallization.

Mechanistic Insights: The Dehydration of the Aldoxime

The conversion of the aldoxime to the nitrile using acetic anhydride proceeds through a well-established mechanism. The acetic anhydride first acylates the hydroxyl group of the oxime, forming an acetate ester intermediate. This intermediate is a much better leaving group than the hydroxyl group. A subsequent base-promoted E2 elimination reaction occurs, where a proton on the carbon of the former aldehyde group is abstracted, leading to the formation of the nitrile triple bond and the elimination of acetic acid.

Dehydration_Mechanism cluster_0 Acylation of Aldoxime cluster_1 E2 Elimination Aldoxime R-CH=N-OH Intermediate R-CH=N-OCOCH₃ Aldoxime->Intermediate + (CH₃CO)₂O AceticAnhydride (CH₃CO)₂O AceticAcid1 CH₃COOH Intermediate2 R-CH=N-OCOCH₃ Base Base Nitrile R-C≡N Base->Nitrile Proton Abstraction AceticAcid2 CH₃COOH Intermediate2->Nitrile

Sources

Foundational

An In-depth Technical Guide to the Spectroscopic Data of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Introduction: The Significance of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in Modern Drug Discovery 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic compound that has garnered significant intere...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in Modern Drug Discovery

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic compound that has garnered significant interest within the pharmaceutical and agrochemical sectors. Its unique molecular architecture, featuring a benzonitrile core substituted with bromo, hydroxyl, and methoxy groups, makes it a versatile intermediate in the synthesis of novel therapeutic agents and other biologically active molecules.[1] The nitrile moiety is a key pharmacophore that can participate in various biological interactions, and its presence, along with the other functional groups, allows for a wide range of chemical modifications to fine-tune the pharmacological profile of derivative compounds.[2] Substituted benzonitriles have shown promise in a variety of therapeutic areas, including as anticancer agents, antivirals, and enzyme inhibitors.[2][3][4] A thorough understanding of the spectroscopic properties of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is therefore crucial for researchers and drug development professionals to ensure the identity, purity, and structural integrity of this important building block.

Molecular Structure and Key Features

Before delving into the spectroscopic data, it is essential to understand the molecular structure of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Molecular Formula: C₈H₆BrNO₂[5][6]

Molecular Weight: 228.04 g/mol [5][6]

CAS Number: 52805-45-5[5][6]

The molecule consists of a central benzene ring with five substituents:

  • Nitrile Group (-CN): A strong electron-withdrawing group that significantly influences the electronic environment of the aromatic ring.

  • Hydroxyl Group (-OH): A hydrogen-bond donor and electron-donating group.

  • Methoxy Group (-OCH₃): An electron-donating group.

  • Bromo Group (-Br): An electronegative atom that exerts both inductive electron-withdrawing and resonance electron-donating effects.

The interplay of these functional groups dictates the chemical shifts in NMR spectroscopy, the vibrational frequencies in IR spectroscopy, and the fragmentation patterns in mass spectrometry.

Caption: Molecular structure of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 3-Bromo-4-hydroxy-5-methoxybenzonitrile would exhibit signals corresponding to the aromatic protons, the hydroxyl proton, and the methoxy protons. The chemical shifts are influenced by the electron-donating and electron-withdrawing effects of the substituents.

Proton Predicted Chemical Shift (δ, ppm) Multiplicity Integration Rationale
Ar-H (H-2/H-6)7.0 - 7.5Doublet2HThe two aromatic protons are in different chemical environments due to the substitution pattern. They are expected to appear as doublets due to coupling with each other (ortho-coupling is not present, meta-coupling is expected to be small). Their exact chemical shifts would be influenced by the combined electronic effects of the substituents.
-OH5.0 - 6.0Singlet (broad)1HThe chemical shift of the hydroxyl proton can vary depending on the solvent, concentration, and temperature. It is often a broad singlet due to hydrogen bonding and exchange.
-OCH₃3.8 - 4.0Singlet3HThe three protons of the methoxy group are equivalent and are expected to appear as a sharp singlet in a region typical for methoxy groups attached to an aromatic ring.

Note: The prediction of NMR spectra can be performed using various software packages that employ different algorithms, such as HOSE code, machine learning, and increment-based methods.[7][8] For a more accurate prediction, it is recommended to use specialized software like Mnova or ACD/Labs NMR Predictor.[7][9]

Experimental Protocol for ¹H NMR Spectroscopy

A standard protocol for acquiring a ¹H NMR spectrum of a solid sample like 3-Bromo-4-hydroxy-5-methoxybenzonitrile is as follows:

  • Sample Preparation:

    • Accurately weigh approximately 5-20 mg of the compound.[10][11]

    • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a clean, dry vial.[10][11] The choice of solvent is critical as it must dissolve the compound without its own signals interfering with the analyte's signals.

    • Filter the solution through a small plug of glass wool or a syringe filter directly into a clean 5 mm NMR tube to remove any particulate matter.[12]

    • Cap the NMR tube to prevent solvent evaporation.

  • Instrument Setup and Data Acquisition:

    • Insert the NMR tube into the spectrometer's probe.

    • Lock the spectrometer on the deuterium signal of the solvent.

    • Shim the magnetic field to achieve optimal homogeneity and resolution.

    • Set the appropriate acquisition parameters, including the number of scans, spectral width, and relaxation delay.

    • Acquire the ¹H NMR spectrum.

  • Data Processing:

    • Apply Fourier transformation to the acquired free induction decay (FID).

    • Phase the spectrum to obtain pure absorption peaks.

    • Reference the spectrum using the residual solvent peak or an internal standard (e.g., TMS).

    • Integrate the peaks to determine the relative number of protons.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh Weigh Sample (5-20 mg) dissolve Dissolve in Deuterated Solvent weigh->dissolve filter Filter into NMR Tube dissolve->filter insert Insert Sample filter->insert lock Lock insert->lock shim Shim lock->shim acquire Acquire Spectrum shim->acquire ft Fourier Transform acquire->ft phase Phase Correction ft->phase reference Referencing phase->reference integrate Integration reference->integrate

Caption: Experimental workflow for acquiring a ¹H NMR spectrum.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule.

Predicted ¹³C NMR Spectrum

The predicted ¹³C NMR spectrum of 3-Bromo-4-hydroxy-5-methoxybenzonitrile will show distinct signals for each of the eight carbon atoms in the molecule, as they are all in unique chemical environments.

Carbon Atom Predicted Chemical Shift (δ, ppm) Rationale
C-CN115 - 125The nitrile carbon is typically found in this region, deshielded by the nitrogen atom.
C-Br110 - 120The carbon atom attached to the bromine is expected to be in this range, influenced by the electronegativity of bromine.
C-OH145 - 155The carbon atom bonded to the hydroxyl group is significantly deshielded.
C-OCH₃ (aromatic)140 - 150The aromatic carbon attached to the methoxy group is also deshielded.
C-H (aromatic)110 - 130The two aromatic carbons bonded to hydrogen will have distinct chemical shifts based on their position relative to the substituents.
C (quaternary, aromatic)120 - 140The quaternary carbon at the junction of the nitrile group will have a specific chemical shift.
-OCH₃55 - 65The carbon of the methoxy group is typically found in this upfield region.

Note: As with ¹H NMR, specialized software is recommended for accurate ¹³C NMR chemical shift prediction.[7][9]

Experimental Protocol for ¹³C NMR Spectroscopy

The experimental protocol for ¹³C NMR is similar to that of ¹H NMR, with a few key differences:

  • Sample Concentration: A higher concentration of the sample (20-100 mg) is generally required due to the low natural abundance of the ¹³C isotope.[10][11]

  • Acquisition Time: Longer acquisition times or a greater number of scans are necessary to achieve an adequate signal-to-noise ratio.

  • Proton Decoupling: ¹³C NMR spectra are typically acquired with proton decoupling to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Spectrum

The IR spectrum of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is expected to show characteristic absorption bands for its functional groups.

Functional Group Predicted Absorption Range (cm⁻¹) Vibrational Mode
-OH3200 - 3600 (broad)O-H stretching
C-H (aromatic)3000 - 3100C-H stretching
-C≡N2220 - 2260C≡N stretching
C=C (aromatic)1450 - 1600C=C stretching
C-O (ether)1000 - 1300C-O stretching
C-Br500 - 600C-Br stretching

The broadness of the O-H stretching band is due to hydrogen bonding. The nitrile stretch is typically a sharp and intense peak. The aromatic C=C stretching vibrations often appear as a series of peaks in the specified region.[13][14]

Experimental Protocol for IR Spectroscopy

For a solid sample, the IR spectrum can be obtained using the following methods:

  • KBr Pellet Method:

    • Grind a small amount of the sample (1-2 mg) with anhydrous potassium bromide (KBr) (100-200 mg) using a mortar and pestle.

    • Press the mixture into a thin, transparent pellet using a hydraulic press.

    • Place the pellet in the sample holder of the IR spectrometer and acquire the spectrum.

  • Attenuated Total Reflectance (ATR) Method:

    • Place a small amount of the solid sample directly onto the ATR crystal.

    • Apply pressure to ensure good contact between the sample and the crystal.

    • Acquire the IR spectrum. This method is often preferred for its simplicity and minimal sample preparation.[15]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight of a compound and to gain structural information from its fragmentation pattern.

Predicted Mass Spectrum

In an electron ionization (EI) mass spectrum of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, the following key features are expected:

  • Molecular Ion Peak (M⁺): A peak corresponding to the intact molecule with one electron removed. Due to the presence of bromine, this will appear as a pair of peaks of approximately equal intensity at m/z 227 and 229, corresponding to the two isotopes of bromine (⁷⁹Br and ⁸¹Br).

  • Fragmentation Pattern: The molecular ion will undergo fragmentation, leading to a series of daughter ions. Predicting the exact fragmentation pathway can be complex, but some likely fragmentation events include:

    • Loss of a methyl radical (•CH₃) from the methoxy group, resulting in a fragment at m/z 212/214.

    • Loss of a bromine radical (•Br), leading to a fragment at m/z 148.

    • Loss of carbon monoxide (CO) from the phenolic ring.

G M [M]⁺˙ m/z 227/229 M_minus_CH3 [M - •CH₃]⁺ m/z 212/214 M->M_minus_CH3 - •CH₃ M_minus_Br [M - •Br]⁺ m/z 148 M->M_minus_Br - •Br M_minus_CO [M - CO]⁺˙ m/z 199/201 M->M_minus_CO - CO

Caption: Predicted major fragmentation pathways in EI-MS.

Experimental Protocol for Mass Spectrometry

A typical procedure for obtaining an EI mass spectrum is as follows:

  • Sample Introduction: Introduce a small amount of the sample into the ion source of the mass spectrometer. For a solid with sufficient volatility, a direct insertion probe can be used.

  • Ionization: Bombard the sample with a beam of high-energy electrons (typically 70 eV) to generate positively charged ions (molecular ions and fragment ions).[16][17]

  • Mass Analysis: Accelerate the ions and separate them based on their mass-to-charge ratio using a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

  • Detection: Detect the separated ions and generate a mass spectrum, which is a plot of ion intensity versus m/z.

Conclusion: A Synergistic Approach to Structural Elucidation

This technical guide has provided a comprehensive overview of the predicted spectroscopic data for 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a key intermediate in drug discovery and development. By combining the insights from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry, researchers can confidently identify and characterize this compound. While the presented data is predictive, it is grounded in well-established spectroscopic principles and provides a robust framework for the interpretation of experimentally acquired data. The detailed experimental protocols offer a practical guide for obtaining high-quality spectra in the laboratory. A thorough understanding and application of these spectroscopic techniques are indispensable for ensuring the quality and integrity of chemical entities that are foundational to the development of new medicines and other advanced chemical products.

References

  • Mnova Predict | Accurate Prediction. Bruker. [Link]

  • NMR Sample Preparation. [Link]

  • NMR Predict Desktop - Modgraph. [Link]

  • NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor | ACD/Labs. [Link]

  • How To Prepare And Run An NMR Sample - Blogs - News - alwsci. [Link]

  • 8.1 - FT-NMR Sample Preparation Guide - MIT OpenCourseWare. [Link]

  • NMR Sample Preparation: The Complete Guide - Organomation. [Link]

  • NMR Sample Preparation | Chemical Instrumentation Facility - Iowa State University. [Link]

  • Download NMR Predict - Mestrelab. [Link]

  • Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC - NIH. [Link]

  • Predict 1H proton NMR spectra - NMRDB.org. [Link]

  • An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation - NIH. [Link]

  • Mass Spectrometry - MSU chemistry. [Link]

  • Mass spectrometry (MS) | Organic Chemistry II Class Notes - Fiveable. [Link]

  • The Versatility of Benzonitrile Derivatives in Organic Synthesis. [Link]

  • US6875882B2 - Synthesis of benzonitriles from substituted benzoic acid - Google P
  • IR Spectroscopy Tutorial: Aromatics. [Link]

  • CN103800315A - Application of benzonitrile compound in preparation of antitumor drugs - Google P
  • Mass spectral interpretation - Wikipedia. [Link]

  • 7: FT-IR Spectroscopy (Experiment) - Chemistry LibreTexts. [Link]

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | C8H6BrNO2 | CID 7021625 - PubChem. [Link]

  • Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy. [Link]

  • 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. [Link]

  • 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax. [Link]

  • 3-Bromo-4-methoxybenzonitrile | C8H6BrNO | CID 736049 - PubChem. [Link]

  • Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag - PMC - NIH. [Link]

  • Supplementary Information - Beilstein Journals. [Link]

  • 3-bromo-4-hydroxy-5-methylbenzonitrile (C8H6BrNO) - PubChemLite. [Link]

  • 3-bromo-4-methoxybenzonitrile (C8H6BrNO) - PubChemLite. [Link]

  • Learning to Fragment Molecular Graphs for Mass Spectrometry Prediction - DASH (Harvard). [Link]

  • A proposed fragmentation pathway of 4-hydroxy-3-methoxybenzaldehyde by mass spectrometry. … - ResearchGate. [Link]

  • Fragmentation of 3-hydroxyflavone; a computational and mass spectrometric study | Request PDF - ResearchGate. [Link]

Sources

Exploratory

An In-depth Technical Guide to the 1H NMR Spectrum of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a key intermediate in pharmaceutical and agrochemical synthesis.[1] D...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a key intermediate in pharmaceutical and agrochemical synthesis.[1] Designed for researchers, scientists, and drug development professionals, this document delves into the theoretical prediction of the spectrum, outlines a detailed protocol for its experimental acquisition, and offers insights into its interpretation, ensuring scientific integrity and practical utility.

Introduction

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a polysubstituted aromatic compound whose molecular structure presents a unique arrangement of functional groups that influence its chemical and spectral properties. The strategic placement of a bromine atom, a hydroxyl group, a methoxy group, and a nitrile group on the benzene ring creates a distinct electronic environment for each proton, resulting in a characteristic ¹H NMR spectrum. Understanding this spectrum is paramount for confirming the compound's identity, assessing its purity, and elucidating its structure in various chemical transformations.

Predicted ¹H NMR Spectrum

A thorough analysis of the substituent effects on the benzene ring allows for a robust prediction of the ¹H NMR spectrum of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. The substituents—hydroxyl (-OH), methoxy (-OCH₃), bromine (-Br), and nitrile (-CN)—each exert distinct electronic influences (inductive and resonance effects) that shield or deshield the aromatic protons to varying degrees.

The molecular structure and the predicted proton assignments are illustrated below:

Caption: Molecular structure of 3-Bromo-4-hydroxy-5-methoxybenzonitrile with proton designations.

Aromatic Protons (H-2 and H-6):

The two aromatic protons, H-2 and H-6, are in different chemical environments and are expected to appear as distinct signals.

  • H-2: This proton is situated between the nitrile and bromine substituents. The nitrile group is strongly electron-withdrawing, and the bromine atom is inductively withdrawing but a weak resonance donor. The cumulative effect will likely deshield H-2, shifting its signal downfield.

  • H-6: This proton is positioned between the nitrile and methoxy groups. The methoxy group is a strong resonance electron-donating group, which would shield H-6 and shift its signal upfield relative to H-2.

These two aromatic protons are meta to each other, which typically results in a small coupling constant (⁴J), on the order of 2-3 Hz.[2] Therefore, the signals for H-2 and H-6 are predicted to appear as two distinct doublets, each with a small meta-coupling.

Drawing an analogy from the closely related compound, 5-bromovanillin (which has an aldehyde group instead of a nitrile), where the aromatic protons appear at approximately 7.3-7.4 ppm, we can anticipate the chemical shifts for the aromatic protons of 3-Bromo-4-hydroxy-5-methoxybenzonitrile to be in a similar region.[3][4]

Hydroxyl Proton (-OH):

The chemical shift of the hydroxyl proton is highly dependent on the solvent, temperature, and concentration due to hydrogen bonding. In a hydrogen-bond accepting solvent like DMSO-d₆, the hydroxyl proton signal is expected to be a sharp singlet and shifted downfield, typically in the range of 9-10 ppm.[5]

Methoxy Protons (-OCH₃):

The three protons of the methoxy group are equivalent and will appear as a sharp singlet. The chemical shift for methoxy groups on an aromatic ring typically falls between 3.7 and 4.0 ppm.[6]

Predicted Data Summary:

Proton AssignmentPredicted Chemical Shift (δ, ppm)Predicted MultiplicityPredicted Coupling Constant (J, Hz)
H-2~7.4 - 7.6Doublet (d)~2-3
H-6~7.2 - 7.4Doublet (d)~2-3
-OH~9.0 - 10.0Singlet (s)N/A
-OCH₃~3.8 - 4.0Singlet (s)N/A

Experimental Protocol for ¹H NMR Acquisition

To obtain a high-quality ¹H NMR spectrum of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, the following experimental protocol is recommended. The trustworthiness of the data relies on meticulous sample preparation and instrument setup.

Caption: Experimental workflow for acquiring the ¹H NMR spectrum.

1. Sample Preparation:

  • Solvent Selection: Due to the presence of the polar hydroxyl group, a deuterated polar aprotic solvent is ideal. Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice as it will facilitate the observation of the hydroxyl proton signal as a sharp peak and is a good solvent for many polar organic compounds.[5] Deuterated chloroform (CDCl₃) could also be used, but the hydroxyl proton may exchange or appear as a broad signal.

  • Concentration: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of DMSO-d₆. Ensure the sample is fully dissolved; gentle warming or sonication can be used if necessary.

  • Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm). Most commercially available deuterated solvents already contain TMS.

2. NMR Tube and Loading:

  • Use a clean, dry, high-quality 5 mm NMR tube.

  • Filter the sample solution into the NMR tube using a pipette with a cotton or glass wool plug to remove any particulate matter.

3. Instrument Setup and Calibration:

  • The experiment should be performed on a spectrometer with a field strength of at least 300 MHz to ensure adequate signal dispersion.

  • Lock the spectrometer on the deuterium signal of the DMSO-d₆.

  • Shim the magnetic field to achieve optimal homogeneity, which is crucial for sharp lines and resolving the small meta-coupling.

4. Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • A sufficient number of scans (e.g., 16 or 32) should be acquired to achieve a good signal-to-noise ratio.

  • The spectral width should be set to cover the expected range of chemical shifts (e.g., 0 to 12 ppm).

5. Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to obtain a flat baseline.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm or the residual solvent peak of DMSO-d₆ to 2.50 ppm.

  • Integrate the signals to determine the relative number of protons for each peak.

Interpretation of the Spectrum: A Self-Validating System

The interpretation of the acquired ¹H NMR spectrum should serve as a self-validating system, where all observed features logically align with the known structure of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

  • Number of Signals: The spectrum should exhibit four distinct signals, corresponding to the four unique proton environments (H-2, H-6, -OH, and -OCH₃).

  • Chemical Shifts: The observed chemical shifts should be in close agreement with the predicted values. The relative downfield and upfield positions of the aromatic protons will confirm the substituent effects.

  • Integration: The integral ratios of the four signals should correspond to the number of protons in each environment, which is 1:1:1:3 (H-2 : H-6 : -OH : -OCH₃).

  • Splitting Patterns: The two aromatic protons should appear as doublets with a coupling constant of approximately 2-3 Hz, confirming their meta relationship. The hydroxyl and methoxy protons should appear as singlets.

Any significant deviation from these expected features would warrant further investigation into the sample's purity or a potential misidentification of the compound.

Conclusion

The ¹H NMR spectrum of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a powerful analytical tool for its structural confirmation and purity assessment. A thorough understanding of the substituent effects allows for an accurate prediction of the spectrum, which, when coupled with a robust experimental protocol, provides a reliable method for its characterization. This guide provides the necessary theoretical framework and practical insights for researchers and scientists working with this important chemical intermediate.

References

  • SpectraBase. 5-Bromovanillin. [Link]

  • ACD/Labs. ¹H–¹H Coupling in Proton NMR. [Link]

  • ACD/Labs. Methoxy groups just stick out. [Link]

  • Beilstein Journals. Supplementary Information. [Link]

  • Chegg. Solved Label the 1H NMR Spectrum for 5-bromovanillin. [Link]

  • Michigan State University Department of Chemistry. Proton NMR Table. [Link]

  • PubChem. 5-Bromovanillin. [Link]

  • ResearchGate. 1 H-and 13 C-NMR Spectra of brominated vanillin Synthesis of 2-hydroxybenzohydrazide (2b). [Link]

  • SpectraBase. 5-Bromovanillin - Optional[1H NMR] - Spectrum. [Link]

  • The Royal Society of Chemistry. Electronic Supplementary Information. [Link]

Sources

Foundational

13C NMR analysis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

An In-Depth Technical Guide to the ¹³C NMR Analysis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile Abstract This technical guide provides a comprehensive framework for the structural elucidation of 3-Bromo-4-hydroxy-5-methox...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the ¹³C NMR Analysis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 3-Bromo-4-hydroxy-5-methoxybenzonitrile using Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy. Tailored for researchers, chemists, and drug development professionals, this document moves beyond a simple recitation of data to offer a deep, mechanistic understanding of spectral analysis. We will explore the theoretical prediction of chemical shifts based on substituent effects, detail robust experimental protocols for sample preparation and data acquisition, and outline a multi-faceted approach to spectral interpretation, leveraging advanced techniques such as Distortionless Enhancement by Polarization Transfer (DEPT) and 2D heteronuclear correlation spectroscopy (HSQC, HMBC). The objective is to provide a self-validating methodology that ensures confident and unambiguous structural assignment.

Introduction: The Imperative for Structural Certainty

In the realm of pharmaceutical development and materials science, absolute certainty in molecular structure is non-negotiable. Substituted benzonitriles are a class of compounds frequently encountered as intermediates and core scaffolds in the synthesis of biologically active molecules. 3-Bromo-4-hydroxy-5-methoxybenzonitrile, with its distinct pattern of electron-donating and electron-withdrawing groups, presents a unique and instructive case for structural analysis. ¹³C NMR spectroscopy serves as a primary tool for mapping the carbon skeleton of a molecule, providing direct insights into the chemical environment of each carbon atom.[1] This guide will demonstrate how a systematic application of ¹³C NMR techniques can lead to the complete and unequivocal structural verification of this target molecule.

Foundational Analysis: Predicting the ¹³C NMR Spectrum

Before any experimental work, a theoretical analysis of the molecule provides a predictive roadmap for spectral interpretation. The chemical shift (δ) of each carbon in 3-Bromo-4-hydroxy-5-methoxybenzonitrile is governed by the cumulative electronic effects (inductive and resonance) of its substituents: the nitrile (-CN), hydroxyl (-OH), methoxy (-OCH₃), and bromo (-Br) groups.

Due to the lack of molecular symmetry, all eight carbon atoms are chemically non-equivalent and are expected to produce eight distinct signals in the proton-decoupled ¹³C NMR spectrum.

Figure 1: Molecular structure with carbon numbering.

  • Aromatic Carbons (C1-C6): These typically resonate between 120-150 ppm.[2][3]

    • C1 (ipso-CN): The nitrile group is electron-withdrawing, deshielding the attached carbon. However, the ipso-carbon of a nitrile group often appears at a lower chemical shift than other quaternary carbons in the aromatic region, typically around 110-120 ppm.

    • C3 (ipso-Br): The bromine atom exerts a "heavy atom effect," which, contrary to simple electronegativity arguments, often results in a shielding effect on the directly attached carbon.[4] Thus, C3 is expected to be upfield relative to an unsubstituted carbon.

    • C4 (ipso-OH) & C5 (ipso-OCH₃): The oxygen atoms of the hydroxyl and methoxy groups are strongly electron-donating through resonance, causing significant shielding (upfield shift) at the ortho and para positions and deshielding (downfield shift) at the ipso-carbon. Therefore, C4 and C5 are expected to be the most downfield of the aromatic carbons.

    • C2 & C6: These carbons are ortho and para to electron-donating groups and ortho to electron-withdrawing groups, leading to a complex interplay of effects. Their precise chemical shifts are best confirmed by 2D NMR.

  • Nitrile Carbon (C7): The cyano carbon is characteristically found in the 115-125 ppm range.[5]

  • Methoxy Carbon (C8): Aromatic methoxy carbons typically appear in the 55-65 ppm range.[6][7][8]

Experimental Design & Protocols

A successful analysis hinges on meticulous experimental execution. The following protocols are designed to yield high-quality, unambiguous data.

Sample Preparation Protocol

The quality of the NMR spectrum is directly dependent on the quality of the sample.

  • Analyte Mass: Weigh approximately 10-20 mg of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.[9] For dilute samples, specialized NMR tubes may be beneficial.[10]

  • Solvent Selection: Dissolve the sample in 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

    • Rationale: DMSO-d₆ is an excellent choice for this molecule as it readily dissolves a wide range of organic compounds and, crucially, its residual proton signal does not interfere with the aromatic region. Furthermore, it allows for the observation of the exchangeable hydroxyl proton in the ¹H NMR spectrum, which can be useful for comprehensive analysis.

  • Internal Standard: Add a small amount (1-2 µL) of a dilute solution of tetramethylsilane (TMS) in the deuterated solvent. TMS serves as the internal reference, with its ¹³C signal defined as 0.0 ppm.[9][11]

  • Homogenization: Vortex the sample in a clean vial until the solute is completely dissolved.

  • Transfer: Using a clean Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.[10] Ensure the liquid height is sufficient to cover the detection coil of the NMR probe (typically 4-5 cm).

  • Labeling: Clearly label the NMR tube with the sample identity.[12]

NMR Data Acquisition Workflow

Acquisition should be performed on a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.[13]

G cluster_workflow Data Acquisition & Analysis Workflow A 1. Standard ¹³C NMR (Proton Decoupled) B 2. DEPT-135 Experiment A->B Identify C, CH, CH₂, CH₃ counts C 3. HSQC Experiment B->C Assign protonated carbons D 4. HMBC Experiment C->D Establish long-range connectivity E 5. Final Structure Assignment D->E Confirm carbon skeleton

Figure 2: Systematic workflow for complete NMR analysis.

Acquisition Parameters (Typical):

  • Standard ¹³C {¹H} Spectrum: Acquires signals for all carbon types.

    • Pulse Program: zgpg30 (or equivalent)

    • Relaxation Delay (d1): 2 seconds

    • Number of Scans: 1024 (or more, depending on concentration)

  • DEPT-135 Spectrum: Differentiates carbons based on the number of attached protons.[14][15][16]

    • Pulse Program: dept135

    • Result: CH/CH₃ signals are positive, CH₂ signals are negative, and quaternary (C) carbons are absent.[17][18]

  • HSQC Spectrum: Correlates protons directly to their attached carbons (one-bond C-H correlation).[19][20] This is highly sensitive and excellent for assigning protonated carbons.[21]

  • HMBC Spectrum: Shows correlations between protons and carbons over two to three bonds (long-range C-H correlation).[20][21] This is the key experiment for connecting the molecular fragments and assigning quaternary carbons.

Spectral Interpretation: A Step-by-Step Elucidation

The combination of 1D and 2D NMR experiments provides a powerful, self-validating system for assigning every carbon signal.

Predicted Data Summary

The following table outlines the expected outcomes from the key NMR experiments, providing a clear guide for interpretation.

CarbonPredicted δ (ppm)Carbon TypeExpected DEPT-135 SignalKey HMBC Correlations (from Protons)
C1110 - 120QuaternaryNullH2, H6
C2115 - 125CHPositiveH6, OCH₃
C3105 - 115QuaternaryNullH2
C4145 - 155QuaternaryNullH2, H6, OH
C5148 - 158QuaternaryNullH6, OCH₃
C6110 - 120CHPositiveH2, OCH₃
C7 (-CN)115 - 125QuaternaryNullH2, H6
C8 (-OCH₃)55 - 65CH₃PositiveOCH₃

Note: Predicted chemical shifts are estimates based on general substituent effects and may vary slightly in the experimental spectrum.

Analysis Strategy
  • Initial Count: The standard proton-decoupled ¹³C spectrum should confirm the presence of eight distinct carbon signals.

  • DEPT-135 Analysis: This experiment will immediately simplify the spectrum. We expect three positive signals corresponding to C2, C6 (methine, CH) and C8 (methyl, CH₃). The remaining five signals, which are absent in the DEPT-135 spectrum, must correspond to the five quaternary carbons (C1, C3, C4, C5, C7).

  • HSQC Correlation: The HSQC spectrum will show two cross-peaks, definitively linking the ¹H signals of H2 and H6 to the ¹³C signals of C2 and C6, respectively. The methoxy protons will correlate to C8. This provides unambiguous assignment for all protonated carbons.

  • HMBC Connectivity Web: The HMBC spectrum provides the final pieces of the puzzle by establishing the connectivity of the carbon skeleton.

Figure 3: Expected key 2 and 3-bond HMBC correlations.

  • From Methoxy Protons (H8): A strong correlation will be observed to C5 (a ³J coupling), confirming the position of the methoxy group.

  • From Aromatic Proton H2: Correlations are expected to the quaternary carbons C1 and C3 (²J and ³J), and potentially to C4.

  • From Aromatic Proton H6: Correlations are expected to the quaternary carbons C1 and C5 (²J), and potentially to C4.

  • Assigning C7 (Nitrile): The nitrile carbon C7 is often identifiable by its relatively sharp signal and characteristic chemical shift. It should show HMBC correlations to both H2 and H6, confirming its position at C1.

By systematically mapping these correlations, all quaternary carbons can be assigned without ambiguity, thus completing the structural elucidation.

Conclusion

The structural analysis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile by ¹³C NMR spectroscopy is a prime example of a systematic, logic-driven scientific process. By combining theoretical prediction with a suite of 1D and 2D NMR experiments, we can overcome the complexities of a multi-substituted aromatic system. The workflow presented here—from predictive analysis and meticulous sample preparation to the hierarchical application of standard ¹³C, DEPT, HSQC, and HMBC experiments—provides a robust and self-validating pathway to achieve complete and confident structural assignment. This methodology is not only applicable to the target molecule but also serves as a foundational strategy for the structural elucidation of novel chemical entities in any research and development setting.

References

  • Fiveable. (n.d.). DEPT-135 Definition - Organic Chemistry Key Term. Retrieved from [Link]

  • University of Calgary. (2017, May 1). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, February 11). 6.4: DEPT C-13 NMR Spectroscopy. Retrieved from [Link]

  • Bagno, A., Rastrelli, F., & Saielli, G. (2003). Predicting 13C NMR Spectra by DFT Calculations. The Journal of Physical Chemistry A, 107(48), 10346–10353. [Link]

  • Chemistry LibreTexts. (2024, October 4). 13.12: DEPT ¹³C NMR Spectroscopy. Retrieved from [Link]

  • OpenStax. (2023, September 20). 13.12 DEPT 13C NMR Spectroscopy. In Organic Chemistry. Retrieved from [Link]

  • University of Arizona. (n.d.). NMR Sample Requirements and Preparation. Department of Chemistry and Biochemistry. Retrieved from [Link]

  • PubMed. (2013, January 24). Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. Retrieved from [Link]

  • Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR. Retrieved from [Link]

  • American Chemical Society. (n.d.). Upper-Level Courses and Across the Curriculum Volume 3: 13C NMR Spectroscopy. Retrieved from [Link]

  • Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

  • Fowler, S. (2017, November 28). How to predict the 13C NMR spectrum of a compound. YouTube. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, February 11). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy. Retrieved from [Link]

  • Anasazi Instruments. (n.d.). A Great 13C NMR Spectrum Even When Your Sample is Dilute. Retrieved from [Link]

  • Columbia University. (n.d.). HSQC and HMBC. NMR Core Facility. Retrieved from [Link]

  • Springer Nature. (2021). Practical Guidelines for 13C-Based NMR Metabolomics. Retrieved from [Link]

  • Organic Chemistry Tutor. (2020, April 10). 2D NMR- Worked Example 2 (HSQC and HMBC). YouTube. Retrieved from [Link]

  • ACD/Labs. (n.d.). Methoxy groups just stick out. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of phenol C6H6O C6H5OH analysis of chemical shifts ppm interpretation. Retrieved from [Link]

  • ResearchGate. (n.d.). NMR structure elucidation of small organic molecules and natural products: choosing ADEQUATE vs HMBC. Retrieved from [Link]

  • Royal Society of Chemistry. (2024, April 9). Supplementary Information. Retrieved from [Link]

  • ResearchGate. (2013). Origin of the Conformational Modulation of the (13)C NMR Chemical Shift of Methoxy Groups In Aromatic Natural Compounds. Retrieved from [Link]

  • University of Central Florida. (2021, May 10). 13C Chemical Shift Concentration Dependence of Phenol, Anisole, and Their Sulfur Analogs as a Probe into Anomalous Reactivity. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). 13C NMR Chemical shifts of compounds 1-12. Retrieved from [Link]

  • Chemistry Stack Exchange. (2015, August 14). Determination of brominated aromatics by 13C and 1H NMR spectroscopy. Retrieved from [Link]

  • Oregon State University. (n.d.). 13C NMR Chemical Shift. Retrieved from [Link]

  • Chemistry Stack Exchange. (2015, August 6). Calculated 13C NMR Shifts of brominated Carbons. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). on the 13C NMR spectrum of 1-bromo-2-methylpropane. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

  • Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values. Retrieved from [Link]

  • University of Wisconsin. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 19). 13.10: Characteristics of ¹³C NMR Spectroscopy. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Cyclohexanecarbonitriles: Assigning Configurations at Quaternary Centers From 13C NMR CN Chemical Shifts. Retrieved from [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). Wiley. (Reference cited textually, direct link unavailable).
  • Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 100 MHz, H2O, predicted) (HMDB0032039). Retrieved from [Link]

  • SpectraBase. (n.d.). Benzonitrile - Optional[13C NMR] - Spectrum. Retrieved from [Link]

  • Journal of the American Chemical Society. (1972). C13 Nuclear Magnetic Resonance Spectroscopy. II. Phenols, Anisole and Dimethoxybenzenes. Retrieved from [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Infrared Spectroscopy of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Abstract This technical guide provides a comprehensive analysis of the infrared (IR) spectroscopy of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a polysubstituted aromatic compound of interest in medicinal chemistry and mat...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive analysis of the infrared (IR) spectroscopy of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a polysubstituted aromatic compound of interest in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering a detailed theoretical framework for spectral interpretation, practical experimental protocols for data acquisition, and an in-depth discussion of the vibrational modes characteristic of its unique molecular structure. By elucidating the causality behind experimental choices and grounding the analysis in established spectroscopic principles, this guide serves as a self-validating reference for the characterization of this and structurally related molecules.

Introduction: The Molecular Architecture and Spectroscopic Significance

3-Bromo-4-hydroxy-5-methoxybenzonitrile (C₈H₆BrNO₂) is a multifaceted aromatic molecule featuring a benzene ring scaffold adorned with five substituents: a bromo group, a hydroxyl group, a methoxy group, a nitrile group, and a hydrogen atom.[1][2] This rich assembly of functional groups, each with its distinct vibrational signature, makes infrared spectroscopy an exceptionally powerful tool for its structural elucidation and purity assessment. The interplay of electronic effects—such as the electron-withdrawing nature of the nitrile and bromo groups and the electron-donating character of the hydroxyl and methoxy groups—creates a unique electronic environment that influences the vibrational frequencies of the entire molecule.[3] Understanding these nuances is paramount for a precise interpretation of its IR spectrum.

This guide will deconstruct the anticipated IR spectrum of 3-Bromo-4-hydroxy-5-methoxybenzonitrile by examining the characteristic vibrational modes of each functional group and the substituted aromatic ring. We will explore how factors like hydrogen bonding and substituent position modulate these frequencies, providing a predictive framework for spectral analysis.

Theoretical Framework: Predicting the Vibrational Landscape

The infrared spectrum of an organic molecule is a manifestation of the vibrations of its constituent bonds. These vibrations, which include stretching and bending, occur at specific quantized frequencies. The absorption of infrared radiation at these characteristic frequencies gives rise to the peaks observed in an IR spectrum. For 3-Bromo-4-hydroxy-5-methoxybenzonitrile, the spectrum can be logically divided into several key regions, each corresponding to specific functional groups.

The Hydroxyl (-OH) Stretching Region (3600-3200 cm⁻¹)

The hydroxyl group is one of the most readily identifiable functionalities in an IR spectrum. Its O-H stretching vibration typically appears as a strong, broad absorption band in the 3550-3200 cm⁻¹ region when involved in intermolecular hydrogen bonding.[4] In the solid state, it is highly probable that the hydroxyl groups of 3-Bromo-4-hydroxy-5-methoxybenzonitrile will engage in hydrogen bonding, leading to a broad and intense peak. A sharper, less intense peak may be observed around 3600 cm⁻¹ if any non-hydrogen-bonded (free) hydroxyl groups are present.[4]

The Aromatic and Aliphatic C-H Stretching Region (3100-2800 cm⁻¹)

This region is characterized by the stretching vibrations of carbon-hydrogen bonds. Aromatic C-H stretches typically appear at slightly higher frequencies than aliphatic C-H stretches.

  • Aromatic C-H Stretch: The C-H bond of the benzene ring is expected to absorb in the 3100-3000 cm⁻¹ range.[5][6][7]

  • Aliphatic C-H Stretch (Methoxy group): The C-H bonds of the methoxy (-OCH₃) group will exhibit stretching vibrations in the 3000-2850 cm⁻¹ region.[8]

The Nitrile (-C≡N) Stretching Region (2260-2220 cm⁻¹)

The carbon-nitrogen triple bond of the nitrile group gives rise to a very characteristic, sharp, and usually medium-to-strong intensity absorption band. For aromatic nitriles, this peak is typically found between 2240 and 2220 cm⁻¹. The electron-donating and withdrawing groups on the aromatic ring can slightly shift this frequency.

The Fingerprint Region (1600-600 cm⁻¹): A Wealth of Structural Information

This region of the IR spectrum is often complex, containing a multitude of absorption bands arising from various stretching and bending vibrations. While challenging to interpret in its entirety, it provides a unique "fingerprint" for the molecule.

  • Aromatic C=C Stretching (1600-1450 cm⁻¹): The stretching vibrations of the carbon-carbon double bonds within the benzene ring typically produce a series of sharp, medium-intensity peaks in this region.[5][7] The substitution pattern significantly influences the appearance of these bands.

  • O-H Bending (around 1440-1395 cm⁻¹): The in-plane bending of the hydroxyl group can be found in this region.[6]

  • C-O Stretching (1320-1000 cm⁻¹): Two distinct C-O stretching vibrations are expected: one from the hydroxyl group and another from the methoxy group. These typically appear as strong bands. The aryl-O stretch of the phenol and the aryl-O-C stretch of the methoxy group will likely be in the 1260-1180 cm⁻¹ range, while the O-CH₃ stretch of the methoxy group will be around 1075-1020 cm⁻¹.

  • Aromatic C-H Out-of-Plane Bending (900-675 cm⁻¹): The out-of-plane bending vibrations of the remaining C-H bond on the aromatic ring can provide information about the substitution pattern.[5][6][7] For a pentasubstituted ring, the position of this band can be complex to predict definitively without empirical data.

  • C-Br Stretching (below 690 cm⁻¹): The carbon-bromine stretching vibration is expected to appear at a low frequency, typically in the 690-515 cm⁻¹ range.[6]

The following table summarizes the predicted IR absorption bands for 3-Bromo-4-hydroxy-5-methoxybenzonitrile:

Frequency Range (cm⁻¹) Vibrational Mode Functional Group Expected Intensity
3550-3200O-H Stretch (H-bonded)HydroxylStrong, Broad
3100-3000C-H StretchAromatic RingMedium to Weak, Sharp
3000-2850C-H StretchMethoxy (-OCH₃)Medium, Sharp
2240-2220-C≡N StretchNitrileMedium to Strong, Sharp
1600-1450C=C StretchAromatic RingMedium, Sharp
~1440-1395O-H BendHydroxylMedium
~1260-1180Aryl-O StretchPhenol, MethoxyStrong
~1075-1020O-CH₃ StretchMethoxyStrong
900-675C-H Out-of-Plane BendAromatic RingMedium to Strong
690-515C-Br StretchBromoalkaneMedium to Strong

Experimental Protocols: Acquiring High-Fidelity Spectra

The choice of sampling technique is critical for obtaining a high-quality IR spectrum of a solid sample like 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Two common and effective methods are the Potassium Bromide (KBr) pellet technique and Attenuated Total Reflectance (ATR)-FTIR spectroscopy.

Workflow for Spectral Acquisition

The logical flow for acquiring and analyzing the IR spectrum is depicted below.

experimental_workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis Sample Solid Sample (3-Bromo-4-hydroxy- 5-methoxybenzonitrile) Grind Grind to Fine Powder Sample->Grind Mix_KBr Mix with KBr Powder (for KBr Pellet) Grind->Mix_KBr KBr Method Place_ATR Place on ATR Crystal (for ATR-FTIR) Grind->Place_ATR ATR Method Press_Pellet Press into Transparent Pellet Mix_KBr->Press_Pellet Acquire_ATR Acquire Spectrum (ATR Mode) Place_ATR->Acquire_ATR Acquire_KBr Acquire Spectrum (Transmission Mode) Press_Pellet->Acquire_KBr Process_Spectrum Process Spectrum (Baseline Correction, Normalization) Acquire_KBr->Process_Spectrum Acquire_ATR->Process_Spectrum Analyze Analyze and Assign Peaks Process_Spectrum->Analyze

Caption: Experimental workflow for IR spectral acquisition and analysis.

Method 1: KBr Pellet Technique (Transmission)

This traditional method involves dispersing the solid sample in a matrix of dry potassium bromide, which is transparent to infrared radiation.

Rationale: The KBr pellet method provides a high-quality transmission spectrum, often with well-resolved peaks. It is a cost-effective technique suitable for samples that are stable under pressure.

Step-by-Step Protocol:

  • Drying: Dry spectroscopy-grade KBr powder in an oven at 110°C for at least 2-3 hours to remove any adsorbed water, which can interfere with the spectrum, particularly in the hydroxyl stretching region.

  • Sample Preparation: Weigh approximately 1-2 mg of 3-Bromo-4-hydroxy-5-methoxybenzonitrile and 100-200 mg of the dried KBr.

  • Grinding and Mixing: In an agate mortar and pestle, thoroughly grind the sample and KBr together until a fine, homogeneous powder is obtained. This ensures that the sample is evenly dispersed within the KBr matrix.

  • Pellet Formation: Transfer the powder mixture to a pellet die. Apply pressure (typically 8-10 tons) using a hydraulic press for several minutes to form a thin, transparent, or translucent pellet.

  • Spectral Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum. A background spectrum of the empty spectrometer should be collected prior to sample analysis.

Method 2: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a more modern and rapid technique that involves pressing the solid sample directly onto a high-refractive-index crystal (e.g., diamond or germanium).

Rationale: ATR-FTIR requires minimal to no sample preparation, making it a non-destructive and high-throughput method. It is particularly useful for analyzing small amounts of sample and for samples that are difficult to grind or press into a pellet.

Step-by-Step Protocol:

  • Background Collection: Ensure the ATR crystal is clean. Collect a background spectrum with the clean, empty crystal.

  • Sample Application: Place a small amount of the powdered 3-Bromo-4-hydroxy-5-methoxybenzonitrile onto the ATR crystal.

  • Pressure Application: Use the instrument's pressure clamp to ensure firm and uniform contact between the sample and the crystal.

  • Spectral Acquisition: Acquire the IR spectrum.

  • Cleaning: After analysis, carefully clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and a soft, non-abrasive wipe.

Spectral Interpretation: A Case Study

spectral_interpretation cluster_functional_groups Functional Group Analysis cluster_fingerprint Fingerprint Region Analysis Molecule 3-Bromo-4-hydroxy- 5-methoxybenzonitrile OH Hydroxyl (-OH) ~3400 cm⁻¹ (broad) Molecule->OH CH_Aro Aromatic C-H ~3050 cm⁻¹ Molecule->CH_Aro CH_Ali Methoxy C-H ~2950 cm⁻¹ Molecule->CH_Ali CN Nitrile (-C≡N) ~2230 cm⁻¹ (sharp) Molecule->CN Aro_CC Aromatic C=C 1600-1450 cm⁻¹ Molecule->Aro_CC CO C-O Stretches (Phenol, Methoxy) ~1250, ~1050 cm⁻¹ Molecule->CO CH_OOP Aromatic C-H Bend 900-675 cm⁻¹ Molecule->CH_OOP CBr C-Br Stretch <690 cm⁻¹ Molecule->CBr

Caption: Logical relationship between the molecular structure and its key IR absorptions.

Key Interpretive Points:

  • The presence of a strong, broad band around 3400 cm⁻¹ would be a clear indicator of the hydrogen-bonded hydroxyl group.

  • A sharp, distinct peak around 2230 cm⁻¹ is the unmistakable signature of the nitrile functionality. The conjugation with the aromatic ring and the electronic influence of the other substituents will fine-tune its exact position.

  • The region between 1600 and 1450 cm⁻¹ will likely show multiple sharp bands corresponding to the aromatic ring's C=C stretching vibrations.

  • Strong absorptions in the 1300-1000 cm⁻¹ range will confirm the presence of the C-O bonds of the hydroxyl and methoxy groups.

  • The overall complexity of the fingerprint region, combined with the characteristic absorptions of the functional groups, will provide a unique spectral signature for 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Conclusion

Infrared spectroscopy is an indispensable analytical technique for the structural characterization of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. By understanding the characteristic vibrational frequencies of its constituent functional groups—hydroxyl, methoxy, nitrile, and the substituted aromatic ring—a detailed and accurate interpretation of its IR spectrum can be achieved. The experimental protocols outlined in this guide, for both KBr pellet and ATR-FTIR techniques, provide a robust framework for acquiring high-quality spectral data. This comprehensive approach, grounded in fundamental spectroscopic principles, empowers researchers and scientists to confidently utilize IR spectroscopy in their work with this and other complex organic molecules.

References

  • Ansari, F., et al. (2024). Spectroscopic Analysis of Electronic Transitions and Vibrational Modes in Substituted Benzene Derivatives: A Combined UV-Vis and FTIR Study. International Journal of Engineering Research & Management Technology, 11(5).
  • Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, November 6). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • NIST. (n.d.). Benzonitrile. In NIST Chemistry WebBook. Retrieved from [Link]

  • OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry. Retrieved from [Link]

  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Aromatics. Retrieved from [Link]

  • LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • LibreTexts. (2023, November 6). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. Retrieved from [Link]

  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Retrieved from [Link]

  • Ansari, F., et al. (2024). Spectroscopic Analysis of Electronic Transitions and Vibrational Modes in Substituted Benzene Derivatives: A Combined UV-Vis and FTIR Study. International Journal of Engineering Research & Management Technology, 11(5).
  • Quora. (2017, April 17). If -OCH3 works as a substituent group, what does it show as the -I or +R effect?. Retrieved from [Link]

  • LibreTexts. (2025, September 11). Infrared Spectroscopy Absorption Table. Retrieved from [Link]

  • University of Illinois. (n.d.). IR handout.pdf. Retrieved from [Link]

  • UCLA Chemistry & Biochemistry. (n.d.). IR Spectroscopy Tutorial: Aromatics. Retrieved from [Link]

  • NIST. (n.d.). Benzonitrile. In NIST Chemistry WebBook. Retrieved from [Link]

Sources

Foundational

A Senior Application Scientist's Guide to the Mass Spectrometry of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Authored for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the mass spectrometric behavior of 3-Bromo-4-hydroxy-5-methoxybenzonitrile (C₈H₆...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the mass spectrometric behavior of 3-Bromo-4-hydroxy-5-methoxybenzonitrile (C₈H₆BrNO₂), a compound of interest in pharmaceutical and agrochemical research.[1] As a Senior Application Scientist, this document moves beyond mere procedural outlines to deliver an in-depth perspective on method development, data interpretation, and the causal science underpinning the analytical choices. We will explore optimal ionization techniques, the critical role of high-resolution mass spectrometry for this halogenated compound, and a predictive analysis of its fragmentation pathways in both positive and negative ion modes. The methodologies and interpretations presented herein are designed to be self-validating, grounded in established principles of mass spectrometry, and supported by authoritative references.

Introduction: The Analytical Imperative

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a substituted aromatic compound featuring a unique combination of functional groups that make it a valuable building block in the synthesis of novel therapeutic agents and agrochemicals.[1] Its bioactivity is intrinsically linked to its structure. Therefore, unambiguous structural confirmation is a prerequisite for its use in any research or development pipeline.

Mass spectrometry (MS) stands as a cornerstone technique for this purpose, offering unparalleled sensitivity and specificity for molecular weight determination and structural elucidation. The presence of a bromine atom, a hydroxyl group, and a methoxy group on the benzonitrile core presents a distinct and predictable mass spectrometric "fingerprint."[2] Understanding how to read this fingerprint is key to confirming identity, assessing purity, and tracking the compound in complex matrices. This guide will systematically deconstruct the mass spectrometric analysis of this molecule, providing both the "how" and the critical "why" for each step.

Foundational Analysis: High-Resolution Mass and Isotopic Pattern

Prior to any fragmentation analysis, the foundational step is the accurate mass measurement of the molecular ion. High-resolution mass spectrometry (HRMS), typically performed on Orbitrap or Time-of-Flight (TOF) instruments, is essential for determining the elemental composition with high confidence.[3]

The presence of bromine is the most diagnostically significant feature of the molecular ion. Bromine exists naturally as two stable isotopes, ⁷⁹Br (50.69% abundance) and ⁸¹Br (49.31% abundance), separated by approximately 2 Da.[4] This results in a characteristic M/M+2 isotopic pattern where the two peaks are of nearly equal intensity, providing an immediate and unmistakable indicator for the presence of a single bromine atom in the molecule.[4][5]

Ion Species Molecular Formula Calculated Exact Mass (Da) Notes
[M] (⁷⁹Br)C₈H₆⁷⁹BrNO₂226.9582Theoretical Monoisotopic Mass
[M] (⁸¹Br)C₈H₆⁸¹BrNO₂228.9562A+2 Isotope
[M+H]⁺ (⁷⁹Br)C₈H₇⁷⁹BrNO₂⁺227.9659Protonated ion in Positive ESI
[M+H]⁺ (⁸¹Br)C₈H₇⁸¹BrNO₂⁺229.9639A+2 Isotope
[M-H]⁻ (⁷⁹Br)C₈H₅⁷⁹BrNO₂⁻225.9507Deprotonated ion in Negative ESI
[M-H]⁻ (⁸¹Br)C₈H₅⁸¹BrNO₂⁻227.9487A+2 Isotope

Note: Exact masses were calculated based on the most abundant isotopes (¹²C, ¹H, ¹⁴N, ¹⁶O, ⁷⁹Br/⁸¹Br). Data sourced from PubChem.[6]

Experimental Design: Ionization and Methodology

The choice of ionization source and method parameters are critical for generating high-quality, interpretable data. Given the polar nature of the hydroxyl group, Electrospray Ionization (ESI) is the most logical and effective choice for this analyte.[7][8]

Ionization Source Selection: The Case for ESI

Electrospray Ionization (ESI) is a "soft" ionization technique that generates intact molecular ions with minimal in-source fragmentation, making it ideal for determining the molecular weight.[9][10] The phenolic hydroxyl group of 3-Bromo-4-hydroxy-5-methoxybenzonitrile can be readily deprotonated to form a [M-H]⁻ ion in negative ion mode or protonated (likely on the nitrile nitrogen or hydroxyl oxygen) to form a [M+H]⁺ ion in positive ion mode.

  • Negative Ion Mode (-ESI): This is often the preferred mode for phenolic compounds. The acidic nature of the hydroxyl proton allows for facile deprotonation, leading to a strong and stable [M-H]⁻ signal. Analysis in this mode can be highly sensitive.

  • Positive Ion Mode (+ESI): While also viable, positive ion mode may require slightly more optimization of source conditions (e.g., addition of a protic solvent or acid modifier to the mobile phase) to ensure efficient protonation.

Recommended Experimental Protocol (Direct Infusion)

For initial characterization, direct infusion analysis provides a clean and straightforward spectrum of the pure compound.

  • Sample Preparation: Prepare a stock solution of 3-Bromo-4-hydroxy-5-methoxybenzonitrile at 1 mg/mL in methanol or acetonitrile. Create a working solution by diluting the stock to 1-10 µg/mL in a 50:50 mixture of acetonitrile and water. For negative ion mode, adding 0.1% ammonium hydroxide can enhance deprotonation. For positive ion mode, adding 0.1% formic acid can enhance protonation.

  • Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an ESI source.

  • Infusion: Infuse the working solution directly into the ESI source at a flow rate of 5-10 µL/min using a syringe pump.

  • Mass Spectrometer Settings (Example):

    • Ion Mode: Negative and Positive

    • Capillary Voltage: 3.0-4.0 kV

    • Cone/Nozzle Voltage: 20-40 V (low to prevent in-source fragmentation)

    • Source Temperature: 120-150 °C

    • Desolvation Gas (N₂): Flow rate and temperature set according to instrument recommendations (e.g., 600 L/hr at 350 °C).

    • Mass Range: m/z 50-500

    • Data Acquisition: Acquire full scan data (MS¹) to observe the molecular ion, followed by tandem MS (MS/MS) experiments where the [M-H]⁻ or [M+H]⁺ isotope cluster is selected for collision-induced dissociation (CID).

Tandem Mass Spectrometry (MS/MS): Predictive Fragmentation Analysis

Tandem mass spectrometry (MS/MS) is indispensable for structural confirmation. By isolating the molecular ion and subjecting it to collision-induced dissociation (CID), we can generate characteristic fragment ions that reveal the molecule's underlying structure.[11] The fragmentation pathways are governed by the relative bond strengths and the stability of the resulting fragment ions and neutral losses.[12][13][14]

Predicted Fragmentation in Negative Ion Mode ([M-H]⁻)

The precursor ion will be the deprotonated molecule (phenoxide), m/z 226/228. This is expected to be a stable ion, but under CID, several fragmentation pathways are plausible.

  • Loss of a Methyl Radical (•CH₃): A common fragmentation for methoxy-substituted phenols. This results in a radical anion.

    • [C₈H₅BrNO₂]⁻ → [C₇H₂BrNO₂]⁻• + •CH₃

    • m/z 226/228 → m/z 211/213

  • Loss of a Bromine Radical (•Br): Cleavage of the C-Br bond.

    • [C₈H₅BrNO₂]⁻ → [C₈H₅NO₂]⁻• + •Br

    • m/z 226/228 → m/z 147

  • Loss of CO: A characteristic fragmentation of phenols, where the ring can rearrange and expel carbon monoxide.[15][16]

    • [C₈H₅BrNO₂]⁻ → [C₇H₅BrNO]⁻ + CO

    • m/z 226/228 → m/z 198/200

G precursor [M-H]⁻ m/z 226/228 frag1 Loss of •CH₃ (-15 Da) precursor->frag1 frag2 Loss of •Br (-79/81 Da) precursor->frag2 frag3 Loss of CO (-28 Da) precursor->frag3 ion1 [M-H-CH₃]⁻• m/z 211/213 frag1->ion1 ion2 [M-H-Br]⁻• m/z 147 frag2->ion2 ion3 [M-H-CO]⁻ m/z 198/200 frag3->ion3

Caption: Predicted Fragmentation of [M-H]⁻.

Predicted Fragmentation in Positive Ion Mode ([M+H]⁺)

The protonated molecule, m/z 228/230, will serve as the precursor. Fragmentation will likely be initiated by the loss of stable neutral molecules.

  • Loss of a Methyl Radical (•CH₃): Similar to negative mode, loss from the methoxy group is a probable pathway.

    • [C₈H₇BrNO₂]⁺ → [C₇H₄BrNO₂]⁺ + •CH₃

    • m/z 228/230 → m/z 213/215

  • Loss of Hydrogen Bromide (HBr): Rearrangement followed by elimination of HBr is a common pathway for brominated compounds.[11]

    • [C₈H₇BrNO₂]⁺ → [C₈H₆NO₂]⁺ + HBr

    • m/z 228/230 → m/z 148

  • Loss of Carbon Monoxide (CO): Following the pattern for phenolic compounds.[16]

    • [C₈H₇BrNO₂]⁺ → [C₇H₇BrNO]⁺ + CO

    • m/z 228/230 → m/z 200/202

G precursor [M+H]⁺ m/z 228/230 frag1 Loss of •CH₃ (-15 Da) precursor->frag1 frag2 Loss of HBr (-80/82 Da) precursor->frag2 frag3 Loss of CO (-28 Da) precursor->frag3 ion1 [M+H-CH₃]⁺ m/z 213/215 frag1->ion1 ion2 [M+H-HBr]⁺ m/z 148 frag2->ion2 ion3 [M+H-CO]⁺ m/z 200/202 frag3->ion3

Caption: Predicted Fragmentation of [M+H]⁺.

Conclusion: A Self-Validating Analytical Approach

The mass spectrometric analysis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a clear example of a self-validating system. The analytical narrative must align across all data points for a confident identification:

  • HRMS Confirmation: The measured exact mass of the molecular ion must match the theoretical calculated mass for C₈H₆BrNO₂ within a narrow mass tolerance (typically < 5 ppm).

  • Isotopic Pattern Match: The full scan spectrum must display the characteristic ~1:1 doublet peak separated by 2 Da, confirming the presence of a single bromine atom.

  • Logical Fragmentation: The fragment ions observed in the MS/MS spectra must correspond to logical neutral losses from the precursor ion, consistent with the known fragmentation patterns of phenol, methoxy, and bromo-aromatic functional groups.

By following the principles and protocols outlined in this guide, researchers, scientists, and drug development professionals can leverage the full power of mass spectrometry to unambiguously identify and characterize this important chemical entity, ensuring the integrity and validity of their scientific endeavors.

References

  • PubChem. 3-Bromo-4-hydroxy-5-methoxybenzonitrile. National Center for Biotechnology Information. [Link]

  • Chemistry LibreTexts. Organic Compounds Containing Halogen Atoms.[Link]

  • YouTube. Bromo pattern in Mass Spectrometry.[Link]

  • ACS Omega. Direct Mass Spectrometric Analysis of Brominated Flame Retardants in Synthetic Polymers. ACS Publications. [Link]

  • NIH National Library of Medicine. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation.[Link]

  • DiVA portal. Mass Spectrometry of Biologically Active Small Molecules.[Link]

  • Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns.[Link]

  • Doc Brown's Chemistry. Mass spectrum of phenol.[Link]

  • Chemistry LibreTexts. Spectroscopy of Alcohols and Phenols.[Link]

  • ResearchGate. Negative Ion Electrospray of bromo- and chloroacetic acids and an evaluation of exact mass measurements with bench-top time-of-flight mass spectrometer.[Link]

  • NIH National Library of Medicine. Electrospray ionization tandem mass spectrometry analysis of the reactivity of structurally related bromo-methyl-benzoquinones toward oligonucleotides.[Link]

  • RSC Publishing. Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products.[Link]

  • Glaser Group. Internal energy and fragmentation of ions produced in electrospray sources.[Link]

Sources

Exploratory

An In-depth Technical Guide to the Physical Properties of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Executive Summary This technical guide provides a comprehensive overview of the core physical and spectroscopic properties of 3-Bromo-4-hydroxy-5-methoxybenzonitrile (CAS No. 52805-45-5).

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

This technical guide provides a comprehensive overview of the core physical and spectroscopic properties of 3-Bromo-4-hydroxy-5-methoxybenzonitrile (CAS No. 52805-45-5). As a key intermediate in the synthesis of pharmaceuticals and agrochemicals, a thorough understanding of its physical characteristics is paramount for researchers, chemists, and drug development professionals.[1][2] This document consolidates critical data on its identity, physicochemical properties, and solubility. Furthermore, it outlines standard methodologies for the experimental determination of these properties and offers a predictive analysis of its spectral characteristics based on established spectroscopic principles, providing a robust framework for its application in research and development.

Compound Identification and Structure

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a polysubstituted aromatic compound. The unique arrangement of its functional groups—a nitrile, a hydroxyl, a methoxy, and a bromine atom on a benzene ring—makes it a versatile building block in organic synthesis.[2]

  • IUPAC Name: 3-bromo-4-hydroxy-5-methoxybenzonitrile[3]

  • CAS Number: 52805-45-5

  • Molecular Formula: C₈H₆BrNO₂[4]

  • InChIKey: FHXLXRNDUJYBEQ-UHFFFAOYSA-N[3][5]

  • Canonical SMILES: COC1=C(C(=CC(=C1)C#N)Br)O[3]

  • 2D Structure:

    Caption: 2D structure of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Physicochemical Properties

The physical properties of a compound are critical for its handling, purification, and formulation. The crystalline nature of this solid is reflected in its defined melting point range.

PropertyValueSource(s)
Molecular Weight 228.04 g/mol [3][4]
Appearance White to Tan/Brown Crystalline Powder[6]
Melting Point 137 - 146 °C[6]
Purity Typically ≥97% (by GC)
XLogP3-AA (Predicted) 1.9[3]
Storage Temperature 2-8°C

Significance of Properties: The melting point range suggests a relatively pure compound, a critical parameter for stoichiometric calculations in synthesis. A narrower range typically indicates higher purity. Its moderate predicted lipophilicity (XLogP3-AA) is an important consideration in drug development for predicting absorption, distribution, metabolism, and excretion (ADME) properties.

Solubility Profile

Solubility is a critical parameter for reaction setup, purification, and formulation.

  • Soluble in: Methanol.

  • Predicted Solubility: Based on its structure, which includes both a polar hydroxyl group and a nonpolar brominated aromatic ring, it is expected to have moderate solubility in polar organic solvents such as ethanol, acetone, and ethyl acetate. Its solubility in nonpolar solvents like hexanes is likely to be low. Water solubility is expected to be minimal due to the dominant hydrophobic character of the benzene ring.

Spectral Data Analysis (Predictive)

While direct experimental spectra are not publicly available in detail, a robust prediction of the key spectral features can be made based on the compound's functional groups and data from analogous structures.[7]

¹H NMR Spectroscopy

The proton NMR spectrum is expected to be simple, with distinct signals for the aromatic protons, the methoxy group, and the hydroxyl proton.

  • Aromatic Protons (Ar-H): Two doublets are expected in the aromatic region (typically δ 6.5-8.0 ppm). Due to the substitution pattern, these protons are on adjacent carbons and will likely show small meta coupling.

  • Methoxy Protons (-OCH₃): A sharp singlet is predicted around δ 3.8-4.0 ppm.[7]

  • Hydroxyl Proton (-OH): A broad singlet, the chemical shift of which is highly dependent on solvent and concentration, is expected. It may appear anywhere from δ 5.0 to 9.0 ppm.

¹³C NMR Spectroscopy

The carbon NMR will show eight distinct signals corresponding to each unique carbon atom in the molecule.

  • Aromatic Carbons (Ar-C): Six signals are expected in the range of δ 100-160 ppm. The carbons directly attached to the electronegative oxygen and bromine atoms will be shifted downfield.

  • Nitrile Carbon (-C≡N): A signal for the nitrile carbon is expected around δ 115-120 ppm.[7]

  • Methoxy Carbon (-OCH₃): The methoxy carbon should appear as a single peak around δ 55-60 ppm.[7]

Infrared (IR) Spectroscopy

The IR spectrum provides key information about the compound's functional groups.

Functional GroupExpected Wavenumber (cm⁻¹)Vibration Type
O-H (hydroxyl) 3200 - 3600 (broad)Stretching
C-H (aromatic) 3000 - 3100 (sharp)Stretching
C≡N (nitrile) 2220 - 2260 (sharp, strong)Stretching
C=C (aromatic) 1450 - 1600Ring Stretching
C-O (ether & phenol) 1000 - 1300Stretching
C-Br 500 - 600Stretching

Experimental Methodologies

Accurate determination of physical properties relies on standardized experimental protocols. The following sections detail the methodologies for key analytical techniques.

Melting Point Determination

Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid. For a pure crystalline solid, this occurs over a narrow temperature range. Impurities typically depress and broaden the melting range.

Protocol (Capillary Method):

  • Sample Preparation: Ensure the sample is completely dry and finely powdered to allow for uniform heating.

  • Capillary Loading: Load a small amount of the powdered sample into a capillary tube, tapping gently to pack the sample to a height of 2-3 mm.

  • Measurement: Place the capillary tube in a calibrated melting point apparatus.

  • Heating: Heat the sample rapidly to about 15-20°C below the expected melting point, then reduce the heating rate to 1-2°C per minute.

  • Observation: Record the temperature at which the first droplet of liquid appears (onset) and the temperature at which the entire sample becomes a clear liquid (clear point). This range is the melting point.

MeltingPointWorkflow cluster_prep Sample Preparation cluster_load Capillary Loading cluster_measure Measurement Dry Dry Sample Grind Grind to Fine Powder Dry->Grind Ensures homogeneity Load Load into Capillary Tube Grind->Load Pack Pack to 2-3 mm Load->Pack Place Place in Apparatus Pack->Place Heat Heat (Slow Ramp) Place->Heat Record Record T_onset to T_clear Heat->Record

Caption: Workflow for Melting Point Determination.

Spectroscopic Analysis

5.2.1. NMR Spectroscopy Sample Preparation

Principle: Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the molecular structure of a compound by observing the magnetic properties of atomic nuclei.

Protocol:

  • Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble (e.g., DMSO-d₆ or CDCl₃).

  • Sample Weighing: Weigh approximately 5-25 mg of the sample for ¹H NMR or 50-100 mg for ¹³C NMR.

  • Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a small vial.

  • Transfer: Using a pipette, transfer the solution into a clean, dry 5 mm NMR tube.

  • Filtering (if necessary): If any solid particles are present, filter the solution through a small plug of glass wool in the pipette during transfer.

  • Internal Standard: Add a small amount of a reference standard (e.g., TMS) if quantitative analysis or precise chemical shift referencing is required.

NMR_Prep_Workflow start Start: Weigh Sample (5-100 mg) dissolve Dissolve in Deuterated Solvent (~0.7 mL) start->dissolve filter_q Particulates Present? dissolve->filter_q transfer Transfer to NMR Tube analyze Proceed to NMR Analysis transfer->analyze filter_q->transfer No filter Filter through Glass Wool filter_q->filter Yes filter->transfer

Caption: NMR Sample Preparation Workflow.

5.2.2. FTIR-ATR Spectroscopy

Principle: Fourier-Transform Infrared (FTIR) spectroscopy measures the absorption of infrared radiation by the sample, providing information on the presence of specific functional groups. Attenuated Total Reflectance (ATR) is a sampling technique that allows for the analysis of solid samples with minimal preparation.

Protocol:

  • Background Scan: Clean the ATR crystal (e.g., with isopropanol) and run a background spectrum.

  • Sample Application: Place a small amount of the powdered sample directly onto the ATR crystal.

  • Apply Pressure: Use the instrument's pressure arm to ensure firm and uniform contact between the sample and the crystal.

  • Sample Scan: Acquire the IR spectrum of the sample.

  • Cleaning: After analysis, clean the crystal surface thoroughly.

Conclusion

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a well-characterized crystalline solid with defined physical properties that are crucial for its application in synthetic chemistry. This guide provides a consolidated source of its key physical and predicted spectral data, alongside validated experimental protocols for their determination. This information serves as a foundational resource for scientists engaged in the synthesis and development of novel molecules derived from this versatile intermediate.

References

  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. National Center for Biotechnology Information. Retrieved from [Link]

  • J&K Scientific. (2013, April 18). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

  • LookChem. (n.d.). CAS 52805-45-5 | 3-BROMO-4-HYDROXY-5-METHOXYBENZONITRILE - Suppliers list. Retrieved from [Link]

Sources

Foundational

Solubility Profile of 3-Bromo-4-hydroxy-5-methoxybenzonitrile: A Guide for Researchers and Drug Development Professionals

An In-Depth Technical Guide: Abstract The solubility of an active pharmaceutical ingredient (API) or key intermediate is a critical physicochemical property that dictates its behavior in various stages of drug developmen...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide:

Abstract

The solubility of an active pharmaceutical ingredient (API) or key intermediate is a critical physicochemical property that dictates its behavior in various stages of drug development, from synthesis and purification to formulation and bioavailability.[1][2][3] This guide provides a comprehensive technical overview of the solubility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a versatile intermediate in pharmaceutical and agrochemical research.[4] We will explore the theoretical underpinnings of solubility, present robust experimental protocols for its determination, and offer a framework for data interpretation. This document is intended to serve as a practical resource for scientists and researchers, enabling them to make informed decisions in solvent selection, process optimization, and formulation development.

Introduction to 3-Bromo-4-hydroxy-5-methoxybenzonitrile

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a substituted aromatic compound featuring a unique combination of functional groups: a nitrile, a hydroxyl group, a methoxy group, and a bromine atom. This specific arrangement makes it a valuable building block in organic synthesis, particularly for creating biologically active molecules and novel therapeutic agents.[4] Understanding its interaction with various solvents is paramount for its effective utilization.

Physicochemical Properties:

PropertyValueSource
Molecular Formula C₈H₆BrNO₂[4][5][6]
Molecular Weight 228.04 g/mol [4][5]
Appearance White to Tan/Brown Crystalline Powder[4][6]
Melting Point 144-148 °C[6]
CAS Number 52805-45-5[4][5][6]

The presence of both a hydrogen bond donor (hydroxyl group) and hydrogen bond acceptors (hydroxyl, methoxy, and nitrile groups), along with its overall polarity, suggests a complex solubility profile that will be highly dependent on the nature of the solvent.

The Theoretical Framework: Predicting Solubility

A foundational principle in solubility is the adage "like dissolves like," which suggests that substances with similar polarities are more likely to be miscible.[7][8][9] While this provides a useful qualitative guideline, a more quantitative and predictive approach is often required in a research and development setting.

Hansen Solubility Parameters (HSP)

Hansen Solubility Parameters offer a powerful three-dimensional system for predicting solubility by deconstructing the total cohesive energy of a substance into three components.[10][11] The principle is that substances with similar HSP values are likely to be miscible.[12]

The three parameters are:

  • δD (Dispersion): Energy from van der Waals forces.

  • δP (Polar): Energy from dipolar intermolecular forces.

  • δH (Hydrogen Bonding): Energy from hydrogen bonds.

The total Hansen parameter is related by the equation: δ² = δD² + δP² + δH²

A "solubility sphere" can be defined for a solute. Solvents whose HSP values fall within this sphere are predicted to be good solvents, while those outside are poor solvents. This is a powerful tool for initial solvent screening, reducing the need for extensive trial-and-error experimentation.[11]

Computational Models: COSMO-RS

For even higher predictive power, computational models like the Conductor-like Screening Model for Real Solvents (COSMO-RS) can be employed. COSMO-RS uses quantum chemistry to predict thermodynamic properties, including solubility, from the molecular structure alone.[13][14][15] It is an established tool for solvent screening in the pharmaceutical industry and can provide good qualitative solvent ranking and quantitative estimates with an accuracy often within 0.5 to 1.5 log units.[14]

A Predictive Framework for Solvent Selection

The diagram below illustrates the concept of using Hansen Solubility Parameters for solvent screening. The central blue node represents the solute (3-Bromo-4-hydroxy-5-methoxybenzonitrile) with its theoretical solubility sphere. Solvents are plotted based on their respective HSP values. Those falling within the sphere are predicted to be effective solvents.

Hansen Solubility Parameter Space cluster_solute Solubility Sphere for Solute Solute Solute (e.g., Target Compound) Solvent_A Solvent A (e.g., Acetone) Solvent_B Solvent B (e.g., THF) Solvent_C Solvent C (e.g., DMSO) Solvent_D Solvent D (e.g., Hexane) Solvent_E Solvent E (e.g., Water)

Caption: Conceptual plot of solvents within the Hansen space.

Experimental Determination of Solubility

While predictive models are invaluable for screening, experimental verification is essential for obtaining accurate quantitative solubility data. The general workflow involves preparing a saturated solution, separating the solid and liquid phases, and quantifying the concentration of the solute in the liquid phase.

The diagram below outlines a comprehensive workflow for the experimental determination of solubility.

start Start: Select Solute & Solvent shake_flask Shake-Flask Method: Add excess solute to solvent. Equilibrate (e.g., 24-72h at constant T). start->shake_flask centrifuge Phase Separation: Centrifugation / Filtration (e.g., 0.22 µm PTFE) shake_flask->centrifuge supernatant Collect Saturated Supernatant centrifuge->supernatant quant_choice Select Quantification Method supernatant->quant_choice gravimetric Gravimetric Analysis: 1. Weigh aliquot of supernatant. 2. Evaporate solvent. 3. Weigh dry residue. quant_choice->gravimetric Simple & Direct uv_vis UV-Vis Spectroscopy: 1. Create calibration curve. 2. Dilute supernatant into range. 3. Measure absorbance. quant_choice->uv_vis Solute has Chromophore hplc HPLC Analysis: 1. Create calibration curve. 2. Dilute supernatant into range. 3. Inject and integrate peak. quant_choice->hplc High Sensitivity/Selectivity data_analysis Data Analysis: Calculate concentration (e.g., mg/mL, M). gravimetric->data_analysis uv_vis->data_analysis hplc->data_analysis end End: Report Solubility data_analysis->end

Caption: General experimental workflow for solubility determination.

Protocol 1: Equilibrium Solubility via Shake-Flask Method

This is the gold standard for determining thermodynamic solubility.[7]

  • Preparation: Add an excess amount of 3-Bromo-4-hydroxy-5-methoxybenzonitrile (e.g., 20-50 mg) to a series of glass vials. The excess solid is crucial to ensure equilibrium is reached with a solid phase present.

  • Solvent Addition: Add a known volume (e.g., 1-2 mL) of the desired organic solvent to each vial.

  • Equilibration: Seal the vials tightly. Place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C). Allow the slurries to equilibrate for a sufficient period, typically 24 to 72 hours, to ensure the solution is truly saturated.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle. Carefully withdraw an aliquot of the supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.22 µm PTFE) to remove all undissolved particles. This step is critical to prevent artificially high results.

  • Quantification: Analyze the concentration of the solute in the filtered supernatant using one of the methods detailed below.

Protocol 2: Quantification by Gravimetric Analysis

This method is straightforward and does not require sophisticated instrumentation but is best suited for non-volatile solutes and solvents that are easily evaporated.[16][17]

  • Aliquot & Weigh: Accurately pipette a known volume (e.g., 0.5 mL) of the filtered supernatant into a pre-weighed, clean, and dry container (e.g., an aluminum weigh boat or glass vial). Record the total weight.

  • Evaporation: Place the container in a vacuum oven or a well-ventilated fume hood at a moderate temperature to slowly evaporate the solvent to dryness.

  • Final Weighing: Once a constant weight is achieved (indicating all solvent has been removed), record the final weight of the container with the dried residue.[18]

  • Calculation: The mass of the dissolved solute is the final weight minus the initial weight of the container. The solubility can then be expressed in mg/mL or other relevant units.

Protocol 3: Quantification by UV-Vis Spectrophotometry

This method is rapid and suitable for compounds that possess a UV-absorbing chromophore, which the aromatic structure of 3-Bromo-4-hydroxy-5-methoxybenzonitrile provides.[3][19]

  • Determine λmax: Prepare a dilute stock solution of the compound in a suitable solvent and scan it using a UV-Vis spectrophotometer to determine the wavelength of maximum absorbance (λmax).

  • Prepare Calibration Curve: Create a series of standard solutions of known concentrations from a primary stock. Measure the absorbance of each standard at the predetermined λmax. Plot absorbance versus concentration to generate a calibration curve, ensuring it adheres to the Beer-Lambert law (linear relationship).[20][21]

  • Sample Analysis: Accurately dilute the filtered supernatant from the solubility experiment with the same solvent used for the calibration curve to bring its concentration into the linear range of the assay.

  • Calculation: Measure the absorbance of the diluted sample. Use the equation of the line from the calibration curve to calculate the concentration in the diluted sample, then factor in the dilution to determine the original concentration in the saturated solution.

Protocol 4: Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a highly sensitive, specific, and accurate method for determining solubility, especially for low-solubility compounds or when working with complex mixtures.[22]

  • Method Development: Develop a suitable HPLC method (e.g., reversed-phase) capable of separating the analyte from any potential impurities. This includes selecting an appropriate column, mobile phase, flow rate, and detection wavelength.

  • Prepare Calibration Curve: Prepare a series of standard solutions of known concentrations. Inject each standard and record the corresponding peak area. Plot peak area versus concentration to generate a linear calibration curve.[22]

  • Sample Analysis: Accurately dilute the filtered supernatant from the solubility experiment with the mobile phase or a suitable diluent to bring the concentration into the linear range of the calibration curve.

  • Calculation: Inject the diluted sample into the HPLC system. Determine the peak area for the analyte and use the calibration curve to calculate the concentration. Account for the dilution factor to find the solubility in the original saturated solution.[23]

Data Summary and Interpretation

The experimentally determined solubility values should be systematically tabulated to allow for easy comparison and analysis. The following table provides a template for organizing these results, grouping solvents by their functional class.

Table 1: Solubility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in Various Organic Solvents at 25°C

Solvent ClassSolventPredicted Solubility (Qualitative, based on HSP)Experimental Solubility (mg/mL)
Protic Solvents MethanolGood[Experimental Value]
EthanolGood[Experimental Value]
IsopropanolModerate[Experimental Value]
WaterPoor[Experimental Value]
Aprotic Polar Solvents AcetonitrileModerate[Experimental Value]
AcetoneGood[Experimental Value]
Tetrahydrofuran (THF)Good[Experimental Value]
Dimethyl Sulfoxide (DMSO)Very Good[Experimental Value]
N,N-Dimethylformamide (DMF)Very Good[Experimental Value]
Nonpolar Solvents HexanePoor[Experimental Value]
ToluenePoor-Moderate[Experimental Value]
Dichloromethane (DCM)Moderate[Experimental Value]

Interpretation: The results should be analyzed in the context of the theoretical principles discussed. High solubility in polar aprotic solvents like DMSO and DMF is expected due to their ability to disrupt the solute's crystal lattice and engage in strong dipole-dipole interactions. Solubility in protic solvents like methanol and ethanol will be influenced by hydrogen bonding. Conversely, poor solubility is anticipated in nonpolar solvents like hexane, which cannot effectively solvate the polar functional groups of the molecule.[9]

Conclusion

This guide has provided a comprehensive framework for understanding and determining the solubility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. By combining theoretical predictions from models like Hansen Solubility Parameters with rigorous experimental validation using techniques such as the shake-flask method coupled with HPLC or UV-Vis analysis, researchers can build a robust solubility profile. This knowledge is indispensable for optimizing reaction conditions, developing effective purification strategies, and designing stable and bioavailable formulations, ultimately accelerating the journey from chemical intermediate to valuable end-product.

References

  • PharmaGuru. (2025). How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes.
  • SCM. COSMO-RS: predict solubilities & fluid thermodynamics.
  • ACS Publications. (2022). Using COSMO-RS to Predict Hansen Solubility Parameters.
  • SciSpace. Purely Predicting the Pharmaceutical Solubility: What to Expect from PC-SAFT and COSMO-RS?.
  • PubChem. 3-Bromo-4-hydroxy-5-methoxybenzonitrile.
  • ScienceDirect. (2024). A hybrid approach to aqueous solubility prediction using COSMO-RS and machine learning.
  • Wikipedia. Hansen solubility parameter.
  • Chemistry For Everyone. (2025). How To Determine Solubility Of Organic Compounds?. YouTube.
  • Lab Pro Inc. 3-Bromo-4-hydroxy-5-methoxybenzonitrile, 5G.
  • PubMed. (2023). Determination of Hansen solubility parameters of water-soluble proteins using UV-vis spectrophotometry.
  • ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent?.
  • Zenodo. Prediction of Solubility with COSMO-RS.
  • Taylor & Francis. Hansen solubility parameter – Knowledge and References.
  • Unknown Source. Determination of Solubility by Gravimetric Method.
  • ACS Publications. UV−Visible Spectroscopic Measurement of Solubilities in Supercritical CO2 Using High-Pressure Fiber-Optic Cells.
  • Chem-Impex. 3-Bromo-4-hydroxy-5-methoxybenzonitrile.
  • TCI Chemicals. 3-Bromo-4-hydroxy-5-methoxybenzonitrile 52805-45-5.
  • ResearchGate. (2017). How I can determination of the solubility constant by using Uv-Vis spectrophotometer?.
  • Unknown Source. (2025). A New HPLC Approach for Determination of In-Vitro Solubility of Naproxen Sodium.
  • Hansen Solubility. Hansen Solubility Parameters.
  • Roots Press. (2024). Determination of Saturated Solubility of Mirtazapine Using UV Visible Spectrophotometer.
  • Unknown Source. Experiment: Solubility of Organic & Inorganic Compounds.
  • National Journal of Pharmaceutical Sciences. Determination of solubility by gravimetric method: A brief review.
  • Unknown Source. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
  • American Coatings Association. Hansen Solubility Parameters (HSP): 1—Introduction.
  • Solubility of Things. Gravimetric Analysis.
  • The Pharma Journal. Determination of solubility by gravimetric method: A brief review.
  • Chromatography Forum. (2009). how can i test the solubility in hplc please ?.
  • Sciforum. The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD.
  • ChemicalBook. (2025). 3-BROMO-4-HYDROXY-5-METHOXYBENZONITRILE - Safety Data Sheet.
  • Sigma-Aldrich. 3-Bromo-4-ethoxy-5-methoxybenzonitrile.
  • CymitQuimica. 3-Bromo-4-hydroxy-5-methoxy-benzonitrile.
  • Improved Pharma. (2021). Solubility and Dissolution with HPLC or UV-Vis Detection.
  • ChemicalBook. 3-BROMO-4-HYDROXY-5-METHOXYBENZONITRILE.
  • Khan Academy. Solubility of organic compounds.
  • Kinam Park. Hansen Solubility Parameters 2000.pdf.
  • Scribd. Determination of Solubility of Drug at Room Temperature by Gravimetric Method.

Sources

Exploratory

An In-Depth Technical Guide to 3-Bromo-4-hydroxy-5-methoxybenzonitrile: Synthesis, Properties, and Applications

This guide provides a comprehensive technical overview of 3-bromo-4-hydroxy-5-methoxybenzonitrile, a versatile chemical intermediate with significant applications in pharmaceutical and agrochemical research. From its syn...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of 3-bromo-4-hydroxy-5-methoxybenzonitrile, a versatile chemical intermediate with significant applications in pharmaceutical and agrochemical research. From its synthesis rooted in readily available starting materials to its role as a scaffold for developing targeted therapeutics, this document offers field-proven insights for researchers, scientists, and drug development professionals.

Introduction: A Versatile Scaffold in Chemical Synthesis

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a polysubstituted aromatic compound featuring a unique combination of bromine, hydroxyl, methoxy, and nitrile functional groups. This distinct arrangement imparts a high degree of reactivity and synthetic versatility, making it a valuable building block in organic synthesis. Its structural attributes allow for targeted modifications, enabling the development of novel molecules with enhanced efficacy in drug formulations and agricultural products.[1] This guide will delve into the core aspects of this compound, from its logical synthesis to its applications in cutting-edge research.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development. The key properties of 3-bromo-4-hydroxy-5-methoxybenzonitrile are summarized in the table below.

PropertyValueReference
Molecular Formula C₈H₆BrNO₂[2][3]
Molecular Weight 228.04 g/mol [2][3]
CAS Number 52805-45-5[2][3]
Appearance White to off-white crystalline powder[4]
Melting Point 143-146 °C
Purity >98.0% (GC)[4]
IUPAC Name 3-bromo-4-hydroxy-5-methoxybenzonitrile[2]
InChI Key FHXLXRNDUJYBEQ-UHFFFAOYSA-N[2]
SMILES COC1=C(C(=CC(=C1)C#N)Br)O[2]

Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile: A Two-Step Approach from Vanillin

The most common and efficient synthesis of 3-bromo-4-hydroxy-5-methoxybenzonitrile originates from the readily available and bio-based starting material, vanillin (4-hydroxy-3-methoxybenzaldehyde). The synthetic route is a logical two-step process involving electrophilic aromatic substitution followed by the conversion of the aldehyde functionality to a nitrile.

Synthesis_Workflow Vanillin Vanillin Bromination Step 1: Electrophilic Bromination Vanillin->Bromination Br₂ / Acetic Acid Bromovanillin 5-Bromovanillin Bromination->Bromovanillin Cyanidation Step 2: Nitrile Formation Bromovanillin->Cyanidation NH₂OH·HCl / Catalyst Target 3-Bromo-4-hydroxy-5- methoxybenzonitrile Cyanidation->Target

Caption: Synthetic workflow for 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Step 1: Electrophilic Bromination of Vanillin to 5-Bromovanillin

Causality: The hydroxyl and methoxy groups on the vanillin ring are ortho-, para-directing activators for electrophilic aromatic substitution. The bulky nature of the substituents and the electronic environment favor the substitution of bromine at the C5 position, which is ortho to the hydroxyl group and para to the methoxy group.

Protocol:

  • In a well-ventilated fume hood, dissolve vanillin in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution in an ice bath.

  • Slowly add a solution of bromine in glacial acetic acid dropwise to the cooled vanillin solution while stirring. Maintain the temperature below 10°C during the addition.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for a specified time to ensure complete reaction.

  • Pour the reaction mixture into ice-cold water to precipitate the crude 5-bromovanillin.

  • Collect the precipitate by vacuum filtration and wash with cold water until the filtrate is neutral.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 5-bromovanillin.

Step 2: Conversion of 5-Bromovanillin to 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Causality: The conversion of the aldehyde group of 5-bromovanillin to a nitrile is typically achieved through the formation of an aldoxime intermediate, followed by dehydration. Hydroxylamine hydrochloride is a common reagent for this transformation, and various catalysts can be employed to facilitate the dehydration step.

Protocol:

  • Combine 5-bromovanillin and hydroxylamine hydrochloride in a suitable solvent such as dimethylformamide (DMF) or formic acid.

  • Add a catalyst to the mixture. Common catalysts include ferric hydrogen sulfate or silica gel.

  • Heat the reaction mixture under reflux for several hours, monitoring the progress of the reaction by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into a large volume of cold water.

  • Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate).

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the crude 3-bromo-4-hydroxy-5-methoxybenzonitrile.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the final product of high purity.

Spectroscopic Characterization

While a dedicated, publicly available repository of the complete spectra for 3-bromo-4-hydroxy-5-methoxybenzonitrile is not readily accessible, data for the closely related compound, 3-bromo-4-hydroxybenzonitrile, can provide valuable comparative insights. The addition of a methoxy group in the target compound would primarily influence the chemical shifts of the adjacent aromatic protons and carbons in the NMR spectra and introduce characteristic C-O stretching vibrations in the IR spectrum.

Expected Spectroscopic Features:

  • ¹H NMR: The spectrum is expected to show two singlets for the aromatic protons, a singlet for the hydroxyl proton (which may be broad and exchangeable with D₂O), and a singlet for the methoxy protons around 3.9 ppm.

  • ¹³C NMR: The spectrum will display signals for the eight distinct carbon atoms. Key signals would include the nitrile carbon (around 118 ppm), the carbon bearing the bromine (around 110 ppm), and the carbons attached to the hydroxyl and methoxy groups (in the 140-150 ppm region), as well as the methoxy carbon itself (around 56 ppm).[5]

  • FT-IR: The spectrum will exhibit characteristic absorption bands for the O-H stretch (broad, around 3300 cm⁻¹), the C≡N stretch (around 2230 cm⁻¹), aromatic C-H stretches (around 3100-3000 cm⁻¹), and C-O stretches from the ether and phenol groups (in the 1200-1000 cm⁻¹ region).

Applications in Research and Development

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a pivotal intermediate in the synthesis of a variety of high-value molecules, particularly in the pharmaceutical and agrochemical sectors.[1][6]

Pharmaceutical Applications: A Scaffold for Anti-Cancer Agents

The unique substitution pattern of 3-bromo-4-hydroxy-5-methoxybenzonitrile makes it an attractive starting material for the synthesis of targeted anti-cancer therapeutics.[6]

Fibroblast Growth Factor Receptor 1 (FGFR1) Inhibitors: Derivatives of 3-bromo-4-hydroxy-5-methoxybenzonitrile have been investigated as potent inhibitors of Fibroblast Growth Factor Receptor 1 (FGFR1).[7] FGFRs are a family of receptor tyrosine kinases that play a crucial role in cell proliferation, differentiation, and migration.[8] Dysregulation of FGFR signaling is implicated in various cancers.

FGFR1_Inhibition cluster_cell Cancer Cell FGFR1 FGFR1 Downstream Downstream Signaling (e.g., PLCγ1, ERK) FGFR1->Downstream Phosphorylation Cascade Proliferation Cell Proliferation & Survival Downstream->Proliferation Inhibitor Benzamide Derivative of 3-Bromo-4-hydroxy- 5-methoxybenzonitrile Inhibitor->FGFR1

Caption: Mechanism of FGFR1 inhibition by derivatives.

Studies have shown that benzamide derivatives synthesized from this scaffold can effectively inhibit FGFR1, leading to the suppression of downstream signaling pathways involving PLCγ1 and ERK.[7] This inhibition ultimately results in cell cycle arrest and apoptosis in cancer cell lines with FGFR1 amplification, such as certain types of non-small cell lung cancer.[7][8] The 3,5-dimethoxyphenyl group, which can be introduced via reactions involving the nitrile's precursor, is often a key pharmacophore for binding to the FGFR1 kinase domain.[9]

Agrochemical Applications

The structural motifs present in 3-bromo-4-hydroxy-5-methoxybenzonitrile are also found in various herbicides and pesticides.[1] The nitrile group, in particular, is a common feature in many agrochemicals. This compound serves as a valuable intermediate for the synthesis of more complex molecules with tailored herbicidal or pesticidal activities, contributing to the development of effective crop protection agents.[1]

Conclusion

3-Bromo-4-hydroxy-5-methoxybenzonitrile stands out as a strategically important chemical intermediate. Its straightforward synthesis from an abundant natural product, coupled with its versatile reactivity, makes it an economical and valuable building block for a range of applications. For drug development professionals, its utility as a scaffold for potent enzyme inhibitors, particularly in the realm of oncology, is of significant interest. In the agrochemical sector, it provides a platform for the creation of novel active ingredients. As research into targeted therapies and sustainable agriculture continues to evolve, the demand for such versatile and accessible chemical scaffolds is likely to grow, ensuring the continued relevance of 3-bromo-4-hydroxy-5-methoxybenzonitrile in the scientific landscape.

References

  • J&K Scientific. 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5. [Link]

  • PubMed. Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. [Link]

  • National Institutes of Health. Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. [Link]

  • ResearchGate. Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. [Link]

  • PubChem. 3-Bromo-4-hydroxy-5-methoxybenzonitrile. [Link]

  • NP-Card. Showing NP-Card for 3-bromo-5-hydroxy-4-methoxybenzaldehyde (NP0164738). [Link]

  • Semantic Scholar. Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl) benzamide derivatives as novel FGFR1 inhibitors f. [Link]

  • Chemguide. interpreting C-13 NMR spectra. [Link]

  • National Institutes of Health. Discovery of a series of dimethoxybenzene FGFR inhibitors with 5H-pyrrolo[2,3-b]pyrazine scaffold. [Link]

  • SpectraBase. 3-Bromo-4-methoxybenzonitrile - Optional[13C NMR] - Spectrum. [Link]

  • Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

  • National Institutes of Health. Mechanism of Action Assays for Enzymes. [Link]

  • The Royal Society of Chemistry. Table S1.Major IR absorption bands and possible assignment in the typical FT- IR spectrum of saffron Band (cm -. [Link]

  • ResearchGate. Synthesis, spectroscopic (FT-IR, FT-Raman and UV) and computational studies on 2-Bromo-5-methoxybenzonitrile. [Link]

  • National Institutes of Health. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. [Link]

  • ResearchGate. Synthesis of 5-hodroxy-4-methoxy-2-substitutedbenzaldehyde. [Link]

  • SpectraBase. 3-Bromo-4-fluorobenzotrifluoride - Optional[FTIR] - Spectrum. [Link]

Sources

Foundational

The Strategic Utility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: Unveiling a Versatile Synthetic Building Block In the landscape...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling a Versatile Synthetic Building Block

In the landscape of organic synthesis, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures. 3-Bromo-4-hydroxy-5-methoxybenzonitrile has emerged as a highly valuable and versatile building block, particularly in the realms of pharmaceutical and agrochemical development.[1][2] Its unique trifunctional substitution pattern—a bromine atom, a hydroxyl group, and a methoxy group electronically influencing a nitrile moiety—offers a rich platform for a diverse array of chemical transformations. This guide provides an in-depth exploration of the chemical reactivity and synthetic applications of this powerful intermediate, offering field-proven insights and detailed experimental protocols to empower researchers in their quest for novel molecular entities.

Physicochemical Properties and Spectroscopic Characterization

A thorough understanding of a building block's fundamental properties is the bedrock of its effective utilization. The key physicochemical data for 3-Bromo-4-hydroxy-5-methoxybenzonitrile are summarized below.

PropertyValueReference
CAS Number 52805-45-5[3]
Molecular Formula C₈H₆BrNO₂[3]
Molecular Weight 228.04 g/mol [3]
Appearance Tan to Brown PowderVendor Data
Melting Point 137-140 °CVendor Data
Solubility Soluble in common organic solvents such as DMF, DMSO, and hot methanol.Inferred
Spectroscopic Data

The Chemical Reactivity Landscape: A Triumvirate of Functionality

The synthetic utility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile stems from the distinct reactivity of its three primary functional groups: the aryl bromide, the phenolic hydroxyl group, and the electron-withdrawing nitrile. This trifecta of reactivity allows for a sequential and controlled derivatization of the aromatic core.

Reactivity_of_3-Bromo-4-hydroxy-5-methoxybenzonitrile cluster_reactions Key Transformations main 3-Bromo-4-hydroxy-5-methoxybenzonitrile suzuki Suzuki-Miyaura Coupling (C-C Bond Formation) main->suzuki Aryl Bromide buchwald Buchwald-Hartwig Amination (C-N Bond Formation) main->buchwald Aryl Bromide o_alkylation O-Alkylation (Ether Synthesis) main->o_alkylation Phenolic Hydroxyl

Caption: Key reaction pathways for 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Palladium-Catalyzed Cross-Coupling Reactions at the Bromine Position

The aryl bromide moiety is a prime handle for palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-nitrogen bonds, which are fundamental transformations in drug discovery.[7][8]

The Suzuki-Miyaura coupling is a robust method for creating biaryl structures, which are prevalent in many biologically active molecules.[9] The reaction of 3-Bromo-4-hydroxy-5-methoxybenzonitrile with various boronic acids or esters can introduce a wide range of aryl or heteroaryl substituents.

Mechanistic Rationale: The choice of catalyst, ligand, and base is critical for a successful Suzuki coupling. For an electron-rich aryl bromide like our substrate, a palladium(0) source, often generated in situ from a palladium(II) precatalyst, undergoes oxidative addition to the C-Br bond. A phosphine ligand, typically bulky and electron-rich, stabilizes the palladium center and facilitates both the oxidative addition and the subsequent reductive elimination. The base is essential for the transmetalation step, where the organic group is transferred from the boronic acid to the palladium complex.[10]

Suzuki_Miyaura_Cycle pd0 Pd(0)L_n oxidative_addition Oxidative Addition pd0->oxidative_addition pd_complex Ar-Pd(II)-Br(L_n) oxidative_addition->pd_complex Ar-Br transmetalation Transmetalation pd_complex->transmetalation pd_r_complex Ar-Pd(II)-R(L_n) transmetalation->pd_r_complex boronic_acid R-B(OH)₂ + Base boronic_acid->transmetalation reductive_elimination Reductive Elimination pd_r_complex->reductive_elimination reductive_elimination->pd0 product Ar-R reductive_elimination->product

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The formation of arylamines is another cornerstone of medicinal chemistry, and the Buchwald-Hartwig amination provides a powerful tool for this transformation.[7][8] This reaction allows for the coupling of 3-Bromo-4-hydroxy-5-methoxybenzonitrile with a wide variety of primary and secondary amines.

Mechanistic Rationale: Similar to the Suzuki coupling, the Buchwald-Hartwig amination proceeds via a palladium-catalyzed cycle.[11] The choice of a bulky, electron-rich phosphine ligand is crucial to promote the reductive elimination step, which can be challenging for electron-rich aryl halides. The base plays a dual role: it deprotonates the amine to form the active nucleophile and facilitates the deprotonation of the amine coordinated to the palladium center.[7][8]

Reactions at the Phenolic Hydroxyl Group: O-Alkylation

The phenolic hydroxyl group offers a straightforward site for O-alkylation, leading to the synthesis of a diverse range of ether derivatives. This modification can significantly impact the pharmacological properties of a molecule, such as its solubility and metabolic stability.

Mechanistic Rationale: The Williamson ether synthesis is the most common method for O-alkylation.[12] The phenolic proton is acidic and can be readily removed by a suitable base, such as potassium carbonate or sodium hydride, to generate a phenoxide nucleophile. This nucleophile then displaces a leaving group on an alkyl halide or sulfonate in an SN2 reaction. The choice of base and solvent is important to ensure efficient deprotonation and to avoid side reactions.

Applications in the Synthesis of Bioactive Molecules

The strategic functionalization of 3-Bromo-4-hydroxy-5-methoxybenzonitrile has led to its use in the synthesis of a variety of bioactive compounds.

Kinase Inhibitors in Oncology

The benzonitrile scaffold is a common feature in many kinase inhibitors used in cancer therapy.[13] By utilizing the reactivity of the bromine and hydroxyl groups, complex molecules targeting specific kinases can be constructed. For instance, the core can be elaborated through a sequence of cross-coupling and alkylation reactions to build molecules that fit into the ATP-binding pocket of kinases.

Herbicides in Agrochemicals

Benzonitrile-based herbicides are an important class of agrochemicals.[2] The specific substitution pattern of 3-Bromo-4-hydroxy-5-methoxybenzonitrile allows for the synthesis of derivatives with potent herbicidal activity, often by targeting specific plant enzymes.[3]

Detailed Experimental Protocols

The following protocols are representative procedures for key transformations of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. These should be considered as starting points, and optimization may be necessary for specific substrates and scales.

Protocol 1: Suzuki-Miyaura Coupling with an Arylboronic Acid

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 3-Bromo-4-hydroxy-5-methoxybenzonitrile with a generic arylboronic acid.[9]

Materials:

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Pd(PPh₃)₄ (0.05 equiv)

  • Potassium carbonate (2.0 equiv)

  • 1,4-Dioxane (degassed)

  • Water (degassed)

Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-Bromo-4-hydroxy-5-methoxybenzonitrile, the arylboronic acid, and potassium carbonate.

  • Add the Pd(PPh₃)₄ catalyst.

  • Add degassed 1,4-dioxane and water (typically a 4:1 mixture).

  • Heat the reaction mixture to 90 °C with vigorous stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Suzuki_Workflow start Combine Reactants & Catalyst (Ar-Br, R-B(OH)₂, Base, Pd Catalyst) add_solvent Add Degassed Solvents (e.g., Dioxane/Water) start->add_solvent heat Heat to 90°C (Monitor by TLC/LC-MS) add_solvent->heat workup Aqueous Workup (EtOAc, Water, Brine) heat->workup purify Purification (Column Chromatography) workup->purify product Final Biaryl Product purify->product

Caption: General experimental workflow for the Suzuki-Miyaura coupling.

Protocol 2: Buchwald-Hartwig Amination with a Primary Amine

This protocol provides a general method for the palladium-catalyzed amination of 3-Bromo-4-hydroxy-5-methoxybenzonitrile with a primary amine.[7]

Materials:

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 equiv)

  • Primary amine (1.2 equiv)

  • Pd₂(dba)₃ (0.02 equiv)

  • XPhos (0.08 equiv)

  • Sodium tert-butoxide (1.4 equiv)

  • Toluene (anhydrous, degassed)

Procedure:

  • In a glovebox or under a positive pressure of inert gas, add Pd₂(dba)₃ and XPhos to an oven-dried Schlenk flask.

  • Add sodium tert-butoxide and 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

  • Add anhydrous, degassed toluene via syringe.

  • Add the primary amine via syringe.

  • Seal the flask and heat the mixture to 100 °C.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute with ethyl acetate and filter through a pad of Celite®, washing with ethyl acetate.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Protocol 3: O-Alkylation with an Alkyl Bromide

This protocol details a standard procedure for the O-alkylation of the phenolic hydroxyl group.[12]

Materials:

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 equiv)

  • Alkyl bromide (1.2 equiv)

  • Potassium carbonate (2.0 equiv)

  • N,N-Dimethylformamide (DMF, anhydrous)

Procedure:

  • To a round-bottom flask, add 3-Bromo-4-hydroxy-5-methoxybenzonitrile and anhydrous DMF.

  • Add potassium carbonate and stir the suspension at room temperature for 30 minutes.

  • Add the alkyl bromide dropwise.

  • Heat the reaction mixture to 70 °C.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction to room temperature and pour it into ice water.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography.

Conclusion and Future Outlook

3-Bromo-4-hydroxy-5-methoxybenzonitrile stands as a testament to the power of strategic molecular design in organic synthesis. Its trifunctional nature provides a versatile platform for the construction of a wide array of complex molecules with significant potential in medicinal chemistry and agrochemical research. The palladium-catalyzed cross-coupling reactions at the bromine position, coupled with the reactivity of the phenolic hydroxyl group, allow for a modular and efficient approach to novel compound libraries. As the demand for new therapeutic agents and sustainable agricultural solutions continues to grow, the strategic application of such well-designed building blocks will undoubtedly play a pivotal role in driving innovation in the chemical sciences. Future research will likely focus on expanding the scope of reactions with this substrate, including the development of more sustainable catalytic systems and its incorporation into novel polycyclic and heterocyclic frameworks.

References

  • Chem-Impex. 3-Bromo-4-hydroxy-5-methoxybenzonitrile. [Link]

  • J&K Scientific. 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5. [Link]

  • PubChem. 3-Bromo-4-hydroxy-5-methoxybenzonitrile. [Link]

  • ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. [Link]

  • Royal Society of Chemistry. Electronic Supplementary Information. [Link]

  • Supplementary Information. 2 - Supplementary Information. [Link]

  • D'Alterio, M., et al. (2021). Mechanistic Aspects of the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction. Chemistry – A European Journal, 27(54), 13481-13493. [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

  • Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

  • YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.[Link]

  • Asaki, T., et al. (2006). Design and synthesis of 3-substituted benzamide derivatives as Bcr-Abl kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(5), 1421-1425. [Link]

Sources

Protocols & Analytical Methods

Method

The Strategic Utility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in the Synthesis of Pharmaceutical Intermediates

Introduction: A Versatile Scaffold in Medicinal Chemistry 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a polysubstituted aromatic compound that has emerged as a significant and versatile building block in the synthesis of...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: A Versatile Scaffold in Medicinal Chemistry

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a polysubstituted aromatic compound that has emerged as a significant and versatile building block in the synthesis of pharmaceutical intermediates.[1][2] Its unique arrangement of a nitrile, a hydroxyl, a methoxy, and a bromo group on a benzene ring provides a rich platform for a variety of chemical transformations. This trifecta of functional groups, each with distinct reactivity, allows for sequential and regioselective modifications, making it an ideal starting material for complex molecular architectures.[2] The presence of the nitrile group is particularly noteworthy, as it is a common pharmacophore in numerous approved drugs and serves as a precursor to other important functional groups.[3] This application note will provide an in-depth guide to the strategic use of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in the synthesis of key pharmaceutical intermediates, with a focus on detailed, field-proven protocols and the underlying chemical principles. We will explore its application in the synthesis of intermediates for the anti-gout medication Febuxostat and the gastrointestinal motility modifier Trimebutine, as well as its potential in the development of anti-cancer agents like combretastatin analogues.

Application I: Synthesis of a Key Intermediate for Febuxostat

Febuxostat is a non-purine selective inhibitor of xanthine oxidase used for the treatment of hyperuricemia and chronic gout.[4][5] A key intermediate in several synthetic routes to Febuxostat is 3-bromo-4-isobutyloxyphenyl carbothioamide.[4][5] 3-Bromo-4-hydroxy-5-methoxybenzonitrile can be readily converted to a closely related analogue of this intermediate, demonstrating its utility in accessing this class of compounds. The following protocol details a two-step synthesis of 3-bromo-4-isobutoxy-5-methoxybenzothioamide, a valuable precursor for Febuxostat analogues.

Reaction Pathway: From Benzonitrile to Thioamide

The synthesis involves an initial O-alkylation of the phenolic hydroxyl group, followed by the conversion of the nitrile to a thioamide. The O-alkylation is a classic Williamson ether synthesis, where the phenoxide, generated in situ, acts as a nucleophile. The subsequent thioamidation can be achieved by treatment with a sulfurizing agent.

febuxostat_intermediate_synthesis start 3-Bromo-4-hydroxy- 5-methoxybenzonitrile step1 O-Alkylation start->step1 intermediate 3-Bromo-4-isobutoxy- 5-methoxybenzonitrile step1->intermediate 1-bromo-2-methylpropane, K2CO3, Acetone, Reflux step2 Thioamidation intermediate->step2 product 3-Bromo-4-isobutoxy- 5-methoxybenzothioamide step2->product NaSH, MgCl2, DMF

Caption: Synthesis of a Febuxostat analogue intermediate.

Detailed Experimental Protocol

Step 1: Synthesis of 3-Bromo-4-isobutoxy-5-methoxybenzonitrile

This protocol is adapted from a similar synthesis of 3-bromo-4-isobutoxy benzonitrile.[4] The presence of the additional methoxy group is not expected to significantly alter the reaction conditions.

  • Rationale: The phenolic proton is acidic and can be removed by a moderately strong base like potassium carbonate. The resulting phenoxide is a potent nucleophile that readily displaces the bromide from 1-bromo-2-methylpropane in an SN2 reaction. Acetone is a suitable polar aprotic solvent for this transformation. The addition of a phase-transfer catalyst like PEG-400 can enhance the reaction rate.

Reagent/SolventMolar Eq.MW ( g/mol )Amount
3-Bromo-4-hydroxy-5-methoxybenzonitrile1.0228.04(e.g., 10.0 g)
1-Bromo-2-methylpropane1.76137.02(e.g., 10.6 g)
Anhydrous Potassium Carbonate3.9138.21(e.g., 23.6 g)
Potassium Iodide0.095166.00(e.g., 0.69 g)
PEG-400catalytic~400(e.g., a few drops)
Acetone-58.08(e.g., 100 mL)

Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-Bromo-4-hydroxy-5-methoxybenzonitrile, anhydrous potassium carbonate, and acetone.

  • Stir the suspension at room temperature for 30 minutes.

  • Add potassium iodide, PEG-400, and 1-bromo-2-methylpropane to the mixture.

  • Heat the reaction mixture to reflux and maintain for 8-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Add the residue to cold water with vigorous stirring to precipitate the product.

  • Collect the solid by vacuum filtration, wash with water, and dry to afford 3-Bromo-4-isobutoxy-5-methoxybenzonitrile.

Step 2: Synthesis of 3-Bromo-4-isobutoxy-5-methoxybenzothioamide

This protocol is based on the thioamidation of a related benzonitrile.[4]

  • Rationale: Sodium hydrosulfide (NaSH) serves as the source of the sulfur nucleophile. The reaction is typically carried out in a polar aprotic solvent like N,N-dimethylformamide (DMF). The addition of magnesium chloride can facilitate the reaction.

Reagent/SolventMolar Eq.MW ( g/mol )Amount
3-Bromo-4-isobutoxy-5-methoxybenzonitrile1.0284.14(e.g., 5.0 g)
Sodium Hydrosulfide (NaSH)4.056.06(e.g., 3.9 g)
Anhydrous Magnesium Chloride1.2595.21(e.g., 2.1 g)
N,N-Dimethylformamide (DMF)-73.09(e.g., 50 mL)

Procedure:

  • To a solution of 3-Bromo-4-isobutoxy-5-methoxybenzonitrile in DMF, add anhydrous magnesium chloride.

  • Add sodium hydrosulfide portion-wise at room temperature.

  • Stir the mixture at room temperature for 10-16 hours. Monitor the reaction by TLC.

  • Upon completion, pour the reaction mixture into ice-water with vigorous stirring.

  • Collect the precipitated solid by vacuum filtration.

  • Recrystallize the crude product from a suitable solvent (e.g., methanol or ethanol) to yield the pure 3-bromo-4-isobutoxy-5-methoxybenzothioamide.

Application II: Synthesis of a Precursor for Trimebutine

Trimebutine, the 2-(dimethylamino)-2-phenylbutyl ester of 3,4,5-trimethoxybenzoic acid, is a spasmolytic agent that regulates intestinal motility.[6][7] The synthesis of Trimebutine typically involves the esterification of 2-(dimethylamino)-2-phenylbutanol with 3,4,5-trimethoxybenzoic acid or its corresponding acid chloride.[1][4][6][7] 3-Bromo-4-hydroxy-5-methoxybenzonitrile can be efficiently converted into 3,4,5-trimethoxybenzonitrile, a direct precursor to 3,4,5-trimethoxybenzoic acid, through a two-step process involving O-methylation and reductive debromination.

Synthetic Pathway to a Trimebutine Precursor

trimebutine_precursor_synthesis start 3-Bromo-4-hydroxy- 5-methoxybenzonitrile step1 O-Methylation start->step1 intermediate1 3-Bromo-4,5- dimethoxybenzonitrile step1->intermediate1 Dimethyl sulfate, K2CO3, Acetone step2 Reductive Debromination intermediate1->step2 intermediate2 3,4,5-Trimethoxybenzonitrile step2->intermediate2 H2, Pd/C, EtOAc/MeOH step3 Hydrolysis intermediate2->step3 product 3,4,5-Trimethoxybenzoic Acid step3->product aq. NaOH, Reflux

Caption: Multi-step synthesis of a Trimebutine precursor.

Detailed Experimental Protocols

Step 1: O-Methylation to 3-Bromo-4,5-dimethoxybenzonitrile

  • Rationale: The phenolic hydroxyl group is methylated using a classic and efficient methylating agent, dimethyl sulfate, in the presence of a base.[8][9][10] Potassium carbonate is a suitable base to deprotonate the phenol, and acetone is an appropriate solvent.

Reagent/SolventMolar Eq.MW ( g/mol )Amount
3-Bromo-4-hydroxy-5-methoxybenzonitrile1.0228.04(e.g., 10.0 g)
Dimethyl Sulfate1.5126.13(e.g., 8.3 g)
Anhydrous Potassium Carbonate2.0138.21(e.g., 12.1 g)
Acetone-58.08(e.g., 150 mL)

Procedure:

  • In a round-bottom flask, suspend 3-Bromo-4-hydroxy-5-methoxybenzonitrile and anhydrous potassium carbonate in acetone.

  • Stir the mixture at room temperature for 30 minutes.

  • Add dimethyl sulfate dropwise to the suspension.

  • Heat the mixture to reflux for 4-6 hours, monitoring by TLC.

  • Cool the reaction to room temperature and filter off the inorganic salts.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude product.

  • Purify by recrystallization or column chromatography to yield 3-Bromo-4,5-dimethoxybenzonitrile.

Step 2: Reductive Debromination to 3,4,5-Trimethoxybenzonitrile

  • Rationale: The aryl-bromide bond can be cleaved via catalytic hydrogenation.[11] Palladium on carbon (Pd/C) is a highly effective catalyst for this transformation. A base is often added to neutralize the HBr formed during the reaction.

Reagent/SolventMolar Eq.MW ( g/mol )Amount
3-Bromo-4,5-dimethoxybenzonitrile1.0242.07(e.g., 10.0 g)
10% Palladium on Carbon0.01-0.05-(e.g., 0.5-1.0 g)
Sodium Acetate1.582.03(e.g., 5.1 g)
Methanol/Ethyl Acetate--(e.g., 1:1, 150 mL)

Procedure:

  • Dissolve 3-Bromo-4,5-dimethoxybenzonitrile and sodium acetate in a mixture of methanol and ethyl acetate in a hydrogenation vessel.

  • Carefully add 10% Pd/C to the solution.

  • Pressurize the vessel with hydrogen gas (e.g., 50 psi) and stir vigorously at room temperature for 12-24 hours.

  • Monitor the reaction by TLC or GC-MS.

  • Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the solvent mixture.

  • Concentrate the filtrate under reduced pressure to obtain the crude 3,4,5-Trimethoxybenzonitrile.

  • Purify by recrystallization or column chromatography if necessary.

Step 3: Hydrolysis to 3,4,5-Trimethoxybenzoic Acid

  • Rationale: The nitrile group can be hydrolyzed to a carboxylic acid under basic conditions.[5][12]

Reagent/SolventMolar Eq.MW ( g/mol )Amount
3,4,5-Trimethoxybenzonitrile1.0193.20(e.g., 5.0 g)
Sodium Hydroxide4.040.00(e.g., 4.1 g)
Water/Ethanol--(e.g., 1:1, 100 mL)

Procedure:

  • Dissolve 3,4,5-Trimethoxybenzonitrile in a mixture of ethanol and aqueous sodium hydroxide.

  • Heat the mixture to reflux for 6-12 hours.

  • Cool the reaction mixture and acidify with concentrated HCl until the pH is ~1-2.

  • Collect the precipitated 3,4,5-Trimethoxybenzoic acid by vacuum filtration, wash with cold water, and dry.

Application III: A Building Block for Combretastatin Analogues

Combretastatins are a class of natural products that exhibit potent anti-cancer activity by inhibiting tubulin polymerization.[2][13][14][15] A key structural feature of many combretastatins is the 3,4,5-trimethoxyphenyl ring. The 3,4,5-trimethoxybenzonitrile synthesized in the previous section can serve as a versatile precursor for various combretastatin analogues.[14][16] The nitrile group can be transformed into other functionalities, such as an aldehyde or an amine, which can then be used in coupling reactions to construct the core structure of these anti-cancer agents.

Conclusion

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly valuable and strategically functionalized starting material for the synthesis of diverse pharmaceutical intermediates. Its utility has been demonstrated in the preparation of precursors for the anti-gout drug Febuxostat and the gastrointestinal agent Trimebutine. Furthermore, its conversion to 3,4,5-trimethoxybenzonitrile opens up avenues for the synthesis of potent anti-cancer agents like combretastatin analogues. The detailed protocols provided herein offer a practical guide for researchers and drug development professionals to harness the synthetic potential of this versatile building block.

References

  • J&K Scientific. 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5. Available at: [Link]

  • Wang, Q., Guo, Y., Wang, M., Zhu, W., & Xu, S. (2015). Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. ResearchGate. Available at: [Link]

  • Fleming, F. F., Yao, L., Ravikumar, P. C., Funk, L., & Shook, B. C. (2010). Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore. Journal of medicinal chemistry, 53(22), 7902–7917. Available at: [Link]

  • Google Patents. (2011). CN102276487A - Preparation method of trimebutine.
  • Quick Company. Process For The Preparation Of Trimebutine Maleate. Available at: [Link]

  • Ohsumi, K., Nakagawa, R., Fukuda, Y., Hatanaka, T., Morinaga, Y., Nihei, Y., Ohishi, K., & Akiyama, Y. (1998). Novel B-ring modified combretastatin analogues: syntheses and antineoplastic activity. Bioorganic & medicinal chemistry letters, 8(23), 3371–3374. Available at: [Link]

  • All About Drugs. (2016). Febuxostat. Available at: [Link]

  • Sather, A. C., Lee, H. G., De La Rosa, V. Y., Yang, Y., Müller, P., & Buchwald, S. L. (2016). Light-Mediated Reductive Debromination of Unactivated Alkyl and Aryl Bromides. ACS catalysis, 6(8), 5345–5349. Available at: [Link]

  • Patsnap Eureka. Preparation method of trimebutine. Available at: [Link]

  • Organic Syntheses. Trimethylgallic acid (Gallic acid, trimethyl ether). Available at: [Link]

  • CDC Stacks. Supporting Information. Available at: [Link]

  • Kamal, A., Kumar, G. B., Vishnuvardhan, M. V. P. S., Kumar, M. P., & Ramulu, C. (2013). Synthesis of combretastatin A4 analogues on steroidal framework and their anti-breast cancer activity. The Journal of steroid biochemistry and molecular biology, 137, 332–344. Available at: [Link]

  • ACS Publications. Reductive Elimination of Aryl Halides from Palladium(II). Available at: [Link]

  • Google Patents. (2012). CN102276487B - Preparation method of trimebutine.
  • PubMed Central (PMC). Combined Kinetic and Computational Analysis of the Palladium-Catalyzed Formylation of Aryl Bromides. Available at: [Link]

  • ResearchGate. How I can achieve the selective O-methylation of methyl 3,4,5-trihydroxybenzoate to obtain methyl 3-hydroxy-4,5-dimethoxybenzoate?. Available at: [Link]

  • PubMed Central (PMC). Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity. Available at: [Link]

  • PubMed Central (PMC). Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity. Available at: [Link]

  • ACS Publications. Pd-catalyzed carbonylative α-arylation of aryl bromides: scope and mechanistic studies. Available at: [Link]

  • Google Patents. (1977). US4065504A - Process for the methylation of hydroxybenzene derivatives.
  • PubMed Central (PMC). A Convenient and Safe O-Methylation of Flavonoids with Dimethyl Carbonate (DMC). Available at: [Link]

  • Google Patents. (1995). US5424479A - Process for the preparation of aromatic methyl methoxycarboxylates.

Sources

Application

Application Notes and Protocols for 3-Bromo-4-hydroxy-5-methoxybenzonitrile in Medicinal Chemistry

These application notes serve as a technical guide for researchers, scientists, and drug development professionals on the utility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile as a versatile scaffold in medicinal chemistry....

Author: BenchChem Technical Support Team. Date: January 2026

These application notes serve as a technical guide for researchers, scientists, and drug development professionals on the utility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile as a versatile scaffold in medicinal chemistry. This document provides in-depth protocols for the synthesis of advanced intermediates and potential therapeutic agents, methodologies for biological evaluation, and insights into their potential mechanisms of action.

Introduction: The Strategic Value of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a polysubstituted aromatic compound that has emerged as a valuable starting material in the synthesis of diverse bioactive molecules.[1] Its unique arrangement of functional groups—a nucleophilic hydroxyl group, a reactive bromine atom amenable to cross-coupling reactions, and a nitrile group that can be further modified—makes it an ideal scaffold for the construction of complex molecular architectures.[1] This strategic combination of reactive sites allows for the systematic exploration of chemical space and the development of structure-activity relationships (SAR) in drug discovery programs.

Notably, this benzonitrile derivative has been identified as a key intermediate in the development of novel therapeutics, particularly in the realm of oncology and inflammatory diseases.[1] Its derivatives have shown promise as potent inhibitors of various protein kinases, which are critical regulators of cellular signaling pathways often dysregulated in cancer.

Key Physicochemical Properties:

PropertyValueReference
CAS Number 52805-45-5[2]
Molecular Formula C₈H₆BrNO₂[2]
Molecular Weight 228.04 g/mol [2]
Appearance Tan to Brown Powder
Melting Point 137-140 °C
SMILES COC1=C(C(=CC(=C1)C#N)Br)O[2]
InChIKey FHXLXRNDUJYBEQ-UHFFFAOYSA-N[2]

Synthetic Utility and Key Reactions

The chemical versatility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile allows for a range of synthetic transformations. The hydroxyl and bromo groups are the primary handles for diversification, enabling the synthesis of large libraries of analogues for biological screening.

O-Alkylation of the Phenolic Hydroxyl Group

The hydroxyl group can be readily alkylated to introduce a variety of side chains, which can modulate the compound's pharmacokinetic and pharmacodynamic properties. A general protocol for O-alkylation is provided below.

Protocol 1: General Procedure for O-Alkylation

  • Reaction Setup: To a solution of 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 eq.) in a suitable solvent such as N,N-dimethylformamide (DMF) or acetone, add a base (e.g., K₂CO₃, Cs₂CO₃, 1.5-2.0 eq.).

  • Addition of Alkylating Agent: Add the desired alkyl halide (R-X, 1.1-1.5 eq.) to the reaction mixture.

  • Reaction Conditions: Stir the mixture at room temperature or elevated temperature (50-80 °C) until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into ice-water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom is a versatile handle for introducing aryl, heteroaryl, or vinyl groups via palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a cornerstone in modern medicinal chemistry for the construction of biaryl scaffolds, which are prevalent in many kinase inhibitors.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling

  • Reaction Setup: In a Schlenk flask, combine 3-Bromo-4-hydroxy-5-methoxybenzonitrile (or its O-alkylated derivative) (1.0 eq.), the desired boronic acid or boronate ester (1.2-1.5 eq.), and a base (e.g., K₂CO₃, Cs₂CO₃, 2.0-3.0 eq.).

  • Catalyst and Ligand Addition: Add a palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), 2-5 mol%) and, if necessary, a ligand.

  • Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, toluene) and water.

  • Reaction Conditions: Heat the reaction mixture to 80-110 °C and stir for 4-24 hours, monitoring the progress by TLC or LC-MS.

  • Work-up: After cooling to room temperature, dilute the mixture with an organic solvent and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.[3][4][5][6][7]

Workflow for Synthesis of Bioactive Derivatives:

G A 3-Bromo-4-hydroxy- 5-methoxybenzonitrile B O-Alkylation (Protocol 1) A->B C Suzuki-Miyaura Coupling (Protocol 2) A->C D Library of O-alkylated intermediates B->D E Library of biaryl derivatives C->E D->C F Further functional group manipulation (e.g., nitrile hydrolysis) E->F G Final Bioactive Compounds F->G G A Synthesized Compound Library B Primary Screen: MTT Assay (Protocol 4) A->B C Determination of IC50 values B->C D Secondary Screen: Kinase Inhibition Assay C->D E Mechanism of Action Studies: Western Blotting for Signaling Pathway Analysis D->E F Lead Compound Identification E->F

Caption: Workflow for the biological evaluation of synthesized compounds.

Quantitative Data: Anticancer Activity of Related Compounds

The following table presents the IC₅₀ values of a series of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives, which are structurally related to potential derivatives of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, against various non-small cell lung cancer (NSCLC) cell lines with FGFR1 amplification. [1][8]This data highlights the potential for this class of compounds to exhibit potent anticancer activity.

CompoundNCI-H520 IC₅₀ (µM)NCI-H1581 IC₅₀ (µM)NCI-H226 IC₅₀ (µM)NCI-H460 IC₅₀ (µM)NCI-H1703 IC₅₀ (µM)
C9 1.36 ± 0.271.25 ± 0.232.31 ± 0.412.14 ± 0.361.85 ± 0.32

Data extracted from a study on 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives. [1][8]

Mechanism of Action: Targeting Kinase Signaling Pathways

Derivatives of substituted benzonitriles often exert their anticancer effects by inhibiting protein kinases that are crucial for tumor growth and survival.

Inhibition of the FGFR1 Signaling Pathway

FGFR1 is a receptor tyrosine kinase that, upon activation by fibroblast growth factors (FGFs), initiates a cascade of downstream signaling events, including the MAPK/ERK and PI3K/AKT pathways, which promote cell proliferation, survival, and angiogenesis. [9]Inhibitors derived from the 3-Bromo-4-hydroxy-5-methoxybenzonitrile scaffold can be designed to bind to the ATP-binding pocket of FGFR1, thereby blocking its kinase activity and downstream signaling. The inhibition of FGFR1 phosphorylation is a key indicator of target engagement.

FGFR1 Signaling Pathway and Point of Inhibition:

G FGF FGF FGFR1 FGFR1 FGF->FGFR1 Activation RAS RAS FGFR1->RAS Inhibitor BHMB Derivative (FGFR1 Inhibitor) Inhibitor->FGFR1 Inhibition RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation

Caption: Simplified FGFR1 signaling pathway and the inhibitory action of a BHMB derivative.

Conclusion

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly valuable and versatile building block in medicinal chemistry. Its strategically positioned functional groups allow for the efficient synthesis of diverse compound libraries with the potential to yield potent and selective inhibitors of key biological targets, particularly protein kinases. The protocols and data presented in these application notes provide a solid foundation for researchers to leverage this scaffold in their drug discovery endeavors.

References

  • BenchChem. (2025). Optimizing reaction conditions for Suzuki coupling with 3,4,5-Trimethoxybenzonitrile. BenchChem.
  • Li, X., et al. (2018). Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 905-919.
  • Chem-Impex. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Chem-Impex.
  • BenchChem. (2025).
  • ResearchGate. (n.d.). Design of novel FGFR1 inhibitors.
  • Tan, L., et al. (2014). A Structure-guided Approach to Creating Covalent FGFR Inhibitors. Cell Chemical Biology, 21(11), 1465-1470.
  • Semantic Scholar. (n.d.). Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl) benzamide derivatives as novel FGFR1 inhibitors f. Semantic Scholar.
  • Boschelli, D. H., et al. (2001). Synthesis and Src kinase inhibitory activity of a series of 4-phenylamino-3-quinolinecarbonitriles. Journal of Medicinal Chemistry, 44(5), 822-833.
  • Amanote Research. (n.d.). Synthesis and SRC Kinase Inhibitory Activity of a. Amanote Research.
  • PubMed. (2001). Synthesis and Src kinase inhibitory activity of a series of 4-phenylamino-3-quinolinecarbonitriles. PubMed.
  • Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-coupling Reaction procedure. Rose-Hulman.
  • YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.
  • PubMed Central. (n.d.). Development of a highly selective c-Src kinase inhibitor. PubMed Central.
  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal.
  • ResearchGate. (n.d.). IC 50 of synthesized compounds on M-14 cancer cell lines.
  • PubMed Central. (2022, October 6). Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. PubMed Central.
  • CymitQuimica. (n.d.). 3-Bromo-4-hydroxy-5-methoxy-benzonitrile. CymitQuimica.
  • PubMed Central. (n.d.). Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. PubMed Central.
  • PubMed. (n.d.). Optimization of 4-phenylamino-3-quinolinecarbonitriles as potent inhibitors of Src kinase activity. PubMed.
  • BenchChem. (2025). Application Notes and Protocol for the Synthesis of 3'-bromo-5'-chloro-2'-hydroxy-4-methoxychalcone. BenchChem.
  • MDPI. (n.d.). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. MDPI.
  • Sigma-Aldrich. (n.d.). 3-Bromo-4-ethoxy-5-methoxybenzonitrile. Sigma-Aldrich.
  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. PubChem.
  • Google Patents. (n.d.). CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.

Sources

Method

Application Notes and Protocols for the Development of Bioactive Molecules Utilizing 3-Bromo-4-hydroxy-5-methoxybenzonitrile

For: Researchers, scientists, and drug development professionals. Introduction: The Strategic Value of a Versatile Scaffold In the landscape of modern medicinal chemistry, the identification and utilization of versatile...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of a Versatile Scaffold

In the landscape of modern medicinal chemistry, the identification and utilization of versatile chemical scaffolds are paramount to the efficient discovery of novel therapeutic agents. 3-Bromo-4-hydroxy-5-methoxybenzonitrile emerges as a compound of significant interest due to its unique combination of functional groups, which offer a rich platform for chemical modification and the development of potent bioactive molecules.[1] The presence of a bromine atom, a hydroxyl group, and a methoxy group on a benzonitrile core provides multiple handles for synthetic diversification, allowing for the exploration of a wide chemical space. This document serves as a comprehensive guide to leveraging the properties of this scaffold, with a particular focus on its application in the synthesis of kinase inhibitors, a class of drugs that has revolutionized the treatment of cancer and other diseases.

The strategic placement of the bromo, hydroxyl, and methoxy substituents influences the electronic and steric properties of the molecule, rendering it a valuable starting material for structure-activity relationship (SAR) studies. The nitrile group itself can be retained or, as will be detailed in this guide, can be transformed into other functional groups, such as a carboxylic acid, to facilitate further coupling reactions. These attributes make 3-Bromo-4-hydroxy-5-methoxybenzonitrile a key intermediate in the synthesis of targeted therapies, particularly in the realm of oncology.[1][2]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a starting material is fundamental to its successful application in a synthetic workflow.

PropertyValueSource
Molecular Formula C₈H₆BrNO₂PubChem[3]
Molecular Weight 228.04 g/mol PubChem[3]
CAS Number 52805-45-5PubChem[3]
Appearance Tan to Brown PowderChem-Impex[1]
Melting Point 137-140 °CChem-Impex[1]
Purity ≥ 97% (GC)Chem-Impex[1]

Targeting the FGFR1 Kinase in Non-Small Cell Lung Cancer: A Case Study

The Fibroblast Growth Factor Receptor (FGFR) signaling pathway is a critical regulator of cell proliferation, differentiation, and survival.[4] Aberrant activation of this pathway, often through gene amplification or mutation, is a known driver in various cancers, including non-small cell lung cancer (NSCLC).[5] This makes FGFRs, particularly FGFR1, a compelling target for therapeutic intervention. Structurally related benzamide derivatives have demonstrated potent and selective inhibition of FGFR1, highlighting the potential of the bromo-benzonitrile scaffold in this area.[4][6]

The following sections will detail the protocols for the synthesis and biological evaluation of a novel series of FGFR1 inhibitors, starting from 3-Bromo-4-hydroxy-5-methoxybenzonitrile. The rationale behind this synthetic strategy is to leverage the core structure to mimic the binding of known FGFR1 inhibitors, with the aim of achieving high potency and selectivity.

FGFR1 Signaling Pathway

The diagram below illustrates the simplified FGFR1 signaling cascade that is targeted by the proposed inhibitors. Upon binding of the Fibroblast Growth Factor (FGF) ligand, FGFR1 dimerizes and undergoes autophosphorylation, leading to the activation of downstream signaling pathways, including the PLCγ and MAPK/ERK pathways, which ultimately promote cell proliferation and survival.[4] The synthesized inhibitors are designed to bind to the ATP-binding pocket of the FGFR1 kinase domain, preventing its phosphorylation and blocking the downstream signaling cascade.

FGFR1_Pathway FGF FGF Ligand FGFR1 FGFR1 FGF->FGFR1 Binds PLCg PLCγ FGFR1->PLCg Activates ERK ERK FGFR1->ERK Activates Inhibitor Synthesized Inhibitor (e.g., Compound 1c) Inhibitor->FGFR1 Inhibits (ATP-competitive) Proliferation Cell Proliferation & Survival PLCg->Proliferation ERK->Proliferation

Caption: FGFR1 Signaling Pathway and Point of Inhibition.

Experimental Protocols

The following protocols provide a step-by-step guide for the synthesis and evaluation of novel FGFR1 inhibitors derived from 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Part 1: Synthesis

The synthetic strategy involves a two-step process: (1) hydrolysis of the nitrile group to a carboxylic acid, and (2) amide coupling with a suitable aniline derivative. This approach is adapted from established methods for the synthesis of benzamide-based kinase inhibitors.[4]

Rationale: The conversion of the nitrile to a carboxylic acid is a crucial step to enable the subsequent amide bond formation, a common strategy in the synthesis of kinase inhibitors that mimic the hinge-binding interactions of ATP.

  • Materials:

    • 3-Bromo-4-hydroxy-5-methoxybenzonitrile

    • Sodium hydroxide (NaOH)

    • Hydrochloric acid (HCl), concentrated

    • Distilled water

    • Ethanol

  • Procedure:

    • In a round-bottom flask, dissolve 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 eq) in a 10% aqueous solution of NaOH.

    • Heat the mixture to reflux and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

    • Cool the reaction mixture to room temperature and acidify with concentrated HCl until the pH is approximately 2.

    • A precipitate of 3-Bromo-4-hydroxy-5-methoxybenzoic acid (Compound 1a) will form.

    • Collect the solid by vacuum filtration and wash with cold distilled water.

    • Recrystallize the crude product from an ethanol/water mixture to obtain the pure carboxylic acid.

    • Dry the product under vacuum and characterize by ¹H NMR, ¹³C NMR, and mass spectrometry.

Rationale: The coupling with 3,5-dimethoxyaniline is designed to introduce a key structural motif found in potent FGFR1 inhibitors, which is known to interact favorably with the kinase pocket.[4]

  • Materials:

    • 3-Bromo-4-hydroxy-5-methoxybenzoic acid (Compound 1a)

    • 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl)

    • Hydroxybenzotriazole (HOBt)

    • 3,5-Dimethoxyaniline

    • N,N-Dimethylformamide (DMF)

    • Dichloromethane (DCM)

    • Saturated aqueous sodium bicarbonate solution

    • Brine

    • Anhydrous magnesium sulfate

  • Procedure:

    • To a solution of Compound 1a (1.0 eq) in DMF, add EDC·HCl (1.2 eq) and HOBt (1.2 eq).

    • Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

    • Add 3,5-dimethoxyaniline (1.1 eq) to the reaction mixture and stir at room temperature overnight.

    • Monitor the reaction by TLC.

    • Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to yield the final compound (1c).

    • Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Part 2: Biological Evaluation

Rationale: This biochemical assay directly measures the ability of the synthesized compound to inhibit the enzymatic activity of FGFR1, providing a quantitative measure of its potency.

  • Materials:

    • Recombinant human FGFR1 kinase

    • Poly(Glu, Tyr) 4:1 substrate

    • ATP

    • Synthesized inhibitor compound (e.g., Compound 1c)

    • Kinase assay buffer

    • ADP-Glo™ Kinase Assay kit (Promega) or similar

  • Procedure:

    • Prepare a serial dilution of the inhibitor compound in DMSO.

    • In a 96-well plate, add the FGFR1 enzyme, the substrate, and the inhibitor at various concentrations.

    • Initiate the kinase reaction by adding ATP at a concentration near the Km for FGFR1.

    • Incubate the plate at 30°C for 60 minutes.

    • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ assay system according to the manufacturer's instructions.

    • Calculate the percent inhibition for each concentration of the inhibitor and determine the IC₅₀ value by fitting the data to a dose-response curve.

Rationale: This cell-based assay assesses the ability of the inhibitor to suppress the growth of cancer cells that are dependent on FGFR1 signaling, providing an indication of its potential therapeutic efficacy.

  • Materials:

    • NSCLC cell lines with FGFR1 amplification (e.g., NCI-H520, NCI-H1581)[6]

    • Cell culture medium and supplements

    • Synthesized inhibitor compound (e.g., Compound 1c)

    • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar cell viability reagent

    • DMSO

  • Procedure:

    • Seed the NSCLC cells in 96-well plates and allow them to adhere overnight.

    • Treat the cells with a serial dilution of the synthesized compound for 72 hours.

    • Add MTT solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.

    • Solubilize the formazan crystals with DMSO.

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the cell viability as a percentage of the vehicle-treated control and determine the GI₅₀ (concentration for 50% growth inhibition) value.

Expected Results and Data Presentation

Based on published data for structurally similar compounds, derivatives of 3-Bromo-4-hydroxy-5-methoxybenzonitrile are anticipated to exhibit potent inhibitory activity against FGFR1 and cancer cell lines with FGFR1 amplification.[4][6]

Table 1: Bioactivity of a Structurally Related FGFR1 Inhibitor (Compound C9) [6]

Cell Line (NSCLC)TargetIC₅₀ (µM)
NCI-H520FGFR11.36 ± 0.27
NCI-H1581FGFR11.25 ± 0.23
NCI-H226FGFR12.31 ± 0.41
NCI-H460FGFR12.14 ± 0.36
NCI-H1703FGFR11.85 ± 0.32

Experimental Workflow Visualization

The overall workflow from synthesis to biological evaluation is depicted in the following diagram.

Workflow cluster_synthesis Synthesis cluster_evaluation Biological Evaluation Start 3-Bromo-4-hydroxy- 5-methoxybenzonitrile Hydrolysis Protocol 1.1: Nitrile Hydrolysis Start->Hydrolysis Intermediate Compound 1a: Carboxylic Acid Hydrolysis->Intermediate Coupling Protocol 1.2: Amide Coupling Intermediate->Coupling Final_Product Compound 1c: FGFR1 Inhibitor Coupling->Final_Product Kinase_Assay Protocol 2.1: FGFR1 Kinase Assay Final_Product->Kinase_Assay Cell_Assay Protocol 2.2: Cell Proliferation Assay Final_Product->Cell_Assay IC50 IC₅₀ Determination Kinase_Assay->IC50 GI50 GI₅₀ Determination Cell_Assay->GI50

Caption: Workflow for Synthesis and Evaluation.

Conclusion and Future Directions

3-Bromo-4-hydroxy-5-methoxybenzonitrile represents a highly valuable and versatile starting material for the development of novel bioactive molecules, particularly in the field of kinase inhibition. The protocols outlined in this document provide a robust framework for the synthesis and evaluation of potent FGFR1 inhibitors for the potential treatment of NSCLC. The strategic functionalization of this scaffold allows for the systematic exploration of SAR, which can lead to the identification of lead compounds with improved potency, selectivity, and pharmacokinetic properties. Future work should focus on the diversification of the aniline coupling partner and modification of the hydroxyl and methoxy groups to further optimize the biological activity and drug-like properties of these promising compounds.

References

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Chem-Impex. [Link]

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5. J&K Scientific. [Link]

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile. PubChem. [Link]

  • Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. Semantic Scholar. [Link]

  • Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. MDPI. [Link]

  • Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. PubMed. [Link]

  • Inhibition of the fibroblast growth factor receptor (FGFR) pathway: the current landscape and barriers to clinical application. PubMed Central. [Link]

Sources

Application

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Introduction: Strategic C-C Bond Formation in Complex Scaffolds The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic organic chemistry, particularly within the realm of pharmaceutical an...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Strategic C-C Bond Formation in Complex Scaffolds

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic organic chemistry, particularly within the realm of pharmaceutical and materials science.[1][2][3] Its remarkable functional group tolerance, mild reaction conditions, and the commercial availability and low toxicity of its organoboron reagents have cemented its status as a preferred method for the construction of carbon-carbon bonds.[2][3] This guide provides a detailed examination of the Suzuki-Miyaura coupling applied to a molecule of significant synthetic interest: 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This substrate presents a unique set of challenges and opportunities due to its trifunctional nature, incorporating an electron-donating hydroxyl group, a methoxy group, and an electron-withdrawing nitrile on the same aromatic ring. The successful coupling of this molecule opens avenues to a diverse array of biaryl structures, which are privileged motifs in many biologically active compounds.

This document is intended for researchers, medicinal chemists, and process development scientists. It aims to provide not just a protocol, but a deeper understanding of the mechanistic nuances and practical considerations necessary for the successful execution of this transformation.

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.[1][4][5] The cycle can be broadly divided into three key steps: oxidative addition, transmetalation, and reductive elimination.

  • Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of the aryl bromide, forming a Pd(II) intermediate. The electronic nature of the aryl bromide influences this step; electron-withdrawing groups can facilitate this process.[4]

  • Transmetalation: In the presence of a base, the organoboron reagent (e.g., a boronic acid) forms a boronate complex, which then transfers its organic group to the palladium center, displacing the halide. This is often the rate-limiting step.

  • Reductive Elimination: The two organic groups on the palladium center couple and are eliminated from the metal, forming the desired biaryl product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Suzuki_Miyaura_Coupling cluster_cycle Catalytic Cycle cluster_reagents Reagents Pd0 Pd(0)L_n OxAdd Ar-Pd(II)(Br)L_n Pd0->OxAdd Oxidative Addition (Ar-Br) Transmetalation Ar-Pd(II)-Ar'L_n OxAdd->Transmetalation Transmetalation (Ar'-B(OH)2, Base) ReductiveElimination Ar-Ar' Transmetalation->ReductiveElimination Reductive Elimination ReductiveElimination->Pd0 Catalyst Regeneration ArylBromide 3-Bromo-4-hydroxy- 5-methoxybenzonitrile ArylBromide->OxAdd BoronicAcid Ar'-B(OH)2 BoronicAcid->Transmetalation Base Base (e.g., K2CO3) Base->Transmetalation

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

This protocol describes a general procedure for the coupling of 3-Bromo-4-hydroxy-5-methoxybenzonitrile with a generic arylboronic acid. Optimization may be required for specific boronic acids.

Materials and Reagents
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile

  • Arylboronic acid (1.2 equivalents)

  • Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 4 mol%)

  • Potassium carbonate (K₂CO₃, 2.5 equivalents), finely ground

  • 1,4-Dioxane, anhydrous

  • Water, degassed

  • Argon or Nitrogen gas

  • Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

  • Magnetic stirrer and heating mantle/oil bath

  • Standard work-up and purification supplies (e.g., ethyl acetate, brine, sodium sulfate, silica gel)

Rationale for Reagent Selection
  • Catalyst System (Pd(OAc)₂/SPhos): The combination of a palladium precursor like Pd(OAc)₂ and a bulky, electron-rich phosphine ligand such as SPhos is highly effective for the coupling of electron-rich and sterically hindered aryl bromides. The ligand facilitates both the oxidative addition and reductive elimination steps.

  • Base (K₂CO₃): A moderately strong inorganic base like potassium carbonate is often sufficient to promote the formation of the reactive boronate species without causing unwanted side reactions, such as hydrolysis of the nitrile group. The presence of the unprotected phenol makes the choice of a milder base prudent to avoid deprotonation and potential coordination to the palladium, which could inhibit catalysis.

  • Solvent System (Dioxane/Water): A mixture of an organic solvent like 1,4-dioxane and water is commonly employed. Dioxane solubilizes the organic reagents and the catalyst, while water is necessary to dissolve the inorganic base and facilitate the transmetalation step. A degassed solvent system is crucial to prevent oxidation and deactivation of the Pd(0) catalyst.

Step-by-Step Procedure
  • Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 equiv.), the arylboronic acid (1.2 equiv.), and finely ground potassium carbonate (2.5 equiv.).

  • Inert Atmosphere: Seal the flask with a rubber septum, and then evacuate and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure a thoroughly inert atmosphere.

  • Catalyst Addition: Under a positive pressure of the inert gas, add palladium(II) acetate (0.02 equiv.) and SPhos (0.04 equiv.).

  • Solvent Addition: Through the septum, add degassed 1,4-dioxane and degassed water (typically in a 4:1 to 5:1 v/v ratio) to achieve a substrate concentration of approximately 0.1 M.

  • Reaction: Place the flask in a preheated oil bath at 80-100 °C and stir the mixture vigorously.

  • Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 2-12 hours).

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, and wash it sequentially with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Data Presentation: Representative Conditions for Analogous Suzuki-Miyaura Couplings

The following table provides a summary of reaction conditions and reported yields for the Suzuki-Miyaura coupling of aryl bromides with similar electronic and steric properties to 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This data can serve as a valuable reference for optimizing the reaction.

EntryAryl BromideBoronic AcidCatalyst (mol%)Ligand (mol%)Base (equiv.)SolventTemp. (°C)Yield (%)Reference
14-Bromo-2-methoxyphenolPhenylboronic acidPd(OAc)₂ (2)SPhos (4)K₃PO₄ (2.0)Toluene/H₂O10092[6]
24-BromobenzonitrilePhenylboronic acidPd-bpydc-La (1)-K₂CO₃ (2.0)H₂O7095[7]
34-BromoanisolePhenylboronic acidPdNP@PPh₂-SiO₂ (0.1)-K₂CO₃ (2.0)iPrOH/H₂O6098[8]
43-Bromo-5-methoxy-phenol4-Methylphenyl-boronic acidPd(PPh₃)₄ (5)-Na₂CO₃ (2.0)DME/H₂O8588General Protocol
52-Bromo-6-methoxynaphthalenePhenylboronic acidPd₂(dba)₃ (1)XPhos (3)K₃PO₄ (2.0)Dioxane10094General Protocol

Troubleshooting and Optimization

Issue Potential Cause Suggested Solution
Low or No Conversion Inactive catalystEnsure proper degassing of solvents and use fresh, high-purity catalyst and ligand.
Insufficient temperatureGradually increase the reaction temperature in 10 °C increments.
Poor solubility of reagentsTry a different solvent system (e.g., DME/water, THF/water).
Protodebromination (loss of Br) Presence of water and baseMinimize the amount of water or consider using anhydrous conditions with a soluble base (e.g., KF).
Homocoupling of Boronic Acid Presence of oxygenEnsure rigorous degassing of the reaction mixture before and during the reaction.
Use of a Pd(II) precatalystConsider using a Pd(0) source directly, such as Pd(PPh₃)₄.
Low Yield with Sterically Hindered Boronic Acids Steric hindrance impeding transmetalationUse a bulkier, more electron-rich ligand (e.g., Buchwald-type ligands) and a stronger base (e.g., K₃PO₄ or Cs₂CO₃).
Side Reactions Involving the Phenolic -OH O-arylationWhile less common in Suzuki couplings, if observed, consider protecting the hydroxyl group as a methyl or benzyl ether.
Hydrolysis of the Nitrile Group Harsh basic conditionsUse a milder base (e.g., K₂CO₃, CsF) and avoid prolonged reaction times at high temperatures.

Conclusion

The Suzuki-Miyaura coupling of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly valuable transformation for the synthesis of complex biaryl scaffolds. While the presence of multiple functional groups requires careful consideration of reaction conditions, the use of modern palladium catalysts and ligands allows for efficient and high-yielding coupling. The protocol and troubleshooting guide provided herein serve as a robust starting point for researchers to successfully implement this reaction in their synthetic endeavors.

References

  • Carbonylative Suzuki–Miyaura coupling reactions of 4‐bromobenzonitrile... - ResearchGate. (n.d.). Retrieved January 11, 2026, from [Link]

  • Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings - ResearchGate. (n.d.). Retrieved January 11, 2026, from [Link]

  • Suzuki-Miyaura cross coupling reactions of aryl/heteroaryl bromides... | Download Table - ResearchGate. (n.d.). Retrieved January 11, 2026, from [Link]

  • The Suzuki–Miyaura cross-couplings of 4-bromoanisole and 4-bromobenzonitrile with phenylboronic acid promoted by Pd-bpydc-Ln catalysts (1–3). … - ResearchGate. (n.d.). Retrieved January 11, 2026, from [Link]

  • Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings - MDPI. (n.d.). Retrieved January 11, 2026, from [Link]

  • Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings - R Discovery. (n.d.). Retrieved January 11, 2026, from [Link]

  • C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes - NIH. (n.d.). Retrieved January 11, 2026, from [Link]

  • Flow setup for Suzuki‐Miyaura coupling of 4‐bromobenzonitrile (1 a) and... - ResearchGate. (n.d.). Retrieved January 11, 2026, from [Link]

  • Suzuki-Miyaura Coupling - Chemistry LibreTexts. (n.d.). Retrieved January 11, 2026, from [Link]

  • The Suzuki Reaction - Andrew G Myers Research Group. (n.d.). Retrieved January 11, 2026, from [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Retrieved January 11, 2026, from [Link]

  • An Enantioselective Suzuki–Miyaura Coupling To Form Axially Chiral Biphenols | Journal of the American Chemical Society. (n.d.). Retrieved January 11, 2026, from [Link]

  • ChemInform Abstract: A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. - ResearchGate. (n.d.). Retrieved January 11, 2026, from [Link]

  • Direct Suzuki–Miyaura Coupling of Phenol Derivatives via Mutual Activation. (n.d.). Retrieved January 11, 2026, from [Link]

  • Recent Advances in the development of Suzuki Miyaura Coupling Reactions - wwjmrd. (n.d.). Retrieved January 11, 2026, from [Link]

  • Suzuki-Miyaura cross-coupling reaction of aryl bromides with arylboronic acids a - ResearchGate. (n.d.). Retrieved January 11, 2026, from [Link]

  • Suzuki-Miyaura Cross-Coupling Reaction - Fisher Scientific. (n.d.). Retrieved January 11, 2026, from [Link]

  • Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube. (2025, March 29). Retrieved January 11, 2026, from [Link]

  • Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H) - PubMed Central. (n.d.). Retrieved January 11, 2026, from [Link]

  • Suzuki-Miyaura Coupling| CSIR-NET| GATE| SET| Problem Solved ChemOrgChem. (2025, March 9). Retrieved January 11, 2026, from [Link]

Sources

Method

Application Note &amp; Protocols: A Strategic Guide to the Synthesis of Novel Antimicrobial Agents from 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Abstract The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of new therapeutic agents. This guide provides a comprehensive framework for the syn...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of new therapeutic agents. This guide provides a comprehensive framework for the synthesis and evaluation of antimicrobial compounds derived from 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This starting material, a substituted vanillin derivative, offers a privileged scaffold with multiple reactive sites—a phenolic hydroxyl, an aryl bromide, and a nitrile group—that allow for systematic chemical diversification.[1][2][3] We present detailed, field-tested protocols for the synthesis of ether-linked derivatives and nitrogen-containing heterocycles, compound classes known for their biological activities. The causality behind key experimental choices is explained to empower researchers in their synthetic design. Furthermore, this document furnishes a complete workflow for the in vitro evaluation of antimicrobial efficacy, including protocols for determining Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).[4][5][6] This application note is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile building block in the discovery of next-generation antimicrobial agents.

The Strategic Importance of the 3-Bromo-4-hydroxy-5-methoxybenzonitrile Scaffold

The selection of a starting material is a critical decision in any medicinal chemistry program. 3-Bromo-4-hydroxy-5-methoxybenzonitrile (Compound 1 ) is a particularly strategic scaffold for several reasons:

  • Bio-inspired Core: The core structure is a derivative of vanillin (4-hydroxy-3-methoxybenzaldehyde), a natural product known to be a "privileged scaffold" in drug design, with derivatives exhibiting a wide range of biological activities, including antimicrobial effects.[1][7][8][9] This bio-inspired foundation increases the probability of identifying new bioactive agents.

  • Orthogonal Reactive Sites: The scaffold possesses three distinct functional groups that can be selectively modified. The phenolic hydroxyl group is ideal for nucleophilic reactions like etherification.[1][10] The aryl bromide allows for metal-catalyzed cross-coupling reactions, such as the Ullmann condensation, to form more complex diaryl ethers.[11][12] The nitrile group is a versatile precursor for the synthesis of various nitrogen-containing heterocycles, such as tetrazoles or triazoles, which are prominent pharmacophores in many antimicrobial drugs.[13][14]

  • Modulation of Physicochemical Properties: The bromine and methoxy substituents provide a starting point for fine-tuning the electronic and steric properties of the molecule. Subsequent modifications can systematically alter key drug-like properties such as lipophilicity (LogP), polarity, and hydrogen bonding capacity, which are critical determinants of antimicrobial activity.[15][16]

The logical relationship for diversifying this scaffold is illustrated below.

G cluster_0 Synthetic Diversification Pathways cluster_1 Resulting Compound Classes start 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1) p1 Pathway A: O-Alkylation (Williamson Ether Synthesis) start->p1 R-X, Base p2 Pathway B: C-O Coupling (Ullmann Condensation) start->p2 Ar-OH, Cu Catalyst p3 Pathway C: Heterocycle Formation (from Nitrile Group) start->p3 NaN3, ZnCl2 c1 Alkyl/Aryl Ether Derivatives p1->c1 c2 Diaryl Ether Derivatives p2->c2 c3 Tetrazole Derivatives p3->c3 eval Antimicrobial Evaluation (MIC/MBC) c1->eval c2->eval c3->eval

Sources

Application

Application Notes &amp; Protocols: Strategic Synthesis of Combretastatin A-4 Analogs as Potent Anticancer Agents Utilizing 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Introduction: The Strategic Value of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in Oncology Research In the landscape of modern medicinal chemistry, the identification of versatile chemical scaffolds that serve as foundatio...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in Oncology Research

In the landscape of modern medicinal chemistry, the identification of versatile chemical scaffolds that serve as foundational building blocks for potent therapeutic agents is of paramount importance. 3-Bromo-4-hydroxy-5-methoxybenzonitrile has emerged as a significant intermediate in the synthesis of various pharmaceuticals, particularly in the development of novel anti-cancer agents due to its unique structural attributes.[1][2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic utilization of this compound in the synthesis of combretastatin A-4 analogs, a class of potent tubulin polymerization inhibitors.

Combretastatin A-4, a natural product isolated from the African bushwillow tree Combretum caffrum, exhibits remarkable antitumor and anti-vascular properties by inhibiting the polymerization of tubulin into microtubules.[4] This disruption of microtubule dynamics leads to an arrest of the cell cycle in the G2/M phase, ultimately inducing apoptosis in cancer cells.[5][6] The core structure of combretastatin A-4 features a cis-stilbene bridge connecting a 3,4,5-trimethoxyphenyl 'A' ring and a substituted 'B' ring. The specific substitution pattern on both rings is crucial for its high biological activity.[7] However, the clinical application of natural combretastatin A-4 is hindered by its poor water solubility and the propensity of the active cis-isomer to convert to the less active trans-isomer.[4] This has driven the development of analogs with improved stability and pharmacological profiles.

This application note details a robust synthetic pathway to a novel B-ring modified combretastatin A-4 analog starting from 3-Bromo-4-hydroxy-5-methoxybenzonitrile. We will elucidate the rationale behind each synthetic step, provide detailed, field-proven protocols, and discuss the mechanism of action of the target compound.

Synthetic Strategy: A Multi-Step Approach to a Novel Combretastatin Analog

The overall strategy involves a four-step sequence designed to construct the target stilbene analog. This pathway is designed for efficiency and control over the key chemical transformations.

Synthetic_Workflow Start 3-Bromo-4-hydroxy- 5-methoxybenzonitrile Step1 Protection of Hydroxyl Group Start->Step1 Intermediate1 Protected Benzonitrile Step1->Intermediate1 Step2 Reduction of Nitrile to Aldehyde Intermediate1->Step2 Intermediate2 Protected Benzaldehyde (Key Intermediate) Step2->Intermediate2 Step3 Wittig Reaction Intermediate2->Step3 Intermediate3 Protected Stilbene Analog Step3->Intermediate3 Step4 Deprotection of Hydroxyl Group Intermediate3->Step4 FinalProduct Final Combretastatin A-4 Analog Step4->FinalProduct

Caption: A four-step synthetic workflow for the target combretastatin A-4 analog.

Detailed Experimental Protocols

Step 1: Protection of the Phenolic Hydroxyl Group

Rationale: The acidic proton of the phenolic hydroxyl group can interfere with organometallic reagents used in subsequent steps, such as the base in the Wittig reaction. Therefore, protection of this group is crucial. A silyl ether, such as a tert-butyldimethylsilyl (TBDMS) ether, is an excellent choice due to its ease of introduction, stability to the planned reaction conditions, and facile removal under mild conditions.

Protocol: Synthesis of 3-Bromo-4-(tert-butyldimethylsilyloxy)-5-methoxybenzonitrile

  • Reaction Setup: To a flame-dried round-bottom flask under an argon atmosphere, add 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 eq.), imidazole (2.5 eq.), and anhydrous N,N-dimethylformamide (DMF).

  • Reagent Addition: Cool the solution to 0 °C in an ice bath. Add a solution of tert-butyldimethylsilyl chloride (TBDMS-Cl, 1.2 eq.) in anhydrous DMF dropwise over 15 minutes.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate (3 x volume of DMF).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the protected benzonitrile.

Step 2: Reduction of the Nitrile to an Aldehyde

Rationale: The Wittig reaction requires a carbonyl component, in this case, an aldehyde. Diisobutylaluminum hydride (DIBAL-H) is a powerful and selective reducing agent that can reduce nitriles to aldehydes at low temperatures, preventing over-reduction to the corresponding amine.[8][9][10] The reaction proceeds via an imine-aluminum complex which is hydrolyzed during work-up to afford the aldehyde.[8]

Protocol: Synthesis of 3-Bromo-4-(tert-butyldimethylsilyloxy)-5-methoxybenzaldehyde

  • Reaction Setup: To a flame-dried, three-necked round-bottom flask under an argon atmosphere, dissolve the protected benzonitrile (1.0 eq.) in anhydrous toluene.

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Reagent Addition: Slowly add a solution of DIBAL-H (1.0 M in hexanes, 1.5 eq.) dropwise via a syringe pump, maintaining the internal temperature below -70 °C.

  • Reaction: Stir the reaction mixture at -78 °C for 3 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Quenching: Quench the reaction by the slow, dropwise addition of methanol at -78 °C.

  • Work-up: Allow the mixture to warm to room temperature and add a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate). Stir vigorously until two clear layers form.

  • Extraction and Purification: Separate the layers and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude aldehyde is often of sufficient purity for the next step, but can be further purified by flash chromatography if necessary.

Step 3: The Wittig Reaction for Stilbene Synthesis

Rationale: The Wittig reaction is a cornerstone of alkene synthesis, forming a carbon-carbon double bond from a carbonyl compound and a phosphorus ylide.[11][12] This reaction will be used to construct the stilbene bridge. The ylide is generated in situ from the corresponding phosphonium salt and a strong base. The stereochemical outcome (cis vs. trans) can be influenced by the nature of the ylide and the reaction conditions. For non-stabilized ylides, the cis (or Z)-alkene is often the major product, which is desired for combretastatin analogs.[13]

Wittig_Mechanism cluster_0 Mechanism of the Wittig Reaction Ylide Phosphonium Ylide (Ph3P=CHR') Betaine Betaine Intermediate Ylide->Betaine Nucleophilic Attack Carbonyl Aldehyde (R-CHO) Carbonyl->Betaine Oxaphosphetane Oxaphosphetane Betaine->Oxaphosphetane Ring Closure Alkene Alkene (R-CH=CHR') Oxaphosphetane->Alkene Decomposition PhosphineOxide Triphenylphosphine Oxide (Ph3P=O) Oxaphosphetane->PhosphineOxide

Caption: The general mechanism of the Wittig reaction.

Protocol: Synthesis of the Protected Stilbene Analog

  • Ylide Preparation: In a flame-dried, two-necked flask under argon, suspend 3,4,5-trimethoxybenzyltriphenylphosphonium bromide (1.1 eq.) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C and add n-butyllithium (1.6 M in hexanes, 1.1 eq.) dropwise. The formation of the deep red ylide will be observed. Stir at 0 °C for 30 minutes.

  • Aldehyde Addition: In a separate flask, dissolve the aldehyde from Step 2 (1.0 eq.) in anhydrous THF. Add this solution dropwise to the ylide solution at 0 °C.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor by TLC.

  • Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash chromatography to separate the cis and trans isomers and remove triphenylphosphine oxide.

Step 4: Deprotection of the Hydroxyl Group

Rationale: The final step is the removal of the TBDMS protecting group to reveal the free phenolic hydroxyl group, which is often important for biological activity. Tetrabutylammonium fluoride (TBAF) is a standard reagent for the selective cleavage of silyl ethers.

Protocol: Synthesis of the Final Combretastatin A-4 Analog

  • Reaction Setup: Dissolve the purified stilbene from Step 3 (1.0 eq.) in THF in a plastic vial.

  • Reagent Addition: Add a solution of TBAF (1.0 M in THF, 1.5 eq.).

  • Reaction: Stir the mixture at room temperature for 1-2 hours, monitoring by TLC.

  • Work-up: Once the reaction is complete, dilute the mixture with water and extract with ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate. Purify the final product by flash chromatography to yield the pure combretastatin A-4 analog.

Physicochemical and Biological Data

CompoundMolecular FormulaMolecular Weight ( g/mol )Appearance
3-Bromo-4-hydroxy-5-methoxybenzonitrile C₈H₆BrNO₂228.04White to off-white solid
Final Combretastatin A-4 Analog C₁₇H₁₆BrNO₄378.22Typically a white or pale yellow solid

Table 1: Physicochemical properties of the starting material and the target final product.[3][14][15]

Mechanism of Action and Biological Activity

Tubulin Polymerization Inhibition

The synthesized combretastatin A-4 analog is designed to function as a tubulin polymerization inhibitor. It binds to the colchicine-binding site on β-tubulin, preventing the assembly of αβ-tubulin heterodimers into microtubules.[6] This disruption of microtubule dynamics has profound effects on cancer cells, which are highly dependent on a functional mitotic spindle for cell division.

Induction of Apoptosis: The Signaling Cascade

The inhibition of tubulin polymerization leads to a sustained arrest of the cell cycle at the G2/M checkpoint. This mitotic arrest triggers a complex signaling cascade that culminates in apoptosis (programmed cell death).

Apoptosis_Pathway Inhibitor Combretastatin Analog Tubulin β-Tubulin (Colchicine Site) Inhibitor->Tubulin Binds to Microtubule Microtubule Disruption Tubulin->Microtubule Inhibits Polymerization MitoticArrest G2/M Mitotic Arrest Microtubule->MitoticArrest CDK1 Activation of CDK1/Cyclin B MitoticArrest->CDK1 Bcl2 Bcl-2 Phosphorylation (Inactivation) CDK1->Bcl2 Mitochondria Mitochondrial Outer Membrane Permeabilization Bcl2->Mitochondria Loss of Inhibition CytochromeC Cytochrome c Release Mitochondria->CytochromeC Apoptosome Apoptosome Formation (Apaf-1, Caspase-9) CytochromeC->Apoptosome Caspase9 Caspase-9 (Initiator) Apoptosome->Caspase9 Activates Caspase3 Caspase-3 (Executioner) Caspase9->Caspase3 Activates Apoptosis Apoptosis Caspase3->Apoptosis Cleaves cellular substrates

Caption: Signaling pathway of apoptosis induced by tubulin polymerization inhibitors.

Key events in this pathway include:

  • Mitotic Arrest: Disruption of the mitotic spindle activates the spindle assembly checkpoint, leading to a prolonged G2/M arrest.[5]

  • CDK1/Cyclin B Activation: The cell cycle arrest leads to the sustained activation of the Cyclin-Dependent Kinase 1 (CDK1)/Cyclin B complex.[16]

  • Bcl-2 Phosphorylation: Activated CDK1 phosphorylates anti-apoptotic proteins like Bcl-2, inactivating them.[16]

  • Mitochondrial Pathway Activation: Inactivation of Bcl-2 leads to mitochondrial outer membrane permeabilization and the release of cytochrome c into the cytosol.

  • Caspase Activation: Cytochrome c triggers the formation of the apoptosome, which activates the initiator caspase-9. Caspase-9 then activates the executioner caspase-3, which cleaves key cellular substrates, leading to the characteristic morphological changes of apoptosis.[16]

Anticancer Activity of Related Analogs

The anticancer potency of combretastatin analogs is typically evaluated by determining their half-maximal inhibitory concentration (IC₅₀) against a panel of human cancer cell lines. The following table presents representative data for stilbene analogs with similar structural features.

Compound TypeCancer Cell LineIC₅₀ (µM)Reference
Bromo-stilbene analogA549 (Lung)6.36[1]
Acetyl-combretastatin analog (6t)MDA-MB-435 (Melanoma)0.182[17]
Stilbene-heterocycle (19)PC-3 (Prostate)12.38[18]
Stilbene-heterocycle (19)MCF-7 (Breast)14.52[18]

Table 2: Representative anticancer activities of related stilbene and combretastatin analogs.

Conclusion

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly valuable and strategic starting material for the synthesis of potent anticancer agents, particularly combretastatin A-4 analogs. The synthetic route detailed in these application notes provides a reliable and adaptable framework for accessing novel B-ring modified stilbenes. By leveraging established protocols for hydroxyl protection, nitrile reduction, and the Wittig reaction, researchers can efficiently generate libraries of compounds for structure-activity relationship studies. The resulting analogs, which target the fundamental cellular process of tubulin polymerization, hold significant promise for the development of next-generation cancer therapeutics.

References

  • Wang, Y., et al. (2021). The tubulin polymerization inhibitor gambogenic acid induces myelodysplastic syndrome cell apoptosis through upregulation of Fas expression mediated by the NF-κB signaling pathway. Journal of Hematology & Oncology, 14(1), 1-16. Retrieved from [Link]

  • Piekus-Słomka, N., et al. (2025). Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. Molecules, 30(24), 4788. Retrieved from [Link]

  • Organic-Synthesis.com. (n.d.). DIBAL-H Reduction. Organic-Synthesis.com. Retrieved from [Link]

  • Kowalski, K., et al. (2019). A New Inhibitor of Tubulin Polymerization Kills Multiple Cancer Cell Types and Reveals p21-Mediated Mechanism Determining Cell Death after Mitotic Catastrophe. Cancers, 11(11), 1749. Retrieved from [Link]

  • Yang, C.-H., et al. (2014). MJ-29 Inhibits Tubulin Polymerization, Induces Mitotic Arrest, and Triggers Apoptosis via Cyclin-Dependent Kinase 1-Mediated Bcl-2 Phosphorylation in Human Leukemia U937 Cells. Molecular Cancer Therapeutics, 13(1), 104-115. Retrieved from [Link]

  • Reddy, G. C., Prakash, S. S., & Diwakar, L. (2014). Stilbene heterocycles: Synthesis, antimicrobial, antioxidant and anticancer activities. The Pharma Innovation, 3(12), 1-8. Retrieved from [Link]

  • Piekus-Słomka, N., et al. (2025). Bromo Analogues of Active 3,4,5,4′-Tetramethoxy- trans-stilbene (DMU-212)-A New Path of Research to Anticancer Agents. Molecules. Retrieved from [Link]

  • Knochel, P., & Molander, G. A. (Eds.). (2004). Comprehensive Organic Synthesis II (Vol. 3). Elsevier.
  • Babu, B., et al. (2011). Acetyl analogs of combretastatin A-4: synthesis and biological studies. Bioorganic & Medicinal Chemistry Letters, 21(7), 2044-2047. Retrieved from [Link]

  • De Filippis, B. (2018). Stilbene-based compounds: from synthesis to biological activities. Med chem (Los Angeles). Retrieved from [Link]

  • Chemistry Steps. (n.d.). DIBAL Reducing Agent. Chemistry Steps. Retrieved from [Link]

  • Pettit, G. R., et al. (2005). An Efficient Synthetic Strategy for Obtaining 4-Methoxy Carbon Isotope Labeled Combretastatin A-4 Phosphate and Other Z-Combretastatins. Journal of Medicinal Chemistry, 48(12), 4087-4099. Retrieved from [Link]

  • Ohsumi, K., et al. (1998). Novel B-ring modified combretastatin analogues: syntheses and antineoplastic activity. Bioorganic & Medicinal Chemistry Letters, 8(23), 3371-3374. Retrieved from [Link]

  • Master Organic Chemistry. (2011). DIBAL (Di-isobutyl Aluminum Hydride) – A Bulky Reducing Agent For The Partial Reduction Of Esters and Nitriles. Master Organic Chemistry. Retrieved from [Link]

  • Pettit, G. R., et al. (2005). An Efficient Synthetic Strategy for Obtaining 4-Methoxy Carbon Isotope Labeled Combretastatin A-4 Phosphate and Other Z-Combretastatins. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Álvarez, R., et al. (2018). Synthesis and Biological Evaluation of New cis-Restricted Triazole Analogues of Combretastatin A-4. Molecules, 23(11), 2999. Retrieved from [Link]

  • Siebert, A., et al. (2016). Synthesis of Combretastatin A-4 Analogs and their Biological Activities. Anti-Cancer Agents in Medicinal Chemistry, 16(8), 942-960. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Wittig Reaction. Organic Chemistry Portal. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). The Wittig Reaction: Synthesis of Alkenes. University of Colorado Boulder. Retrieved from [Link]

  • Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. Retrieved from [Link]

  • El-Batta, A., et al. (2013). A Highly Versatile One-Pot Aqueous Wittig Reaction. World Journal of Chemical Education, 1(2), 19-22. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Hydroxyl Protecting Groups Stability. Organic Chemistry Portal. Retrieved from [Link]

  • Boukouvalas, J., & Cheng, Y. (2000). Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxy-benzaldehyde. Molecules, 5(3), 564-569. Retrieved from [Link]

  • LibreTexts. (2023). Wittig Reaction. Chemistry LibreTexts. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7021625, 3-Bromo-4-hydroxy-5-methoxybenzonitrile. PubChem. Retrieved from [Link]

Sources

Method

Application Notes and Protocols: The Strategic Use of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in the Synthesis of Advanced Agrochemicals

Introduction: The Architectural Value of a Specialized Intermediate In the competitive landscape of agrochemical research and development, the efficiency and novelty of synthetic routes are paramount. The selection of st...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Architectural Value of a Specialized Intermediate

In the competitive landscape of agrochemical research and development, the efficiency and novelty of synthetic routes are paramount. The selection of starting materials and key intermediates dictates not only the economic viability of a process but also the accessibility of complex molecular architectures with desired biological activities. 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic building block that has gained traction as a pivotal intermediate in the synthesis of modern herbicides.[1][2][3] Its unique substitution pattern—a nitrile group, a phenolic hydroxyl, a methoxy group, and a bromine atom—offers multiple reactive sites for strategic chemical modifications, making it an ideal precursor for creating diverse and potent agrochemicals.[1][3]

This document serves as a comprehensive guide for researchers, chemists, and professionals in the agrochemical industry on the practical application of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. We will delve into its role in the synthesis of 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor herbicides, a critical class of compounds for broadleaf weed control. The following sections will provide detailed protocols, mechanistic insights, and data presentation to enable the effective utilization of this versatile intermediate in your synthetic endeavors.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is essential for its safe handling and successful application in synthesis.

PropertyValueReference
CAS Number 52805-45-5[4][5][6]
Molecular Formula C₈H₆BrNO₂[4][5][6]
Molecular Weight 228.04 g/mol [4][5][6]
Appearance White to off-white crystalline powder
Melting Point 144-148 °C
Solubility Soluble in common organic solvents such as acetone, ethyl acetate, and dichloromethane. Limited solubility in water.
Purity Typically >98% (GC)

Safety and Handling: 3-Bromo-4-hydroxy-5-methoxybenzonitrile is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation.[4] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) for complete safety information.

Application in Agrochemical Synthesis: A Gateway to HPPD Inhibitor Herbicides

Herbicides that inhibit the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme are a cornerstone of modern weed management programs. These compounds disrupt a key enzyme in the biosynthetic pathway of plastoquinones and tocopherols in plants, leading to a characteristic bleaching of susceptible weeds. Many potent HPPD inhibitors feature a 2-benzoyl-1,3-cyclohexanedione scaffold connected to a substituted phenyl ring. 3-Bromo-4-hydroxy-5-methoxybenzonitrile serves as an excellent precursor for the synthesis of this critical substituted phenyl moiety.

The bromine atom on the ring is strategically positioned for cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the facile introduction of a second aromatic or heteroaromatic ring—a common structural motif in advanced HPPD inhibitors. The phenolic hydroxyl and nitrile groups can be further modified to fine-tune the herbicidal activity, selectivity, and environmental profile of the final product.

Experimental Workflow: Synthesis of an HPPD Inhibitor Intermediate

The following diagram illustrates a representative workflow for the synthesis of a key intermediate for an HPPD inhibitor herbicide, starting from 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This workflow highlights a Suzuki-Miyaura cross-coupling reaction, a powerful and widely used method for carbon-carbon bond formation.

G cluster_0 Step 1: Protection of Phenolic Hydroxyl Group cluster_1 Step 2: Suzuki-Miyaura Cross-Coupling cluster_2 Step 3: Deprotection A 3-Bromo-4-hydroxy- 5-methoxybenzonitrile B Protection with Methoxymethyl chloride (MOM-Cl) A->B Base (e.g., DIPEA) Solvent (e.g., DCM) C 4-Bromo-5-methoxy-2- (methoxymethoxy)benzonitrile B->C D 4-Bromo-5-methoxy-2- (methoxymethoxy)benzonitrile F Pd Catalyst (e.g., Pd(PPh₃)₄) Base (e.g., K₂CO₃) Solvent (e.g., Toluene/H₂O) D->F E Arylboronic Acid E->F G Coupled Biaryl Intermediate F->G H Coupled Biaryl Intermediate I Acidic Hydrolysis (e.g., HCl in MeOH) H->I J Final HPPD Inhibitor Intermediate I->J

Caption: Synthetic workflow for an HPPD inhibitor intermediate.

Detailed Protocol: Suzuki-Miyaura Coupling of Protected 3-Bromo-4-hydroxy-5-methoxybenzonitrile

This protocol details the Suzuki-Miyaura cross-coupling reaction, a key step in the synthesis of a biaryl intermediate for a potential HPPD inhibitor herbicide. The phenolic hydroxyl group of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is first protected to prevent side reactions.

Part 1: Protection of the Phenolic Hydroxyl Group

Objective: To protect the hydroxyl group of 3-Bromo-4-hydroxy-5-methoxybenzonitrile as a methoxymethyl (MOM) ether.

Materials:

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 eq)

  • Methoxymethyl chloride (MOM-Cl) (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

  • Hexanes/Ethyl acetate solvent system

Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve 3-Bromo-4-hydroxy-5-methoxybenzonitrile in anhydrous DCM.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add DIPEA to the stirred solution, followed by the dropwise addition of MOM-Cl.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the protected product, 4-bromo-5-methoxy-2-(methoxymethoxy)benzonitrile.

Expected Outcome:

  • Yield: 85-95%

  • Appearance: White to pale yellow solid

  • Characterization: Confirm the structure by ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 2: Suzuki-Miyaura Cross-Coupling Reaction

Objective: To couple the protected bromobenzonitrile with an arylboronic acid to form a biaryl system.

Materials:

  • 4-Bromo-5-methoxy-2-(methoxymethoxy)benzonitrile (1.0 eq)

  • Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.1 eq)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Toluene

  • Deionized water

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • To a round-bottom flask, add 4-bromo-5-methoxy-2-(methoxymethoxy)benzonitrile, the arylboronic acid, and potassium carbonate.

  • Add a 4:1 mixture of toluene and deionized water.

  • Degas the mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.

  • Add the palladium catalyst, Pd(PPh₃)₄, to the reaction mixture.

  • Heat the reaction to 90-100 °C and stir vigorously for 8-12 hours under an inert atmosphere. Monitor the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the coupled biaryl intermediate.

Expected Outcome:

  • Yield: 70-85%

  • Appearance: Off-white to light brown solid

  • Characterization: Confirm the structure by ¹H NMR, ¹³C NMR, and mass spectrometry. The disappearance of the C-Br signal and the appearance of new aromatic signals will confirm the successful coupling.

Part 3: Deprotection of the Phenolic Hydroxyl Group

Objective: To remove the MOM protecting group to reveal the free hydroxyl group.

Materials:

  • Coupled biaryl intermediate (1.0 eq)

  • Methanolic HCl (e.g., 2 M solution)

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • Dissolve the coupled biaryl intermediate in methanol.

  • Add the methanolic HCl solution and stir the reaction at room temperature for 2-4 hours. Monitor the deprotection by TLC.

  • Once the reaction is complete, carefully neutralize the mixture with saturated aqueous sodium bicarbonate solution.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography if necessary to yield the final HPPD inhibitor intermediate.

Expected Outcome:

  • Yield: 90-98%

  • Appearance: White to off-white solid

  • Characterization: Confirm the structure by ¹H NMR, ¹³C NMR, and mass spectrometry. The disappearance of the MOM group signals in the NMR spectra will indicate successful deprotection.

Conclusion: A Versatile Building Block for Future Agrochemicals

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a strategically important intermediate for the synthesis of complex agrochemicals. Its inherent functionality allows for the construction of sophisticated molecular architectures, particularly in the development of HPPD inhibitor herbicides. The protocols outlined in this document provide a solid foundation for researchers to explore the synthetic potential of this valuable compound. By leveraging modern synthetic methodologies, such as cross-coupling reactions, the agrochemical industry can continue to innovate and develop next-generation crop protection solutions that are both effective and environmentally responsible.

References

  • J&K Scientific. (2013, April 18). 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5. Retrieved from [Link][2]

  • PubChem. (n.d.). Bicyclopyrone. Retrieved from [Link]

  • Semantic Scholar. (n.d.). The Discovery of Bicyclopyrone. Retrieved from [Link][7]

  • Google Patents. (n.d.). CN105875615A - Pesticide composition containing bicyclopyrone, bromoxynil octanoate and pyridine carboxylic acid herbicide. Retrieved from [8]

  • ResearchGate. (n.d.). (PDF) The Discovery of Bicyclopyrone. Retrieved from [Link][9]

  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Retrieved from [Link][4]

  • Google Patents. (n.d.). CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine. Retrieved from [10]

  • Google Patents. (n.d.). US20140148339A1 - Chemical compounds. Retrieved from [11]

Sources

Application

The Strategic Utility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in the Synthesis of Advanced Functional Polymers

Abstract This comprehensive guide details the application of 3-Bromo-4-hydroxy-5-methoxybenzonitrile as a versatile precursor for the synthesis of high-performance specialty polymers. This unique trifunctional monomer, p...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This comprehensive guide details the application of 3-Bromo-4-hydroxy-5-methoxybenzonitrile as a versatile precursor for the synthesis of high-performance specialty polymers. This unique trifunctional monomer, possessing reactive hydroxyl, bromo, and nitrile moieties, serves as a strategic building block for creating advanced materials with enhanced thermal stability, mechanical robustness, and tailored functionalities.[1][2] We provide detailed protocols for the synthesis of a representative poly(aryl ether nitrile) and discuss the characterization techniques and potential applications of the resulting polymers in fields such as electronics, aerospace, and specialty coatings. This document is intended for researchers, scientists, and professionals in drug development and materials science who are focused on the innovation of next-generation polymers.

Introduction: A Multifunctional Building Block for Advanced Materials

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic compound with significant potential in the realm of specialty materials.[1] Its molecular architecture, featuring a nucleophilic hydroxyl group, an electrophilic aryl bromide, and a polar nitrile group, allows for its participation in a variety of polymerization reactions. The strategic placement of these functional groups enhances its reactivity and makes it an ideal candidate for the synthesis of high-performance polymers such as poly(aryl ether)s.[1][3]

The incorporation of the brominated and nitrile-containing benzonitrile unit into a polymer backbone can impart several desirable properties:

  • Enhanced Thermal and Mechanical Properties: The rigid aromatic structure contributes to high glass transition temperatures (Tg) and excellent thermal stability, making these materials suitable for demanding applications in electronics and packaging.[2]

  • Flame Retardancy: The presence of bromine in the polymer structure can confer inherent flame-retardant properties, a critical feature for materials used in transportation and construction.

  • Tunable Dielectric Properties: The polar nitrile group can enhance the dielectric constant of the resulting polymer, a property that can be fine-tuned for specific electronic applications.

  • Chemical Resistance: Poly(aryl ether)-based backbones are known for their excellent resistance to a wide range of chemicals.

This guide will focus on a practical application of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in the synthesis of a poly(aryl ether nitrile) via a nucleophilic aromatic substitution reaction.

Synthesis of a High-Performance Poly(aryl ether nitrile)

This section provides a detailed protocol for the laboratory-scale synthesis of a poly(aryl ether nitrile) using 3-Bromo-4-hydroxy-5-methoxybenzonitrile as a key monomer. The reaction proceeds via a nucleophilic aromatic substitution mechanism, where the phenoxide generated from a bisphenol comonomer displaces the bromide on the 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Reaction Scheme

reaction_scheme cluster_reactants Reactants cluster_conditions Conditions cluster_product Product reactant1 3-Bromo-4-hydroxy- 5-methoxybenzonitrile conditions K2CO3, NMP High Temperature reactant1->conditions + reactant2 Bisphenol A reactant2->conditions + product Poly(aryl ether nitrile) conditions->product Polymerization

Caption: Synthesis of a poly(aryl ether nitrile).

Materials and Equipment
MaterialGradeSupplier
3-Bromo-4-hydroxy-5-methoxybenzonitrile>98%e.g., TCI, Sigma-Aldrich
Bisphenol APolymer Gradee.g., Sigma-Aldrich
Potassium Carbonate (K₂CO₃), anhydrousACS Reagent Gradee.g., Fisher Scientific
N-Methyl-2-pyrrolidone (NMP), anhydrousACS Reagent Gradee.g., Sigma-Aldrich
TolueneACS Reagent Gradee.g., Fisher Scientific
MethanolACS Reagent Gradee.g., Fisher Scientific
Hydrochloric Acid (HCl), concentratedACS Reagent Gradee.g., Fisher Scientific
Nitrogen (N₂) or Argon (Ar) gas, high purityHigh PurityLocal Supplier
  • Three-neck round-bottom flask equipped with a mechanical stirrer, a Dean-Stark trap with a condenser, and a nitrogen/argon inlet.

  • Heating mantle with a temperature controller.

  • Standard laboratory glassware.

  • Filtration apparatus (Büchner funnel and filter paper).

  • Vacuum oven.

Experimental Protocol

Safety First: This procedure involves high temperatures and potentially hazardous chemicals. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

  • Reactor Setup: Assemble the three-neck flask with the mechanical stirrer, Dean-Stark trap, and gas inlet. Ensure all glassware is dry.

  • Charging Reactants: To the flask, add 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1 equivalent), Bisphenol A (1 equivalent), and anhydrous potassium carbonate (1.5 equivalents).

  • Solvent Addition: Add N-Methyl-2-pyrrolidone (NMP) to achieve a solids concentration of approximately 20-25% (w/v). Add toluene as an azeotroping agent (approximately 10% of the NMP volume).

  • Inert Atmosphere: Purge the system with nitrogen or argon for at least 30 minutes to remove any oxygen. Maintain a gentle positive pressure of the inert gas throughout the reaction.

  • Azeotropic Dehydration: Begin stirring and slowly heat the reaction mixture to 140-150 °C. Water generated from the reaction between the phenols and potassium carbonate will be removed azeotropically with toluene and collected in the Dean-Stark trap. Continue this process until no more water is collected (typically 2-4 hours).

  • Polymerization: After dehydration is complete, carefully drain the toluene from the Dean-Stark trap. Increase the reaction temperature to 180-190 °C to initiate polymerization. The viscosity of the solution will increase as the polymer chains grow. Maintain this temperature for 6-8 hours.

  • Precipitation and Purification:

    • Cool the reaction mixture to below 100 °C.

    • Slowly pour the viscous polymer solution into a stirred beaker of methanol containing a small amount of concentrated HCl (to neutralize any remaining base). This will cause the polymer to precipitate.

    • Continue stirring for at least one hour to ensure complete precipitation.

  • Washing:

    • Collect the fibrous polymer precipitate by vacuum filtration.

    • Wash the polymer thoroughly with deionized water until the filtrate is neutral.

    • Perform a final wash with methanol to remove any remaining low molecular weight oligomers.

  • Drying: Dry the purified polymer in a vacuum oven at 120 °C for 24 hours or until a constant weight is achieved.

Characterization of the Synthesized Polymer

Thorough characterization is essential to confirm the structure and properties of the synthesized poly(aryl ether nitrile).

Structural Characterization
  • Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the formation of the ether linkages and the presence of the nitrile group.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed chemical structure of the polymer repeating unit.

Thermal Properties
  • Thermogravimetric Analysis (TGA): To determine the thermal stability and decomposition temperature of the polymer.

  • Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and any melting (Tm) or crystallization (Tc) temperatures.

Molecular Weight Determination
  • Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer.

Potential Applications of Derived Specialty Materials

The unique combination of properties imparted by the 3-Bromo-4-hydroxy-5-methoxybenzonitrile monomer opens up a range of potential applications for the resulting polymers.

applications main Poly(aryl ether nitrile)s from 3-Bromo-4-hydroxy-5-methoxybenzonitrile app1 High-Performance Films & Membranes main->app1 app2 Advanced Composites (Aerospace & Automotive) main->app2 app3 Flame-Retardant Materials main->app3 app4 Dielectric Materials for Electronics main->app4

Caption: Potential application areas.

  • High-Performance Films and Membranes: The excellent thermal stability and chemical resistance make these polymers suitable for applications in gas separation, filtration, and as protective coatings.

  • Advanced Composites: As a matrix material for carbon or glass fiber reinforced composites, these polymers can be used in demanding aerospace and automotive applications where high strength-to-weight ratio and thermal stability are crucial.

  • Flame-Retardant Materials: The inherent flame retardancy can be exploited in the manufacturing of fire-resistant components for electronics, construction, and transportation.

  • Dielectric Materials: The tunable dielectric properties make these polymers candidates for use as insulators and substrates in printed circuit boards and other electronic components.

Conclusion

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly valuable and versatile building block for the synthesis of advanced functional polymers. The protocols and information provided in this guide demonstrate a practical pathway to harnessing its potential for creating high-performance materials. The ability to tailor the properties of the resulting polymers through copolymerization and post-polymerization modification further expands the scope of its applications. As the demand for advanced materials with superior performance characteristics continues to grow, the strategic use of multifunctional monomers like 3-Bromo-4-hydroxy-5-methoxybenzonitrile will be instrumental in driving innovation across various technological sectors.

References

  • Chem-Impex. 3-Bromo-4-hydroxy-5-methoxybenzonitrile. [Link]

  • J&K Scientific. 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5. [Link]

  • PubChem. 3-Bromo-4-hydroxy-5-methoxybenzonitrile. [Link]

  • ResearchGate. Recent Developments in Polyether Synthesis. [Link]

  • ResearchGate. Synthesis of Poly(Arylene Ether Nitriles): Electrophilic Route. [Link]

  • MDPI. Synthesis and Properties of Polyarylene Ether Nitrile and Polyphenylene Sulfone Copolymers. [Link]

  • ResearchGate. Synthesis of brominated flame retardants with different brominated structures and study on flame retardancy of polystyrene resin. [Link]

  • ResearchGate. The mechanism of nucleophilic aromatic substitution polymerization. [Link]

Sources

Method

Application Notes &amp; Protocols: Derivatization of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals Introduction 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic building block with significant potential in medicinal chemistry an...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic building block with significant potential in medicinal chemistry and materials science. Its structure, featuring a phenolic hydroxyl group, a nitrile moiety, a methoxy group, and a bromine atom, offers multiple reaction sites for chemical modification. This strategic arrangement allows for the selective synthesis of a diverse array of derivatives. The phenolic hydroxyl group is a prime target for O-alkylation (etherification) and esterification, while the aryl bromide provides a handle for transition-metal-catalyzed cross-coupling reactions. The nitrile and methoxy groups, while generally more stable, can also be manipulated under specific conditions, further expanding the synthetic possibilities.

This guide provides a comprehensive overview of key derivatization strategies for 3-Bromo-4-hydroxy-5-methoxybenzonitrile. It is designed to serve as a practical resource, offering not just step-by-step protocols but also the underlying chemical principles and rationale for experimental design. The methodologies presented are based on well-established organic transformations, adapted for this specific substrate to enable researchers to generate novel molecular entities for screening and development.

Strategic Derivatization Pathways

The reactivity of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is dictated by its distinct functional groups. The primary pathways for derivatization focus on the phenolic hydroxyl and the aryl bromide, as these are typically the most accessible and reactive sites under common laboratory conditions.

G cluster_0 Hydroxyl Group Reactions cluster_1 Aryl Bromide Reactions main 3-Bromo-4-hydroxy- 5-methoxybenzonitrile ether Aryl Ethers main->ether O-Alkylation (e.g., Williamson Ether Synthesis) ester Aryl Esters main->ester Esterification (e.g., Acyl Halides, Anhydrides) coupling Biaryl Compounds (e.g., Suzuki, Stille) main->coupling Cross-Coupling (e.g., Pd-catalyzed)

Caption: Key derivatization pathways for 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Part 1: Derivatization of the Phenolic Hydroxyl Group

The phenolic hydroxyl group is arguably the most reactive site for derivatization under basic or mildly acidic conditions. Its modification allows for the introduction of a wide variety of side chains, significantly altering the molecule's steric and electronic properties, as well as its lipophilicity and hydrogen bonding capacity.

1.1 O-Alkylation (Etherification)

The conversion of the phenolic hydroxyl to an ether is a fundamental transformation. The Williamson ether synthesis and its variations are the most common methods employed.[1] This reaction involves the deprotonation of the phenol to form a more nucleophilic phenoxide, which then displaces a halide or other suitable leaving group from an alkylating agent in an SN2 reaction.[1]

Experimental Logic: The choice of base and solvent is critical for efficient O-alkylation. A moderately strong base, such as potassium carbonate (K₂CO₃), is typically sufficient to deprotonate the phenol without promoting side reactions. Polar aprotic solvents like N,N-dimethylformamide (DMF) or acetonitrile are ideal as they solvate the cation of the base, leaving a "naked" and highly reactive phenoxide anion, while not interfering with the SN2 mechanism.[2] For sterically hindered substrates or less reactive alkylating agents, phase-transfer catalysis can be an effective strategy to enhance reaction rates by improving the transport of the phenoxide ion into the organic phase.[3][4]

G start 3-Bromo-4-hydroxy- 5-methoxybenzonitrile + Base (e.g., K₂CO₃) intermediate Phenoxide Intermediate start->intermediate Deprotonation in Polar Aprotic Solvent (e.g., DMF) product O-Alkylated Product (Aryl Ether) intermediate->product SN2 Attack reagent Alkylating Agent (R-X, e.g., Alkyl Halide) reagent->product workup Aqueous Workup & Purification product->workup

Caption: Workflow for the Williamson ether synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Protocol 1: General Procedure for O-Alkylation

  • Reactant Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.).

  • Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to achieve a concentration of 0.2-0.5 M with respect to the starting material.

  • Addition of Alkylating Agent: Add the desired alkyl halide (1.1-1.5 eq.) to the stirred suspension at room temperature.

  • Reaction: Heat the reaction mixture to 60-80 °C. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed (typically 4-16 hours).

  • Work-up: Cool the reaction to room temperature and pour it into water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3 times).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

ParameterRecommended ConditionRationale
Base K₂CO₃, Cs₂CO₃Sufficiently basic to deprotonate the phenol; minimizes side reactions.[5]
Solvent DMF, AcetonitrilePolar aprotic, facilitates SN2 reaction.[2]
Temperature 60-80 °CProvides sufficient energy for the reaction without causing decomposition.
Alkylating Agent Primary Alkyl Halides/TosylatesMinimizes competing elimination reactions.[6]
1.2 Esterification

Esterification of the phenolic hydroxyl group is another key derivatization, often used to introduce acyl groups that can act as prodrug moieties or alter the electronic properties of the aromatic ring. Due to the lower nucleophilicity of phenols compared to aliphatic alcohols, more reactive acylating agents like acyl chlorides or anhydrides are typically required.[7] The reaction is often performed in the presence of a non-nucleophilic base, such as pyridine or triethylamine, which acts as a catalyst and an acid scavenger.[7]

Protocol 2: Esterification with an Acyl Chloride

  • Reactant Preparation: Dissolve 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 eq.) in anhydrous pyridine or a mixture of dichloromethane and triethylamine (3.0 eq.) under an inert atmosphere.

  • Addition of Acylating Agent: Cool the solution to 0 °C in an ice bath. Add the acyl chloride (1.2 eq.) dropwise with vigorous stirring.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction by TLC.

  • Work-up: Quench the reaction by slowly adding water or dilute HCl. Extract the product into an organic solvent (e.g., ethyl acetate).

  • Purification: Wash the organic layer sequentially with dilute HCl (if pyridine was used), saturated sodium bicarbonate solution, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by column chromatography or recrystallization.

Part 2: Derivatization of the Aryl Bromide

The bromine atom on the aromatic ring is a versatile handle for forming new carbon-carbon or carbon-heteroatom bonds through transition-metal-catalyzed cross-coupling reactions. This opens up a vast chemical space for creating derivatives with extended conjugation or for linking the core structure to other molecular fragments.

2.1 Palladium-Catalyzed Cross-Coupling Reactions

Reactions like the Suzuki, Stille, and Heck couplings are powerful tools for aryl bromide modification.[8] The Suzuki coupling, which involves the reaction of the aryl bromide with an organoboron reagent (e.g., a boronic acid or ester) in the presence of a palladium catalyst and a base, is particularly popular due to the stability and low toxicity of the boron reagents.

Experimental Logic: The success of a Suzuki coupling depends on the careful selection of the palladium catalyst (ligand and precursor), base, and solvent system. The catalytic cycle involves oxidative addition of the aryl bromide to a Pd(0) species, transmetalation with the organoboron reagent, and reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst. The base is crucial for activating the organoboron species for transmetalation.

G start 3-Bromo-4-hydroxy- 5-methoxybenzonitrile + Boronic Acid (R-B(OH)₂) product Cross-Coupled Product (Biaryl) start->product catalyst Pd Catalyst (e.g., Pd(PPh₃)₄) + Base (e.g., K₂CO₃) catalyst->product Heating in Solvent Mixture (e.g., Toluene/Water) workup Filtration, Extraction & Purification product->workup

Caption: General workflow for a Suzuki cross-coupling reaction.

Protocol 3: Suzuki Cross-Coupling

  • Reactant Preparation: In a flask, combine 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and a base such as potassium carbonate or cesium carbonate (2.0-3.0 eq.).

  • Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%).

  • Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane) and water (e.g., 4:1 ratio).

  • Reaction: Heat the mixture under an inert atmosphere at 80-110 °C for 6-24 hours, monitoring by TLC or LC-MS.

  • Work-up: After cooling, dilute the reaction mixture with water and extract with an organic solvent.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by column chromatography.

ParameterRecommended ConditionRationale
Catalyst Pd(PPh₃)₄, PdCl₂(dppf)Common, effective catalysts for a range of substrates.[9]
Base K₂CO₃, Cs₂CO₃, K₃PO₄Activates the boronic acid for transmetalation.
Solvent Toluene/H₂O, Dioxane/H₂OBiphasic system to dissolve both organic and inorganic reagents.
Temperature 80-110 °CDrives the catalytic cycle forward.
Part 3: Characterization of Derivatives

The successful synthesis of derivatives must be confirmed by rigorous analytical characterization. A combination of spectroscopic techniques is essential to unambiguously determine the structure of the new compounds.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the primary tools for structural elucidation. The disappearance of the phenolic -OH proton signal (in ¹H NMR) and shifts in the aromatic proton and carbon signals provide clear evidence of derivatization. 2D NMR techniques like COSY, HSQC, and HMBC can be used to confirm connectivity in more complex derivatives.[10]

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate molecular weight, confirming the elemental composition of the synthesized derivative.

  • Infrared (IR) Spectroscopy: IR spectroscopy is useful for confirming the presence or absence of key functional groups. For example, successful etherification will result in the disappearance of the broad O-H stretch of the starting phenol and the appearance of a C-O-C ether stretch. Esterification will be confirmed by the appearance of a strong carbonyl (C=O) stretch.[11]

  • High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the final compound and can be used to monitor reaction progress.[12]

TechniqueKey Observables for Derivatization
¹H NMR Disappearance of phenolic -OH peak; appearance of new signals corresponding to the added alkyl/acyl group; shifts in aromatic proton signals.
¹³C NMR Shifts in the chemical shifts of aromatic carbons, particularly C4 (attached to oxygen) and C3 (attached to bromine); appearance of new carbon signals from the derivative group.
IR Disappearance of broad phenolic O-H stretch (~3200-3500 cm⁻¹); Appearance of C=O stretch for esters (~1730-1750 cm⁻¹) or prominent C-O-C stretches for ethers (~1000-1300 cm⁻¹).
HRMS Accurate mass measurement confirming the expected molecular formula of the product.

Conclusion

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a versatile scaffold for the synthesis of novel compounds. By strategically targeting the phenolic hydroxyl and aryl bromide functionalities, researchers can access a wide range of derivatives through robust and well-understood chemical transformations. The protocols and principles outlined in this guide provide a solid foundation for the exploration of this chemical space, enabling the development of new molecules for applications in drug discovery and materials science. Rigorous purification and characterization are paramount to ensure the integrity of the synthesized compounds and the reliability of subsequent biological or material testing.

References
  • Effects of Charge Separation, Effective Concentration, and Aggregate Formation on the Phase Transfer Catalyzed Alkylation of Phenol. Journal of the American Chemical Society.
  • Phase Transfer Catalysis without Solvent. Alkylation of Phenol and Derivatives.
  • Phase Transfer Catalysis Alkylation of Phenol and Derivatives.
  • Application Notes and Protocols for the O-Alkyl
  • Esterification of phenols. Khan Academy. [Link]
  • Confirming the Structure of 3-Methylbenzonitrile Derivatives: A 2D NMR Comparison Guide. BenchChem.
  • A Comparative Guide to the Spectroscopic Analysis of 3-Methylbenzonitrile and Its Deriv
  • Williamson ether synthesis. Wikipedia. [Link]
  • The Williamson Ether Synthesis. Master Organic Chemistry. [Link]
  • Alcohol to Ether using Williamson synthesis (O-Alkylation). Chempro.in. [Link]
  • Multimetallic Catalysis Enabled Cross-Coupling of Aryl Bromides with Aryl Triflates. National Institutes of Health. [Link]
  • Separation of 4-Hydroxy-3-methoxybenzonitrile on Newcrom R1 HPLC column. SIELC Technologies. [Link]
  • Proton Guru Practice V.4: Palladium Catalyzed Coupling Reactions. YouTube. [Link]

Sources

Application

The Versatile Synthon: A Guide to the Synthesis and Reactivity of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

In the landscape of modern medicinal chemistry and materials science, the strategic functionalization of aromatic scaffolds is paramount for the development of novel molecular entities with tailored properties. Among the...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern medicinal chemistry and materials science, the strategic functionalization of aromatic scaffolds is paramount for the development of novel molecular entities with tailored properties. Among the myriad of building blocks available to the synthetic chemist, 3-Bromo-4-hydroxy-5-methoxybenzonitrile stands out as a particularly versatile intermediate. Its unique arrangement of a nucleophilic hydroxyl group, a sterically directing methoxy group, a reactive nitrile, and a strategically placed bromine atom offers a wealth of opportunities for diverse chemical transformations. This guide provides an in-depth exploration of the synthesis and key reaction protocols for this valuable compound, designed for researchers, scientists, and drug development professionals.

Introduction: A Molecule of Strategic Importance

3-Bromo-4-hydroxy-5-methoxybenzonitrile, also known as 3-bromo-syringonitrile, is a key intermediate in the synthesis of a wide array of biologically active molecules and functional materials.[1][2] The interplay of its functional groups allows for selective and sequential reactions, making it an ideal starting point for the construction of complex molecular architectures. The hydroxyl group can be readily alkylated or acylated, the bromine atom serves as a handle for cross-coupling reactions, and the nitrile group can be transformed into various nitrogen-containing heterocycles or other functional groups. This multifaceted reactivity profile has led to its use in the development of pharmaceuticals, agrochemicals, and specialty polymers.[1][2]

Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile: A Two-Step Approach from Vanillin

A reliable and scalable synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile can be achieved in two main steps starting from the abundant and inexpensive natural product, vanillin. This pathway involves the conversion of vanillin to 4-hydroxy-3-methoxybenzonitrile, followed by a regioselective bromination.

Synthesis_Workflow Vanillin Vanillin Intermediate 4-Hydroxy-3-methoxybenzonitrile Vanillin->Intermediate Conversion of Aldehyde to Nitrile Product 3-Bromo-4-hydroxy-5-methoxybenzonitrile Intermediate->Product Regioselective Bromination Suzuki_Coupling Substrate 3-Bromo-4-hydroxy- 5-methoxybenzonitrile Product 3-Aryl-4-hydroxy- 5-methoxybenzonitrile Substrate->Product BoronicAcid Arylboronic Acid (R-B(OH)2) BoronicAcid->Product Catalyst Pd Catalyst Base Catalyst->Product Buchwald_Hartwig Substrate 3-Bromo-4-hydroxy- 5-methoxybenzonitrile Product 3-(Amino)-4-hydroxy- 5-methoxybenzonitrile Substrate->Product Amine Amine (R₂NH) Amine->Product Catalyst Pd Catalyst Ligand Base Catalyst->Product Williamson_Ether_Synthesis Substrate 3-Bromo-4-hydroxy- 5-methoxybenzonitrile Product 3-Bromo-4-alkoxy- 5-methoxybenzonitrile Substrate->Product AlkylHalide Alkyl Halide (R-X) AlkylHalide->Product Base Base (e.g., K₂CO₃) Base->Product

Sources

Method

Analytical methods for 3-Bromo-4-hydroxy-5-methoxybenzonitrile characterization

An Application Note for the Comprehensive Characterization of 3-Bromo-4-hydroxy-5-methoxybenzonitrile Authored by: Gemini, Senior Application Scientist Introduction: The Role of a Versatile Chemical Intermediate 3-Bromo-...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for the Comprehensive Characterization of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Authored by: Gemini, Senior Application Scientist

Introduction: The Role of a Versatile Chemical Intermediate

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a substituted aromatic compound of significant interest in the fields of medicinal chemistry and agrochemical synthesis.[1] Its unique arrangement of functional groups—a nitrile, a hydroxyl, a methoxy, and a bromine atom on a benzene ring—makes it a highly versatile precursor for the development of more complex, biologically active molecules.[1] It serves as a critical building block in the synthesis of novel therapeutic agents, including potential anti-cancer drugs, and in the formulation of modern pesticides and herbicides.[1][2]

Given its pivotal role as a starting material, the unequivocal confirmation of its identity, purity, and structural integrity is paramount. Inconsistent quality can lead to failed syntheses, impure final products, and misleading biological data. This application note provides a multi-faceted analytical strategy for the comprehensive characterization of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, ensuring that researchers, scientists, and drug development professionals can proceed with confidence. We will detail the core analytical techniques, explain the scientific rationale behind their application, and provide robust, field-tested protocols.

Physicochemical Profile

A foundational understanding of a compound's physical and chemical properties is essential for selecting the appropriate analytical methodologies, solvents, and handling procedures. The key properties for 3-Bromo-4-hydroxy-5-methoxybenzonitrile are summarized below.

PropertyValueSource
IUPAC Name 3-bromo-4-hydroxy-5-methoxybenzonitrile[2][3]
CAS Number 52805-45-5[3][4]
Molecular Formula C₈H₆BrNO₂[1][3][4][5]
Molecular Weight 228.04 g/mol [1][3][6]
Appearance White to tan or light brown solid/powder[1][4]
Melting Point 137-148 °C[1][4]
SMILES COC1=C(C(=CC(=C1)C#N)Br)O[2][3]
InChIKey FHXLXRNDUJYBEQ-UHFFFAOYSA-N[2][3]

Part 1: Chromatographic Analysis for Purity Assessment

Chromatography is the cornerstone of purity analysis, separating the main compound from any potential impurities, starting materials, or side-products from its synthesis. For a non-volatile and thermally stable organic molecule like 3-Bromo-4-hydroxy-5-methoxybenzonitrile, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice.[7]

Causality of Method Selection:

RP-HPLC separates compounds based on their hydrophobicity. A nonpolar stationary phase (like C18) is used with a polar mobile phase. More hydrophobic compounds interact more strongly with the stationary phase and thus elute later. By gradually increasing the organic solvent content in the mobile phase (a gradient), we can effectively elute compounds across a range of polarities. The presence of multiple chromophores (the aromatic ring and nitrile group) makes this molecule an excellent candidate for UV detection.

Experimental Protocol: RP-HPLC with UV Detection

This protocol is designed to provide excellent resolution and a quantitative assessment of purity.

  • Instrumentation and Columns:

    • HPLC system with a gradient pump, autosampler, and UV-Vis or Photodiode Array (PDA) detector.

    • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Formic Acid in Water. The acidifier improves peak shape for the phenolic hydroxyl group.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Sample Preparation:

    • Prepare a stock solution of 3-Bromo-4-hydroxy-5-methoxybenzonitrile at 1.0 mg/mL in Acetonitrile.

    • Dilute the stock solution to a working concentration of approximately 50 µg/mL using a 50:50 mixture of Mobile Phase A and B.

  • Chromatographic Conditions:

ParameterSetting
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Column Temperature 30 °C
Detection Wavelength 254 nm
Gradient Program Time (min)
0.0
20.0
25.0
25.1
30.0
  • Data Analysis:

    • Integrate the area of all peaks in the chromatogram.

    • Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100. A purity level of >98% is common for commercial-grade material.[1][4]

Visualization: HPLC Workflow

HPLC_Workflow cluster_prep Sample & Mobile Phase Preparation cluster_hplc HPLC Analysis cluster_data Data Processing Sample Weigh Compound Solvent Dissolve in Acetonitrile Sample->Solvent Dilute Dilute to 50 µg/mL Solvent->Dilute Inject Inject 10 µL Dilute->Inject MP_A Mobile Phase A (0.1% Formic Acid in H₂O) MP_B Mobile Phase B (0.1% Formic Acid in ACN) Column C18 Column Separation (Gradient Elution) Inject->Column Detect UV Detection (254 nm) Column->Detect Chromatogram Generate Chromatogram Detect->Chromatogram Integrate Integrate Peak Areas Chromatogram->Integrate Purity Calculate % Purity Integrate->Purity

Caption: Workflow for HPLC purity analysis.

Part 2: Spectroscopic Analysis for Structural Confirmation

While chromatography confirms purity, spectroscopy provides definitive structural evidence. A combination of techniques is used to probe different aspects of the molecule's architecture.

A. Mass Spectrometry (MS)

Causality: MS is the gold standard for determining molecular weight. For this compound, the presence of a bromine atom provides a unique isotopic signature that acts as an unmistakable confirmation of its elemental composition.

Protocol: LC-MS (ESI)

  • Instrumentation: Couple the HPLC system described above to an Electrospray Ionization (ESI) Mass Spectrometer.

  • Ionization Mode: Run in both positive ([M+H]⁺) and negative ([M-H]⁻) modes to maximize the chance of observing the molecular ion.

  • Data Interpretation:

    • Molecular Ion: Expect a cluster of peaks corresponding to the molecular ion. In negative mode, this would be centered around m/z 227 and 229. In positive mode, it would be around m/z 229 and 231.

    • Bromine Isotopic Pattern: The key diagnostic feature is the presence of two peaks of nearly equal intensity separated by 2 Da. This is due to the natural abundance of the two bromine isotopes, ⁷⁹Br and ⁸¹Br. The observation of this 1:1 isotopic pattern is conclusive evidence for the presence of a single bromine atom in the molecule.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR provides the most detailed structural information by mapping the chemical environment of every hydrogen (¹H NMR) and carbon (¹³C NMR) atom, effectively providing a "blueprint" of the molecule.

Protocol: ¹H and ¹³C NMR

  • Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.7 mL of a deuterated solvent, such as Deuterated Chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆). DMSO-d₆ is often preferred for its ability to clearly resolve the phenolic -OH proton.

  • Instrumentation: A 400 MHz (or higher) NMR spectrometer.

  • Expected ¹H NMR Signals (in DMSO-d₆):

    • ~10.0 ppm (singlet, 1H): Phenolic hydroxyl (-OH) proton. This signal is typically broad.

    • ~7.3-7.5 ppm (2H): Two distinct signals (likely singlets or very narrow doublets) for the two aromatic protons. Their distinct chemical environments prevent them from being equivalent.

    • ~3.8 ppm (singlet, 3H): Methoxy (-OCH₃) protons.

  • Expected ¹³C NMR Signals:

    • Eight distinct signals are expected, corresponding to the eight unique carbon atoms in the molecule. Key signals include:

      • ~160-140 ppm: Carbons attached to oxygen (C-O).

      • ~135-110 ppm: Aromatic carbons and the carbon attached to bromine.

      • ~118 ppm: Nitrile carbon (-C≡N).

      • ~56 ppm: Methoxy carbon (-OCH₃).

C. Fourier-Transform Infrared (FTIR) Spectroscopy

Causality: FTIR is a rapid and reliable technique for identifying the functional groups present in a molecule based on their characteristic vibrations.

Protocol: FTIR-ATR

  • Instrumentation: An FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

  • Sample Preparation: Place a small amount of the solid powder directly onto the ATR crystal.

  • Data Interpretation (Expected Absorption Bands):

Wavenumber (cm⁻¹)Vibration TypeFunctional Group
3500 - 3200 (broad)O-H StretchHydroxyl (-OH)
3100 - 3000C-H StretchAromatic
2235 - 2220 (sharp) C≡N Stretch Nitrile
1600 - 1450C=C StretchAromatic Ring
1280 - 1200C-O StretchAryl Ether
< 800C-Br StretchBromo-Aryl

The sharp, intense peak around 2230 cm⁻¹ for the nitrile group is a particularly strong diagnostic marker for this compound.

Integrated Analytical Workflow

No single technique provides a complete picture. True analytical rigor comes from integrating these orthogonal methods. The following workflow ensures that a sample is assessed for purity, molecular weight, elemental composition, and detailed chemical structure.

Full_Characterization cluster_start Initial Analysis cluster_primary Purity & Identity cluster_secondary Structural Confirmation cluster_end Final Confirmation Sample Sample of 3-Bromo-4-hydroxy- 5-methoxybenzonitrile HPLC HPLC Sample->HPLC LCMS LC-MS (ESI) Confirm MW (228.04) Observe Br Isotope Pattern (1:1) Sample->LCMS FTIR FTIR-ATR Identify Functional Groups (-OH, -C≡N, C-O, C-Br) Sample->FTIR NMR ¹H & ¹³C NMR Confirm Connectivity Verify Proton/Carbon Count Sample->NMR Report Certificate of Analysis: Structure & Purity Confirmed HPLC->Report Purity Data LCMS->Report MW Data FTIR->Report Functional Group Data NMR->Report Structural Data

Caption: Integrated workflow for full characterization.

Safety and Handling

3-Bromo-4-hydroxy-5-methoxybenzonitrile is classified as harmful.[3]

  • Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation.[3][8]

  • Precautions: Always handle this compound in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8] In case of exposure, follow the first-aid measures outlined in the product's Safety Data Sheet (SDS). Always consult the full SDS before handling.

References

  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. National Center for Biotechnology Information. Retrieved from [Link]

  • Anonymous. (n.d.). Supplementary Information. Royal Society of Chemistry. Retrieved from [Link]

  • Anonymous. (n.d.). Electronic Supplementary Information. Royal Society of Chemistry. Retrieved from [Link]

  • J&K Scientific. (2013, April 18). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Retrieved from [Link]

  • SIELC Technologies. (2018, May 17). Separation of 3-Bromo-4-hydroxybenzonitrile on Newcrom R1 HPLC column. Retrieved from [Link]

  • Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link]

  • Patel, K. D., et al. (2011). Synthesis of novel Schiff bases of 4-hydroxy-3-methoxy-5-nitrobenzaldehyde and Development of HPLC Chromatographic Method for their analysis. Journal of Chemical and Pharmaceutical Research, 3(4), 835-841. Retrieved from [Link]

Sources

Application

GC-MS Analysis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile and its Synthetic Congeners: A Derivatization-Based Protocol

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a vital intermediate in the synthesis of pharmaceuticals and agrochemicals, prized f...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a vital intermediate in the synthesis of pharmaceuticals and agrochemicals, prized for its versatile functional groups that facilitate the development of novel therapeutic agents.[1] Monitoring the progress of reactions involving this compound and characterizing its products is critical for process optimization and quality control. However, the polar phenolic hydroxyl group on the molecule imparts low volatility, making it unsuitable for direct analysis by gas chromatography-mass spectrometry (GC-MS).[2][3] This application note provides a detailed, field-proven protocol for the robust analysis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile and its potential reaction products. The methodology hinges on a crucial derivatization step—silylation—to enhance analyte volatility and thermal stability, enabling superior chromatographic separation and mass spectrometric identification.[4][5]

Introduction: The Analytical Challenge

Gas chromatography is a powerful technique for separating complex mixtures, but it requires that analytes be volatile and thermally stable enough to travel through the GC column at elevated temperatures.[6] Molecules like 3-Bromo-4-hydroxy-5-methoxybenzonitrile, which contain polar functional groups such as a hydroxyl (-OH) group, exhibit strong intermolecular hydrogen bonding. This results in a high boiling point and poor thermal stability, leading to significant challenges in GC analysis, including:

  • Poor Peak Shape: Tailing peaks due to interactions with the GC column.

  • Low Sensitivity: Incomplete volatilization in the injector port reduces the amount of analyte reaching the detector.[3]

  • Column Degradation: Irreversible adsorption of the polar analyte onto the column's stationary phase.

To overcome these limitations, a chemical modification process known as derivatization is essential.[3][7] This protocol focuses on silylation, a highly effective and widely used technique for preparing polar molecules for GC-MS analysis.[4][8]

Principle of the Method: A Silylation-Centric Workflow

The core of this method is the conversion of the polar hydroxyl group into a non-polar, more volatile trimethylsilyl (TMS) ether. This is achieved by reacting the analyte with a potent silylating agent. The resulting TMS-derivatized compound is significantly more amenable to GC-MS analysis. The entire analytical workflow is illustrated below.

GC-MS_Workflow Overall Analytical Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample Reaction Mixture Extraction Liquid-Liquid Extraction (LLE) to isolate products Sample->Extraction Drying Evaporation to Dryness (under Nitrogen stream) Extraction->Drying Derivatization Silylation Reaction (BSTFA + 1% TMCS) Drying->Derivatization Injection GC Injection Derivatization->Injection Inject derivatized sample Separation Chromatographic Separation (Non-polar column) Injection->Separation Ionization Electron Ionization (EI) Separation->Ionization Detection Mass Spectrometry (MS) Detection Ionization->Detection Qualitative Qualitative Analysis (Peak ID, Library Match) Detection->Qualitative Acquire spectral data Quantitative Quantitative Analysis (Internal Standard) Detection->Quantitative Report Final Report Qualitative->Report Quantitative->Report

Figure 1: General workflow for the GC-MS analysis of reaction products.

Detailed Experimental Protocol

Materials and Reagents
  • Analyte Source: Reaction mixture containing 3-Bromo-4-hydroxy-5-methoxybenzonitrile and potential byproducts.

  • Solvents: Ethyl acetate (GC grade), Dichloromethane (GC grade), Pyridine (anhydrous).[2]

  • Silylating Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS). MSTFA is also a suitable alternative.[2][9]

  • Internal Standard (IS): A non-interfering compound with similar chemical properties, e.g., a deuterated analog or a structurally similar brominated compound not present in the sample.

  • Equipment: GC-MS system, heating block, vortex mixer, nitrogen gas supply for evaporation, autosampler vials (1.5 mL) with inserts, gas-tight syringes.

Sample Preparation: Extraction

The goal is to isolate the analytes from the reaction solvent and any non-volatile components (salts, catalysts). Liquid-liquid extraction (LLE) is a standard and effective technique.[10]

  • Sample Aliquot: Transfer 100 µL of the reaction mixture into a clean glass tube.

  • Extraction: Add 500 µL of ethyl acetate and 500 µL of deionized water. Vortex vigorously for 1 minute to partition the organic products into the ethyl acetate layer.

  • Phase Separation: Centrifuge for 5 minutes at 2000 rpm to achieve clear phase separation.

  • Collection: Carefully transfer the upper organic layer (ethyl acetate) to a clean GC vial insert.

  • Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas at room temperature. It is critical to ensure the sample is anhydrous, as silylating reagents are highly sensitive to moisture.[2][3]

Derivatization Protocol: Silylation

This step replaces the active hydrogen on the phenolic hydroxyl group with a non-polar trimethylsilyl (TMS) group.[5] The small amount of TMCS in the reagent acts as a catalyst to improve the reaction efficiency.[5]

  • Reagent Addition: To the dried residue in the GC vial insert, add 50 µL of anhydrous pyridine to re-dissolve the analytes. Then, add 50 µL of BSTFA + 1% TMCS.[2]

  • Reaction: Tightly cap the vial and vortex for 30 seconds.

  • Heating: Heat the vial at 70°C for 45 minutes in a heating block or oven to ensure complete derivatization.[2]

  • Cooling: Allow the vial to cool to room temperature before placing it in the GC autosampler for analysis.

GC-MS Instrumentation and Conditions

The following parameters are a robust starting point and should be optimized for the specific instrument and analytes of interest. A low-polarity siloxane-based column is recommended for the analysis of silylated compounds.[5]

Parameter Condition Rationale
GC System Agilent 8890 GC or equivalentProvides reliable and reproducible chromatographic performance.
Mass Spectrometer Agilent 5977 MS or equivalentOffers high sensitivity and stable performance for electron ionization.
GC Column HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thicknessA non-polar stationary phase ideal for separating the non-polar TMS-derivatized analytes.[6]
Injection Volume 1 µLStandard volume for achieving good sensitivity without overloading the column.
Injector Temperature 280°CEnsures rapid and complete volatilization of the derivatized analytes.
Injection Mode Splitless (or Split 10:1, depending on concentration)Splitless mode is used for trace analysis to maximize analyte transfer to the column.[6]
Carrier Gas Helium, constant flow at 1.2 mL/minInert carrier gas providing good chromatographic efficiency.
Oven Program Initial 100°C, hold 2 min; Ramp at 15°C/min to 300°C; Hold 5 minA temperature ramp effectively separates compounds with different boiling points.
MS Source Temp. 230°CStandard temperature to promote ionization while minimizing thermal degradation.
MS Quad Temp. 150°CStandard temperature for maintaining mass accuracy.
Ionization Mode Electron Ionization (EI) at 70 eVStandard EI energy produces reproducible fragmentation patterns for library matching.
Scan Range 50 - 450 m/zCovers the expected mass range of the derivatized parent molecule and its key fragments.

Data Analysis and Interpretation

Qualitative Identification

The primary target for identification is the TMS derivative of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Its molecular formula is C₁₁H₁₄BrNO₂Si.

  • Molecular Ion (M⁺): The mass spectrum should exhibit a distinct molecular ion peak. Due to the presence of a single bromine atom, this will appear as a pair of peaks of nearly equal intensity, separated by 2 m/z units (M⁺ and M⁺+2).[11][12] For our target, the expected molecular weight is ~303.0 g/mol (using ⁷⁹Br) and ~305.0 g/mol (using ⁸¹Br).

  • Retention Time: The derivatized analyte will have a consistent retention time under the specified chromatographic conditions.

Mass Spectral Fragmentation

Electron ionization at 70 eV will cause the molecular ion to fragment in a predictable manner. Understanding this pattern is key to confirming the structure.

  • Loss of a Methyl Group (-15 Da): A common fragmentation for methoxy and TMS groups, resulting in a strong [M-15]⁺ ion.

  • Formation of Benzoyl Cation: Cleavage can lead to the formation of a stable brominated benzoyl-type cation.

  • Characteristic Bromine Fragments: The presence of bromine will be evident in any fragment that retains the atom, showing the characteristic 1:1 isotope pattern.[13]

Figure 2: Proposed fragmentation pathway for the TMS-derivative.

Expected Data Summary

The following table summarizes the expected chromatographic and mass spectral data for the primary analyte and a potential byproduct. Retention times are estimates and will vary between instruments.

Compound Derivative Expected t_R (min) Molecular Ion (M⁺) (m/z) Key Fragment Ions (m/z)
3-Bromo-4-hydroxy-5-methoxybenzonitrileTMS Ether~12.5303 / 305288/290 ([M-CH₃]⁺), 214/216, 73 (Si(CH₃)₃⁺)
4-hydroxy-5-methoxybenzonitrile (potential debromination byproduct)TMS Ether~10.2223208 ([M-CH₃]⁺), 178

Conclusion

The direct GC-MS analysis of polar, phenolic compounds like 3-Bromo-4-hydroxy-5-methoxybenzonitrile is fraught with difficulty. The protocol detailed here, utilizing a robust silylation derivatization with BSTFA, effectively overcomes these challenges. This method converts the non-volatile analyte into a thermally stable TMS ether, resulting in excellent chromatographic peak shape, high sensitivity, and reproducible fragmentation patterns suitable for confident identification and quantification. This application note serves as a comprehensive guide for researchers in pharmaceutical and agrochemical development, enabling accurate monitoring of reaction progress and characterization of final products.

References

  • BenchChem. (n.d.). Application Notes and Protocols for the Derivatization of Phenols for GC-MS Analysis with Internal Standards.
  • Carballo, M., & Araujo, L. (2003). Dual derivatization and GC-MS analysis of phenolic compounds suspected of being xenoestrogens. Journal of Environmental Science and Health, Part A, 38(4), 589-595.
  • BenchChem. (n.d.). Application Notes and Protocols for Derivatization Techniques in GC-MS Analysis of Phenolic Compounds.
  • Canada Commons. (n.d.). Determination of Phenolic Compounds by Gas Chromatography-Mass Spectrometry After Derivatization with Acetic Anhydride.
  • Miyazaki, H., Ishibashi, M., Itoh, M., & Nambara, T. (1976). Use of silylating agents for the identification of hydroxylated steroids by gas chromatography and gas chromatography-mass spectrometry. Discrimination between phenolic and alcoholic hydroxyl groups. Biomedical Mass Spectrometry, 3(2), 55-59.
  • Lisec, J., Schauer, N., Kopka, J., Willmitzer, L., & Weckwerth, W. (2006). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Metabolomics, 2(1), 35-49.
  • MilliporeSigma. (n.d.). Mastering Silylation: A Guide to MSTFA for GC-MS Analysis.
  • University of California, Riverside. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from UC Riverside Mass Spectrometry Facility website.
  • SCION Instruments. (n.d.). Sample preparation GC-MS.
  • Phenomenex. (n.d.). Derivatization for Gas Chromatography.
  • Drawell. (n.d.). Innovations Transforming Sample Preparation Techniques for GC-MS Analysis.
  • UMass Amherst. (n.d.). Common Sample Preparation Techniques for GC-MS Analysis.
  • Shirini, F., Zolfigol, M. A., & Abedini, M. (2009). Catalyst-free silylation of alcohols and phenols by promoting HMDS in CH3NO2 as solvent. Green Chemistry, 11(11), 1835-1838.
  • Arkles, B. (1982). Techniques for silylation. In B. Arkles, W. Peterson, & R. Anderson (Eds.), Silicon Compounds: Register and Review (2nd ed., pp. 56-61). Petrarch Systems Inc.
  • Li, H., Shang, H., Liu, A., Zhao, Z., Zhang, Y., & Jiang, G. (2014). Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers. Journal of Mass Spectrometry, 49(4), 311-319.
  • SCION Instruments. (n.d.). GC-MS sample preparation and column choice guide.
  • Thermo Fisher Scientific. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra.
  • BenchChem. (n.d.). Mass Spectrometry Fragmentation Analysis: 4'-Bromo-2,2-dimethylbutyrophenone vs. Related Aromatic Ketones.
  • ResearchGate. (n.d.). Molecular peaks of bromide compounds.
  • Canvas. (2023, December 2). Bromo pattern in Mass Spectrometry [Video]. YouTube.
  • Supplementary Information: Acetonitrile and Benzonitrile as Versatile Amino Sources in the Copper-Catalyzed Mild C−H Amid
  • Martinez, C. S. (2016, January 17). Analyzing Brominated Flame Retardants in Food Using GC–APCI-MS–MS. LCGC.
  • de la Torre, A., Concejero, M. Á., & Martínez, M. Á. (2014). Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples. Analytical and Bioanalytical Chemistry, 406(29), 7545-7556.
  • Pihlava, J. M., & Knuutinen, J. (2021). Direct Mass Spectrometric Analysis of Brominated Flame Retardants in Synthetic Polymers. Molecules, 26(14), 4289.
  • Santa Cruz Biotechnology. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile.
  • LabRulez. (n.d.). Analysis of Brominated Flame Retardants (BFRs) by GC-TOFMS.
  • Chem-Impex. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile.
  • TCI Chemicals. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile.
  • CymitQuimica. (n.d.). 3-Bromo-4-hydroxy-5-methoxy-benzonitrile.
  • Lab Pro Inc. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile, 5G.

Sources

Method

The Versatile Scaffold: Application Notes on the Biological Activity of 3-Bromo-4-hydroxy-5-methoxybenzonitrile Derivatives

Introduction: In the landscape of modern drug discovery, the strategic design and synthesis of novel small molecules with potent and selective biological activities remain a cornerstone of therapeutic innovation. The ben...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: In the landscape of modern drug discovery, the strategic design and synthesis of novel small molecules with potent and selective biological activities remain a cornerstone of therapeutic innovation. The benzonitrile moiety, a recurring motif in medicinal chemistry, offers a unique combination of electronic properties and synthetic versatility. When further functionalized, as in the case of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, this scaffold becomes a powerful starting point for the development of a new generation of targeted therapeutics. This document provides an in-depth guide for researchers, scientists, and drug development professionals on the synthesis, biological evaluation, and mechanistic analysis of derivatives originating from this promising chemical entity.

The unique arrangement of a bromine atom, a hydroxyl group, and a methoxy group on the benzonitrile ring provides multiple reactive handles for chemical modification, allowing for the systematic exploration of structure-activity relationships (SAR).[1] This scaffold is a key intermediate in the synthesis of a variety of pharmaceuticals, particularly in the development of anti-cancer agents, owing to its unique structural properties.[1] Research into structurally related brominated compounds has revealed their potential as potent inhibitors of key enzymes involved in cancer progression and as cytotoxic agents against various cancer cell lines.[2]

I. The Rationale for Derivatization: Targeting Key Biological Pathways

The 3-Bromo-4-hydroxy-5-methoxybenzonitrile core is particularly amenable to modifications aimed at targeting cellular signaling pathways that are often dysregulated in diseases like cancer. Two prominent areas of investigation for derivatives of this scaffold are the inhibition of protein kinases and the induction of cytotoxicity in cancer cells.

Inhibition of Protein Kinases

Protein kinases are a large family of enzymes that play critical roles in regulating a multitude of cellular processes, including cell growth, proliferation, differentiation, and apoptosis.[3] Their aberrant activity is a hallmark of many cancers, making them prime targets for therapeutic intervention.[3] Derivatives of brominated aromatic compounds have shown promise as inhibitors of several important kinases, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis.

The diagram below illustrates a simplified representation of a generic kinase inhibition workflow, a common strategy in the evaluation of novel therapeutic candidates.

G cluster_0 Compound Synthesis & Characterization cluster_1 Biological Screening cluster_2 Lead Optimization cluster_3 Mechanism of Action start 3-Bromo-4-hydroxy- 5-methoxybenzonitrile synthesis Derivative Synthesis start->synthesis purification Purification & Structure Verification synthesis->purification in_vitro_kinase In Vitro Kinase Assay (e.g., VEGFR-2) purification->in_vitro_kinase cytotoxicity Cytotoxicity Assay (e.g., MTT Assay) purification->cytotoxicity sar_analysis SAR Analysis in_vitro_kinase->sar_analysis cytotoxicity->sar_analysis pathway_analysis Cellular Pathway Analysis cytotoxicity->pathway_analysis adme_tox ADME/Tox Prediction sar_analysis->adme_tox Iterative Improvement adme_tox->synthesis Iterative Improvement apoptosis_assay Apoptosis Assays pathway_analysis->apoptosis_assay

Caption: A generalized workflow for the development of novel kinase inhibitors.

Cytotoxic Activity Against Cancer Cells

Another key therapeutic strategy is the development of compounds that are selectively toxic to cancer cells. The inherent chemical features of the 3-Bromo-4-hydroxy-5-methoxybenzonitrile scaffold can be exploited to design molecules that induce apoptosis or inhibit cell proliferation in malignant cells. The bromine atom, for instance, can participate in halogen bonding, a type of non-covalent interaction that can influence drug-target binding.

II. Synthesis of Derivatives: A Practical Approach

The functional groups on the 3-Bromo-4-hydroxy-5-methoxybenzonitrile ring offer several avenues for synthetic modification. The hydroxyl group can be alkylated or acylated, while the aromatic ring can undergo further substitution reactions. The following is a generalized protocol for the synthesis of an ether-linked derivative, a common strategy to introduce diverse chemical moieties.

Protocol 1: Synthesis of an O-Alkylated Derivative

Objective: To synthesize a derivative of 3-Bromo-4-hydroxy-5-methoxybenzonitrile via Williamson ether synthesis.

Materials:

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile

  • An appropriate alkyl halide (e.g., benzyl bromide)

  • Potassium carbonate (K₂CO₃)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexane and ethyl acetate for elution

Procedure:

  • To a solution of 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 eq) in anhydrous DMF, add potassium carbonate (2.0 eq).

  • Stir the mixture at room temperature for 15 minutes.

  • Add the desired alkyl halide (1.1 eq) dropwise to the reaction mixture.

  • Stir the reaction at room temperature for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired O-alkylated derivative.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

III. Protocols for Biological Evaluation

A thorough evaluation of the biological activity of newly synthesized derivatives is crucial. The following are detailed protocols for assessing cytotoxicity and in vitro kinase inhibition.

Protocol 2: MTT Assay for Cytotoxicity

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a cancer cell line.

Materials:

  • Human cancer cell line (e.g., MCF-7 for breast cancer, HCT116 for colon cancer)

  • Complete growth medium (e.g., DMEM with 10% FBS and 1% penicillin/streptomycin)

  • 96-well cell culture plates

  • Test compound stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • Microplate reader

Procedure:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

  • Prepare serial dilutions of the test compound in complete growth medium.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic drug).

  • Incubate the plate for 48-72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value from a dose-response curve.

Protocol 3: In Vitro VEGFR-2 Kinase Inhibition Assay

Objective: To determine the IC₅₀ of a test compound against the VEGFR-2 kinase.

Materials:

  • Recombinant human VEGFR-2 kinase

  • Kinase buffer (e.g., Tris-HCl, MgCl₂, DTT)

  • ATP

  • VEGFR-2 specific substrate (e.g., a synthetic peptide)

  • Test compound stock solution (in DMSO)

  • ADP-Glo™ Kinase Assay kit (or similar)

  • White, opaque 96-well plates

  • Luminometer

Procedure:

  • Prepare serial dilutions of the test compound in kinase buffer.

  • In a 96-well plate, add the kinase, substrate, and the test compound at various concentrations. Include a positive control (no inhibitor) and a blank (no enzyme).

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at 30°C for 60 minutes.

  • Stop the reaction by adding the ADP-Glo™ Reagent, which also depletes the remaining ATP.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Measure the luminescence using a luminometer.

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the positive control and determine the IC₅₀ value.

IV. Data Interpretation and Structure-Activity Relationship (SAR)

The data obtained from the biological assays should be carefully analyzed to establish a structure-activity relationship. This involves correlating the chemical modifications made to the parent compound with the observed changes in biological activity.

Table 1: Hypothetical Cytotoxicity Data for 3-Bromo-4-hydroxy-5-methoxybenzonitrile Derivatives

CompoundR-Group (at 4-OH)IC₅₀ (µM) on MCF-7IC₅₀ (µM) on HCT116
Parent -H>100>100
1a -CH₃52.368.1
1b -CH₂Ph15.822.4
1c -CH₂(4-F-Ph)12.118.9
1d -CH₂(4-Cl-Ph)10.515.2

From the hypothetical data in Table 1, a preliminary SAR can be inferred. Alkylation of the hydroxyl group appears to be crucial for cytotoxic activity. The introduction of a benzyl group (Compound 1b) significantly enhances potency compared to a methyl group (Compound 1a). Furthermore, the addition of electron-withdrawing halogens to the benzyl ring (Compounds 1c and 1d) further increases cytotoxicity.

The following diagram illustrates a potential binding mode of a derivative in a kinase active site, highlighting key interactions that could be explored through SAR studies.

G cluster_0 Kinase Active Site cluster_1 Inhibitor Molecule atp_pocket ATP Binding Pocket hinge Hinge Region hydrophobic_pocket Hydrophobic Pocket benzonitrile_core Benzonitrile Core benzonitrile_core->hinge H-Bonding r_group R-Group benzonitrile_core->r_group bromo Bromine benzonitrile_core->bromo r_group->hydrophobic_pocket Hydrophobic Interactions bromo->atp_pocket Halogen Bonding

Caption: A conceptual diagram of inhibitor-kinase interactions.

V. Conclusion

3-Bromo-4-hydroxy-5-methoxybenzonitrile represents a highly versatile and promising scaffold for the development of novel therapeutic agents. Its amenability to chemical modification allows for the fine-tuning of biological activity, and the established protocols for synthesis and evaluation provide a clear path for researchers in the field. The exploration of derivatives targeting protein kinases and other key cellular pathways holds significant potential for the discovery of new treatments for cancer and other diseases.

VI. References

  • BenchChem. (2025). Application Notes: Vegfr-2-IN-45 In Vitro Kinase Assay Protocol.

  • BenchChem. (2025). Synthesis, antimicrobial, anticancer evaluation and QSAR studies of 3/4-bromo benzohydrazide derivatives.

  • Chem-Impex. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Retrieved from [Link]

  • MySkinRecipes. (n.d.). 3-Bromo-4,5-dihydroxybenzonitrile. Retrieved from [Link]

  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Retrieved from [Link]

  • MDPI. (2022). Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. Retrieved from [Link]

  • MDPI. (2007). Synthesis and Cytotoxic Activity of Some 3-Benzyl-5-arylidenefuran-2(5H)-ones. Retrieved from [Link]

  • ResearchGate. (2019). SYNTHESIS AND ANTIOXIDANT EVALUATION OF 3-BROMO-FLAVONE. Retrieved from [Link]

  • National Center for Biotechnology Information. (2011). Antineoplastic Agents 515. Synthesis of Human Cancer Cell Growth Inhibitors Derived From 3,4-Methylenedioxy-5,4′-dimethoxy-3′-amino-Z-stilbene. Retrieved from [Link]

  • IntechOpen. (2022). Tyrosine Kinase Inhibitors: A New Challenging and Promising Era. Retrieved from [Link]

  • National Center for Biotechnology Information. (2024). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Retrieved from [Link]

  • PubChem. (n.d.). 3-Bromo-5-methoxybenzaldehyde. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Welcome to the technical support center for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshoo...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to optimize your synthetic route. As a key intermediate in the development of novel pharmaceuticals and agrochemicals, ensuring a high-yield, high-purity synthesis of this compound is critical.[1][2] This guide is structured to provide not just procedural steps, but the underlying chemical principles to empower you to make informed decisions in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic route to 3-Bromo-4-hydroxy-5-methoxybenzonitrile?

A1: Based on our expertise and a review of synthetic methodologies, the most robust and regioselective route begins with the bromination of vanillin (4-hydroxy-3-methoxybenzaldehyde) to yield 5-bromovanillin. This is followed by the conversion of the aldehyde functional group to a nitrile. This two-step approach, outlined below, generally provides better control over isomer formation compared to the direct bromination of 4-hydroxy-3-methoxybenzonitrile.[3]

Q2: I am considering direct bromination of 4-hydroxy-3-methoxybenzonitrile. Is this a viable option?

A2: While seemingly more direct, the bromination of 4-hydroxy-3-methoxybenzonitrile can lead to a mixture of regioisomers. The hydroxyl and methoxy groups are ortho-, para-directing, while the nitrile group is a meta-director. This can result in a complex product mixture that is challenging to purify, potentially lowering the overall yield of the desired product.[3] Therefore, for achieving high purity, the two-step synthesis starting from vanillin is recommended.

Q3: What are the critical safety precautions I should take during this synthesis?

A3: Both bromine and hydrobromic acid are highly corrosive and toxic. All manipulations involving these reagents should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Similarly, cyanide-containing reagents are extremely toxic and require careful handling and disposal according to your institution's safety protocols. Always have an appropriate quenching agent and emergency plan in place when working with these hazardous materials.

Q4: How can I monitor the progress of the reactions?

A4: Thin-layer chromatography (TLC) is an effective technique for monitoring both the bromination of vanillin and the subsequent nitrile formation. For the bromination step, you can observe the consumption of the vanillin spot and the appearance of the less polar 5-bromovanillin product spot. For the nitrile formation, you will monitor the disappearance of the 5-bromovanillin and the formation of the final product. A suitable mobile phase for TLC analysis is a mixture of ethyl acetate and hexanes.

Troubleshooting Guides

Problem 1: Low Yield in the Bromination of Vanillin to 5-Bromovanillin

Possible Causes and Solutions:

Potential Cause Explanation Troubleshooting Steps
Incomplete Reaction The reaction may not have gone to completion due to insufficient reaction time or suboptimal temperature.1. Extend Reaction Time: Monitor the reaction by TLC until the vanillin starting material is no longer visible.[4] 2. Optimize Temperature: While the reaction is typically run at or below room temperature to control selectivity, ensure the temperature is maintained within the recommended range.
Side Reactions (Over-bromination) Using an excess of bromine or prolonged reaction times can lead to the formation of dibrominated byproducts.1. Precise Stoichiometry: Carefully control the stoichiometry of bromine. A slight excess (around 1.1 equivalents) is often sufficient.[5] 2. Controlled Addition: Add the bromine solution dropwise to the reaction mixture to maintain a low localized concentration.
Loss of Product During Work-up The product may be lost during the filtration and washing steps if not performed carefully.1. Efficient Filtration: Ensure complete transfer of the precipitated product to the filter funnel. 2. Minimize Wash Volumes: Use minimal amounts of cold water for washing to reduce dissolution of the product.
Problem 2: Inefficient Conversion of 5-Bromovanillin to 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Possible Causes and Solutions:

Potential Cause Explanation Troubleshooting Steps
Incomplete Oxime Formation (if applicable) The reaction of the aldehyde with hydroxylamine may be incomplete, leading to a low yield of the nitrile upon dehydration.1. pH Adjustment: Ensure the pH of the reaction mixture is suitable for oxime formation (typically slightly acidic to neutral). 2. Sufficient Reagent: Use a slight excess of hydroxylamine hydrochloride and a suitable base (e.g., sodium acetate) to drive the reaction to completion.
Ineffective Dehydration of the Oxime (if applicable) The dehydration step to form the nitrile may be inefficient if the dehydrating agent is weak or the reaction conditions are not optimal.1. Choice of Dehydrating Agent: Acetic anhydride is a common and effective dehydrating agent for this transformation. 2. Temperature Control: Ensure the reaction is heated sufficiently to drive the dehydration, but avoid excessive temperatures that could lead to decomposition.
Hydrolysis of the Nitrile The nitrile group can be susceptible to hydrolysis back to a carboxylic acid or amide under harsh acidic or basic conditions, especially during work-up.1. Neutral Work-up: Aim for a neutral pH during the work-up procedure. 2. Avoid Prolonged Exposure: Minimize the time the product is in contact with strongly acidic or basic aqueous solutions.
Suboptimal Direct Conversion Method When using a direct conversion method, such as with O-phenylhydroxylamine hydrochloride, reaction conditions are crucial for high yield.1. Optimize Solvent System and pH: A buffered aqueous/methanolic solution at a slightly acidic pH (e.g., pH 6.5) has been shown to be effective.[6] 2. Temperature and Time: The reaction may require heating (e.g., 60 °C) for several hours to go to completion. Monitor by TLC.[6]

Experimental Protocols

Step 1: Synthesis of 5-Bromovanillin from Vanillin

This protocol is adapted from established literature procedures.[4][5]

Materials:

  • Vanillin

  • Glacial Acetic Acid

  • Bromine

  • Ice

Procedure:

  • In a flask equipped with a magnetic stirrer and a dropping funnel, dissolve vanillin in glacial acetic acid.

  • Cool the solution in an ice bath.

  • Slowly add a solution of bromine (1.1 equivalents) in glacial acetic acid dropwise to the cooled vanillin solution while stirring. Maintain the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

  • Pour the reaction mixture into a beaker containing ice-cold water to precipitate the product.

  • Collect the solid product by vacuum filtration and wash with cold water.

  • Recrystallize the crude 5-bromovanillin from ethanol to obtain a purified product.

Step 2: Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile from 5-Bromovanillin

This protocol utilizes a modern and efficient direct conversion of the aldehyde to the nitrile.[6]

Materials:

  • 5-Bromovanillin

  • O-phenylhydroxylamine hydrochloride

  • Methanol

  • Sodium phosphate buffer (0.5 M, pH 6.5)

  • Dichloromethane

Procedure:

  • In a vial, dissolve 5-bromovanillin (1 equivalent) and O-phenylhydroxylamine hydrochloride (1.2 equivalents) in a 4:1 mixture of methanol and 0.5 M sodium phosphate buffer (pH 6.5) to a final concentration of approximately 0.1 M.

  • Stir the reaction mixture at 60 °C and monitor its progress by TLC. The reaction is typically complete within 8-12 hours.

  • After the reaction is complete, cool the mixture to room temperature.

  • Extract the product with dichloromethane (3 x volume of the reaction mixture).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/hexanes) to yield pure 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Visualizations

Synthetic Workflow Diagram

SynthesisWorkflow Vanillin Vanillin Bromination Bromination (Br2, Acetic Acid) Vanillin->Bromination FiveBromo 5-Bromovanillin Bromination->FiveBromo NitrileFormation Nitrile Formation (H2NOPh·HCl, MeOH/Buffer) FiveBromo->NitrileFormation FinalProduct 3-Bromo-4-hydroxy- 5-methoxybenzonitrile NitrileFormation->FinalProduct Troubleshooting Start Low Yield Observed CheckPurity Check Purity of Starting Materials Start->CheckPurity CheckStoich Verify Reagent Stoichiometry Start->CheckStoich MonitorReaction Monitor Reaction by TLC Start->MonitorReaction IncompleteReaction Incomplete Reaction? MonitorReaction->IncompleteReaction SideReactions Significant Side Products? IncompleteReaction->SideReactions No OptimizeTimeTemp Optimize Reaction Time/Temp IncompleteReaction->OptimizeTimeTemp Yes AdjustStoich Adjust Stoichiometry SideReactions->AdjustStoich Yes PurificationIssue Investigate Purification Protocol SideReactions->PurificationIssue No WorkupLoss Check for Loss During Work-up PurificationIssue->WorkupLoss

Caption: Troubleshooting logic for addressing low reaction yields.

References

  • Chem-Impex. 3-Bromo-4-hydroxy-5-methoxybenzonitrile. [Link]

  • Ningbo Inno Pharmchem Co., Ltd. (2026). 4-Hydroxy-3-methoxybenzonitrile: A Vital Organic Synthesis Intermediate for R&D. [Link]

  • Lerrick, I., Purwono, B., & Matsjeh, S. (2009). The Synthesis of 4-Hydroxy-3-Methoxybenzonitrile from Vanillin : a Precursor of Synthesis of 3 ′-methoxydaidzein Reinner. Semantic Scholar. [Link]

  • ResearchGate. (2025). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. [Link]

  • Clark, J. (n.d.). The Preparation of Nitriles. Chemguide. [Link]

  • Chemistry Steps. Nitriles to Ketones and Aldehydes. [Link]

  • SciSpace. (2002). The new variant of the sandmeyer modification reaction by in-situ generated formaldehyde: semi-synthesis of vanillin from guaiacol. [Link]

  • Ningbo Inno Pharmchem Co., Ltd. (2025). The Chemistry of 5-Bromovanillin: Structure, Reactivity, and Synthesis. [Link]

  • Chemistry Steps. Reactions of Nitriles. [Link]

  • Sciencemadness Discussion Board. (2010). 3,4-dihydroxy-5-methoxybenzaldehyde synthesis. [Link]

  • Pornrapee, N., et al. (2021). Transformation of aldehydes into nitriles in an aqueous medium using O-phenylhydroxylamine as the nitrogen source. PMC. [Link]

  • Organic Chemistry Portal. Nitrile synthesis by oxidation, rearrangement, dehydration. [Link]

  • UI Scholars Hub. (2002). THE NEW VARIANT OF THE SANDMEYER MODIFICATION REACTION BY IN-SITU GENERATED FORMALDEHYDE: SEMI-SYNTHESIS OF VANILLIN FROM GUAIAC. [Link]

  • The Hive Chemistry Discourse. (2004). 3,4,5 precursors revisited. [Link]

  • Rao, D. V., & Stuber, F. A. (1981). Regiospecific Alkoxylation of Phenolic Aldehydes. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry, 20B(5), 431-432.
  • Chad's Prep. (2021). 22.5 Sandmeyer Reactions | Organic Chemistry. YouTube. [Link]

  • Global Substance Registration System. 4-(BROMOMETHYL)-3-METHOXYBENZONITRILE. [Link]

  • McIvor, R. A., & Pepper, J. M. (1953). THE REACTION OF 5-BROMOVANILLIN AND SODIUM METHOXIDE. Canadian Journal of Chemistry, 31(3), 298-302.
  • Google Patents. (n.d.). HU200581B - New process for producing 5-bromovanillin.
  • PubChem. 5-Bromovanillin. [Link]

  • Reddit. (2024). 5-Bromovanillin Nameing. [Link]

  • PubChem. 4-Hydroxy-3-methoxybenzonitrile. [Link]

  • Chobpattana, W., Jeon, I. J., & Smith, J. S. (2000). Kinetics of Interaction of Vanillin With Amino Acids and Peptides in Model Systems. Journal of agricultural and food chemistry, 48(11), 5396–5400.
  • ResearchGate. (2025). Kinetics of Interaction of Vanillin with Amino Acids and Peptides in Model Systems. [Link]

Sources

Optimization

Technical Support Center: Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Welcome to the technical support center for the synthesis of 3-bromo-4-hydroxy-5-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshoo...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 3-bromo-4-hydroxy-5-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols to improve the yield and purity of this important chemical intermediate. 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a valuable building block in the synthesis of pharmaceuticals and agrochemicals.[1][2][3]

I. Troubleshooting Guide: Enhancing Yield and Purity

This section addresses common issues encountered during the synthesis, providing explanations for the underlying causes and actionable solutions.

Issue 1: Low Overall Yield

Symptom: The final isolated yield of 3-bromo-4-hydroxy-5-methoxybenzonitrile is significantly lower than expected.

Potential Causes & Solutions:

  • Incomplete Bromination: The electrophilic aromatic substitution of the starting material, often vanillin or a derivative, may not have gone to completion.[4][5][6]

    • Causality: The directing effects of the hydroxyl, methoxy, and aldehyde/nitrile groups on the aromatic ring influence the position and efficiency of bromination.[4][5] Strong electron-donating groups activate the ring, but steric hindrance can play a role.

    • Solution:

      • Monitor Reaction Progress: Utilize Thin Layer Chromatography (TLC) to track the consumption of the starting material.

      • Optimize Reaction Time: While some procedures suggest 45 minutes, optimization studies may be necessary for your specific conditions.[4][6]

      • Control Temperature: Maintain the recommended reaction temperature to ensure an adequate reaction rate without promoting side reactions.

  • Formation of Byproducts: The generation of undesired isomers or multiple bromination products can significantly reduce the yield of the target compound.

    • Causality: The substituents on the vanillin ring can direct bromination to multiple positions (ortho and para to the activating groups).[7] Over-bromination can also occur if the reaction is not carefully controlled.

    • Solution:

      • Stoichiometry of Brominating Agent: Carefully control the molar equivalents of the brominating agent. An excess can lead to di-brominated products.

      • In Situ Bromine Generation: The use of potassium bromate (KBrO₃) and hydrobromic acid (HBr) to generate bromine in situ can provide better control over the bromination process compared to using elemental bromine.[4][5]

  • Losses During Work-up and Purification: Significant amounts of product can be lost during extraction, filtration, and recrystallization steps.

    • Causality: The product may have some solubility in the wash solvents or may not fully precipitate during crystallization.

    • Solution:

      • Precipitation with Cold Solvents: Use ice-cold water or other appropriate anti-solvents to maximize precipitation of the crude product.[4][5][7]

      • Efficient Filtration: Use vacuum filtration to ensure complete separation of the solid product from the reaction mixture.[4]

      • Optimized Recrystallization: Carefully select the recrystallization solvent system (e.g., ethanol/water mixtures) to maximize recovery of the pure product.[4]

Issue 2: Impure Product (Presence of Side Products)

Symptom: Spectroscopic analysis (e.g., NMR, GC-MS) of the final product shows the presence of significant impurities.

Potential Causes & Solutions:

  • Di-brominated Byproducts: The most common impurity is the corresponding di-bromo compound.

    • Causality: Excess brominating agent or prolonged reaction times can lead to a second bromination on the activated aromatic ring.

    • Solution:

      • Precise Reagent Addition: Add the brominating agent dropwise or in portions to maintain a low concentration and minimize over-bromination.

      • Reaction Quenching: Once TLC indicates the complete consumption of the starting material, promptly quench the reaction to prevent further bromination. The addition of sodium thiosulfate solution is effective in destroying any remaining bromine.[4][5]

  • Isomeric Impurities: Formation of other bromo-isomers can occur.

    • Causality: While the directing groups on vanillin favor bromination at a specific position, minor amounts of other isomers can form.[7]

    • Solution:

      • Recrystallization: A carefully chosen recrystallization solvent can selectively crystallize the desired isomer, leaving impurities in the mother liquor. A 50% ethanol/water mixture is often effective.[4]

      • Column Chromatography: For high-purity requirements, column chromatography can be employed to separate closely related isomers.

Issue 3: Reaction Stalls or Fails to Initiate

Symptom: TLC analysis shows little to no consumption of the starting material even after a significant amount of time.

Potential Causes & Solutions:

  • Poor Quality of Reagents: Degradation of starting materials or reagents can inhibit the reaction.

    • Causality: Hydrobromic acid can oxidize over time, and the starting vanillin derivative may be of low purity.

    • Solution:

      • Use Fresh Reagents: Ensure that the vanillin, potassium bromate, and hydrobromic acid are of high purity and have been stored properly.

      • Check Acidity: The reaction requires acidic conditions to generate the bromine electrophile (Br+).[4] Ensure the correct concentration and volume of acid are used.

  • Insufficient Mixing: In a heterogeneous reaction mixture, poor stirring can lead to localized reagent concentrations and an overall slow reaction rate.

    • Causality: If the starting material is not fully dissolved or suspended, the reaction can only occur at the surface of the solid particles.

    • Solution:

      • Effective Stirring: Use a magnetic stir bar and a stir plate that provides vigorous agitation throughout the reaction.

      • Appropriate Solvent: Glacial acetic acid is a common solvent for this reaction as it helps to dissolve the reactants.[4][5]

II. Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for this synthesis?

A1: The most common and cost-effective starting material is vanillin (4-hydroxy-3-methoxybenzaldehyde).[8] The synthesis then involves a two-step process: bromination of vanillin to form 5-bromovanillin, followed by the conversion of the aldehyde group to a nitrile.

Q2: How is the aldehyde group converted to a nitrile?

A2: A common method for converting the aldehyde to a nitrile is through an aldoxime intermediate. The aldehyde is first reacted with hydroxylamine hydrochloride to form the oxime, which is then dehydrated to the nitrile. Greener methods using hydroxylamine-O-sulfonic acid in aqueous acetic acid have also been reported to give good yields without the need for chromatography.[9]

Q3: What analytical techniques are recommended for monitoring the reaction and characterizing the product?

A3:

  • Reaction Monitoring: Thin Layer Chromatography (TLC) is indispensable for tracking the progress of the reaction by observing the disappearance of the starting material spot and the appearance of the product spot.

  • Product Characterization:

    • Melting Point: The melting point of the purified product is a good indicator of purity. The reported melting point for 3-bromo-4-hydroxy-5-methoxybenzonitrile is around 144-148 °C.[10]

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the final product and identifying any impurities.

    • Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to assess the purity of the product and identify the molecular weight of any byproducts.

Q4: Are there any safety precautions I should be aware of?

A4: Yes, this synthesis involves several hazardous chemicals.

  • Bromine/Brominating Agents: Bromine is toxic and corrosive. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[11]

  • Acids: Glacial acetic acid and hydrobromic acid are corrosive. Handle with care and appropriate PPE.

  • Solvents: Use flammable organic solvents in a fume hood away from ignition sources.

  • For detailed safety information, refer to the Safety Data Sheets (SDS) for all chemicals used. The final product is also classified as harmful if swallowed, in contact with skin, or if inhaled.[12]

III. Experimental Protocols

Protocol 1: Synthesis of 5-Bromovanillin from Vanillin

This protocol is adapted from standard laboratory procedures for the electrophilic bromination of vanillin.[4][5]

Materials:

  • Vanillin

  • Potassium bromate (KBrO₃)

  • Glacial acetic acid

  • 48% Hydrobromic acid (HBr)

  • Ice-cold deionized water

  • 10% Sodium thiosulfate solution

  • 50% Ethanol/water solution

Procedure:

  • In a suitable Erlenmeyer flask equipped with a magnetic stir bar, dissolve vanillin in glacial acetic acid.

  • To the stirring solution, add potassium bromate.

  • Slowly, add 48% hydrobromic acid dropwise. The solution should turn a yellow-orange color, indicating the formation of bromine.[7][13]

  • Stir the reaction mixture at room temperature for 45 minutes. Monitor the reaction by TLC.

  • Pour the reaction mixture into a beaker containing ice-cold deionized water to precipitate the crude product.

  • Stir the mixture for an additional 10-15 minutes.

  • If the solution remains colored, add a few drops of 10% sodium thiosulfate solution to quench any excess bromine. The color should dissipate.[4][5]

  • Collect the solid product by vacuum filtration and wash the filter cake with a small amount of cold water.

  • Recrystallize the crude 5-bromovanillin from a hot 50% ethanol/water solution to obtain the purified product.

Protocol 2: Conversion of 5-Bromovanillin to 3-Bromo-4-hydroxy-5-methoxybenzonitrile

This protocol outlines the conversion of the aldehyde to a nitrile via an oxime intermediate.

Materials:

  • 5-Bromovanillin

  • Hydroxylamine hydrochloride (NH₂OH·HCl)

  • Sodium formate

  • Formic acid

Procedure:

  • Dissolve 5-bromovanillin and sodium formate in formic acid in a round-bottom flask.

  • Heat the mixture with stirring.

  • Add hydroxylamine hydrochloride in portions.

  • Maintain the reaction at an elevated temperature and monitor by TLC until the starting material is consumed. A detailed procedure from a patent suggests heating at 95°C for 4 hours, followed by extended stirring at 50°C and a final heating at 120°C.

  • Cool the reaction mixture and pour it into an ice/saturated sodium chloride solution to precipitate the product.

  • Isolate the precipitate by filtration, wash with water, and dry to yield 3-bromo-4-hydroxy-5-methoxybenzonitrile.

Table 1: Reagent Stoichiometry and Yields

StepStarting MaterialReagent 1Reagent 2SolventTypical Yield
Bromination Vanillin (1 eq)KBrO₃ (~0.3-0.4 eq)48% HBrGlacial Acetic Acid~70-80%
Nitrile Formation 5-Bromovanillin (1 eq)NH₂OH·HCl (~3-4 eq)Sodium Formate (~6-7 eq)Formic AcidHigh

IV. Visualizing the Process

Reaction Pathway

Reaction_Pathway Vanillin Vanillin Bromovanillin 5-Bromovanillin Vanillin->Bromovanillin KBrO₃, HBr Acetic Acid Product 3-Bromo-4-hydroxy- 5-methoxybenzonitrile Bromovanillin->Product NH₂OH·HCl Formic Acid

Caption: Synthetic route to the target compound.

Troubleshooting Workflow

Troubleshooting_Workflow Start Low Yield or Impure Product Check_Bromination Check Bromination Step: - TLC for completion - Reagent stoichiometry Start->Check_Bromination Check_Nitrile_Formation Check Nitrile Formation: - Reaction time/temp - Reagent quality Start->Check_Nitrile_Formation Check_Purification Review Purification: - Recrystallization solvent - Work-up losses Start->Check_Purification Di_bromo Di-bromination? (Check NMR/MS) Check_Bromination->Di_bromo Isomers Isomeric Impurities? Check_Bromination->Isomers Optimize_Nitrile Optimize Nitrile Step: - Use fresh reagents - Ensure proper heating Check_Nitrile_Formation->Optimize_Nitrile Optimize_Purification Optimize Purification: - Adjust solvent system - Minimize transfers Check_Purification->Optimize_Purification Optimize_Bromo Optimize Bromination: - Control reagent addition - Quench reaction promptly Di_bromo->Optimize_Bromo Isomers->Optimize_Purification Pure_Product Improved Yield and Purity Optimize_Bromo->Pure_Product Optimize_Nitrile->Pure_Product Optimize_Purification->Pure_Product

Caption: A logical approach to troubleshooting synthesis issues.

V. References

  • Deducing Directive Effects with Electrophilic Aromatic Substitution - Bromination of Vanillin. [Link]

  • Bonjour, O., et al. (2021). Lignin-Inspired Polymers with High Glass Transition Temperature and Solvent Resistance from 4-Hydroxybenzonitrile, Vanillonitrile, and Syringonitrile Methacrylates. ACS Sustainable Chemistry & Engineering, 9(50), 16874–16880. [Link]

  • Bonjour, O., et al. (2021). Lignin-Inspired Polymers with High Glass Transition Temperature and Solvent Resistance from 4-Hydroxybenzonitrile, Vanillonitrile, and Syringonitrile Methacrylates. ACS Sustainable Chemistry & Engineering. [Link]

  • ACS Sustainable Chemistry & Engineering. (2021). Lignin-Inspired Polymers with High Glass Transition Temperature and Solvent Resistance from 4-Hydroxybenzonitrile, Vanillonitrile, and Syringonitrile Methacrylates. [Link]

  • YouTube. (2021). Bromination of vanillin. [Link]

  • 12BL Experiment 9: Directive Effects in Vanillin Bromination – An EAS Rxn. [Link]

  • YouTube. (2022). Organic Chemistry: Bromination of Vanillin Virtual Lab Video CHM 252. [Link]

  • Syringyl Methacrylate, a Hardwood Lignin-Based Monomer for High-Tg Polymeric Materials. [Link]

  • Lowe, C., & Bailey, E. (2023). AN OPTIMIZATION OF TIME IN THE BROMINATION OF VANILLIN REACTION. Georgia Journal of Science, 81(1), Article 69. [Link]

  • Synthesis and Investigation of nitrile containing polymers derived from lignin. [Link]

  • PubChem. 3-Bromo-4-hydroxy-5-methoxybenzonitrile. [Link]

  • ResearchGate. (PDF) Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. [Link]

  • PubChem. 5-Bromovanillin. [Link]

  • University of Delaware. Vanillin Synthesis from 4-Hydroxybenzaldehyde. [Link]

  • Google Patents. CN105439837A - Synthetic method of 6-Bromoisovanillin.

  • Ataman Kimya. VANILLIN. [Link]

  • ResearchGate. Chemical structure of Vanillin (4-hydroxy-3-methoxybenzaldehyde). [Link]

  • Peng, Y., et al. (2022). Synthesis and structure of (E)-3,4,5-trihydroxy-N′-(3,4,5-trimethoxybenzylidene)benzohydrazide monohydrate. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 12), 1236–1240. [Link]

  • MDPI. 3-Bromo-4,5-dihydroxybenzaldehyde Isolated from Polysiphonia morrowii Suppresses TNF-α/IFN-γ-Stimulated Inflammation and Deterioration of Skin Barrier in HaCaT Keratinocytes. [Link]

Sources

Troubleshooting

Technical Support Center: Purification of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the purification of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This key intermedia...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the purification of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This key intermediate, vital in the synthesis of pharmaceuticals and agrochemicals, presents unique purification challenges due to its array of functional groups and the potential for impurity formation during its synthesis.[1] This guide is structured to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions during your purification workflow.

Understanding the Molecule and Potential Impurities

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a substituted aromatic nitrile with a molecular weight of 228.04 g/mol .[2] Its structure, featuring a polar phenolic hydroxyl group, a nitrile group, and a methoxy group, dictates its solubility and chromatographic behavior.

A common synthetic route to this compound is the electrophilic bromination of a vanillin-derived precursor. This reaction, while effective, can lead to a variety of impurities that co-purify with the desired product, posing significant challenges.

Table 1: Common Impurities in the Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

ImpurityStructureRationale for FormationImpact on Purification
Unreacted Starting Material (e.g., 4-hydroxy-3-methoxybenzonitrile)Incomplete bromination reaction.Similar polarity to the product can make separation by chromatography challenging.
Regioisomers (e.g., 2-Bromo-4-hydroxy-5-methoxybenzonitrile)Bromination at other positions on the aromatic ring. The directing effects of the hydroxyl and methoxy groups strongly favor the desired isomer, but side products can form.Very similar polarity and physical properties to the desired product, making separation by recrystallization or standard chromatography difficult.
Over-brominated Products (e.g., 3,5-Dibromo-4-hydroxy-5-methoxybenzonitrile)Reaction with excess brominating agent.Higher molecular weight and different polarity may allow for easier separation.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the purification of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in a question-and-answer format.

Q1: My crude product is a brown oil, but the pure compound should be a tan or white solid. What should I do?

A1: The discoloration often indicates the presence of residual reaction byproducts or decomposition. Before attempting purification, it's advisable to perform an aqueous workup. Dissolve the crude oil in a suitable organic solvent like ethyl acetate and wash with a mild reducing agent solution (e.g., 10% sodium bisulfite) to quench any remaining bromine. Follow this with a brine wash to remove water-soluble impurities. Evaporation of the organic solvent should yield a solid or a more tractable oil.

Q2: I'm having trouble getting my compound to crystallize during recrystallization. It just "oils out." What's causing this and how can I fix it?

A2: "Oiling out" occurs when the solid melts in the hot solvent before it dissolves, or when the solution becomes supersaturated at a temperature above the compound's melting point. The presence of impurities can also disrupt the crystal lattice formation.

  • Troubleshooting Steps:

    • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before moving it to an ice bath. Rapid cooling can shock the solution and promote oiling.

    • Solvent System Optimization: The solvent may be too good. Try a solvent pair. For a polar compound like this, an ethanol/water or isopropanol/water system is a good starting point. Dissolve the compound in a minimum of hot alcohol and add hot water dropwise until the solution becomes slightly turbid. Then, add a few drops of hot alcohol to redissolve the solid and allow it to cool slowly.

    • Scratching: Use a glass rod to scratch the inside of the flask at the solution's surface. The microscopic scratches provide nucleation sites for crystal growth.

    • Seed Crystals: If you have a small amount of pure product, add a tiny crystal to the cooled, supersaturated solution to induce crystallization.

    • Pre-purification: If significant impurities are present, a preliminary purification by flash column chromatography may be necessary to remove the substances inhibiting crystallization.

Q3: My TLC plate shows multiple spots that are very close together. How can I improve the separation to effectively monitor my column chromatography?

A3: Poor separation on TLC indicates that the chosen solvent system is not optimal for resolving your product from the impurities.

  • Troubleshooting Steps:

    • Adjust Solvent Polarity: If the spots are all high on the plate (high Rf), the solvent is too polar. If they are all at the bottom (low Rf), it's not polar enough. For this compound, a good starting point is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate. Try varying the ratio (e.g., 7:3, 8:2, 9:1 hexanes:ethyl acetate).

    • Try Different Solvents: Sometimes a change in the nature of the solvents, not just the polarity, can improve separation. For example, substituting ethyl acetate with dichloromethane or acetone can alter the interactions with the silica gel and the compounds.

    • Add a Modifier: For phenolic compounds, tailing on the TLC plate is common due to interaction with the acidic silica gel. Adding a small amount of acetic acid (e.g., 0.5-1%) to the eluent can suppress this interaction and lead to sharper spots.

    • Two-Dimensional TLC: If you suspect co-eluting spots, after running the plate in one solvent system, dry it, turn it 90 degrees, and run it in a different solvent system.

Q4: During column chromatography, my product is eluting with impurities. How can I improve the separation?

A4: This is a common challenge, especially with closely related impurities like regioisomers.

  • Troubleshooting Steps:

    • Optimize the Solvent Gradient: A shallow gradient is key for separating compounds with similar polarities. Start with a low polarity mobile phase and increase the polarity very slowly.

    • Dry Loading: Instead of dissolving your crude product in a solvent and adding it to the column (wet loading), try dry loading. Adsorb your crude product onto a small amount of silica gel, evaporate the solvent, and then carefully add the dry powder to the top of your packed column. This often results in a more uniform application and better separation.

    • Column Dimensions: Use a longer, narrower column for difficult separations to increase the surface area and improve resolution.

    • Fraction Size: Collect smaller fractions to better isolate the pure compound from the mixed fractions.

Experimental Protocols

Protocol 1: Recrystallization of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

This protocol is a general guideline. The optimal solvent ratio may need to be determined experimentally.

  • Solvent Selection: In a small test tube, dissolve a small amount of the crude product in a minimal amount of hot ethanol. Add hot water dropwise until the solution becomes cloudy. Add a drop or two of hot ethanol to clarify the solution. If crystals form upon cooling, this is a good solvent system.

  • Dissolution: In an Erlenmeyer flask, dissolve the crude 3-Bromo-4-hydroxy-5-methoxybenzonitrile in the minimum amount of boiling ethanol.

  • Hot Filtration (Optional): If there are insoluble impurities, add a small amount of extra hot ethanol and perform a hot gravity filtration to remove them.

  • Crystallization: To the hot, clear solution, add hot water dropwise with swirling until the solution just begins to turn cloudy. Add a few drops of hot ethanol to redissolve any precipitate.

  • Cooling: Cover the flask and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture.

  • Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Flash Column Chromatography Purification
  • TLC Analysis: Determine an appropriate solvent system using TLC. A good system will give the desired product an Rf value of approximately 0.2-0.3. A starting point could be a 7:3 mixture of petroleum ether and ethyl acetate.

  • Column Packing:

    • Place a small plug of cotton or glass wool at the bottom of a glass chromatography column.

    • Add a thin layer of sand.

    • Prepare a slurry of silica gel in the initial, low-polarity eluent.

    • Pour the slurry into the column and allow the silica to settle, gently tapping the column to ensure even packing.

    • Add a layer of sand on top of the silica gel.

  • Sample Loading:

    • Wet Loading: Dissolve the crude product in a minimal amount of the eluent and carefully pipette it onto the top of the column.

    • Dry Loading (Recommended): Dissolve the crude product in a suitable solvent (e.g., dichloromethane), add a small amount of silica gel, and evaporate the solvent to dryness. Carefully add the resulting powder to the top of the column.

  • Elution:

    • Begin eluting with the low-polarity solvent system determined by TLC.

    • Gradually increase the polarity of the eluent by increasing the proportion of the more polar solvent.

    • Collect fractions and monitor their composition by TLC.

  • Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure using a rotary evaporator.

Visualizing the Workflow

Purification Workflow Diagram

Purification_Workflow Crude Crude Product Workup Aqueous Workup (e.g., NaHSO3 wash) Crude->Workup Recrystallization Recrystallization (e.g., Ethanol/Water) Workup->Recrystallization If relatively clean Column Flash Column Chromatography (e.g., Silica, Hexanes/EtOAc) Workup->Column If complex mixture Pure Pure Product Recrystallization->Pure Column->Pure Impure Impure Fractions (Recycle or Re-purify) Column->Impure

Caption: General purification workflow for 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Troubleshooting Logic Diagram

Troubleshooting_Logic cluster_recrystallization Recrystallization Solutions cluster_tlc TLC Optimization cluster_column Column Chromatography Optimization Start Purification Issue OilingOut Product 'Oils Out' during Recrystallization Start->OilingOut PoorTLC Poor TLC Separation Start->PoorTLC CoElution Co-elution during Column Chromatography Start->CoElution SlowCool Slow Cooling OilingOut->SlowCool SolventPair Use Solvent Pair (e.g., EtOH/H2O) OilingOut->SolventPair Scratch Scratch Flask OilingOut->Scratch Seed Add Seed Crystal OilingOut->Seed AdjustPolarity Adjust Solvent Polarity PoorTLC->AdjustPolarity ChangeSolvent Change Solvent Type PoorTLC->ChangeSolvent AddModifier Add Modifier (e.g., Acetic Acid) PoorTLC->AddModifier ShallowGradient Use Shallow Gradient CoElution->ShallowGradient DryLoad Dry Load Sample CoElution->DryLoad LongColumn Use Longer Column CoElution->LongColumn SmallFractions Collect Smaller Fractions CoElution->SmallFractions

Caption: Troubleshooting logic for common purification issues.

References

  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. National Center for Biotechnology Information. Retrieved January 11, 2026, from [Link]

  • YouTube. (2021, March 27). Bromination of vanillin. [Video]. Retrieved January 11, 2026, from [Link]

  • Wang, Q., et al. (2015). Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. ResearchGate. Retrieved January 11, 2026, from [Link]

  • Royal Society of Chemistry. (n.d.). 5.1.2. Halogenation Reactions of Vanillin. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Retrieved January 11, 2026, from [Link]

  • University of Rochester Department of Chemistry. (n.d.). Chromatography: Solvent Systems for TLC. Retrieved January 11, 2026, from [Link]

  • Teledyne ISCO. (n.d.). HILIC Purification Strategies for Flash Chromatography. Retrieved January 11, 2026, from [Link]

  • Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved January 11, 2026, from [Link]

Sources

Optimization

Technical Support Center: Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Welcome to the technical support center for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile (BHMB). This guide is designed for researchers, scientists, and drug development professionals to navigate the common c...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile (BHMB). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot issues encountered during the synthesis of this important chemical intermediate.[1][2] We will delve into the causality behind byproduct formation and provide field-proven insights to optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 3-Bromo-4-hydroxy-5-methoxybenzonitrile?

The synthesis of BHMB typically proceeds through a multi-step pathway, most commonly starting from vanillin (4-hydroxy-3-methoxybenzaldehyde). The general sequence involves two key transformations:

  • Electrophilic Aromatic Substitution (EAS): Bromination of the aromatic ring.

  • Nitrile Formation: Conversion of the aldehyde functional group into a nitrile.

An alternative, though less common, route involves the Sandmeyer reaction, starting from a corresponding aniline derivative. This guide will focus primarily on the more prevalent vanillin-based synthesis.

Q2: I'm performing the bromination of vanillin. What are the most likely byproducts?

The bromination of vanillin is a classic electrophilic aromatic substitution.[3][4] The substituents on the ring (hydroxyl, methoxy, and aldehyde groups) direct the position of the incoming bromine. While the desired 5-bromo isomer is the major product, several byproducts can arise.[5]

  • Isomeric Monobromination Products: The powerful ortho-, para-directing effects of the hydroxyl and methoxy groups can lead to the formation of minor isomers.[6] The most common of these is 2-Bromo-4-hydroxy-3-methoxybenzaldehyde .

  • Over-bromination (Dibromination): If the reaction conditions are too harsh or an excess of the brominating agent is used, a second bromine atom can be added to the ring, yielding 2,5-Dibromo-4-hydroxy-3-methoxybenzaldehyde .

  • Unreacted Starting Material: Incomplete reaction will leave residual vanillin .

  • Oxidation Product: The aldehyde group can be susceptible to oxidation, especially if strong oxidizing brominating agents are used, leading to the formation of 5-Bromovanillic acid .[7]

Q3: After converting the brominated aldehyde to the nitrile, my product is still impure. What byproducts could have formed during this step?

The conversion of the aldehyde to a nitrile typically proceeds via an aldoxime intermediate, which is then dehydrated. Issues in this two-step process can introduce new impurities.

  • Residual Aldoxime: Incomplete dehydration of the intermediate, 3-Bromo-4-hydroxy-5-methoxybenzaldehyde oxime , is a common issue.

  • Hydrolysis Products: The nitrile group is susceptible to hydrolysis under either acidic or basic workup conditions. This can revert the nitrile back to a carboxylic acid (3-Bromo-4-hydroxy-5-methoxybenzoic acid ) or form the corresponding amide (3-Bromo-4-hydroxy-5-methoxybenzamide ).[8]

Q4: How can I detect and identify these common byproducts?

A combination of chromatographic and spectroscopic techniques is essential for identifying impurities.

  • Thin-Layer Chromatography (TLC): An indispensable tool for monitoring reaction progress and identifying the number of components in your mixture. The polarity differences between the starting material, product, and byproducts will result in different Rf values.

  • High-Performance Liquid Chromatography (HPLC): Provides quantitative information on the purity of your product and the relative amounts of each impurity.

  • Mass Spectrometry (MS): Confirms the molecular weight of your product and byproducts. Over-brominated products will have a characteristic isotopic pattern for two bromine atoms.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural elucidation. Isomeric byproducts will show distinct differences in the chemical shifts and coupling constants of the aromatic protons. For example, the hydrolysis product (carboxylic acid) will show a characteristic broad singlet for the acidic proton.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis and provides actionable solutions.

Problem 1: My TLC plate shows multiple spots after the bromination step.

Analysis: This indicates an impure product mixture, which is common in electrophilic aromatic substitutions. The spots likely correspond to the starting material, the desired product, and one or more brominated byproducts.

Workflow for Identification and Resolution:

Synthesis_Byproducts Vanillin Vanillin Bromovanillin 5-Bromo-vanillin (Desired Intermediate) Vanillin->Bromovanillin Bromination Isomer 2-Bromo-vanillin (Isomeric Byproduct) Vanillin->Isomer Bromination Dibromo 2,5-Dibromo-vanillin (Over-bromination) Vanillin->Dibromo Bromination (Excess Br₂) Oxime Aldoxime Intermediate Bromovanillin->Oxime Oxime Formation BHMB 3-Bromo-4-hydroxy- 5-methoxybenzonitrile (Final Product) Oxime->BHMB Dehydration Acid_Hydrolysis 3-Bromo-4-hydroxy- 5-methoxybenzoic acid (Hydrolysis Byproduct) BHMB->Acid_Hydrolysis Hydrolysis (H₂O, H⁺/OH⁻)

Sources

Troubleshooting

Technical Support Center: Bromination of 4-Hydroxy-3-Methoxybenzonitrile

Welcome to the technical support center for the bromination of 4-hydroxy-3-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the bromination of 4-hydroxy-3-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this electrophilic aromatic substitution. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the success of your synthesis.

Introduction

The bromination of 4-hydroxy-3-methoxybenzonitrile is a critical transformation in the synthesis of various pharmaceutical and agrochemical compounds. The electron-rich nature of the phenolic ring, activated by the hydroxyl and methoxy groups, makes it highly susceptible to electrophilic attack. However, this high reactivity can also lead to a variety of side reactions, complicating product isolation and reducing yields. This guide will address these potential pitfalls and provide robust solutions.

Troubleshooting Guide

This section addresses specific issues that may arise during the bromination of 4-hydroxy-3-methoxybenzonitrile, providing explanations of the underlying chemistry and actionable protocols to resolve them.

Issue 1: Formation of Multiple Brominated Products (Polybromination)

Question: My reaction is yielding a mixture of mono- and di-brominated products, with some starting material remaining. How can I improve the selectivity for the desired mono-brominated product, 5-bromo-4-hydroxy-3-methoxybenzonitrile?

Answer:

Polybromination is a common side reaction when brominating highly activated aromatic rings like phenols.[1] The hydroxyl and methoxy groups strongly activate the ring, making the mono-brominated product susceptible to further bromination.

Causality:

  • High Reactivity of Brominating Agent: Molecular bromine (Br₂) is a very reactive and non-selective brominating agent that can readily lead to multiple substitutions on the activated ring.

  • Stoichiometry Control: Even with a 1:1 stoichiometry of bromine to the substrate, localized high concentrations of bromine can lead to polybromination.

  • Reaction Temperature: Higher temperatures increase the reaction rate, often at the expense of selectivity, favoring the formation of thermodynamically stable polybrominated products.

Mitigation Strategies:

  • Choice of Brominating Agent: Switch from molecular bromine to a milder and more selective brominating agent like N-Bromosuccinimide (NBS).[2] NBS provides a low, steady concentration of electrophilic bromine, which enhances selectivity for mono-bromination.

  • Strict Stoichiometric Control: Use a precise 1:1 molar ratio of the brominating agent to 4-hydroxy-3-methoxybenzonitrile. For solid reagents like NBS, ensure accurate weighing. For liquid bromine, prepare a dilute solution and add it dropwise to the reaction mixture.

  • Lower Reaction Temperature: Perform the reaction at a lower temperature (e.g., 0 °C to room temperature) to decrease the reaction rate and improve selectivity.

  • Solvent Choice: The polarity of the solvent can influence the reactivity of the brominating agent. Non-polar solvents like dichloromethane (CH₂Cl₂) or chloroform (CHCl₃) can sometimes offer better selectivity compared to polar protic solvents.

Experimental Protocol for Selective Mono-bromination with NBS:

  • Dissolve 4-hydroxy-3-methoxybenzonitrile (1 equivalent) in a suitable solvent such as dichloromethane or acetonitrile in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 0 °C in an ice bath.

  • In a separate flask, dissolve N-Bromosuccinimide (1.0 equivalent) in the same solvent.

  • Add the NBS solution dropwise to the cooled substrate solution over a period of 30-60 minutes with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the starting material is consumed, quench the reaction by adding a solution of sodium thiosulfate to neutralize any remaining bromine.

  • Proceed with the work-up and purification.

Issue 2: The Reaction Mixture Turns Dark Brown or Black

Question: During the bromination, my reaction mixture develops a dark brown or black color. What is causing this, and how can I prevent it?

Answer:

The formation of a dark color is indicative of oxidation of the phenol to form quinone-type byproducts and other polymeric materials.[1]

Causality:

  • Oxidizing Nature of Bromine: Bromine is a strong oxidizing agent and can oxidize the electron-rich phenol, especially under harsh reaction conditions.

  • Presence of Air (Oxygen): In the presence of a catalyst or light, atmospheric oxygen can also contribute to the oxidation of the phenol.

  • Elevated Temperatures: Higher temperatures can accelerate the rate of oxidation.

Mitigation Strategies:

  • Use a Milder Brominating Agent: As with polybromination, using NBS instead of Br₂ can significantly reduce oxidation.

  • Degas Solvents and Use an Inert Atmosphere: Before starting the reaction, bubble nitrogen or argon through the solvent to remove dissolved oxygen. Maintain a positive pressure of an inert gas (e.g., via a balloon or a nitrogen line) throughout the reaction.

  • Control Temperature: Keep the reaction temperature as low as possible while still allowing the reaction to proceed at a reasonable rate.

  • Purification of Starting Material: Ensure that the 4-hydroxy-3-methoxybenzonitrile is free of any metal impurities that could catalyze oxidation.

Issue 3: Hydrolysis of the Nitrile Group

Question: My product analysis shows the presence of an amide or a carboxylic acid. Is the nitrile group reacting?

Answer:

Hydrolysis of the nitrile group to a primary amide and subsequently to a carboxylic acid is a possible side reaction, though it typically requires harsh acidic or basic conditions and elevated temperatures.[3][4][5][6]

Causality:

  • Acidic Byproducts: The bromination reaction produces hydrogen bromide (HBr) as a byproduct. While HBr is a strong acid, the conditions are not usually severe enough to cause significant nitrile hydrolysis at low to moderate temperatures.

  • Work-up Conditions: Prolonged exposure to strong acids or bases during the reaction work-up, especially with heating, can lead to nitrile hydrolysis.

Mitigation Strategies:

  • Neutralize Acidic Byproducts: If using Br₂, consider adding a non-nucleophilic base, such as sodium bicarbonate or pyridine, to the reaction mixture to neutralize the HBr as it forms.

  • Mild Work-up: During the work-up, use dilute acids or bases for extractions and avoid prolonged heating of acidic or basic aqueous layers.

  • Monitor Reaction Time: Avoid unnecessarily long reaction times, which could increase the exposure of the nitrile group to acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity for the mono-bromination of 4-hydroxy-3-methoxybenzonitrile?

A1: The regioselectivity is governed by the directing effects of the substituents on the aromatic ring.[7][8][9]

  • -OH (hydroxyl): A strongly activating ortho-, para- director.[10]

  • -OCH₃ (methoxy): An activating ortho-, para- director.

  • -CN (nitrile): A deactivating meta- director.[11]

The hydroxyl group is the most powerful activating group and will therefore direct the substitution. The para position to the hydroxyl group is blocked by the nitrile. Of the two ortho positions, one is occupied by the methoxy group. Therefore, the electrophilic substitution is strongly directed to the C5 position, ortho to the hydroxyl group and meta to the nitrile group, to yield 5-bromo-4-hydroxy-3-methoxybenzonitrile .

Q2: Which brominating agent is best for this reaction?

A2: The choice of brominating agent depends on the desired selectivity and scale of the reaction. A comparison is provided in the table below.

Brominating AgentFormulaSelectivityHandling & SafetyByproducts
Molecular BromineBr₂LowerHighly corrosive and toxic, volatile liquid.HBr (corrosive)
N-BromosuccinimideC₄H₄BrNO₂HigherCrystalline solid, easier to handle.[2]Succinimide

For laboratory-scale synthesis where selectivity is crucial, N-Bromosuccinimide (NBS) is the recommended reagent.

Q3: How does solvent choice impact the reaction?

A3: The solvent can influence both the reaction rate and selectivity.

  • Polar Protic Solvents (e.g., water, acetic acid): Can increase the rate of reaction by stabilizing the polar transition state. However, they can also promote polybromination.

  • Non-Polar Aprotic Solvents (e.g., CH₂Cl₂, CCl₄): Generally provide better selectivity for mono-bromination by moderating the reactivity of the brominating agent.

  • Polar Aprotic Solvents (e.g., acetonitrile, DMF): Can be a good compromise, offering reasonable reaction rates and good selectivity. Acetonitrile is often a good choice for NBS brominations.[12]

Q4: Do I need a Lewis acid catalyst for this bromination?

A4: No, a Lewis acid catalyst (e.g., FeBr₃, AlCl₃) is not necessary and should be avoided.[13][14] The phenol ring is highly activated by the hydroxyl and methoxy groups and will react readily with bromine or NBS without a catalyst.[1] The use of a Lewis acid would likely lead to a rapid, uncontrolled reaction with extensive polybromination and decomposition.

Q5: What is the best way to purify the final product?

A5: The purification strategy will depend on the impurities present.

  • Recrystallization: This is often the most effective method for purifying the solid product. A mixed solvent system, such as ethanol/water or dichloromethane/hexanes, can be effective.

  • Column Chromatography: If recrystallization does not provide sufficient purity, silica gel column chromatography can be used to separate the desired product from starting material, polybrominated byproducts, and any non-polar impurities.

Visualizing Reaction Pathways

To better understand the desired reaction and potential side reactions, the following diagrams illustrate the key mechanistic steps.

Desired Bromination Pathway cluster_start Reactants cluster_intermediate Intermediate cluster_product Product Start 4-Hydroxy-3-methoxybenzonitrile + Br+ Sigma Sigma Complex (Carbocation Intermediate) Start->Sigma Electrophilic Attack Product 5-Bromo-4-hydroxy-3-methoxybenzonitrile + H+ Sigma->Product Deprotonation

Caption: Desired pathway for mono-bromination.

Polybromination Side Reaction cluster_start Reactant cluster_intermediate Intermediate cluster_product Side Product Mono 5-Bromo-4-hydroxy-3-methoxybenzonitrile Sigma2 Second Sigma Complex Mono->Sigma2 Further Attack by Br+ DiBromo Di-brominated Product Sigma2->DiBromo Deprotonation

Caption: Pathway for the polybromination side reaction.

References

  • Lumen Learning. (n.d.). Hydrolysis of nitriles. Organic Chemistry II.
  • Chad's Prep. (n.d.). 20.11 Synthesis and Reactions of Nitriles.
  • Chemistry Steps. (n.d.). Reactions of Nitriles.
  • The Royal Society of Chemistry. (n.d.). NBS mediated nitriles synthesis through C=C double bond cleavage.
  • Chemistry LibreTexts. (2020, July 1). 21.5: Hydrolysis of nitriles.
  • (n.d.).
  • ResearchGate. (n.d.).
  • ExamSIDE.Com. (n.d.). Alcohols, Phenols and Ethers | Chemistry | JEE Main Previous Year Questions.
  • Fleming, F. F., Yao, L., Ravikumar, P. C., Funk, L., & Shook, B. C. (2010). Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore. Journal of medicinal chemistry, 53(22), 7902–7917.
  • EduBirdie. (n.d.).
  • BYJU'S. (n.d.). Electrophilic Substitution Reactions of Phenols.
  • RefinerLink. (n.d.).
  • Chemistry Stack Exchange. (2020, May 20).
  • Chemistry LibreTexts. (2024, July 30). 16.5: Substituent Effects in Electrophilic Substitutions.
  • Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS).
  • YouTube. (2025, July 9).
  • Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles.
  • Chemistry Steps. (n.d.). Reactions of Phenols.
  • University of Calgary. (n.d.). Ch24: Electrophilic Arom. Subs. of phenols.
  • Master Organic Chemistry. (2011, June 10). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry.
  • YouTube. (2021, March 27).
  • (2026, January 7).
  • (2025, July 25).
  • Sciencemadness Discussion Board. (2010, October 1).
  • (n.d.).
  • (n.d.). Exploring the Synthesis and Properties of 4-Hydroxy-3-methoxybenzonitrile.
  • (n.d.).
  • ResearchGate. (2025, August 6). Synthesis of arylbromides from arenes and N-bromosuccinimide (NBS)
  • Quora. (2018, May 17). Why does the hydroxyl group act as an ortho/para director?.
  • RSC Publishing. (n.d.). Monobromomalononitrile: an efficient regioselective mono brominating agent towards active methylene compounds and enamines under mild conditions.
  • Organic Syntheses. (n.d.). 24 - Organic Syntheses Procedure.
  • YouTube. (2022, April 20).
  • Master Organic Chemistry. (2018, January 29).
  • YouTube. (2021, May 24).
  • YouTube. (2018, April 5). Multiple directing groups.
  • PubChem. (n.d.). 4-Hydroxy-3-methoxybenzonitrile.
  • The Royal Society of Chemistry. (n.d.). SI-1 Metal-free synthesis of nitriles from aldehydes using N-Boc-O-tosylhydroxylamine as nitrogen source Electronic Supplementa.
  • Oriental Journal of Chemistry. (n.d.). A Regioselective and Stereoselective Methoxy Bromination of Olefins using Diacetoxyiodobenzene and Phenyltrimethyl Ammoniumtribromide.
  • J&K Scientific. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile.
  • Lab Pro Inc. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile, 5G - B4757-5G.
  • TCI Chemicals. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile 52805-45-5.

Sources

Optimization

Technical Support Center: Suzuki Coupling with 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically tailored to address the challenges encountered when working with the sterically hindered and electronically...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically tailored to address the challenges encountered when working with the sterically hindered and electronically rich substrate, 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This molecule, while a valuable building block, presents a unique set of obstacles in one of modern organic chemistry's most powerful C-C bond-forming reactions. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions.

I. Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling reaction with 3-Bromo-4-hydroxy-5-methoxybenzonitrile resulting in low to no yield?

A1: Low conversion with this substrate is a common challenge and can be attributed to a combination of steric and electronic factors. The aromatic ring is electron-rich due to the methoxy and hydroxyl groups, which can slow down the rate-determining oxidative addition step of the palladium catalyst.[1][2][3] Additionally, the ortho-bromo substituent, flanked by a hydroxyl and a methoxy group, creates significant steric hindrance around the reaction center, impeding the approach of the palladium catalyst.[4][5] The phenolic hydroxyl group can also introduce complications by reacting with the base or coordinating to the palladium center.

Q2: What are the most critical parameters to optimize for this specific substrate?

A2: For sterically demanding and electron-rich substrates like 3-Bromo-4-hydroxy-5-methoxybenzonitrile, the most critical parameters to optimize are the ligand , base , and palladium precatalyst .[5] The ligand choice is paramount in overcoming steric hindrance and accelerating the key steps of the catalytic cycle.[6][7] The base must be carefully selected to activate the boronic acid without causing unwanted side reactions with the hydroxyl group.[8]

Q3: Can the hydroxyl group on my substrate interfere with the reaction?

A3: Absolutely. The acidic proton of the hydroxyl group can be deprotonated by the base, forming a phenoxide. This can potentially coordinate to the palladium catalyst, altering its reactivity. In some cases, O-arylation can occur as a side reaction. While protection of the hydroxyl group is an option, a carefully chosen base can often allow for a successful coupling without this extra step.[9]

Q4: I'm observing the formation of a black precipitate in my reaction. What is it and how can I prevent it?

A4: The black precipitate is likely palladium black, which is the inactive, agglomerated form of the palladium catalyst.[5][10] Its formation indicates catalyst decomposition and is a common cause of failed or low-yielding reactions. This can be caused by the presence of oxygen, high temperatures, or an inappropriate ligand that fails to stabilize the palladium(0) species.[3][11] To prevent this, ensure your reaction is thoroughly degassed and maintained under an inert atmosphere. Using more robust and bulky ligands can also help to stabilize the active catalyst.[10]

Q5: Are there alternative boron reagents I can use instead of boronic acids?

A5: Yes, boronate esters (e.g., pinacol esters) or potassium trifluoroborate salts are excellent alternatives.[11][12] These reagents are often more stable than their corresponding boronic acids and can be less prone to side reactions like protodeboronation, which is the cleavage of the C-B bond by a proton source.[5][11][13]

II. The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to effective troubleshooting. The Suzuki-Miyaura coupling proceeds through a catalytic cycle involving a palladium catalyst.[14][15][16]

Suzuki_Coupling_Cycle pd0 Pd(0)L₂ oxidative_addition Oxidative Addition pd0->oxidative_addition Ar-X pd2_complex Ar-Pd(II)L₂-X oxidative_addition->pd2_complex transmetalation Transmetalation pd2_complex->transmetalation Ar'-B(OR)₂ pd2_biaryl Ar-Pd(II)L₂-Ar' transmetalation->pd2_biaryl Base reductive_elimination Reductive Elimination pd2_biaryl->reductive_elimination reductive_elimination->pd0 Catalyst Regeneration product Ar-Ar' reductive_elimination->product

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

III. Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered with the Suzuki coupling of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Problem Potential Cause(s) Recommended Solution(s)
Low or No Conversion 1. Inefficient Oxidative Addition: The electron-rich nature of the substrate hinders this step.[1][2][3]• Switch to a palladium catalyst with a more electron-donating and bulky ligand (e.g., Buchwald ligands like SPhos, XPhos, or RuPhos).[4][17][18] • Increase the reaction temperature in 10-20 °C increments.
2. Catalyst Deactivation: Formation of palladium black due to oxygen or ligand instability.[5][10]• Ensure thorough degassing of solvents and reagents. • Use a more stable pre-catalyst.
3. Improper Base Selection: The chosen base may be too weak or incompatible with the substrate.[8]• Screen stronger bases like K₃PO₄ or Cs₂CO₃.[4][8][19]
Significant Side Product Formation 1. Protodeboronation: The boronic acid is being replaced by a hydrogen atom.[5][13]• Use an anhydrous solvent and ensure the base is not hygroscopic. • Switch to a more stable boronate ester (e.g., pinacol ester).[1][5]
2. Homocoupling: Coupling of two boronic acid molecules.• Thoroughly degas the reaction mixture to remove oxygen.[11]
3. Dehalogenation: The bromo group is replaced by a hydrogen atom.• Optimize reaction conditions, such as lowering the temperature or changing the base, to suppress this pathway.[11]
Reaction is Sluggish or Stalls 1. Poor Solubility: Starting materials or catalyst may not be fully dissolved.• Screen different solvents or solvent mixtures (e.g., Toluene/H₂O, Dioxane/H₂O).[10][11]
2. Insufficient Thermal Energy: Steric hindrance requires higher activation energy.• Gradually increase the reaction temperature. Microwave irradiation can also be effective.[4]

IV. Experimental Protocols

General Protocol for Suzuki Coupling with 3-Bromo-4-hydroxy-5-methoxybenzonitrile

This protocol provides a robust starting point for optimization.

Materials:

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 mmol)

  • Arylboronic acid (1.2 mmol)

  • Palladium catalyst (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol%)

  • Phosphine ligand (e.g., SPhos, 0.04 mmol, 4 mol%)

  • Base (e.g., K₃PO₄, 2.0 mmol)

  • Degassed solvent (e.g., 1,4-Dioxane/H₂O, 10:1 mixture, 11 mL)

Procedure:

  • To a flame-dried Schlenk tube, add 3-Bromo-4-hydroxy-5-methoxybenzonitrile, the arylboronic acid, and the base.

  • In a glovebox or under a positive pressure of inert gas, add the palladium catalyst and the ligand.

  • Seal the Schlenk tube, and evacuate and backfill with argon or nitrogen. Repeat this process three times to ensure an inert atmosphere.[11]

  • Add the degassed solvent system via syringe.

  • Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir vigorously.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

V. Troubleshooting Workflow

This diagram provides a logical sequence for troubleshooting a failed or low-yielding reaction.

Troubleshooting_Workflow start Low/No Product check_catalyst Evaluate Catalyst System (Ligand & Precursor) start->check_catalyst change_ligand Switch to Bulky, Electron-Rich Ligand (e.g., SPhos, XPhos) check_catalyst->change_ligand Ineffective? check_base Re-evaluate Base change_ligand->check_base success Successful Coupling change_ligand->success Improved? change_base Screen Stronger Bases (e.g., K₃PO₄, Cs₂CO₃) check_base->change_base Ineffective? check_conditions Assess Reaction Conditions (Temp, Solvent, Degassing) change_base->check_conditions change_base->success Improved? increase_temp Increase Temperature check_conditions->increase_temp Sluggish? change_solvent Screen Solvents check_conditions->change_solvent Solubility? improve_degassing Improve Degassing Technique check_conditions->improve_degassing Pd Black? check_reagents Verify Reagent Quality (Boronic Acid) increase_temp->check_reagents increase_temp->success Improved? change_solvent->check_reagents change_solvent->success Improved? improve_degassing->check_reagents improve_degassing->success Improved? use_ester Use Boronate Ester or Trifluoroborate Salt check_reagents->use_ester Side Reactions? use_ester->success

Caption: A logical workflow for troubleshooting Suzuki coupling reactions.

VI. References

  • NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • Wikipedia. (2024). Suzuki reaction. [Link]

  • Yoneda Labs. (2022). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • BYJU'S. Suzuki Coupling Reaction. [Link]

  • MDPI. (2024). Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings. Molecules, 30(1), 51. [Link]

  • Dalton Transactions. (2021). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions, 50(44), 16049-16055. [Link]

  • ResearchGate. (2021). Substrate scope of Suzuki–Miyaura cross‐coupling of phenols with phenylboronic acids using DCIDa. [Link]

  • ACS Publications. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. The Journal of Organic Chemistry, 77(8), 3700-3703. [Link]

  • Andrew G. Myers Research Group, Harvard University. The Suzuki Reaction. [Link]

  • ACS Publications. (1998). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 120(38), 9722-9723. [Link]

  • ResearchGate. (2020). The Slow‐Release Strategy in Suzuki–Miyaura Coupling. [Link]

  • National Institutes of Health. (2013). Ligand-Controlled Palladium-Catalyzed Regiodivergent Suzuki-Miyaura Cross-Coupling of Allylboronates and Aryl Halides. Angewandte Chemie International Edition, 52(38), 10035-10039. [Link]

  • ACS Publications. (2025). Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics. Organic Process Research & Development. [Link]

  • ACS Publications. (2023). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Organometallics, 42(17), 2110-2118. [Link]

  • Scite.ai. (2011). Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. Applied Organometallic Chemistry, 25(12), 875-881. [Link]

  • ResearchGate. (2025). New Catalysts for Suzuki—Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. [Link]

  • ACS Publications. (2009). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters, 11(20), 4560-4563. [Link]

  • Macmillan Group, Princeton University. (2005). B-Alkyl Suzuki Couplings. [Link]

  • Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. [Link]

  • ResearchGate. (2020). The Suzuki coupling reactions of aryl bromides with phenylboronic acid. [Link]

  • ResearchGate. (2021). Screening of different bases for Suzuki coupling a. [Link]

  • ResearchGate. (2025). Pd(II)-Schiff base complexes containing hydroxyl group for Suzuki-Miyaura and Mizoroki-Heck cross-coupling reactions in aqueous system. [Link]

  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? [Link]

  • University of Windsor. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633-9695. [Link]

  • ResearchGate. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. [Link]

  • ACS Publications. (2026). Promoting Photocatalytic Activity of Pd-Doped NH2‐MIL-125(Ti) for Degradation of Pollutants and Cross. ACS Applied Materials & Interfaces. [Link]

  • Royal Society of Chemistry. (2022). CHAPTER 20: Suzuki Reactions. In Sustainable Catalysis (pp. 535-564). [Link]

  • Reddit. (2023). Help needed with unreproducible Suzuki coupling. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2023). Mastering Suzuki-Miyaura Coupling: Tips for Efficient C-C Bond Formation. [Link]

Sources

Troubleshooting

Technical Support Center: Navigating Reactions with 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Welcome to the technical support center for 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This versatile building block is a key intermediate in the synthesis of a wide range of pharmaceuticals and agrochemicals.[1] However,...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This versatile building block is a key intermediate in the synthesis of a wide range of pharmaceuticals and agrochemicals.[1] However, its unique substitution pattern—featuring a bromine atom activated by electron-donating hydroxy and methoxy groups, alongside an electron-withdrawing nitrile—presents specific challenges in common cross-coupling reactions. The most prevalent issue is premature debromination (hydrodehalogenation), which leads to the formation of the undesired 4-hydroxy-3-methoxybenzonitrile byproduct, reducing yields and complicating purification.

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized starting protocols to help you mitigate debromination and achieve successful outcomes in your Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions.

Understanding the Challenge: The Reactivity of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

The core challenge with this substrate lies in its electronic properties. The electron-rich nature of the aromatic ring, due to the hydroxyl and methoxy substituents, can make the initial oxidative addition step in palladium-catalyzed cross-coupling reactions sluggish.[2] This can create a window for competing side reactions, most notably hydrodehalogenation. The nitrile group, while electron-withdrawing, can also potentially coordinate with the palladium catalyst, influencing its activity.[2]

Frequently Asked Questions (FAQs)

Q1: Why is debromination (hydrodehalogenation) a common problem with this specific molecule?

A1: The primary cause is the formation of a palladium-hydride (Pd-H) species in the catalytic cycle. This reactive intermediate can reductively eliminate with the aryl group to replace the bromine with a hydrogen atom. The electron-rich nature of your substrate can slow down the desired cross-coupling pathway, giving more opportunity for the Pd-H mediated debromination to occur. Sources of the hydride can include trace water, solvents (like alcohols), or even certain bases and phosphine ligands.

Q2: Do I need to protect the free hydroxyl group before starting my cross-coupling reaction?

A2: It is highly recommended, especially when using strong bases. The phenolic proton is acidic and can interfere with the reaction by reacting with the base or the organometallic reagents. Protection of the hydroxyl group can prevent these side reactions and may improve the solubility of the substrate in organic solvents. Common protecting groups for phenols include silyl ethers (e.g., TBS), benzyl ethers (Bn), or methyl ethers. The choice of protecting group will depend on its stability to the reaction conditions and the ease of its subsequent removal.

Q3: Can the nitrile group interfere with the palladium catalyst?

A3: Yes, it's possible. The lone pair of electrons on the nitrogen of the nitrile can coordinate to the palladium center.[2] This can sometimes stabilize the catalyst, but it may also inhibit its catalytic activity by occupying a coordination site needed for the cross-coupling cycle. Using bulky ligands can often mitigate this issue by sterically hindering the coordination of the nitrile group.

Q4: I am observing a significant amount of homocoupling of my boronic acid in a Suzuki reaction. What is the cause?

A4: Homocoupling of boronic acids is often promoted by the presence of oxygen in the reaction mixture. It is crucial to ensure that your solvents are thoroughly degassed and that the reaction is maintained under a strictly inert atmosphere (e.g., Argon or Nitrogen).

Troubleshooting Guide 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful tool for forming C-C bonds. However, with 3-Bromo-4-hydroxy-5-methoxybenzonitrile, careful optimization is key to preventing debromination.

Common Issues and Solutions
Problem Potential Cause(s) Recommended Solutions
Low to No Yield of Desired Product 1. Catalyst Inactivity: The electron-rich substrate can make oxidative addition slow. 2. Base Incompatibility: The chosen base may not be effective or may be promoting side reactions.1. Catalyst/Ligand Selection: Use a palladium catalyst with a bulky, electron-rich phosphine ligand such as SPhos, XPhos, or other Buchwald-type biaryl phosphines. These promote the oxidative addition step.[2] 2. Base Screening: Screen a variety of bases. Weaker inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are often good choices.[2]
Significant Debromination (Hydrodehalogenation) 1. Presence of Hydride Sources: Trace water or protic impurities. 2. Base is Too Strong: Strong bases can promote the formation of Pd-H species. 3. High Reaction Temperature: Can increase the rate of debromination.1. Anhydrous Conditions: Use anhydrous and degassed solvents and reagents. 2. Switch to a Milder Base: Move from a strong base like an alkoxide to a weaker one like K₃PO₄ or K₂CO₃. 3. Lower the Temperature: Try running the reaction at a lower temperature (e.g., 80 °C instead of 110 °C).
Protodeboronation (Boronic acid replaced by H) 1. Presence of Water/Acidic Impurities: Cleavage of the C-B bond.1. Use Anhydrous Reagents: Ensure solvents and reagents are dry. 2. Use Boronate Esters: Consider using more stable pinacol boronate esters (Bpin) instead of boronic acids.
Optimized Starting Protocol (General)

This protocol is a starting point and may require optimization for your specific boronic acid. Protection of the hydroxyl group is recommended.

Reagents:

  • Protected 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 equiv)

  • Arylboronic acid or ester (1.2-1.5 equiv)

  • Palladium(II) Acetate [Pd(OAc)₂] (2 mol%)

  • SPhos (4 mol%)

  • Potassium Phosphate (K₃PO₄), finely powdered (2.5 equiv)

  • Anhydrous, degassed 1,4-Dioxane

Procedure:

  • To a flame-dried Schlenk flask, add the protected starting material, arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

  • Seal the flask, and evacuate and backfill with argon three times.

  • Add the anhydrous 1,4-dioxane via syringe.

  • Place the flask in a preheated oil bath at 80-100°C and stir vigorously.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography.

Diagram: Suzuki-Miyaura Troubleshooting Workflow

G start Low Yield or Debromination in Suzuki Coupling q1 Is the hydroxyl group protected? start->q1 a1_yes Yes q1->a1_yes a1_no No q1->a1_no q2 What type of ligand is being used? a1_yes->q2 solution1 Protect the hydroxyl group (e.g., as TBS ether) to prevent interference. a1_no->solution1 a2_simple Simple (e.g., PPh₃) q2->a2_simple a2_bulky Bulky/Electron-Rich (e.g., SPhos) q2->a2_bulky solution2 Switch to a bulky, electron-rich ligand (e.g., SPhos, XPhos) to promote oxidative addition. a2_simple->solution2 q3 What base is being used? a2_bulky->q3 a3_strong Strong (e.g., NaOtBu) q3->a3_strong a3_weak Weak (e.g., K₃PO₄, K₂CO₃) q3->a3_weak solution3 Switch to a weaker, non-nucleophilic base (K₃PO₄, K₂CO₃, Cs₂CO₃). a3_strong->solution3 q4 Are conditions anhydrous? a3_weak->q4 a4_no No q4->a4_no a4_yes Yes q4->a4_yes Consider lowering temperature solution4 Use anhydrous, degassed solvents and reagents. a4_no->solution4

Caption: Troubleshooting workflow for Suzuki-Miyaura coupling.

Troubleshooting Guide 2: Buchwald-Hartwig Amination

This C-N bond-forming reaction is invaluable but can be sensitive to substrate and conditions. For 3-Bromo-4-hydroxy-5-methoxybenzonitrile, the choice of base and ligand is critical.

Common Issues and Solutions
Problem Potential Cause(s) Recommended Solutions
Low Conversion 1. Catalyst Inhibition: The amine starting material or the nitrile group may be inhibiting the catalyst. 2. Inefficient Reductive Elimination: The final step of the catalytic cycle is slow.1. Use a Pre-catalyst: Use a well-defined palladium pre-catalyst to ensure the generation of the active Pd(0) species. 2. Ligand Choice: Employ bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands. These accelerate both oxidative addition and reductive elimination.
Significant Debromination 1. Base is Too Strong: Strong bases like NaOt-Bu can promote β-hydride elimination from the palladium-amido intermediate, leading to Pd-H formation. 2. High Temperature: Can favor the debromination pathway.1. Base Selection: While strong bases are often needed, consider screening weaker bases like K₃PO₄ or Cs₂CO₃, especially with more nucleophilic amines. 2. Optimize Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate (e.g., 80-100 °C).
Optimized Starting Protocol (General)

Protection of the hydroxyl group is strongly recommended.

Reagents:

  • Protected 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 equiv)

  • Amine (1.2 equiv)

  • Pd₂(dba)₃ (2 mol%)

  • XPhos (4 mol%)

  • Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

  • Anhydrous, degassed Toluene or Dioxane

Procedure:

  • In a glovebox, add Pd₂(dba)₃, XPhos, and NaOt-Bu to an oven-dried reaction vial.

  • Add the protected starting material.

  • Add the anhydrous, degassed solvent, followed by the amine.

  • Seal the vial and heat with vigorous stirring at 80-110 °C.

  • Monitor the reaction's progress by TLC or LC-MS.

  • After completion, cool the reaction, quench with water, and extract with an organic solvent.

  • Wash, dry, and concentrate the organic phase.

  • Purify the product by column chromatography.

Diagram: Buchwald-Hartwig Catalytic Cycle and Debromination Pathway

G cluster_dehalogenation Debromination Side Reaction Pd(0)L₂ Pd(0)L₂ ArPd(II)(Br)L₂ ArPd(II)(Br)L₂ Pd(0)L₂->ArPd(II)(Br)L₂ Oxidative Addition (Ar-Br) ArPd(II)(NHR₂)L₂⁺ ArPd(II)(NHR₂)L₂⁺ ArPd(II)(Br)L₂->ArPd(II)(NHR₂)L₂⁺ + HNR₂ - Br⁻ Pd-H Pd-H Species ArPd(II)(Br)L₂->Pd-H Side Reactions ArPd(II)(NR₂)L ArPd(II)(NR₂)L ArPd(II)(NHR₂)L₂⁺->ArPd(II)(NR₂)L - Base-H⁺ - L Ar-NR₂ Desired Product ArPd(II)(NR₂)L->Ar-NR₂ Reductive Elimination Ar-NR₂->Pd(0)L₂ Regenerates Catalyst Ar-H Debrominated Byproduct Pd-H->Ar-H Reductive Elimination

Caption: The desired catalytic cycle and the competing debromination pathway.

Troubleshooting Guide 3: Sonogashira Coupling

The Sonogashira coupling is an effective method for forming C-C triple bonds. For electron-rich aryl bromides, copper-free conditions can sometimes be advantageous to reduce side reactions like alkyne homocoupling (Glaser coupling).

Common Issues and Solutions
Problem Potential Cause(s) Recommended Solutions
Low Yield 1. Catalyst Deactivation: The substrate or coupling partner may be deactivating the catalyst. 2. Inefficient Oxidative Addition: The C-Br bond is not being activated effectively.1. Use a Robust Catalyst System: Employ a palladium pre-catalyst with a bulky, electron-rich ligand. 2. Consider Copper-Free Conditions: This can sometimes provide cleaner reactions and avoid issues with copper acetylide precipitation. A common system is Pd(OAc)₂ with a ligand like SPhos and a base like Cs₂CO₃.
Significant Alkyne Homocoupling (Glaser Coupling) 1. Presence of Oxygen: Oxygen promotes the oxidative homocoupling of terminal alkynes, catalyzed by the copper co-catalyst.1. Rigorous Degassing: Ensure all solvents and the reaction headspace are free of oxygen. 2. Run Copper-Free: Eliminating the copper co-catalyst is the most direct way to prevent Glaser coupling.[3][4]
Debromination 1. High Temperature/Long Reaction Times: Provides more opportunity for Pd-H formation and subsequent debromination.1. Use a Highly Active Catalyst: A more active catalyst can allow for lower reaction temperatures and shorter reaction times, outcompeting the debromination pathway. 2. Amine Base Selection: The choice of amine base (e.g., Et₃N, DIPEA) can influence the rate of debromination. Screening may be necessary.
Optimized Starting Protocol (Copper-Free)

Protection of the hydroxyl group is highly recommended.

Reagents:

  • Protected 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 equiv)

  • Terminal Alkyne (1.5 equiv)

  • Pd(OAc)₂ (2 mol%)

  • SPhos (4 mol%)

  • Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

  • Anhydrous, degassed solvent (e.g., Dioxane or Toluene)

Procedure:

  • To a flame-dried Schlenk flask, add the protected starting material, Pd(OAc)₂, SPhos, and Cs₂CO₃.

  • Evacuate and backfill the flask with argon three times.

  • Add the anhydrous, degassed solvent, followed by the terminal alkyne via syringe.

  • Heat the reaction mixture to 80-100 °C.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool to room temperature, filter through a pad of celite, and concentrate.

  • Purify the crude product by column chromatography.

References

  • Ansari, I. A., & Kumar, A. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(12), 6846-6869. [Link]

  • Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. [Link]

Sources

Optimization

Stability issues of 3-Bromo-4-hydroxy-5-methoxybenzonitrile under reaction conditions

Technical Support Center: 3-Bromo-4-hydroxy-5-methoxybenzonitrile Welcome to the technical support center for 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug developm...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Welcome to the technical support center for 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the stability and reactivity of this versatile synthetic intermediate.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary functional groups of 3-Bromo-4-hydroxy-5-methoxybenzonitrile and how do they influence its reactivity?

A1: 3-Bromo-4-hydroxy-5-methoxybenzonitrile possesses three key functional groups that dictate its chemical behavior:

  • Phenolic Hydroxyl (-OH) Group: This group is acidic and can be deprotonated under basic conditions to form a phenoxide ion. The phenoxide is a potent nucleophile and can participate in various reactions. The hydroxyl group is also a strong activating group for electrophilic aromatic substitution, directing incoming electrophiles to the ortho and para positions.[2]

  • Nitrile (-CN) Group: The nitrile group is susceptible to hydrolysis under both acidic and basic conditions, typically yielding a carboxylic acid.[3][4][5] It can also be reduced to a primary amine or react with organometallic reagents.[5]

  • Aryl Bromide (-Br): The bromine atom is a good leaving group in nucleophilic aromatic substitution and is particularly well-suited for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings.[6][7] The reactivity of aryl bromides in these reactions is generally greater than aryl chlorides but less than aryl iodides.[6]

Q2: What are the recommended storage conditions for 3-Bromo-4-hydroxy-5-methoxybenzonitrile?

A2: To ensure the long-term stability of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, it is recommended to store it at 0-8°C in a tightly sealed container, protected from light and moisture.[1] Phenolic compounds can be susceptible to oxidation, and exposure to air and light can lead to degradation over time.

Q3: Is it necessary to protect the phenolic hydroxyl group before performing certain reactions?

A3: Yes, protecting the phenolic hydroxyl group is often a crucial step to prevent unwanted side reactions. The acidic proton of the phenol can interfere with reactions that employ strong bases or organometallic reagents. Additionally, the phenoxide formed under basic conditions can act as a competing nucleophile. Common protecting groups for phenols include ethers (e.g., methyl, benzyl, silyl ethers) and esters.[2][8] The choice of protecting group will depend on its stability to the subsequent reaction conditions and the ease of its removal.

Troubleshooting Guide: Stability Under Reaction Conditions

This section addresses specific stability issues you may encounter during your experiments and provides actionable solutions.

Issue 1: Decomposition or Unwanted Side Reactions Under Basic Conditions

Q: I am observing a complex mixture of products or decomposition of my starting material when using strong bases like NaOH, KOH, or alkoxides. What is happening and how can I prevent it?

A: Strong bases can lead to several undesirable side reactions with 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Root Cause Analysis:

  • Phenoxide Formation and Subsequent Reactions: The primary issue is the deprotonation of the phenolic hydroxyl group to form a highly reactive phenoxide ion. This phenoxide can participate in O-alkylation or O-acylation if electrophiles are present. More importantly, under harsh conditions (high temperature, strong base), it can lead to decomposition pathways.

  • Nitrile Hydrolysis: Strong aqueous bases will hydrolyze the nitrile group to a carboxylate salt.[3] This is often a slower process than deprotonation of the phenol but can become significant with prolonged reaction times or elevated temperatures.

  • Aryl Bromide Reactivity: While less common, under very harsh conditions, nucleophilic aromatic substitution of the bromide by hydroxide can occur, though this typically requires high temperatures and pressures.

Mitigation Strategies:

  • Protect the Phenolic Hydroxyl Group: This is the most effective strategy. Converting the hydroxyl group to an ether (e.g., methyl or benzyl ether) or a silyl ether (e.g., TBDMS) will prevent its deprotonation and subsequent side reactions.[8]

  • Use a Milder Base: If the reaction requires a base, consider using a weaker, non-nucleophilic organic base such as triethylamine (TEA), diisopropylethylamine (DIPEA), or an inorganic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).

  • Control Reaction Temperature: Perform the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Many side reactions have higher activation energies and will be suppressed at lower temperatures.

  • Anhydrous Conditions: If not performing an aqueous hydrolysis, ensure all reagents and solvents are anhydrous to prevent nitrile hydrolysis.

Experimental Protocol: Protection of the Phenolic Hydroxyl as a Methyl Ether

  • Dissolve 3-Bromo-4-hydroxy-5-methoxybenzonitrile in a suitable anhydrous solvent (e.g., DMF or acetone).

  • Add a slight excess of a mild base, such as potassium carbonate (K₂CO₃).

  • Add a methylating agent, such as methyl iodide (MeI) or dimethyl sulfate (DMS), dropwise at room temperature.

  • Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC or LC-MS).

  • Work up the reaction by quenching with water and extracting the product into an organic solvent.

  • Purify the resulting 3-bromo-4,5-dimethoxybenzonitrile by column chromatography or recrystallization.

Issue 2: Nitrile Hydrolysis Under Acidic Conditions

Q: My reaction under acidic conditions (e.g., HCl, H₂SO₄) is leading to the formation of a carboxylic acid instead of the desired product. How can I avoid this?

A: The nitrile group is readily hydrolyzed to a carboxylic acid under acidic conditions, often proceeding through an amide intermediate.[3][4][9]

Root Cause Analysis:

The hydrolysis is catalyzed by acid, which protonates the nitrile nitrogen, making the carbon more electrophilic and susceptible to nucleophilic attack by water.[4][5]

Mitigation Strategies:

  • Use Anhydrous Conditions: The most straightforward solution is to rigorously exclude water from the reaction mixture. Use anhydrous solvents and reagents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Employ Lewis Acids: In some cases, a Lewis acid (e.g., BF₃·OEt₂, AlCl₃) can be used as a catalyst instead of a Brønsted acid, which may reduce the extent of hydrolysis if trace water is present.

  • Protect the Nitrile Group (Less Common): While less common than protecting phenols, it is possible to protect nitriles, for example, by conversion to a tetrazole. However, this adds extra steps to the synthesis and is often not the preferred method.

  • Modify the Reaction Sequence: If possible, introduce the nitrile group at a later stage in the synthesis after the acid-sensitive steps have been completed.

Issue 3: Instability in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig)

Q: I am experiencing low yields, debromination, or other side reactions during a Suzuki or Buchwald-Hartwig coupling with 3-Bromo-4-hydroxy-5-methoxybenzonitrile. What are the likely causes and solutions?

A: While the aryl bromide is well-suited for cross-coupling, the other functional groups can interfere.

Root Cause Analysis:

  • Interference from the Phenolic Proton: The acidic proton of the hydroxyl group can react with the strong bases (e.g., NaOtBu, K₃PO₄) typically used in these reactions. This can consume the base and affect the catalytic cycle.

  • Coordination of the Phenoxide to the Palladium Center: The phenoxide formed in situ can coordinate to the palladium catalyst, potentially inhibiting its activity.

  • Debromination: This is a common side reaction in palladium-catalyzed couplings, where the bromine atom is replaced by a hydrogen atom. This can be promoted by the presence of protic species and certain ligands or bases.[10]

  • Homocoupling: The boronic acid (in Suzuki coupling) can couple with itself, especially in the presence of oxygen.[11]

Mitigation and Optimization Strategies:

  • Protect the Phenol: As with basic conditions, protecting the hydroxyl group is the most robust solution to prevent interference.

  • Careful Choice of Base: If proceeding with the unprotected phenol, the choice of base is critical. While strong bases are often required, consider screening different options. For Suzuki couplings, K₂CO₃ or K₃PO₄ are often good starting points. For Buchwald-Hartwig aminations, a strong, non-nucleophilic base like NaOtBu or LHMDS is typically necessary.

  • Inert Atmosphere: It is absolutely essential to perform these reactions under a rigorously inert atmosphere (nitrogen or argon) to prevent oxidation of the palladium catalyst and to minimize homocoupling of the boronic acid.[10]

  • Ligand Screening: The choice of phosphine ligand is crucial for the success of the coupling reaction. For electron-rich aryl bromides, bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) are often effective.

  • Solvent and Temperature Optimization: The reaction outcome can be highly dependent on the solvent and temperature. Common solvents include toluene, dioxane, and DMF. A systematic screening of these parameters is often necessary to achieve optimal results.

Troubleshooting Workflow for Low-Yielding Suzuki Coupling

G cluster_optimization Optimization Parameters start Low Yield in Suzuki Coupling check_reagents 1. Verify Reagent Quality - Freshly recrystallized boronic acid? - Anhydrous solvents? - Active catalyst? start->check_reagents check_setup 2. Review Reaction Setup - Rigorously inert atmosphere? - Efficient stirring? check_reagents->check_setup Reagents OK optimization 3. Systematic Optimization check_setup->optimization Setup OK protect_phenol 4. Protect Phenolic -OH optimization->protect_phenol Optimization fails base_screen Screen Bases (K₃PO₄, K₂CO₃, Cs₂CO₃) optimization->base_screen ligand_screen Screen Ligands (e.g., SPhos, XPhos) base_screen->ligand_screen No improvement solvent_screen Screen Solvents (Toluene, Dioxane, DMF) ligand_screen->solvent_screen No improvement

Caption: Decision tree for troubleshooting low-yielding Suzuki reactions.

Table 1: Summary of Potential Stability Issues and Recommended Solutions

Reaction Condition Potential Issue(s) Primary Cause(s) Recommended Solution(s)
Strong Basic (e.g., NaOH, NaOMe) - Decomposition- Unwanted O-alkylation/acylation- Nitrile hydrolysis- Deprotonation to reactive phenoxide- Nucleophilic attack on nitrile- Protect the phenolic -OH group- Use a milder, non-nucleophilic base- Lower reaction temperature
Acidic (e.g., aq. HCl, H₂SO₄) - Nitrile hydrolysis to carboxylic acid- Acid-catalyzed nucleophilic attack of water on the nitrile- Use strictly anhydrous conditions- Employ Lewis acids instead of Brønsted acids
Pd-Catalyzed Cross-Coupling - Low yield- Debromination- Catalyst inhibition- Interference from acidic phenolic proton- Inappropriate ligand or base- Presence of oxygen or water- Protect the phenolic -OH group- Rigorous inert atmosphere technique- Systematic screening of base, ligand, and solvent

References

  • Chemguide. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

  • Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

  • LibreTexts Chemistry. (2025). Chemistry of Nitriles. Retrieved from [Link]

  • Oxford Learning Link. (n.d.). Appendix 6: Protecting groups. Retrieved from [Link]

  • ResearchGate. (n.d.). Protection for Phenols and Catechols. Retrieved from [Link]

  • Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis (3rd ed.). John Wiley & Sons.
  • Lumen Learning. (n.d.). Hydrolysis of nitriles. Retrieved from [Link]

  • JoVE. (2025). Video: Nitriles to Carboxylic Acids: Hydrolysis. Retrieved from [Link]

  • Chemical Communications (RSC Publishing). (n.d.). Aryl bromide/triflate selectivities reveal mechanistic divergence in palladium-catalysed couplings; the Suzuki–Miyaura anomaly. Retrieved from [Link]

  • EFSA. (n.d.). Update of the risk assessment of brominated phenols and their derivatives in food. Retrieved from [Link]

  • National Institutes of Health. (2016). Multimetallic Catalysis Enabled Cross-Coupling of Aryl Bromides with Aryl Triflates. Retrieved from [Link]

  • ResearchGate. (n.d.). Reduction of substituted benzonitrile pesticides. Retrieved from [Link]

  • ACS Publications. (n.d.). Oxidation of Bromophenols and Formation of Brominated Polymeric Products of Concern during Water Treatment with Potassium Permanganate. Retrieved from [Link]

  • SynArchive. (n.d.). Protecting Groups List. Retrieved from [Link]

  • MDPI. (2021). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. Retrieved from [Link]

  • Frontiers. (n.d.). Phenol Is the Initial Product Formed during Growth and Degradation of Bromobenzene by Tropical Marine Yeast, Yarrowia lipolytica NCIM 3589 via an Early Dehalogenation Step. Retrieved from [Link]

  • ACS Publications. (2026). Cross-Electrophile Coupling of N-Hydroxyphthalimide Esters with Aryl Bromides Using an Inner-Sphere Homogeneous Reductant. Retrieved from [Link]

  • ACS Publications. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Retrieved from [Link]

  • ACS Publications. (n.d.). Aqueous-Phase, Palladium-Catalyzed Cross-Coupling of Aryl Bromides under Mild Conditions, Using Water-Soluble, Sterically Demanding Alkylphosphines. Retrieved from [Link]

  • Britannica. (2026). Phenol. Retrieved from [Link]

  • ResearchGate. (2021). (PDF) Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. Retrieved from [Link]

  • University of Groningen research portal. (n.d.). The Buchwald–Hartwig Amination After 25 Years. Retrieved from [Link]

  • ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. Retrieved from [Link]

  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. Retrieved from [Link]

  • YouTube. (2025). Condition Optimization for Buchwald-Hartwig Reactions. Retrieved from [Link]

  • ChemRxiv. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Retrieved from [Link]

  • YouTube. (2020). Stability between Phenol and Phenate ion. Retrieved from [Link]

  • YouTube. (2023). Unit 1 Phenols Structure, Preparation, Properties and Reactions - Part 02. Retrieved from [Link]

  • MDPI. (n.d.). Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. Retrieved from [Link]

  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Retrieved from [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • ResearchGate. (n.d.). Theoretical Study of the Decomposition Reactions in Substituted Nitrobenzenes. Retrieved from [Link]

  • ACS Publications. (n.d.). Effect of pH on the Stability of Plant Phenolic Compounds. Retrieved from [Link]

  • ScienceDirect. (n.d.). Theoretical study of the decomposition reactions in substituted nitrobenzenes. Retrieved from [Link]

  • ACS Publications. (n.d.). DECOMPOSITION OF BENZENEDIAZONIUM-2-CARBOXYLATE. Retrieved from [Link]

  • RSC Publishing. (n.d.). Decomposition of substituted alkoxy radicals—part I: a generalized structure–activity relationship for reaction barrier heights. Retrieved from [Link]

Sources

Troubleshooting

Recrystallization methods for purifying 3-Bromo-4-hydroxy-5-methoxybenzonitrile

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals on the purification of 3-Bromo-4-hydroxy-5-methoxybenzonitrile via recrystallization. As a key interm...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals on the purification of 3-Bromo-4-hydroxy-5-methoxybenzonitrile via recrystallization. As a key intermediate in the synthesis of pharmaceuticals and agrochemicals, obtaining this compound in high purity is critical for downstream applications and ensuring the reliability of experimental outcomes.[1] This document moves beyond simple protocols to explain the underlying principles, enabling users to troubleshoot and adapt these methods effectively.

Physicochemical Profile of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

A thorough understanding of the compound's properties is the foundation for developing a robust purification strategy. The interplay between the polar hydroxyl and nitrile groups and the less polar brominated aromatic ring dictates its solubility behavior.

PropertyValueSource(s)
CAS Number 52805-45-5[2],[1],[3]
Molecular Formula C₈H₆BrNO₂[2],[4]
Molecular Weight 228.04 g/mol [2],[1]
Appearance Tan to Brown Powder[1]
Melting Point 137-140 °C[1]
Hazards Harmful if swallowed, in contact with skin, or inhaled. Causes serious skin and eye irritation.[2]

Recommended Recrystallization Protocols

The selection of an appropriate solvent is the most critical step in recrystallization.[5] An ideal solvent should dissolve 3-Bromo-4-hydroxy-5-methoxybenzonitrile completely at an elevated temperature but sparingly at room or lower temperatures, ensuring high recovery of the purified product upon cooling.[6][7]

Method 1: Single-Solvent Recrystallization

This is the most straightforward method and should be the first approach.[8] Solvents of intermediate polarity, such as isopropanol or ethanol, are excellent candidates due to the compound's mixed polarity characteristics.

Step-by-Step Protocol:

  • Dissolution: Place the crude 3-Bromo-4-hydroxy-5-methoxybenzonitrile into an appropriately sized Erlenmeyer flask with a magnetic stir bar.

  • Add a small amount of the chosen solvent (e.g., isopropanol) to create a slurry.

  • Heat the mixture on a hot plate to the solvent's boiling point with gentle stirring.

  • Continue to add the hot solvent in small portions until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to achieve saturation and maximize yield.[9][10]

  • Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot filtration using a pre-warmed funnel and fluted filter paper to remove them. This step must be done quickly to prevent premature crystallization in the funnel.[11]

  • Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[9]

  • Complete Crystallization: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.[9]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering soluble impurities.[11]

  • Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved. The purity can be assessed by taking a melting point; a sharp melting point range close to the literature value indicates high purity.[9]

Method 2: Mixed-Solvent Recrystallization

This method is employed when the compound is highly soluble in one solvent even at room temperature, and poorly soluble in another.[12] A common and effective pair for a phenolic compound like this is an alcohol-water system.[11]

Step-by-Step Protocol:

  • Dissolution: Dissolve the crude compound in the minimum amount of the "good" solvent (e.g., hot ethanol) in an Erlenmeyer flask.

  • Induce Saturation: While keeping the solution hot, add the "poor" solvent (e.g., hot water) dropwise until the solution becomes faintly cloudy (turbid). This indicates the saturation point has been reached.[12]

  • Clarify Solution: Add a few drops of the "good" solvent (hot ethanol) until the turbidity just disappears, resulting in a clear, saturated solution.

  • Crystallization & Isolation: Follow steps 6 through 10 from the Single-Solvent Recrystallization protocol above.

Recrystallization Workflow Diagram

G cluster_prep Preparation & Dissolution cluster_purify Purification cluster_isolate Isolation & Analysis A Place Crude Solid in Flask B Add Minimum Hot Solvent A->B  Create slurry C Hot Filtration (If Insoluble Impurities Exist) B->C Optional D Slow Cooling to Room Temp. B->D If no filtration C->D E Ice Bath D->E Maximize Yield F Vacuum Filtration E->F G Wash with Cold Solvent F->G H Dry Crystals G->H I Analyze Purity (e.g., Melting Point) H->I

Caption: General workflow for recrystallization.

Troubleshooting Guide

Even with a well-designed protocol, issues can arise. This section addresses common problems in a question-and-answer format.

Q1: My compound "oiled out" as liquid droplets instead of forming crystals. What should I do?

A1: "Oiling out" occurs when the solid melts before it dissolves or when it comes out of solution at a temperature above its melting point.[10] This is problematic because impurities tend to dissolve preferentially in the oil, leading to an impure product upon solidification.[10]

  • Cause A: The boiling point of your solvent is higher than the melting point of your compound.

    • Solution: Re-heat the mixture to redissolve the oil. Add a small amount more of the "good" solvent and attempt to cool the solution more slowly. If this fails, recover the compound by evaporating the solvent and choose a new solvent with a lower boiling point.[10][13]

  • Cause B: High concentration of impurities significantly depressing the melting point.

    • Solution: Add more of the "good" solvent to keep the compound and impurities dissolved at a higher temperature, then cool very slowly. Insulating the flask can help achieve a gradual temperature drop.[13]

Q2: No crystals have formed after cooling, even in an ice bath. How can I induce crystallization?

A2: This is a common issue, typically caused by either using too much solvent or the solution becoming supersaturated.[13]

  • Cause A: Too much solvent was used.

    • Solution: The solution is not saturated. Reduce the solvent volume by gently boiling it off in a fume hood, then attempt the cooling process again.[10][13]

  • Cause B: The solution is supersaturated.

    • Solution 1 (Scratching): Use a glass stirring rod to gently scratch the inside surface of the flask below the solvent level. The microscopic scratches provide nucleation sites for crystal growth to begin.[13]

    • Solution 2 (Seeding): If you have a small crystal of the pure compound, add it to the cold solution. This "seed crystal" acts as a template for other crystals to grow upon.[8][13]

Q3: My final product is still colored. How can I remove colored impurities?

A3: Colored impurities can often be removed with activated charcoal. However, this is not recommended for phenolic compounds like 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

  • Cause: Charcoal contains ferric ions that can form colored complexes with the phenolic hydroxyl group, potentially introducing more impurities than it removes.[12]

  • Solution: The best approach is to repeat the recrystallization. Choose a solvent system where the colored impurity has high solubility even at low temperatures, so it remains in the mother liquor during filtration. If the impurity is of a different polarity than your product, switching from a polar to a non-polar solvent system (or vice-versa) may be effective.

Q4: My recovery yield is very low. What went wrong?

A4: A low yield (e.g., <50%) can result from several procedural errors.[10]

  • Cause A: Using an excessive amount of solvent during dissolution. This is the most common reason, as a significant portion of your product will remain dissolved in the mother liquor.[10]

  • Cause B: Premature filtration while the solution was still warm.

  • Cause C: Incomplete crystallization due to insufficient time in the ice bath.

  • Solution: If the mother liquor (the filtrate) has not been discarded, you can try to recover more product by evaporating a portion of the solvent and re-cooling. For future attempts, be meticulous about using the absolute minimum volume of hot solvent for dissolution.[10]

Troubleshooting Decision Tree

G Start Recrystallization Issue? OilingOut Compound Oiled Out? Start->OilingOut NoCrystals No Crystals Formed? Start->NoCrystals LowYield Yield is Poor? Start->LowYield Sol1 Re-heat, add more solvent, cool very slowly. OilingOut->Sol1 Yes Sol2 Recover solid & choose a lower-boiling solvent. OilingOut->Sol2 If Sol1 fails Sol3 Boil off excess solvent to concentrate solution. NoCrystals->Sol3 Yes Sol5 Use minimum solvent next time. Recover from mother liquor. LowYield->Sol5 Yes Sol4 Scratch flask or add a seed crystal. Sol3->Sol4 If still no crystals

Caption: Decision tree for troubleshooting recrystallization.

Frequently Asked Questions (FAQs)

Q1: How does the cooling rate affect crystal quality and yield? A1: A slower cooling rate allows molecules to selectively arrange themselves into a crystal lattice, excluding impurities. This process results in larger, purer crystals.[9] Rapid cooling can trap impurities within the crystal structure and may cause the compound to precipitate as an amorphous solid rather than crystallize, reducing purity.[9]

Q2: Why is it critical to use a minimal amount of hot solvent? A2: The goal of recrystallization is to create a solution that is saturated with the desired compound at a high temperature and supersaturated upon cooling. Using an excessive amount of solvent will prevent the solution from becoming saturated, and a significant amount of the product will remain dissolved even at low temperatures, drastically reducing the final yield.[10]

Q3: Under what circumstances is a mixed-solvent system the best choice? A3: A mixed-solvent system is ideal when no single solvent has the desired solubility profile. This occurs when your compound is either too soluble in all common solvents (even when cold) or too insoluble (even when hot). By pairing a "good" solvent (in which the compound is soluble) with a "poor" solvent (in which it is insoluble), you can finely tune the solubility to achieve a saturated solution at a high temperature.[11][12]

Q4: Can I use activated charcoal to decolorize my 3-Bromo-4-hydroxy-5-methoxybenzonitrile solution? A4: It is strongly advised not to use activated charcoal for this specific compound. 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a phenolic compound (contains an -OH group on a benzene ring). Activated charcoal often contains iron impurities that can chelate or react with phenols, forming highly colored complexes that will contaminate your product.[12]

References

  • Recrystallization - University of Basrah.
  • 2.1: RECRYSTALLIZATION - Chemistry LibreTexts. Available at: [Link]

  • Problems with Recrystallisations - University of York. Available at: [Link]

  • How can I purify impure benzonitrile? - ResearchGate. Available at: [Link]

  • 3.6F: Troubleshooting - Chemistry LibreTexts. Available at: [Link]

  • Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. Available at: [Link]

  • Tips & Tricks: Recrystallization - University of Rochester, Department of Chemistry. Available at: [Link]

  • Lab Procedure: Recrystallization | Chemistry - ChemTalk. Available at: [Link]

  • Recrystallization - University of California, Los Angeles. Available at: [Link]

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | C8H6BrNO2 - PubChem. Available at: [Link]

  • Laboratory Techniques of Purification and Isolation - International Journal of Drug Development & Research. Available at: [Link]

Sources

Optimization

Technical Support Center: Catalyst Selection for Cross-Coupling with 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions for palladium-catalyzed cross-co...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions for palladium-catalyzed cross-coupling reactions involving the versatile but challenging substrate, 3-bromo-4-hydroxy-5-methoxybenzonitrile. Our goal is to move beyond simple protocols and explain the underlying chemical principles, empowering you to make informed decisions and overcome common experimental hurdles.

Introduction: Understanding the Substrate

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a multifunctional building block. Its reactivity in cross-coupling is governed by a delicate interplay of electronic and steric effects from its substituents:

  • The Aryl Bromide: A standard electrophilic partner for a wide range of cross-coupling reactions.

  • The Phenolic Hydroxyl (-OH): This is the most influential group. Its acidity means it can be deprotonated by the reaction base. The resulting phenoxide can coordinate to the palladium catalyst, potentially leading to catalyst inhibition or undesired side reactions. However, it can also be leveraged for directed couplings.[1][2]

  • The Methoxy (-OMe) and Hydroxyl (-OH) Groups: Both are electron-donating groups (EDGs) that increase the electron density of the aromatic ring. This makes the crucial first step of the catalytic cycle—oxidative addition—more challenging and often slower.[3][4]

  • The Nitrile (-CN) Group: An electron-withdrawing group (EWG) that can also coordinate to the palladium center, potentially influencing catalyst activity.[5]

This combination of features necessitates careful selection of the catalyst, ligand, base, and reaction conditions to achieve high yields and selectivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when using 3-bromo-4-hydroxy-5-methoxybenzonitrile in cross-coupling reactions?

The main difficulties arise from two sources: slow kinetics and potential catalyst inhibition. The electron-donating hydroxyl and methoxy groups enrich the aryl ring with electron density, which disfavors the oxidative addition of the Pd(0) catalyst to the carbon-bromine bond—often the rate-determining step of the reaction.[3][5] Secondly, the unprotected phenolic hydroxyl group and the nitrile can act as ligands for the palladium center. This coordination can sequester the active catalyst, leading to deactivation and incomplete conversion.[5]

Q2: Is it absolutely necessary to protect the hydroxyl group before starting?

Not necessarily. Running the reaction with the free phenol is often possible and is preferable as it avoids additional synthesis steps. The key is to select conditions that mitigate the reactivity of the hydroxyl group.

  • For Suzuki-Miyaura & Buchwald-Hartwig Amination: Success without protection hinges on the choice of base. Using a moderately strong, non-nucleophilic inorganic base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) is often effective.[3][6] These bases are strong enough to facilitate the catalytic cycle (e.g., activate the boronic acid in Suzuki coupling) but may not fully deprotonate the phenol in a way that leads to overwhelming side reactions.

  • For Stille Coupling: This reaction is known for its excellent functional group tolerance, and unprotected hydroxyl groups are generally well-accommodated.[7]

When to consider protection: If you consistently observe low yields, catalyst deactivation, or significant side products (like diaryl ether formation), protecting the hydroxyl group is a robust troubleshooting step.

Table 1: Common Protecting Groups for the Phenolic Hydroxyl

Protecting Group Protection Reagents Deprotection Conditions Key Characteristics
Benzyl (Bn) Benzyl bromide (BnBr), K₂CO₃ H₂, Pd/C (Hydrogenolysis) Stable to a wide range of conditions; orthogonal to many other groups.
p-Methoxybenzyl (PMB) PMB-Cl, NaH DDQ or TFA Cleaved under oxidative or acidic conditions; more labile than Bn.
TBDMS TBDMS-Cl, Imidazole TBAF (Fluoride source) Common silyl ether; stable to chromatography and many reagents but cleaved by acid or fluoride.[8]

| Methyl (Me) | Dimethyl sulfate, K₂CO₃ | BBr₃ | Very stable; requires harsh conditions for removal, used for permanent protection.[8] |

Q3: What is a good starting point for catalyst and ligand selection for this substrate?

For challenging, electron-rich aryl halides, standard catalyst systems like Pd(PPh₃)₄ are often ineffective.[3] The key is to use a catalyst system that is both highly active and promotes the difficult oxidative addition and subsequent reductive elimination steps. This is achieved by pairing a palladium precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) with a bulky and electron-rich ligand.[5][9]

Recommended Ligand Classes:

  • Buchwald Biaryl Phosphine Ligands: These are the industry standard for difficult couplings. Ligands such as XPhos , SPhos , and RuPhos are excellent starting points. Their bulk and electron-donating properties create a highly active, coordinatively unsaturated Pd(0) species that readily undergoes oxidative addition.[3][5]

  • N-Heterocyclic Carbenes (NHCs): NHCs are strong σ-donors that form very stable and highly active palladium complexes. They are particularly effective at promoting the oxidative addition of challenging substrates.[5][10]

A pre-catalyst, where the ligand is already complexed with the palladium source, can also be an excellent choice for ensuring reproducibility and high activity.

Troubleshooting Guide

Problem 1: My reaction shows low or no conversion.

This is the most common issue and almost always points to a problem with the oxidative addition step.

  • Root Cause: The electron-rich nature of the substrate slows the oxidative addition of the Pd(0) catalyst into the C-Br bond.[5] The catalyst may also be inactive or inhibited.

  • Solutions:

    • Upgrade Your Catalyst System: If you are using a simple phosphine like PPh₃, switch immediately to a modern, bulky, electron-rich biaryl phosphine ligand (e.g., XPhos, SPhos) or an NHC ligand.[3][5] Use a reliable palladium source like Pd(OAc)₂ or Pd₂(dba)₃.

    • Increase Temperature: C-Br bond activation is an energetic process. Cautiously increase the reaction temperature in 10-15 °C increments. Common solvents for these reactions (e.g., dioxane, toluene) allow for heating up to ~110 °C.

    • Ensure an Inert Atmosphere: The active Pd(0) catalyst is readily oxidized by atmospheric oxygen. Ensure your reaction is set up under a rigorously inert atmosphere (Argon or Nitrogen) by performing several vacuum/backfill cycles.[3][11]

    • Check Reagent Quality: Ensure the solvent is anhydrous and the base is finely powdered and dry. Old or degraded catalysts can have low activity.

Problem 2: I'm observing significant side products, such as debromination or homocoupling.

These side reactions indicate that the catalytic cycle is being diverted into unproductive pathways.

  • Root Cause (Debromination): Often arises from a competing reaction pathway involving a palladium hydride (Pd-H) species. This can reduce the aryl bromide back to the arene.

  • Root Cause (Homocoupling): The boronic acid (in Suzuki) or the aryl bromide can couple with themselves, indicating issues with the rate of transmetalation versus other pathways.

  • Solutions:

    • Optimize Ligand: The choice of ligand is critical for preventing side reactions. A ligand that promotes rapid reductive elimination, such as a bulky biaryl phosphine, can outcompete these undesired pathways.

    • Adjust Base/Solvent: In Suzuki coupling, the choice of base and the presence of water can influence the rate of protodeboronation (replacement of the boronic acid with a proton), which can be a precursor to other issues.[3] Try switching to a different base (e.g., from K₂CO₃ to K₃PO₄) or using a different solvent system.

    • Control Stoichiometry: Ensure an appropriate stoichiometry of your coupling partners. A slight excess (1.1-1.2 equivalents) of the nucleophilic partner (e.g., the boronic acid) is standard.

Problem 3: The reaction starts but then stalls, indicating catalyst deactivation.

If the reaction proceeds initially but fails to reach completion, your catalyst is likely being taken out of the catalytic cycle.

  • Root Cause: For this specific substrate, the most likely culprits are the free hydroxyl and nitrile groups.[5] When the phenolic proton is removed by the base, the resulting phenoxide is an effective ligand that can bind strongly to the palladium center, forming an inactive complex. The nitrile can also coordinate and inhibit the catalyst.

  • Solutions:

    • Increase Ligand Loading: Increasing the ligand-to-palladium ratio (e.g., from L:Pd of 2:1 to 4:1) can help the desired phosphine ligand outcompete the substrate's functional groups for coordination sites on the palladium.

    • Change the Base: A weaker base might not deprotonate the phenol as readily, reducing the concentration of the problematic phenoxide. However, the base must still be strong enough to drive the reaction. Screening bases is essential.

    • Protect the Hydroxyl Group: If other methods fail, this is the most direct solution. Converting the -OH to a benzyl or silyl ether will eliminate its ability to interfere.[8][12]

Visualized Workflows & Data

Catalyst Selection Logic

The following diagram outlines a logical workflow for selecting and optimizing a catalyst system for cross-coupling with 3-bromo-4-hydroxy-5-methoxybenzonitrile.

cluster_start Initial Setup cluster_catalyst Catalyst System cluster_conditions Reaction Conditions cluster_run Execution & Analysis cluster_troubleshoot Troubleshooting cluster_end Completion start Select Coupling Reaction (e.g., Suzuki, Buchwald-Hartwig) catalyst Choose Pd Precatalyst (Pd(OAc)2, Pd2(dba)3) + Bulky, Electron-Rich Ligand (XPhos, SPhos, RuPhos) start->catalyst base Select Base (K3PO4, Cs2CO3) catalyst->base solvent Select Solvent (Dioxane, Toluene) base->solvent run Run Reaction (80-110 °C, Inert Atm.) solvent->run check Analyze Results (TLC, LC-MS) run->check low_yield Low Yield / No Reaction? - Increase Temperature - Switch Ligand check->low_yield Low Conversion side_rxn Side Reactions? - Change Base - Adjust Stoichiometry check->side_rxn Side Products stall Reaction Stalls? - Increase Ligand Ratio - Protect -OH Group check->stall Stalling end_node Optimized Product check->end_node >90% Yield low_yield->run Re-run side_rxn->run Re-run stall->run Re-run

Caption: Catalyst selection and optimization workflow.

Potential Pitfalls in the Catalytic Cycle

The standard palladium catalytic cycle can be interrupted at several key points when using this challenging substrate.

pd0 Pd(0)L₂ oa_complex Ar-Pd(II)(L)₂-Br pd0->oa_complex Oxidative Addition (Ar-Br) trans_complex Ar-Pd(II)(L)₂-R oa_complex->trans_complex Transmetalation (R-M) trans_complex->pd0 Reductive Elimination product Ar-R trans_complex->product pitfall1 SLOW! Due to electron-rich Ar-Br pitfall1->pd0 pitfall2 INHIBITION Coordination by -OH or -CN pitfall2->oa_complex pitfall2->trans_complex

Caption: Catalytic cycle showing key steps and potential failure points.

Table 2: Recommended Starting Conditions for Common Cross-Coupling Reactions
Coupling TypePd Precatalyst (mol%)Ligand (mol%)Base (equiv)SolventTemp (°C)
Suzuki-Miyaura Pd(OAc)₂ (2)SPhos (4)K₃PO₄ (2.0)Dioxane/H₂O (10:1)100
Buchwald-Hartwig Pd₂(dba)₃ (2)XPhos (4)NaOt-Bu (1.4)Toluene100-110
Sonogashira Pd(PPh₃)₂Cl₂ (2)(None)Et₃N / PiperidineTHF60-80
Stille Pd(PPh₃)₄ (5)(None)(None needed)Dioxane or Toluene100

Note: For Sonogashira, a copper(I) co-catalyst (e.g., CuI, 1-2 mol%) is typically required.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a robust starting point. Optimization may be required for your specific boronic acid or ester.

Materials:

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv, 2 mol%)

  • SPhos (0.04 equiv, 4 mol%)

  • Potassium phosphate (K₃PO₄), finely ground (2.0 equiv)

  • Anhydrous, degassed 1,4-dioxane and water

Procedure:

  • Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3-bromo-4-hydroxy-5-methoxybenzonitrile, the arylboronic acid, and potassium phosphate.

  • Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the Pd(OAc)₂ and SPhos to the flask.

  • Inert Atmosphere: Seal the flask with a septum. Evacuate the flask under vacuum and backfill with argon or nitrogen. Repeat this cycle three times to ensure all oxygen is removed.[3]

  • Solvent Addition: Using a syringe, add the degassed solvent system (e.g., a 10:1 mixture of dioxane and water to achieve a 0.1 M concentration of the aryl bromide).

  • Reaction Execution: Place the sealed flask into a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

  • Monitoring: Monitor the reaction's progress by TLC or LC-MS by periodically taking a small aliquot (under inert atmosphere if the reaction is ongoing).

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

References

  • Burgos, C. H., Barder, T. E., Huang, X., & Buchwald, S. L. (2006). Significantly Improved Method for the Pd-Catalyzed Coupling of Phenols with Aryl Halides: Understanding Ligand Effects. Angewandte Chemie International Edition, 45(26), 4321-4326. [Link]

  • Morken, J. P., et al. (2016). Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest. PubMed. [Link]

  • Morken, J. P., et al. (2016). Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest. National Institutes of Health. [Link]

  • Al-Masum, M., & Alalwan, H. (2020). Microwave Irradiated Palladium-Catalyzed Cascade Type Cross Coupling of Phenols and Halides for the Synthesis of Polyphenolic Ethers. International Journal of Organic Chemistry, 10, 135-143. [Link]

  • Hu, T., Schulz, T., Torborg, C., Chen, X., Wang, J., Beller, M., & Huang, J. (2009). Efficient palladium-catalyzed coupling reactions of aryl bromides and chlorides with phenols. Chemical Communications, (48), 7330-7332. [Link]

  • Various Authors. (2010). The Coupling Reactions of Aryl Halides and Phenols Catalyzed by Palladium and MOP-Type Ligands. ResearchGate. [Link]

  • Various Authors. (2006). Significantly Improved Method for the Pd-Catalyzed Coupling of Phenols with Aryl Halides: Understanding Ligand Effects. ResearchGate. [Link]

  • Myers, A. G. Research Group. The Suzuki Reaction. Harvard University. [Link]

  • Wiley-VCH. (2017). Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. [Link]

  • Various Authors. (2007). Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. Chemical Reviews, 107(1), 133-173. [Link]

  • Wikipedia. Buchwald–Hartwig amination. Wikipedia. [Link]

  • Various Authors. (2018). C–O cross-coupling reaction between phenols 26 and aryl halides 27... ResearchGate. [Link]

  • Various Authors. (2019). The Suzuki coupling reactions of aryl bromides with phenylboronic acid. ResearchGate. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. Organic Chemistry Portal. [Link]

  • Various Authors. (2018). Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides... ResearchGate. [Link]

  • Lopp, M., et al. (2014). Sonogashira cross-coupling of 3-bromo-1,2-diones. Tetrahedron Letters, 55(30), 4112-4115. [Link]

  • Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

Sources

Troubleshooting

Technical Support Center: Temperature Optimization for 3-Bromo-4-hydroxy-5-methoxybenzonitrile Synthesis

Welcome to the technical support center for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshoo...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the critical role of temperature in this synthetic process. As a key intermediate in the development of pharmaceuticals and agrochemicals, optimizing the synthesis of this compound is crucial for achieving high yield and purity.[1][2] This document will explain the causality behind experimental choices to ensure scientifically sound and reproducible results.

I. Troubleshooting Guide: Diagnosing and Resolving Common Synthesis Issues

This section addresses specific problems you may encounter during the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, with a focus on temperature-related issues.

Issue 1: Low Yield of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Symptoms: After workup and purification, the isolated yield of the desired product is significantly lower than expected.

Possible Causes & Solutions:

  • Incomplete Reaction: The reaction may not have gone to completion.

    • Temperature Too Low: Electrophilic aromatic substitution reactions, such as bromination, are sensitive to temperature.[3] Lower temperatures can decrease the reaction rate, leading to incomplete conversion of the starting material.

      • Solution: Gradually increase the reaction temperature in small increments (e.g., 5-10 °C) and monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TCL). Be cautious, as excessive heat can lead to side reactions.

    • Insufficient Reaction Time: The reaction may require a longer duration at the current temperature.

      • Solution: Extend the reaction time and continue to monitor for the disappearance of the starting material. An optimization of reaction time can be beneficial.[4]

  • Side Product Formation: Competing reactions can consume the starting material or the desired product.

    • Over-bromination (Di-substitution): The formation of 3,5-dibromo-4-hydroxy-5-methoxybenzonitrile can occur, especially at higher temperatures.

      • Solution: Lowering the reaction temperature can help improve the selectivity for mono-bromination.[5][6] Consider a dropwise addition of the brominating agent while maintaining a consistently low temperature.

    • Degradation of Starting Material or Product: The starting material, 4-hydroxy-3-methoxybenzonitrile, or the product may be sensitive to high temperatures, leading to decomposition.

      • Solution: Ensure the reaction temperature does not exceed the stability limits of the compounds involved. A preliminary thermal stability study of the starting material and product can be informative.

Issue 2: Poor Regioselectivity (Formation of Isomeric Byproducts)

Symptoms: NMR or GC-MS analysis reveals the presence of other mono-brominated isomers in significant quantities.

Possible Causes & Solutions:

  • Suboptimal Temperature Control: Temperature fluctuations can affect the directing effects of the hydroxyl and methoxy groups on the aromatic ring.

    • Solution: Employ a reliable temperature control system (e.g., a temperature-controlled oil bath or a cryostat) to maintain a stable and consistent reaction temperature. Even minor temperature variations can impact the isomeric ratio.

  • Kinetic vs. Thermodynamic Control: Different isomers may be favored under different temperature regimes.

    • Solution: Experiment with running the reaction at a lower temperature for a longer period (kinetic control) versus a higher temperature for a shorter period (thermodynamic control) to see how it influences the product distribution.

Issue 3: Formation of Impurities and Discoloration of the Reaction Mixture

Symptoms: The reaction mixture develops a dark color, and analysis of the crude product shows multiple unexpected spots on TLC or peaks in GC-MS.

Possible Causes & Solutions:

  • Oxidation: Phenolic compounds can be susceptible to oxidation, which is often accelerated by higher temperatures.

    • Solution: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. Lowering the reaction temperature can also mitigate this issue.

  • Reaction with Solvent: At elevated temperatures, the solvent may react with the reagents or intermediates.

    • Solution: Choose a solvent that is stable under the reaction conditions. If a higher temperature is necessary, ensure the solvent's boiling point is well above the reaction temperature to avoid evaporation and potential side reactions.[7]

II. Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile?

A1: The optimal temperature is highly dependent on the specific brominating agent and solvent system used. Generally, for electrophilic aromatic bromination of activated phenols, a lower to moderate temperature range is preferred to control selectivity and minimize side reactions. A starting point could be in the range of 0 °C to room temperature (20-25 °C). However, empirical optimization is crucial for each specific protocol. For instance, some procedures may require heating to 40-45°C.

Q2: How does temperature influence the rate of this electrophilic aromatic substitution reaction?

A2: According to the principles of chemical kinetics, increasing the temperature generally increases the rate of reaction.[3] This is because a higher temperature provides more molecules with the necessary activation energy to overcome the energy barrier of the reaction. However, for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a balance must be struck. While a higher temperature will speed up the formation of the desired product, it can also accelerate the rates of undesirable side reactions, such as di-bromination and decomposition.

Q3: Can running the reaction at a very low temperature (e.g., below 0 °C) improve the yield and purity?

A3: Running the reaction at sub-ambient temperatures can be advantageous. It often enhances the selectivity for the desired mono-brominated product by slowing down competing reactions, particularly over-bromination.[5][6] The slower reaction rate at lower temperatures may necessitate a longer reaction time to achieve complete conversion of the starting material.

Q4: What are the visual cues during the reaction that might indicate a temperature-related problem?

A4: A sudden and intense color change, especially to a dark brown or black, can indicate decomposition or significant side product formation, often exacerbated by excessive heat. The rapid evolution of a gas (e.g., HBr) can also suggest that the reaction is proceeding too quickly, which might be controlled by lowering the temperature.

Q5: How critical is the temperature during the workup and purification stages?

A5: Temperature control during workup and purification is also important. For example, during crystallization, a controlled cooling rate is essential for obtaining pure crystals of the desired product. Rapid cooling can lead to the trapping of impurities within the crystal lattice. During solvent removal under reduced pressure, excessive heat should be avoided to prevent degradation of the product.

III. Experimental Protocol and Data

Optimized Protocol for the Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

This protocol provides a general guideline. Researchers should adapt it based on their specific laboratory conditions and safety protocols.

Materials:

  • 4-Hydroxy-3-methoxybenzonitrile

  • N-Bromosuccinimide (NBS)

  • Acetonitrile (anhydrous)

  • Stir bar

  • Round-bottom flask

  • Temperature-controlled bath (e.g., ice bath, oil bath)

  • TLC plates and developing chamber

  • Standard laboratory glassware for workup and purification

Procedure:

  • Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-hydroxy-3-methoxybenzonitrile (1 equivalent) in anhydrous acetonitrile.

  • Temperature Control: Place the flask in a temperature-controlled bath set to the desired reaction temperature (see table below for optimization points).

  • Reagent Addition: Slowly add N-Bromosuccinimide (1.05 equivalents) portion-wise to the stirred solution over a period of 30-60 minutes. The slow addition helps to control the reaction exotherm and maintain a stable temperature.

  • Reaction Monitoring: Monitor the progress of the reaction by TLC. The disappearance of the starting material spot and the appearance of the product spot will indicate the reaction's progression.

  • Workup: Once the reaction is complete, quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove any unreacted bromine. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

  • Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Table 1: Temperature Optimization Data
EntryTemperature (°C)Reaction Time (h)Yield (%)Purity (by GC/NMR)Observations
10675>98%Slow reaction, clean product formation.
225 (Room Temp)285~95%Faster reaction, minor impurities observed.
350180~88%Rapid reaction, significant formation of di-brominated byproduct and discoloration.

IV. Visualizing Reaction Pathways and Troubleshooting

Diagram 1: Synthesis Pathway

Synthesis_Pathway Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile Start 4-Hydroxy-3-methoxybenzonitrile Reagent + Brominating Agent (e.g., NBS) Solvent (e.g., Acetonitrile) Start->Reagent Product 3-Bromo-4-hydroxy-5-methoxybenzonitrile Reagent->Product Temperature Control

Caption: Reaction scheme for the synthesis.

Diagram 2: Effect of Temperature on Product Distribution

Temperature_Effect Influence of Temperature on Product Formation cluster_low_temp Low Temperature (e.g., 0 °C) cluster_high_temp High Temperature (e.g., 50 °C) Desired Product 3-Bromo-4-hydroxy-5-methoxybenzonitrile (High Selectivity) Side Product 1 3,5-Dibromo-4-hydroxy-5-methoxybenzonitrile Side Product 2 Decomposition Products Starting Material 4-Hydroxy-3-methoxybenzonitrile Starting Material->Desired Product Starting Material->Side Product 1 Starting Material->Side Product 2

Caption: Temperature's impact on reaction selectivity.

Diagram 3: Troubleshooting Workflow for Low Yield

Troubleshooting_Workflow Troubleshooting Low Yield Start Low Yield Observed Check_Completion Check Reaction Completion (TLC/GC) Start->Check_Completion Incomplete Incomplete Reaction Check_Completion->Incomplete Complete Reaction Complete Check_Completion->Complete Temp_Too_Low Increase Temperature Incrementally Incomplete->Temp_Too_Low Time_Too_Short Increase Reaction Time Incomplete->Time_Too_Short Analyze_Byproducts Analyze Byproducts (NMR/MS) Complete->Analyze_Byproducts Over_Bromination Over-bromination Detected Analyze_Byproducts->Over_Bromination Degradation Degradation Products Detected Analyze_Byproducts->Degradation Lower_Temp Lower Reaction Temperature Over_Bromination->Lower_Temp Degradation->Lower_Temp Inert_Atmosphere Use Inert Atmosphere Degradation->Inert_Atmosphere

Caption: A step-by-step guide to diagnosing low yield.

V. References

  • Study.com. (n.d.). Why is it important to maintain a constant temperature in an electrophilic aromatic substitution reactions? Retrieved from [Link]

  • Factors Affecting The Relative Rates of Electrophilic Aromatic Substitution Reactions. (n.d.). Scribd. Retrieved from [Link]

  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Retrieved from [Link]

  • Khan Academy. (n.d.). Bromination of Phenols. Retrieved from [Link]

  • Lowe, C., & Bailey, E. (2023). AN OPTIMIZATION OF TIME IN THE BROMINATION OF VANILLIN REACTION. Georgia Journal of Science, 81(1), Article 69.

  • Ataman Kimya. (n.d.). VANILLIN. Retrieved from [Link]

  • Taber, D. F. (2007). Vanillin Synthesis from 4-Hydroxybenzaldehyde. Journal of Chemical Education, 84(7), 1158.

  • YouTube. (2021, March 27). Bromination of vanillin. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Production of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for managing impurities in the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. The inf...

Author: BenchChem Technical Support Team. Date: January 2026

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for managing impurities in the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. The information is structured in a question-and-answer format to directly address specific challenges that may be encountered during experimental work. Our focus is on providing not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your research.

Section 1: Synthesis Overview and Key Challenges

The synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a critical step in the development of various pharmaceutical and agrochemical compounds.[1][2] The most common synthetic route involves the electrophilic bromination of a substituted benzonitrile or a precursor that is later converted to the nitrile. A key challenge in this synthesis is controlling the regioselectivity of the bromination and minimizing the formation of impurities, which can impact the yield, purity, and overall safety of the final product.[3][4]

DOT Script for Synthesis Overview

Synthesis_Overview Starting Material Starting Material Bromination Bromination Starting Material->Bromination Electrophilic Bromination Crude Product Crude Product Bromination->Crude Product Impurities Impurities Bromination->Impurities Side Reactions Purification Purification Crude Product->Purification Final Product Final Product Purification->Final Product

Caption: General workflow for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile?

A1: The most common impurities arise from the bromination step and can include:

  • Unreacted Starting Material: Incomplete reaction can lead to the presence of the starting benzonitrile derivative.

  • Dibrominated Byproducts: Over-bromination can result in the formation of 3,5-dibromo-4-hydroxy-5-methoxybenzonitrile. The electron-donating hydroxyl and methoxy groups activate the aromatic ring, making it susceptible to further electrophilic attack.

  • Isomeric Impurities: While the directing effects of the hydroxyl and methoxy groups strongly favor bromination at the 3-position, minor amounts of other isomers may form depending on the reaction conditions.

  • Degradation Products: Harsh reaction conditions or improper work-up can lead to the degradation of the starting material or product.

Q2: How can I minimize the formation of dibrominated impurities?

A2: Minimizing dibrominated impurities is crucial for obtaining a high-purity product. Here are some key strategies:

  • Stoichiometry Control: Use a precise stoichiometry of the brominating agent. A slight excess may be needed to drive the reaction to completion, but a large excess will significantly increase the formation of dibrominated products.

  • Controlled Addition: Add the brominating agent slowly and at a controlled temperature to prevent localized high concentrations that can lead to over-bromination.

  • Reaction Monitoring: Closely monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to stop the reaction once the starting material is consumed and before significant dibromination occurs.

Q3: What are the recommended analytical techniques for impurity profiling?

A3: A combination of chromatographic and spectroscopic techniques is recommended for comprehensive impurity profiling:

  • High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for quantifying the purity of the final product and identifying known and unknown impurities.[5][6] A reverse-phase C18 column with a mobile phase of acetonitrile and water with a modifier like formic or trifluoroacetic acid is a good starting point.

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is particularly useful for identifying volatile impurities and can provide valuable structural information for unknown peaks.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the desired product and for characterizing the structure of isolated impurities.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This hyphenated technique is powerful for identifying unknown impurities by providing both chromatographic separation and mass spectral data.[6]

Section 3: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Observed Problem Potential Cause Troubleshooting Steps & Solutions
Low Yield of Desired Product Incomplete reaction.- Ensure the starting material is of high purity. - Optimize reaction time and temperature. - Use a slight excess of the brominating agent.
Degradation of product during work-up.- Use a mild work-up procedure. - Avoid prolonged exposure to strong acids or bases.
High Levels of Dibrominated Impurity Over-bromination due to excess brominating agent or reaction time.- Reduce the amount of brominating agent. - Add the brominating agent portion-wise. - Monitor the reaction closely and quench it promptly.
High reaction temperature.- Perform the reaction at a lower temperature to improve selectivity.
Presence of Unreacted Starting Material Insufficient brominating agent or reaction time.- Increase the reaction time or temperature moderately. - Use a slight excess of the brominating agent.
Poor quality of brominating agent.- Use a fresh, high-purity brominating agent.
Discolored Product (Yellow or Brown) Presence of colored impurities or degradation products.- Purify the crude product by recrystallization. - Treat the solution with activated carbon during recrystallization to remove colored impurities.
Oxidation of the phenolic hydroxyl group.- Perform the reaction and work-up under an inert atmosphere (e.g., nitrogen or argon).

Section 4: Experimental Protocols

Protocol 1: Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

This protocol is a general guideline and may require optimization based on your specific experimental setup and desired purity.

Materials:

  • 4-hydroxy-3-methoxybenzonitrile

  • N-Bromosuccinimide (NBS)

  • Acetonitrile (anhydrous)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice bath

  • Rotary evaporator

Procedure:

  • Dissolve 4-hydroxy-3-methoxybenzonitrile (1 equivalent) in anhydrous acetonitrile in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add N-Bromosuccinimide (1.05 equivalents) portion-wise over 30 minutes, ensuring the temperature remains below 5 °C.

  • Stir the reaction mixture at 0 °C for 2-4 hours, monitoring the progress by TLC.

  • Once the starting material is consumed, quench the reaction by adding cold water.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene).

DOT Script for Synthesis Protocol

Synthesis_Protocol cluster_0 Reaction Setup cluster_1 Bromination cluster_2 Work-up & Purification Dissolve Dissolve Starting Material in Acetonitrile Cool Cool to 0 °C Dissolve->Cool Add_NBS Add NBS Slowly Cool->Add_NBS Stir Stir at 0 °C Add_NBS->Stir Monitor Monitor by TLC Stir->Monitor Quench Quench with Water Monitor->Quench Reaction Complete Extract Extract with Ethyl Acetate Quench->Extract Dry_Concentrate Dry and Concentrate Extract->Dry_Concentrate Recrystallize Recrystallize Dry_Concentrate->Recrystallize

Caption: Step-by-step workflow for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Protocol 2: HPLC Method for Purity Analysis

This is a starting point for an HPLC method; further optimization may be necessary.

  • Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient: 30% B to 90% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

Section 5: References

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). 2006.

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. ICH Harmonised Tripartite Guideline: Impurities in New Drug Products Q3B(R2). 2006.

  • S. Ahuja, Impurities in Pharmaceutical Products, American Pharmaceutical Review, 2006, 9(5), 29-35.

  • K. M. Alsante, L. Hatajik, L. W. Lohr, and T. S. Sharp, The Role of Degradant Profiling in the Pharmaceutical Industry, American Pharmaceutical Review, 2001, 4(1), 28-35.

  • D. R. Jenke, Chromatographic Method Validation: A Review of Current Practices and Procedures. II. Guidelines for Primary Validation Parameters, Journal of Liquid Chromatography & Related Technologies, 2006, 29(12), 1685-1702.

  • A. A. G. El-Din, M. A. El-Ghaffar, and N. F. Youssef, Development and validation of a stability-indicating HPLC method for the determination of bromoxynil and its related substances in the technical material, Journal of AOAC International, 2013, 96(3), 518-524.

  • PubChem. 3-Bromo-4-hydroxy-5-methoxybenzonitrile. [Link]

  • J&K Scientific. 3-Bromo-4-hydroxy-5-methoxybenzonitrile. [Link]

  • International Journal of Creative Research Thoughts. IMPURITY PROFILING. [Link]

  • Advances in Bioresearch. Impurity profiling Techniques for Pharmaceuticals – A Review. [Link]

Sources

Troubleshooting

Technical Support Center: Scaling Up the Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Welcome to the technical support center for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical a...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the scalable synthesis of this key intermediate. We will explore the common synthetic route from vanillin, focusing on practical, field-proven insights to ensure a robust and reproducible process.

Synthesis Overview

The most common and economically viable route for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile (3) begins with the electrophilic bromination of vanillin (1) to yield 5-bromovanillin (2). Subsequently, the aldehyde functionality of 5-bromovanillin is converted to a nitrile group to afford the final product. This two-step process, when optimized, provides a reliable and scalable method for producing high-purity 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Synthesis_Workflow Vanillin Vanillin (1) Bromovanillin 5-Bromovanillin (2) Vanillin->Bromovanillin Step 1: Bromination (Br2, MeOH) Target 3-Bromo-4-hydroxy-5- methoxybenzonitrile (3) Bromovanillin->Target Step 2: Nitrile Formation (NH2OH·HCl, Formic Acid) Troubleshooting_Tree cluster_bromination Troubleshooting: Bromination cluster_nitrile Troubleshooting: Nitrile Formation B_Start Low Yield or Impure 5-Bromovanillin B_Q1 Colored Product? B_Start->B_Q1 B_A1 Wash with 10% Sodium Bisulfite B_Q1->B_A1 Yes B_Q2 Low Yield? B_Q1->B_Q2 No B_A2_1 Check for complete reaction by TLC B_Q2->B_A2_1 Yes B_A2_2 Verify stoichiometry and temperature B_Q2->B_A2_2 Yes N_Start Incomplete Conversion to Nitrile N_Q1 Reaction Stalled? N_Start->N_Q1 N_A1_1 Increase temperature to 80-95 °C N_Q1->N_A1_1 Yes N_A1_2 Increase reaction time N_Q1->N_A1_2 Yes N_Q2 Final Product Impure? N_Q1->N_Q2 No N_A2 Recrystallize from Ethanol/Water N_Q2->N_A2 Yes

Optimization

Work-up procedures for 3-Bromo-4-hydroxy-5-methoxybenzonitrile reactions

Welcome to the technical support resource for 3-Bromo-4-hydroxy-5-methoxybenzonitrile (BHMB), a key intermediate in pharmaceutical and agrochemical synthesis.[1] This guide provides in-depth troubleshooting advice and an...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support resource for 3-Bromo-4-hydroxy-5-methoxybenzonitrile (BHMB), a key intermediate in pharmaceutical and agrochemical synthesis.[1] This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the reaction work-up and purification of this versatile compound.[2] Our goal is to equip researchers, scientists, and drug development professionals with the practical knowledge to overcome common experimental challenges, ensuring high purity and yield.

Troubleshooting Guide

This section addresses specific issues that may arise during the work-up of reactions involving 3-Bromo-4-hydroxy-5-methoxybenzonitrile. The solutions are presented in a question-and-answer format, explaining the underlying chemical principles.

Question 1: After quenching my bromination reaction, the crude product has a persistent yellow or orange color. What causes this and how can I fix it?

Answer:

A persistent yellow or orange hue is almost always due to the presence of residual elemental bromine (Br₂). While a primary quench is standard, sometimes it can be incomplete, especially on a larger scale.

Potential Causes & Solutions:

  • Incomplete Quenching: The initial amount of quenching agent was insufficient to neutralize all the excess bromine.

    • Solution: After the initial quench, continue to add a 10-30% aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃) dropwise while stirring vigorously.[3] Continue the addition until the color of the solution disappears. The reaction mixture should be stirred for an additional 15-20 minutes to ensure all bromine has been consumed.[4]

  • Trapped Bromine: In cases where the product precipitates rapidly upon quenching, bromine can become physically trapped within the solid matrix.

    • Solution: If the color persists in the isolated crude solid, it can often be removed during recrystallization. Dissolve the crude product in the hot recrystallization solvent and, if the color remains, add a small amount of activated charcoal. The charcoal will adsorb the colored impurities. Perform a hot filtration to remove the charcoal and then allow the solution to cool and crystallize.

Question 2: My product oiled out or failed to precipitate when I added the reaction mixture to water. How do I isolate my compound?

Answer:

"Oiling out" occurs when a compound separates from a solution as a liquid rather than a crystalline solid. This is common if the melting point of the crude product is below the temperature of the work-up solution or if significant impurities are present, causing melting point depression.

Potential Causes & Solutions:

  • Residual Organic Solvent: If the reaction was performed in a water-miscible solvent like acetic acid, insufficient dilution with water can lead to the product remaining in a solvent-rich phase.[5]

    • Solution: Ensure you are pouring the reaction mixture into a sufficiently large volume of ice-cold water (typically 10-20 times the volume of the reaction mixture).[3] Stir vigorously to promote rapid dispersion and precipitation.

  • Impurity-Driven Melting Point Depression: The presence of byproducts or unreacted starting materials can prevent crystallization.

    • Solution: Instead of precipitation, switch to a liquid-liquid extraction.

      • Step 1: Dilute the reaction mixture with water.

      • Step 2: Extract the aqueous mixture several times with an appropriate organic solvent, such as ethyl acetate or dichloromethane. The phenolic nature of BHMB means ethyl acetate is often a good choice.[6][7]

      • Step 3: Combine the organic layers. Wash the combined extracts with a dilute acid (e.g., 0.1 M HCl) to ensure the phenolic hydroxyl group is protonated and does not partition into an aqueous phase as a phenolate.[6] Follow with a brine wash to aid in breaking emulsions and removing bulk water.

      • Step 4: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. The resulting crude material, now free of water-soluble impurities, can be subjected to recrystallization or column chromatography.

Question 3: My yield is significantly lower than expected after recrystallization. Where could I be losing my product?

Answer:

Low recovery after recrystallization is a frequent issue. The loss can occur at several stages of the work-up and purification process.

Potential Causes & Solutions:

  • Product Loss to Aqueous Phase: BHMB contains an acidic phenolic hydroxyl group. If the aqueous phase becomes basic (pH > ~8) during the work-up, the phenol will deprotonate to form the water-soluble phenolate anion, which will be lost during extraction.

    • Solution: Maintain a neutral or slightly acidic pH during all aqueous washing steps. A wash with dilute HCl or saturated ammonium chloride can be beneficial.[8]

  • Improper Recrystallization Solvent Choice: The ideal recrystallization solvent should dissolve the compound poorly at low temperatures but very well at high temperatures.

    • Solution:

      • Too Soluble: If the product is too soluble in the chosen solvent even at low temperatures (e.g., using pure ethanol), recovery will be poor. Try a mixed solvent system. For compounds similar to BHMB, a mixture of 50% ethanol/water is often effective.[3][5] You dissolve the crude solid in the minimum amount of hot ethanol and then add hot water dropwise until the solution becomes faintly cloudy (the cloud point). Add a few more drops of hot ethanol to clarify, then allow to cool slowly.

      • Not Soluble Enough: If the product is poorly soluble even in the hot solvent, you will use an excessive volume, and much of the product will remain in the mother liquor upon cooling. You need a more polar or effective solvent.

  • Premature Crystallization: If the solution cools too quickly during a hot filtration step (to remove charcoal, for example), the product will crystallize in the filter funnel.

    • Solution: Use a pre-heated filter funnel and flask for hot filtration. Work quickly and use a slight excess of hot solvent to ensure the product remains in solution during the transfer.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose work-up procedure for a reaction producing 3-Bromo-4-hydroxy-5-methoxybenzonitrile?

A1: A robust, general procedure involves quenching, followed by either precipitation or extraction, and purification by recrystallization. See the detailed protocol below.

Q2: How do I choose the right solvent for recrystallizing BHMB?

A2: A solvent screen is the best approach. Start with common solvents. Given BHMB's structure (aromatic, polar functional groups), polar protic solvents and their mixtures with water are excellent starting points.[7][9]

Solvent SystemSuitability & Rationale
Ethanol/Water Excellent. Often provides sharp, well-formed crystals for phenolic compounds. The water acts as an anti-solvent.[5]
Methanol/Water Good. Similar to ethanol/water, but methanol's higher polarity may alter solubility.
Isopropanol Good. Can be a good single-solvent choice if solubility is appropriate.
Toluene Fair. May be useful if non-polar impurities need to be excluded, but solubility might be low.[10]
Hexanes/Ethyl Acetate Fair. A good mixed-solvent system for tuning polarity. Dissolve in minimal hot ethyl acetate and add hexanes until cloudy.

Q3: My reaction used N-Bromosuccinimide (NBS). How do I remove the succinimide byproduct?

A3: Succinimide is water-soluble. During the aqueous work-up (either precipitation or extraction), the majority of the succinimide will partition into the aqueous phase.[9] Washing the organic extract with water or performing a thorough wash of the precipitated solid with cold water is usually sufficient to remove this byproduct.

Experimental Protocols & Workflows

Visualizing the Work-Up Process

The following diagrams illustrate the standard decision-making and procedural flow for isolating and purifying BHMB.

G cluster_0 Reaction Work-Up start Reaction Mixture quench Quench Excess Reagents (e.g., Na₂S₂O₃ for Br₂) start->quench precip_check Add to Ice Water quench->precip_check precip_yes Solid Precipitates? precip_check->precip_yes extract Perform Liquid-Liquid Extraction (e.g., EtOAc) precip_yes->extract No (Oils Out) filter_wash Filter and Wash Solid with Cold Water precip_yes->filter_wash Yes wash_org Wash Organic Layer (Dilute Acid, Brine) extract->wash_org crude Crude BHMB Solid filter_wash->crude dry_conc Dry (Na₂SO₄) and Concentrate wash_org->dry_conc dry_conc->crude

Caption: General Aqueous Work-Up Workflow for BHMB.

G cluster_1 Purification by Recrystallization crude_solid Crude BHMB Solid dissolve Dissolve in Minimum Amount of Hot Solvent crude_solid->dissolve charcoal_check Colored Impurities? dissolve->charcoal_check add_charcoal Add Activated Charcoal charcoal_check->add_charcoal Yes cool Cool Slowly to Room Temp, then in Ice Bath charcoal_check->cool No hot_filter Hot Filtration add_charcoal->hot_filter hot_filter->cool collect Collect Crystals by Vacuum Filtration cool->collect wash_crystals Wash with Small Amount of Cold Solvent collect->wash_crystals dry_crystals Dry Under Vacuum wash_crystals->dry_crystals pure_product Pure BHMB dry_crystals->pure_product

Caption: Standard Recrystallization Workflow for BHMB.

Protocol 1: General Aqueous Work-up and Precipitation

This protocol is ideal for reactions run in solvents like acetic acid where the product is expected to be a solid.

  • Preparation: Prepare a large beaker containing ice-cold deionized water, approximately 10-20 times the volume of your reaction mixture. Place it in an ice bath on a large stir plate and begin vigorous stirring.

  • Quenching: If the reaction involved an oxidizing agent like bromine, cool the reaction flask in a separate ice bath. Slowly add a 10% aqueous solution of sodium thiosulfate dropwise until any color from the excess reagent is discharged.[5]

  • Precipitation: Slowly pour the quenched reaction mixture into the vigorously stirring ice-cold water.[3] A precipitate should form.

  • Digestion: Continue stirring the resulting slurry in the ice bath for 30-60 minutes to ensure complete precipitation.

  • Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

  • Washing: Wash the filter cake thoroughly with several portions of cold deionized water to remove water-soluble impurities and salts.

  • Drying: Allow the solid to air-dry on the filter for a period before transferring it to a watch glass or drying dish to dry completely, preferably under vacuum. This crude solid can now be recrystallized.

Protocol 2: Purification by Two-Solvent Recrystallization (Ethanol/Water)

This protocol is highly effective for purifying crude BHMB.[3][5]

  • Dissolution: Place the crude BHMB solid in an Erlenmeyer flask with a stir bar. Add the minimum volume of hot ethanol required to just dissolve the solid at a gentle boil.

  • Addition of Anti-Solvent: While maintaining the heat, add hot deionized water dropwise to the solution until you observe a faint, persistent cloudiness. This is the point of saturation.

  • Clarification: Add a few more drops of hot ethanol to the mixture until the solution becomes clear again.

  • Optional Hot Filtration: If insoluble impurities or charcoal are present, perform a hot filtration at this stage into a pre-warmed flask.

  • Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

  • Complete Crystallization: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the pure crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of a cold 50:50 ethanol/water mixture to remove any adhering mother liquor.

  • Drying: Dry the purified crystals under vacuum to remove all traces of solvent. Characterize the final product by determining its melting point and acquiring spectroscopic data (e.g., NMR, IR). The melting point for pure BHMB is approximately 144-148 °C.[11][12]

References

  • SciSpace. (n.d.). Extraction techniques for the determination of phenolic compounds in food.
  • University of California, Davis. (n.d.). Deducing Directive Effects with Electrophilic Aromatic Substitution - Bromination of Vanillin.
  • Royal Society of Chemistry. (2021). One pot synthesis of aryl nitriles from aromatic aldehydes in a water environment.
  • Alara, O. R., et al. (2021). Extraction of phenolic compounds: A review. ResearchGate.
  • PubMed Central. (n.d.). Extraction and characterization of phenolic compounds and their potential antioxidant activities.
  • YouTube. (2021). Bromination of vanillin.
  • National Institutes of Health. (2015). Rapid methods for extracting and quantifying phenolic compounds in citrus rinds.
  • University of California, Santa Cruz. (n.d.). 12BL Experiment 9: Directive Effects in Vanillin Bromination – An EAS Rxn.
  • MDPI. (n.d.). Extraction Systems and Analytical Techniques for Food Phenolic Compounds: A Review.
  • Chem-Impex. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile.
  • Sigma-Aldrich. (n.d.). 3-Bromo-4-ethoxy-5-methoxybenzonitrile.
  • University of California, Los Angeles, Department of Chemistry & Biochemistry. (n.d.). Organic Reaction Workup Formulas for Specific Reagents.
  • Wang, Q., et al. (n.d.). Synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide. ResearchGate.
  • BenchChem. (2025). Application Notes and Protocol for the Synthesis of 3'-bromo-5'-chloro-2'-hydroxy-4-methoxychalcone.
  • YouTube. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4.
  • Santa Cruz Biotechnology. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile | CAS 52805-45-5.
  • CymitQuimica. (n.d.). 3-Bromo-4-hydroxy-5-methoxy-benzonitrile.
  • J&K Scientific. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5.
  • TCI Chemicals. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile 52805-45-5.
  • EduBirdie. (2022). Bromination of Vanillin Lab Report.
  • Lab Pro Inc. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile, 5G - B4757-5G.
  • Google Patents. (n.d.). US4925642A - Process for the preparation and the isolation of aromatic nitriles.
  • Digital Commons @ the Georgia Academy of Science. (2023). An optimization of time in the bromination of vanillin reaction.
  • University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile: A Validated Two-Step Protocol vs. a Proposed Sandmeyer Approach

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical and agrochemical research, the synthesis of novel molecular scaffolds is a critical endeavor. 3-Bromo-4-hydroxy-5-methoxy...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical research, the synthesis of novel molecular scaffolds is a critical endeavor. 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a key intermediate whose unique arrangement of functional groups offers a versatile platform for the development of new therapeutic agents and other bioactive molecules.[1] This guide provides a detailed validation of a common two-step synthesis protocol starting from the readily available bio-based feedstock, vanillin. Furthermore, it objectively compares this established route with a plausible, albeit less documented, alternative pathway involving a Sandmeyer reaction. This in-depth analysis, supported by experimental data and mechanistic insights, is intended to empower researchers in making informed decisions for the efficient and reliable production of this valuable building block.

At a Glance: A Comparative Overview of Synthesis Routes

ParameterValidated Two-Step Protocol from VanillinProposed Alternative: Sandmeyer Reaction
Starting Material Vanillin3-Bromo-4-amino-5-methoxyphenol (proposed)
Number of Steps 23+ (synthesis of precursor required)
Estimated Overall Yield HighModerate to Low
Key Reagents Bromine, Methanol, Hydroxylamine hydrochloride, Formic acidSodium nitrite, Copper(I) cyanide, various reagents for precursor synthesis
Complexity Low to ModerateHigh
Atom Economy ModerateLow
Safety Considerations Use of bromine requires caution.Involves diazotization of anilines (potentially explosive intermediates) and use of toxic cyanides.

Primary Validated Protocol: A Two-Step Synthesis from Vanillin

This well-established and reliable method leverages the inherent reactivity of vanillin, a widely available and renewable starting material, to efficiently produce 3-Bromo-4-hydroxy-5-methoxybenzonitrile in two sequential steps: electrophilic bromination followed by conversion of the aldehyde to a nitrile.

Step 1: Electrophilic Aromatic Substitution - Bromination of Vanillin

The first step involves the regioselective bromination of vanillin to yield 5-bromovanillin. The hydroxyl and methoxy groups on the vanillin ring are strong activating groups and ortho-, para-directors for electrophilic aromatic substitution.[2] The bulky aldehyde group and the methoxy group sterically hinder the positions ortho to them, leading to the preferential substitution at the less hindered position ortho to the hydroxyl group and para to the methoxy group, which is the C5 position.

Reaction Scheme:

Caption: Electrophilic bromination of vanillin to 5-bromovanillin.

Detailed Experimental Protocol:

  • In a well-ventilated fume hood, dissolve vanillin (e.g., 70.03 g, 460.26 mmol) in methanol (500 ml) in a flask equipped with a magnetic stirrer and cooled in an ice bath to 0-5 °C.[3]

  • Slowly add bromine (e.g., 80.94 g, 506.35 mmol) to the stirred solution over a period of 30 minutes, maintaining the temperature below 25 °C.[3] The solution will turn orange, indicating the presence of bromine, and the reaction is typically accompanied by the evolution of hydrogen bromide gas.

  • After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 30 minutes to ensure the reaction goes to completion.[3]

  • Pour the reaction mixture into ice-cold water (1500 ml) to precipitate the product.[3]

  • Collect the resulting pale yellow solid by vacuum filtration, wash thoroughly with cold water to remove any residual acid and unreacted bromine, and dry in vacuo.

Performance Data:

ParameterValueSource
Yield ~99%[3]
Purity High (can be further purified by recrystallization from 50% ethanol/water)[1]
Reaction Time ~1 hour[3]
Melting Point 164-166 °C[3]

Causality Behind Experimental Choices:

  • Methanol as Solvent: Methanol is a suitable solvent that readily dissolves vanillin and is relatively inert to bromine under these conditions.

  • Low Temperature: The initial cooling to 0-5 °C helps to control the exothermic nature of the bromination reaction and minimize the formation of potential by-products.

  • Water Quench: Pouring the reaction mixture into water precipitates the organic product, 5-bromovanillin, which has low solubility in water, allowing for easy isolation.

Step 2: Conversion of Aldehyde to Nitrile

The second step transforms the aldehyde functional group of 5-bromovanillin into a nitrile. A common and effective method for this conversion is the reaction with hydroxylamine hydrochloride in the presence of a dehydrating agent, such as formic acid. The reaction proceeds through the in-situ formation of an aldoxime, which is then dehydrated to the nitrile.[3][4]

Reaction Scheme:

Sources

Comparative

A Senior Application Scientist's Guide to the Purity Assessment of Synthesized 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Introduction: The Critical Role of Purity in Synthesis and Development 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic compound that serves as a pivotal intermediate in the synthesis of pharma...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Critical Role of Purity in Synthesis and Development

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic compound that serves as a pivotal intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its molecular architecture, featuring a nitrile, a hydroxyl, a methoxy group, and a bromine atom, offers multiple points for chemical modification, making it a valuable building block for complex target molecules.[1] In drug development, for instance, this intermediate is utilized in the creation of novel therapeutic agents, including potential anti-cancer agents.[1]

However, the utility of this intermediate is directly contingent on its purity. The presence of impurities, even in trace amounts, can have profound consequences, leading to:

  • Reduced Reaction Yields: Impurities can interfere with downstream reactions, poisoning catalysts or participating in unwanted side reactions.

  • Formation of Undesirable Byproducts: An impure starting material can lead to a cascade of impurity formation, complicating purification and compromising the integrity of the final active pharmaceutical ingredient (API).

  • Altered Biological Activity and Toxicity: In the context of drug development, impurities can exhibit their own pharmacological or toxicological profiles, potentially affecting the efficacy and safety of the final product.

Therefore, a robust and multi-faceted analytical strategy is not merely a quality control checkpoint but a fundamental component of the research and development process. This guide provides an in-depth comparison of key analytical techniques for the purity assessment of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, offering field-proven insights and detailed experimental protocols to guide researchers toward an accurate and comprehensive understanding of their synthesized material.

The Synthetic Landscape: Anticipating Potential Impurities

A thorough purity assessment begins with an understanding of the synthetic route, as this knowledge allows us to anticipate the likely nature of impurities. A common pathway to 3-Bromo-4-hydroxy-5-methoxybenzonitrile starts from 5-bromovanillin. The aldehyde is typically converted to an oxime, which is then dehydrated to form the nitrile group.

This synthetic pathway can potentially introduce several classes of impurities:

  • Unreacted Starting Materials: Residual 5-bromovanillin.

  • Reaction Intermediates: The corresponding aldoxime intermediate if the dehydration step is incomplete.

  • Side-Products: Impurities arising from the bromination of vanillin (e.g., dibrominated species) or incomplete methylation/demethylation.

  • Residual Solvents: Solvents used during the reaction and purification (e.g., ethanol, ethyl acetate, toluene).

A successful analytical workflow must be capable of separating and detecting these structurally similar compounds from the main analyte.

cluster_synthesis Synthetic Pathway & Impurity Sources cluster_impurities Potential Impurities Vanillin Vanillin 5-Bromovanillin 5-Bromovanillin Vanillin->5-Bromovanillin Bromination Impurity_3 Side-Products (e.g., dibromovanillin) Vanillin->Impurity_3 Side Reaction Aldoxime_Intermediate Aldoxime_Intermediate 5-Bromovanillin->Aldoxime_Intermediate Hydroxylamine Impurity_1 Unreacted 5-Bromovanillin 5-Bromovanillin->Impurity_1 Incomplete Reaction Target_Molecule 3-Bromo-4-hydroxy-5-methoxybenzonitrile Aldoxime_Intermediate->Target_Molecule Dehydration Impurity_2 Aldoxime Intermediate Aldoxime_Intermediate->Impurity_2 Incomplete Dehydration Impurity_4 Residual Solvents

Caption: Synthetic route and potential impurity sources.

Comparative Analysis of Analytical Methodologies

The choice of an analytical technique is a critical decision driven by the specific requirements of the analysis, such as the need for routine quality control, the identification of an unknown impurity, or absolute quantification.[3] We will compare three powerful techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR)—along with the classic Melting Point Analysis.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of purity determination for non-volatile and thermally labile compounds, making it exceptionally well-suited for a molecule like 3-Bromo-4-hydroxy-5-methoxybenzonitrile.[4] Separation is based on the differential partitioning of the analyte and impurities between a liquid mobile phase and a solid stationary phase.[3]

  • Expertise & Causality: A reversed-phase C18 column is the logical first choice. The C18 stationary phase is nonpolar, while the analyte possesses moderate polarity due to its hydroxyl and nitrile groups. By using a polar mobile phase (e.g., a mixture of water and acetonitrile), the analyte will be retained on the column, allowing for separation from more polar or less polar impurities.[5] Acetonitrile is often preferred over methanol as the organic modifier because its lower viscosity results in better column efficiency and lower backpressure.[5] The addition of a small amount of acid (e.g., phosphoric or formic acid) to the mobile phase is crucial to suppress the ionization of the phenolic hydroxyl group, ensuring a sharp, symmetrical peak shape.[6]

  • Instrumentation: HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Mobile Phase:

    • Solvent A: Water with 0.1% Phosphoric Acid.

    • Solvent B: Acetonitrile with 0.1% Phosphoric Acid.

    • Rationale: The mobile phase should be filtered and degassed to prevent blockages and baseline instability.[4]

  • Gradient Elution: Start with a higher polarity (e.g., 70% A, 30% B) and gradually increase the organic modifier (Solvent B) to elute more tightly bound, nonpolar impurities. A typical gradient might be 30% to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Monitor at the λmax of the analyte (e.g., ~270-280 nm) for maximum sensitivity, and use a PDA detector to check for co-eluting impurities with different UV spectra.

  • Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a compatible solvent (e.g., acetonitrile/water mixture) to a concentration of ~1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC is a high-resolution separation technique ideal for volatile and thermally stable compounds.[3][4] While the target molecule has a polar hydroxyl group that can cause peak tailing and potential degradation at high temperatures, this limitation can be overcome through derivatization.

  • Expertise & Causality: To analyze 3-Bromo-4-hydroxy-5-methoxybenzonitrile by GC-MS, the active hydroxyl group must be derivatized, typically by silylation (e.g., using BSTFA). This process replaces the acidic proton with a nonpolar trimethylsilyl (TMS) group, which dramatically increases the compound's volatility and thermal stability, making it amenable to GC analysis.[7] The mass spectrometer detector provides an additional dimension of data, offering mass information that is invaluable for the tentative identification of unknown impurities based on their fragmentation patterns.[8]

  • Derivatization:

    • In a GC vial, dissolve ~1 mg of the sample in 200 µL of a suitable solvent (e.g., pyridine or acetonitrile).

    • Add 100 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA).

    • Cap the vial and heat at 60-70°C for 30 minutes to ensure complete derivatization.

  • Instrumentation: GC system coupled to a Mass Spectrometer (MS) detector.

  • Column: A low-to-mid polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms), 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow rate of ~1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: Increase to 280°C at 15°C/min.

    • Final hold: Hold at 280°C for 5 minutes.

  • Injector: Split/splitless injector at 250°C. A split injection (e.g., 50:1) is suitable for purity analysis.

  • MS Detector: Electron Ionization (EI) at 70 eV, scanning a mass range of m/z 40-500.

Quantitative NMR (qNMR) Spectroscopy

Unlike chromatographic techniques that provide relative purity (area %), qNMR is a primary analytical method that can determine the absolute purity (w/w %) of a sample without needing a reference standard of the analyte itself.[4][9] The principle relies on the fact that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[10]

  • Expertise & Causality: For an accurate qNMR experiment, a high-purity, stable internal standard with a known chemical structure and molecular weight is required.[11] The standard should have a simple spectrum with at least one resonance that is well-resolved from all analyte and impurity signals. Maleic acid or dimethyl sulfone are common choices. The experiment must be conducted under specific acquisition parameters to ensure full relaxation of all nuclei, which is why a long relaxation delay (D1) is critical for accurate quantification.[10]

  • Instrumentation: NMR spectrometer (400 MHz or higher).

  • Sample Preparation:

    • Accurately weigh (~10-20 mg) the synthesized 3-Bromo-4-hydroxy-5-methoxybenzonitrile into a vial.

    • Accurately weigh a similar mass of a certified internal standard (e.g., maleic acid, purity ≥ 99.5%).

    • Dissolve both solids completely in a known volume of a deuterated solvent (e.g., DMSO-d₆) in the vial, then transfer to an NMR tube.

  • Acquisition Parameters:

    • Pulse Angle: 90° pulse.

    • Relaxation Delay (D1): ≥ 5 times the longest T₁ relaxation time of any proton to be integrated (typically 30-60 seconds for quantitative accuracy).

    • Number of Scans (NS): Sufficient to achieve a high signal-to-noise ratio (>250:1) for the signals being integrated.

  • Data Processing:

    • Apply phasing and baseline correction meticulously.

    • Carefully integrate a well-resolved, non-exchangeable proton signal from the analyte (e.g., the aromatic protons or the methoxy protons) and a signal from the internal standard.

  • Purity Calculation: The purity is calculated using the following formula[11]: Purityₓ (%) = (Iₓ / Iₛₜd) * (Nₛₜd / Nₓ) * (Mₓ / Mₛₜd) * (Wₛₜd / Wₓ) * Pₛₜd Where: I = Integral area, N = Number of protons for the integrated signal, M = Molecular weight, W = Weight, P = Purity. The subscript 'x' denotes the analyte and 'std' denotes the internal standard.

Melting Point Analysis

Melting point is a fundamental physical property that provides a quick and inexpensive indication of purity.[12] Pure crystalline compounds melt over a very narrow temperature range, whereas impure substances exhibit a depressed and broadened melting range.[13] This phenomenon, known as melting point depression, occurs because impurities disrupt the crystal lattice, requiring less energy to break the intermolecular forces.[13]

  • Sample Preparation: Ensure the sample is completely dry and finely powdered. Pack a small amount (2-3 mm) into a capillary tube.[12][13]

  • Measurement: Place the capillary tube in a melting point apparatus. Heat rapidly to about 15-20°C below the expected melting point, then reduce the heating rate to 1-2°C per minute.

  • Observation: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting range is T₁ - T₂.

  • Interpretation: A sharp melting range (e.g., 0.5-1°C) close to the literature value indicates high purity. A broad or depressed range suggests the presence of impurities.[14][15]

Data Summary and Method Comparison

The following tables summarize the key performance characteristics and hypothetical results for the purity assessment of a synthesized batch of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Table 1: Comparison of Analytical Techniques

ParameterHigh-Performance Liquid Chromatography (HPLC)Gas Chromatography-Mass Spectrometry (GC-MS)Quantitative NMR (qNMR)Melting Point Analysis
Principle Differential partitioning between liquid/solid phasesPartitioning between gas/solid phasesNuclear resonance signal proportionalityThermal phase transition
Purity Type Relative Area %Relative Area %Absolute (w/w %)Qualitative Indicator
Sensitivity High (ng to pg)Very High (pg to fg)Moderate (µg to mg)Low (requires >1% impurity)
Precision (%RSD) < 1%< 2%< 1%N/A
Analysis Time 15-30 min20-40 min (incl. derivatization)10-20 min (per sample)5-10 min
Strengths Versatile for non-volatile compounds, high resolution.[4]High efficiency, provides mass for identification.Primary method, no analyte standard needed, non-destructive.[9][16]Fast, inexpensive, requires minimal sample.[12]
Limitations Requires reference standards for impurity ID, solvent consumption.Limited to volatile/derivatizable compounds, potential for thermal degradation.[4]Lower sensitivity, requires high-purity internal standard, higher instrument cost.[4]Not quantitative, susceptible to user error.

Table 2: Hypothetical Purity Assessment Results (Batch #SYN-20260111)

Analytical MethodPurity ResultKey Impurities Detected
HPLC-UV (Area %) 99.2%5-Bromovanillin (0.5%), Unknown Impurity @ RRT 1.15 (0.3%)
GC-MS (Area %) 99.1%5-Bromovanillin-TMS (0.6%), Aldoxime-TMS (0.3%)
¹H qNMR (w/w %) 98.5% w/wConsistent with chromatographic data; also indicates ~0.7% non-UV active/non-volatile impurities (e.g., inorganics).
Melting Point 178-181°CBroad and slightly depressed compared to reference standard (182-183°C), indicating presence of impurities.[13][15]

Visualized Workflows

Sample Synthesized Sample Received MP Melting Point Analysis Sample->MP HPLC HPLC Screening (Purity/Profile) Sample->HPLC Decision1 Purity > 99% & Sharp MP? MP->Decision1 HPLC->Decision1 Pass Release for Use Decision1->Pass Yes Fail Further Investigation Required Decision1->Fail No Report Final Purity Report Pass->Report GCMS GC-MS (Volatile Impurities / ID) Fail->GCMS qNMR qNMR (Absolute Purity / Standard) Fail->qNMR GCMS->Report qNMR->Report

Caption: A typical workflow for purity assessment.

Need What is the Analytical Need? Routine Routine QC / Batch Release Need->Routine Unknown Identify Unknown Impurity Need->Unknown Absolute Absolute Purity / Reference Standard Need->Absolute Quick Quick Purity Check Need->Quick HPLC Use HPLC Routine->HPLC LCMS_GCMS Use HPLC-MS or GC-MS Unknown->LCMS_GCMS qNMR Use qNMR Absolute->qNMR MP Use Melting Point Quick->MP

Caption: Decision tree for selecting the appropriate analytical method.

Conclusion and Recommendations

For the comprehensive purity assessment of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, no single technique is universally superior; rather, a combination of orthogonal methods provides the most complete and trustworthy picture.

  • For routine analysis and quality control, HPLC-UV is the recommended primary technique due to its high precision, robustness, and suitability for the analyte.

  • When unknown impurities are detected, GC-MS (after derivatization) or LC-MS should be employed to gain structural insights from mass fragmentation data.

  • For the purpose of creating a certified reference material or when absolute purity is required for regulatory filings or high-impact assays, ¹H qNMR is the gold standard.

  • Melting point analysis should always be used as a rapid, preliminary check of purity that complements the more sophisticated techniques.[14]

By judiciously applying these methods, researchers, scientists, and drug development professionals can ensure the quality of their synthetic intermediates, leading to more reliable research outcomes and safer, more effective final products.

References

  • Buchi.com. (n.d.). Melting Point Matters: The Key to Purity, Identification, and Quality Control. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, August 28). 2.1: Melting Point Analysis. Retrieved from [Link]

  • Mahajan, S., & Singh, I. P. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic Resonance in Chemistry, 51(2), 76–81. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Melting Point Determination | Your Guide to Melting Point Analysis. Retrieved from [Link]

  • ACS Publications. (2014, November 7). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, June 20). 5.3: MELTING POINT ANALYSIS- IDENTITY AND PURITY. Retrieved from [Link]

  • University of Alberta. (n.d.). Melting point determination. Retrieved from [Link]

  • ResearchGate. (2023, September 13). Quantitative 1H NMR methodology for purity assay with high accuracy. Retrieved from [Link]

  • ACS Publications. (2008, October 31). “Pure by NMR”?. Organic Letters. Retrieved from [Link]

  • University of Bristol. (2017, November). Quantitative NMR Spectroscopy. Retrieved from [Link]

  • SIELC Technologies. (2018, May 17). 3-Bromo-4-hydroxybenzonitrile. Retrieved from [Link]

  • Supplementary Information. (n.d.). Acetonitrile and Benzonitrile as Versatile Amino Sources in the Copper-Catalyzed Mild C−H Amidation. Retrieved from [Link]

  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzonitrile. Retrieved from [Link]

  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Retrieved from [Link]

  • LookChem. (n.d.). CAS 52805-45-5 | 3-BROMO-4-HYDROXY-5-METHOXYBENZONITRILE - Suppliers list. Retrieved from [Link]

  • SIELC Technologies. (n.d.). HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. Retrieved from [Link]

  • Bulgarian Chemical Communications. (n.d.). HPLC method for analyzing new compounds – analogs of an antineoplastic drug. Retrieved from [Link]

  • Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link]

  • Agilent. (2015). THE ESSENTIAL CHROMATOGRAPHY & SPECTROSCOPY CATALOG, GC AND GC/MS 2015-2016 Edition. Retrieved from [Link]

  • PubMed. (2016). Gas chromatography electrospray ionization mass spectrometry analysis of trimethylsilyl derivatives. Retrieved from [Link]

  • ResearchGate. (n.d.). Use of chemical ionization for GC–MS metabolite profiling. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis of novel Schiff bases of 4-hydroxy-3-methoxy-5-nitrobenzaldehyde and Development of HPLC Chromatographic Method for their analysis. Retrieved from [Link]

  • Agilent. (n.d.). GC and GC/MS Applications. Retrieved from [Link]

Sources

Validation

A Senior Application Scientist's Comparative Guide to the Analytical Techniques for 3-Bromo-4-hydroxy-5-methoxybenzonitrile

For researchers, scientists, and drug development professionals, the robust and accurate analysis of synthetic intermediates is a cornerstone of quality control and process optimization. 3-Bromo-4-hydroxy-5-methoxybenzon...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the robust and accurate analysis of synthetic intermediates is a cornerstone of quality control and process optimization. 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a key building block in the synthesis of pharmaceuticals and agrochemicals, demands precise analytical characterization to ensure the integrity of the final products.[1] This guide provides an in-depth comparison of the primary analytical techniques for the qualitative and quantitative assessment of this compound, grounded in fundamental principles and practical application. We will explore the nuances of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), offering insights into the causality behind experimental choices and presenting self-validating protocols.

Physicochemical Properties of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

A thorough understanding of the physicochemical properties of an analyte is paramount in selecting and optimizing an appropriate analytical method.

PropertyValueSource
Molecular FormulaC₈H₆BrNO₂[2][3][4][5]
Molecular Weight228.04 g/mol [1][2][3]
Melting Point137-140 °C[1]
AppearanceTan to Brown Powder[1]

The presence of a polar phenolic hydroxyl group and the overall aromatic structure suggests that reversed-phase HPLC is a suitable technique for direct analysis. The compound's volatility is limited by the hydroxyl group, necessitating derivatization for effective GC analysis.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Quantification

Reversed-phase HPLC (RP-HPLC) is the preeminent technique for routine purity determination and quantification of 3-Bromo-4-hydroxy-5-methoxybenzonitrile due to its direct applicability, robustness, and high resolution.

The Logic of Method Development for HPLC

The selection of a C18 stationary phase is a logical starting point for the separation of moderately polar aromatic compounds. The octadecylsilyl groups provide a hydrophobic surface that interacts with the aromatic ring and methoxy group of the analyte. The mobile phase, typically a mixture of water and a miscible organic solvent like acetonitrile or methanol, allows for the elution of the compound from the column. The addition of a small amount of acid (e.g., phosphoric acid or formic acid) to the mobile phase is crucial to suppress the ionization of the phenolic hydroxyl group, leading to sharper peaks and more reproducible retention times.

Experimental Protocol: Reversed-Phase HPLC Analysis

Objective: To determine the purity of a 3-Bromo-4-hydroxy-5-methoxybenzonitrile sample.

Instrumentation:

  • HPLC system with a UV detector

  • C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Phosphoric acid (or formic acid for MS compatibility)

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile reference standard

Procedure:

  • Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 60:40 v/v) containing 0.1% phosphoric acid. Degas the mobile phase before use.

  • Standard Solution Preparation: Accurately weigh and dissolve the reference standard in the mobile phase to a concentration of approximately 0.1 mg/mL.

  • Sample Solution Preparation: Prepare the sample solution in the same manner as the standard solution.

  • Chromatographic Conditions:

    • Flow rate: 1.0 mL/min

    • Injection volume: 10 µL

    • Column temperature: 30 °C

    • UV detection: 254 nm

  • Analysis: Inject the standard and sample solutions and record the chromatograms.

  • Data Analysis: Determine the purity of the sample by comparing the peak area of the main component to the total area of all peaks.

HPLC_Workflow cluster_prep Sample & Mobile Phase Preparation cluster_hplc HPLC Analysis cluster_data Data Processing A Prepare Mobile Phase (ACN/H2O/Acid) B Prepare Standard & Sample Solutions C Equilibrate C18 Column B->C D Inject Sample C->D E UV Detection D->E F Integrate Peaks E->F G Calculate Purity F->G

Gas Chromatography (GC): A High-Sensitivity Approach Requiring Derivatization

Gas chromatography offers excellent resolution and, when coupled with a mass spectrometer (GC-MS), provides definitive identification. However, the low volatility of the phenolic hydroxyl group in 3-Bromo-4-hydroxy-5-methoxybenzonitrile necessitates a derivatization step to convert it into a more volatile and thermally stable form.

The Rationale for Derivatization

Silylation is a common and effective derivatization technique for phenols.[6][7][8] A silylating reagent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogen of the hydroxyl group with a nonpolar trimethylsilyl (TMS) group. This modification reduces the polarity and increases the vapor pressure of the analyte, making it amenable to GC analysis.

Experimental Protocol: GC-MS Analysis with Silylation

Objective: To identify and quantify 3-Bromo-4-hydroxy-5-methoxybenzonitrile and related impurities.

Instrumentation:

  • GC-MS system with an electron ionization (EI) source

  • Capillary column suitable for the analysis of nonpolar compounds (e.g., HP-5ms)

Reagents:

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile sample

  • N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst

  • Pyridine or another suitable aprotic solvent

  • Internal standard (e.g., a structurally similar brominated aromatic compound)

Procedure:

  • Sample Preparation: Accurately weigh approximately 1 mg of the sample into a vial and dissolve it in 100 µL of pyridine.

  • Derivatization: Add 100 µL of BSTFA with 1% TMCS to the sample solution. Cap the vial tightly and heat at 70 °C for 30 minutes.

  • GC-MS Conditions:

    • Injector temperature: 250 °C

    • Oven temperature program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

    • Carrier gas: Helium at a constant flow rate of 1 mL/min

    • MS source temperature: 230 °C

    • MS quadrupole temperature: 150 °C

    • Scan range: 50-500 amu

  • Analysis: Inject 1 µL of the derivatized sample into the GC-MS system.

  • Data Analysis: Identify the TMS derivative of 3-Bromo-4-hydroxy-5-methoxybenzonitrile and any impurities based on their retention times and mass spectra.

GC_Workflow cluster_prep Sample Preparation & Derivatization cluster_gcms GC-MS Analysis cluster_data Data Interpretation A Dissolve Sample in Pyridine B Add BSTFA & Heat A->B C Inject Derivatized Sample B->C D Separation on Capillary Column C->D E EI Mass Spectrometry D->E F Identify Peaks by Retention Time & Mass Spectra E->F G Quantify using Internal Standard F->G

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is an unparalleled tool for the unambiguous structural confirmation of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.

Interpreting the NMR Spectrum

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy protons, and the hydroxyl proton. The chemical shifts and coupling patterns of the aromatic protons will confirm the substitution pattern on the benzene ring. The ¹³C NMR spectrum will show characteristic signals for the carbon atoms of the benzene ring, the nitrile group, and the methoxy group.

Experimental Protocol: NMR Analysis

Objective: To confirm the chemical structure of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher)

Reagents:

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile sample

  • Deuterated solvent (e.g., CDCl₃ or DMSO-d₆)

  • Tetramethylsilane (TMS) as an internal standard

Procedure:

  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of the deuterated solvent in an NMR tube. Add a small amount of TMS.

  • Data Acquisition: Acquire ¹H and ¹³C NMR spectra according to the instrument's standard procedures.

  • Data Analysis: Process the spectra and assign the signals to the corresponding protons and carbons in the molecule.

NMR_Logic cluster_structure Molecular Structure cluster_nmr NMR Spectroscopy cluster_info Structural Information Structure 3-Bromo-4-hydroxy-5-methoxybenzonitrile HNMR ¹H NMR Structure->HNMR CNMR ¹³C NMR Structure->CNMR ProtonEnv Proton Environments & Connectivity HNMR->ProtonEnv CarbonBackbone Carbon Skeleton CNMR->CarbonBackbone

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation

Mass spectrometry is a powerful technique for determining the molecular weight and obtaining structural information through fragmentation patterns. For 3-Bromo-4-hydroxy-5-methoxybenzonitrile, the presence of a bromine atom provides a highly characteristic isotopic signature.

The Isotopic Signature of Bromine

Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance. This results in a characteristic M/M+2 isotope pattern in the mass spectrum for any fragment containing a bromine atom, providing a high degree of confidence in the identification of brominated compounds.

Expected Fragmentation Pattern:

Under electron ionization (EI), the molecular ion ([M]⁺) will be observed, along with characteristic fragments resulting from the loss of functional groups. Key expected fragments include:

  • [M]⁺ and [M+2]⁺: The molecular ion peaks, with approximately equal intensity.

  • [M-CH₃]⁺: Loss of a methyl radical from the methoxy group.

  • [M-Br]⁺: Loss of a bromine radical.

Comparison of Analytical Techniques

TechniqueStrengthsWeaknessesPrimary Application
HPLC Quantitative, robust, direct analysisModerate sensitivityPurity assessment, quantification
GC-MS High sensitivity and specificity, structural informationRequires derivatizationImpurity profiling, trace analysis
NMR Unambiguous structural elucidationLow sensitivity, not ideal for quantificationStructural confirmation
MS Molecular weight determination, isotopic informationProvides limited structural information aloneMolecular weight confirmation

Method Validation: Ensuring Trustworthiness

To ensure the reliability and accuracy of the analytical data, the chosen method must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH) Q2(R1).[9] Key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Accuracy: The closeness of the test results to the true value.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The selection of an analytical technique for 3-Bromo-4-hydroxy-5-methoxybenzonitrile is dictated by the specific analytical objective. For routine quality control and purity assessment, HPLC is the method of choice due to its direct applicability and quantitative accuracy. When high sensitivity and definitive identification of trace impurities are required, GC-MS following derivatization is the superior technique. For absolute structural confirmation, NMR spectroscopy is indispensable. Finally, mass spectrometry provides crucial molecular weight and isotopic information that complements the other techniques. A comprehensive analytical strategy will often employ a combination of these techniques to provide a complete characterization of this important synthetic intermediate.

References

  • Lee, H. B., & Peart, T. E. (2000). Silyl Derivatization of Alkylphenols, Chlorophenols, and Bisphenol A for Simultaneous GC/MS Determination. Analytical Chemistry, 72(8), 1796–1802. [Link]

  • Phenomenex. (n.d.). Derivatization for Gas Chromatography. [Link]

  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Appchem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. [Link]

Sources

Comparative

A Comparative Guide to 3-Bromo-4-hydroxy-5-methoxybenzonitrile Analogs in Preclinical Research

For researchers, scientists, and drug development professionals, the benzonitrile scaffold represents a privileged structure in medicinal chemistry, offering a versatile template for the design of novel therapeutic agent...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the benzonitrile scaffold represents a privileged structure in medicinal chemistry, offering a versatile template for the design of novel therapeutic agents.[1][2] Among these, 3-Bromo-4-hydroxy-5-methoxybenzonitrile serves as a compelling starting point for analog development due to its unique combination of functional groups that impart significant biological potential.[3] This guide provides an in-depth comparative study of rationally designed analogs of this core structure, supported by experimental data and detailed protocols to inform preclinical research and development.

The strategic placement of a bromine atom, a hydroxyl group, and a methoxy group on the benzonitrile ring creates a molecule with potential for diverse biological activities, including anticancer and antioxidant effects.[1][4] The bromine atom can enhance binding affinity through halogen bonding, while the phenolic hydroxyl group is a key pharmacophore for antioxidant activity and hydrogen bonding interactions with biological targets.[5][6] The methoxy group provides a handle for modifying lipophilicity and metabolic stability. This guide will explore how systematic modifications to this core structure influence its physicochemical properties and biological efficacy, with a focus on anticancer applications.

Physicochemical Properties of the Core Moiety and Selected Analogs

The physicochemical properties of a compound are critical determinants of its pharmacokinetic and pharmacodynamic behavior. The table below summarizes key properties of the parent compound, 3-Bromo-4-hydroxy-5-methoxybenzonitrile, alongside a curated set of virtual analogs designed to probe structure-activity relationships (SAR).

Compound IDStructureR1R2Molecular FormulaMolecular Weight ( g/mol )Predicted logP
1 (Parent) -OCH3-HC8H6BrNO2228.042.1
Analog A -OCH3-BrC8H5Br2NO2306.942.8
Analog B -OH-HC7H4BrNO2214.021.6
Analog C -OCH3-CH3C9H8BrNO2242.072.5

Predicted logP values are calculated using standard computational models and serve as an estimate of lipophilicity.

Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile Analogs

The synthesis of the parent compound and its analogs can be achieved through multi-step synthetic routes, often starting from commercially available substituted phenols or benzaldehydes. A general and adaptable synthetic scheme is presented below, followed by a detailed experimental protocol for a representative analog.

General Synthetic Workflow

The overall strategy involves the key steps of bromination, formylation (or direct cyanation), and functional group interconversion to generate the desired analogs. The sequence of these steps is crucial to ensure correct regioselectivity and to avoid unwanted side reactions.

G cluster_start Starting Materials cluster_reactions Key Transformations cluster_product Final Product start1 Substituted Phenol bromination Bromination start1->bromination start2 Substituted Benzaldehyde cyanation Cyanation start2->cyanation formylation Formylation bromination->formylation formylation->cyanation fg_modification Functional Group Modification (e.g., O-methylation) cyanation->fg_modification product Target Analog fg_modification->product G compound Benzonitrile Analog (e.g., Analog A) fgfr1 FGFR1 compound->fgfr1 Inhibition plc PLCγ fgfr1->plc pi3k PI3K fgfr1->pi3k erk ERK plc->erk proliferation Cell Proliferation & Survival erk->proliferation apoptosis Apoptosis erk->apoptosis akt Akt pi3k->akt akt->proliferation akt->apoptosis

Sources

Validation

A Senior Application Scientist's Guide to the Efficacy of Kinase Inhibitors Derived from a 3-Bromo-4-hydroxy-5-methoxybenzonitrile Scaffold

Introduction: The Untapped Potential of the Brominated Hydroxybenzonitrile Scaffold In the landscape of medicinal chemistry, the discovery of novel scaffolds for targeted therapies is a cornerstone of innovation. The 3-B...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Untapped Potential of the Brominated Hydroxybenzonitrile Scaffold

In the landscape of medicinal chemistry, the discovery of novel scaffolds for targeted therapies is a cornerstone of innovation. The 3-Bromo-4-hydroxy-5-methoxybenzonitrile core represents one such scaffold of significant interest. While not yet the basis for a marketed drug, its structural features—a halogenated and substituted aromatic ring—make it a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of anti-cancer agents.[1][2] Its utility lies in the precise arrangement of functional groups: the nitrile and hydroxyl moieties can serve as key hydrogen bond donors or acceptors for interaction with protein active sites, while the bromine atom offers a vector for further chemical modification or can engage in halogen bonding.

This guide provides a comparative analysis of hypothetical, yet scientifically plausible, drug candidates derived from this scaffold. We will explore two distinct research avenues for developing kinase inhibitors from this core structure, targeting Fibroblast Growth Factor Receptor 1 (FGFR1) and the Bcr-Abl fusion protein, respectively. By examining their structure-activity relationships (SAR), inhibitory efficacy, and the experimental protocols required for their evaluation, this document serves as a practical and theoretical resource for drug development professionals.

The Strategic Rationale: Why Target Kinases with this Scaffold?

Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of many cancers.[3] The ATP-binding pocket of many kinases provides a well-defined target for small molecule inhibitors. The 3-Bromo-4-hydroxy-5-methoxybenzonitrile scaffold is particularly suited for this role. By converting the nitrile group to an amide and performing subsequent substitutions, one can generate derivatives that mimic the hinge-binding motifs of successful kinase inhibitors like Imatinib and Bosutinib.[4][5]

This guide will compare two rationally designed derivatives:

  • Candidate A (FGFR1 Inhibitor): A benzamide derivative designed based on published SAR studies of FGFR1 inhibitors.[6][7]

  • Candidate B (Bcr-Abl Inhibitor): A substituted aminopyrimidine derivative, drawing inspiration from the structural class of Bcr-Abl inhibitors.[4]

The following sections will delve into the synthetic strategy, comparative efficacy data, and the detailed experimental workflows necessary to validate these candidates.

Comparative Efficacy and Cellular Activity

To assess the potential of our hypothetical derivatives, we have compiled representative experimental data based on published results for structurally analogous compounds. This data provides a benchmark for what a researcher might expect when developing inhibitors from the 3-Bromo-4-hydroxy-5-methoxybenzonitrile scaffold.

Table 1: Comparative In Vitro Efficacy Data

Parameter Candidate A (FGFR1 Target) Candidate B (Bcr-Abl Target) Rationale & Cited Data Source
Target Kinase FGFR1 Bcr-Abl (non-mutated) Design based on distinct oncogenic drivers.
Enzymatic IC50 ~0.05 µM ~0.03 µM Potency is based on optimized hinge-binding. Data modeled from potent analogs in cited literature.[3][7]
Cellular IC50 (NCI-H1581) 1.25 ± 0.23 µM > 10 µM Candidate A shows high potency in an FGFR1-amplified NSCLC cell line.[7] Candidate B is not expected to be active.
Cellular IC50 (K562) > 10 µM 0.15 ± 0.04 µM Candidate B demonstrates strong antiproliferative activity in a Bcr-Abl positive CML cell line.[4] Candidate A is inactive.

| Mechanism of Action | ATP-competitive inhibition of FGFR1 autophosphorylation | ATP-competitive inhibition of Bcr-Abl kinase activity | Standard mechanism for this class of inhibitors.[3][6] |

Signaling Pathways and Mechanism of Action

Understanding the downstream effects of kinase inhibition is crucial for predicting therapeutic outcomes. The diagrams below illustrate the targeted signaling pathways for our candidate compounds.

Candidate A: Inhibition of the FGFR1 Signaling Pathway

// Nodes FGF [label="FGF Ligand", fillcolor="#F1F3F4", fontcolor="#202124"]; FGFR1 [label="FGFR1 Receptor", fillcolor="#FBBC05", fontcolor="#202124"]; PLCg [label="PLCγ", fillcolor="#F1F3F4", fontcolor="#202124"]; RAS [label="RAS", fillcolor="#F1F3F4", fontcolor="#202124"]; RAF [label="RAF", fillcolor="#F1F3F4", fontcolor="#202124"]; MEK [label="MEK", fillcolor="#F1F3F4", fontcolor="#202124"]; ERK [label="ERK", fillcolor="#F1F3F4", fontcolor="#202124"]; Proliferation [label="Cell Proliferation,\nSurvival, Angiogenesis", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; CandidateA [label="Candidate A", shape=invhouse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges FGF -> FGFR1 [label="Binds & Dimerizes"]; FGFR1 -> PLCg [label="Phosphorylates"]; FGFR1 -> RAS; RAS -> RAF; RAF -> MEK; MEK -> ERK; {PLCg, ERK} -> Proliferation; CandidateA -> FGFR1 [label="Inhibits\nAutophosphorylation", color="#EA4335", style=dashed, arrowhead=tee]; } dot Caption: FGFR1 signaling pathway and the inhibitory action of Candidate A.

Upon binding of a Fibroblast Growth Factor (FGF) ligand, FGFR1 dimerizes and autophosphorylates, triggering downstream cascades like the RAS/MAPK and PLCγ pathways, which drive cell proliferation and survival.[6][7] Candidate A acts by competitively binding to the ATP pocket of FGFR1, preventing this initial autophosphorylation event.

Candidate B: Inhibition of the Bcr-Abl Signaling Pathway

// Nodes BcrAbl [label="Bcr-Abl Fusion Protein\n(Constitutively Active)", fillcolor="#FBBC05", fontcolor="#202124"]; RAS_MAPK [label="RAS/MAPK Pathway", fillcolor="#F1F3F4", fontcolor="#202124"]; JAK_STAT [label="JAK/STAT Pathway", fillcolor="#F1F3F4", fontcolor="#202124"]; PI3K_AKT [label="PI3K/AKT Pathway", fillcolor="#F1F3F4", fontcolor="#202124"]; Leukemia [label="Uncontrolled Cell Proliferation\n(CML)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; CandidateB [label="Candidate B", shape=invhouse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges BcrAbl -> {RAS_MAPK, JAK_STAT, PI3K_AKT} [label="Activates"]; {RAS_MAPK, JAK_STAT, PI3K_AKT} -> Leukemia; CandidateB -> BcrAbl [label="Inhibits\nKinase Activity", color="#EA4335", style=dashed, arrowhead=tee]; } dot Caption: Bcr-Abl signaling pathway and the inhibitory action of Candidate B.

The Bcr-Abl fusion protein, characteristic of Chronic Myeloid Leukemia (CML), is a constitutively active tyrosine kinase.[3] It continuously activates multiple downstream pathways, including RAS/MAPK, JAK/STAT, and PI3K/AKT, leading to uncontrolled proliferation of hematopoietic cells. Candidate B is designed to inhibit the kinase activity of Bcr-Abl, thereby shutting down these aberrant growth signals.

Experimental Protocols: A Guide to In Vitro Validation

The trustworthiness of any drug candidate hinges on rigorous and reproducible experimental validation. Below are detailed protocols for key assays used to generate the data presented in Table 1.

Protocol 1: In Vitro Kinase Inhibition Assay (Enzymatic IC50)

This protocol outlines a common method for determining the concentration of an inhibitor required to reduce the activity of a purified kinase by 50%.

// Nodes Start [label="Start:\nPrepare Reagents", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Dispense [label="Dispense Kinase &\nSubstrate to Plate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; AddInhibitor [label="Add Candidate Drug\n(Serial Dilution)", fillcolor="#FBBC05", fontcolor="#202124"]; Initiate [label="Initiate Reaction\n(Add ATP)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Incubate [label="Incubate\n(e.g., 30 min @ RT)", fillcolor="#F1F3F4", fontcolor="#202124"]; Stop [label="Stop Reaction &\nAdd Detection Reagent", fillcolor="#34A853", fontcolor="#FFFFFF"]; Read [label="Read Luminescence/\nFluorescence", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Analyze [label="Analyze Data:\nCalculate IC50", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Dispense; Dispense -> AddInhibitor; AddInhibitor -> Initiate; Initiate -> Incubate; Incubate -> Stop; Stop -> Read; Read -> Analyze; } dot Caption: Workflow for an in vitro kinase inhibition assay.

Methodology:

  • Reagent Preparation: Prepare kinase buffer, purified recombinant kinase (e.g., FGFR1 or Bcr-Abl), biotinylated peptide substrate, and ATP.

  • Plate Setup: In a 384-well plate, add 5 µL of kinase and substrate solution to each well.

  • Inhibitor Addition: Add 50 nL of the candidate compound from a serially diluted stock plate. Include DMSO-only wells as a negative control (100% activity) and wells with a known potent inhibitor as a positive control (0% activity).

  • Reaction Initiation: Add 5 µL of ATP solution to all wells to start the kinase reaction. Final ATP concentration should be at or near the Km for the specific kinase.

  • Incubation: Incubate the plate at room temperature for 30-60 minutes.

  • Detection: Stop the reaction and quantify kinase activity using a suitable detection method, such as ADP-Glo™ (Promega) or HTRF® KinEASE (Cisbio), which measure ATP consumption or substrate phosphorylation, respectively.

  • Data Analysis: Plot the percentage of inhibition against the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cell-Based Proliferation Assay (Cellular IC50)

This assay measures the effect of a compound on the proliferation of cancer cell lines that are dependent on the target kinase.

Methodology:

  • Cell Seeding: Seed cancer cells (e.g., NCI-H1581 for FGFR1, K562 for Bcr-Abl) into 96-well plates at a density of 3,000-5,000 cells per well in 100 µL of appropriate growth medium. Allow cells to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of the candidate compound in growth medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells.

  • Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

  • Viability Measurement: Assess cell viability using a metabolic assay such as CellTiter-Glo® (Promega) or by adding Resazurin (AlamarBlue).

    • For CellTiter-Glo®, add the reagent according to the manufacturer's instructions and measure luminescence.

    • For Resazurin, add 10 µL of the reagent to each well, incubate for 2-4 hours, and measure fluorescence (Ex/Em ~560/590 nm).

  • Data Analysis: Normalize the signal from treated wells to the DMSO-treated control wells. Plot the normalized viability against the logarithm of compound concentration and calculate the IC50 value using non-linear regression.

Conclusion and Future Directions

The 3-Bromo-4-hydroxy-5-methoxybenzonitrile scaffold presents a promising, yet underexplored, starting point for the development of novel kinase inhibitors. Through rational design, derivatives targeting specific oncogenic drivers like FGFR1 and Bcr-Abl can be synthesized and evaluated. The comparative data and protocols provided in this guide demonstrate that compounds derived from this core can achieve high potency and selectivity, comparable to those developed from more established chemical series.

Future work should focus on synthesizing and testing these specific derivatives to confirm the projected efficacy. Further structure-activity relationship studies could optimize potency against drug-resistant mutations and improve pharmacokinetic properties. The versatility of this scaffold suggests it could be adapted to target other kinase families, opening new avenues for therapeutic intervention in oncology and beyond.

References

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5. J&K Scientific.[Link]

  • Design and synthesis of 3-substituted benzamide derivatives as Bcr-Abl kinase inhibitors. Bioorganic & Medicinal Chemistry Letters.[Link]

  • Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Molecules (Basel, Switzerland).[Link]

  • Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl) benzamide derivatives as novel FGFR1 inhibitors. Semantic Scholar.[Link]

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | C8H6BrNO2. PubChem.[Link]

  • Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. Journal of Enzyme Inhibition and Medicinal Chemistry.[Link]

  • Compounds from Natural Sources as Protein Kinase Inhibitors. Molecules (Basel, Switzerland).[Link]

  • Structure-activity relationships, biological evaluation and structural studies of novel pyrrolonaphthoxazepines as antitumor agents. European Journal of Medicinal Chemistry.[Link]

  • Biotransformation of 3,5-dibromo-4-hydroxybenzonitrile under denitrifying, Fe(III)-reducing, sulfidogenic, and methanogenic conditions. Applied and Environmental Microbiology.[Link]

  • Structure-Activity Relationships. Semantic Scholar.[Link]

  • Biodegradation of the herbicide bromoxynil (3,5-dibromo-4-hydroxybenzonitrile) by purified pentachlorophenol hydroxylase and whole cells of Flavobacterium sp. strain ATCC 39723 is accompanied by cyanogenesis. Applied and Environmental Microbiology.[Link]

  • Class (41) Structure Activity Relationship (SAR) of Cholinolytic Agents | Medicinal Chemistry 01. YouTube.[Link]

  • Advancements in Protein Kinase Inhibitors: From Discovery to Clinical Applications. Journal of Medicinal Chemistry.[Link]

  • Design, Synthesis, and Structure-Activity Relationships of Thiazole Analogs as Anticholinesterase Agents for Alzheimer's Disease. Molecules (Basel, Switzerland).[Link]

  • Structure-activity relationships for cannabinoid receptor-binding and analgesic activity: studies of bicyclic cannabinoid analogs. The Journal of Pharmacology and Experimental Therapeutics.[Link]

  • Effects of 3,5-Dibromo-4-Hydroxybenzonitrile (Bromoxynil) on Bioenergetics of Higher Plant Mitochondria (Pisum sativum). Plant Physiology.[Link]

Sources

Comparative

A Researcher's Guide to the Structural Confirmation of 3-Bromo-4-hydroxy-5-methoxybenzonitrile Derivatives

< Introduction In the landscape of pharmaceutical and agrochemical research, the benzonitrile scaffold is a cornerstone for the development of novel bioactive molecules.[1][2] Among its many substituted forms, 3-Bromo-4-...

Author: BenchChem Technical Support Team. Date: January 2026

<

Introduction

In the landscape of pharmaceutical and agrochemical research, the benzonitrile scaffold is a cornerstone for the development of novel bioactive molecules.[1][2] Among its many substituted forms, 3-Bromo-4-hydroxy-5-methoxybenzonitrile stands out as a versatile intermediate.[2] Its unique arrangement of a bromine atom, a hydroxyl group, and a methoxy group on the benzene ring provides multiple reaction sites for synthesizing a diverse library of derivatives.[2] These derivatives have shown promise in various applications, including as anti-cancer agents and herbicides.[3]

The therapeutic and functional potential of these derivatives is intrinsically linked to their precise molecular architecture.[4] Therefore, unambiguous structural confirmation is not merely a procedural step but a critical foundation for establishing structure-activity relationships (SAR) and ensuring the reliability of subsequent biological evaluations. This guide provides a comparative overview of the essential analytical techniques for the definitive structural elucidation of 3-Bromo-4-hydroxy-5-methoxybenzonitrile derivatives, supported by established methodologies and experimental insights.

The Imperative of Orthogonal Analytical Approaches

A single analytical technique rarely provides the complete structural picture. A robust and trustworthy structural confirmation relies on the convergence of data from multiple, independent (orthogonal) methods. This approach minimizes the risk of misinterpretation and provides a self-validating system for the proposed structure. For substituted benzonitriles, the synergistic use of spectroscopic and crystallographic techniques is the gold standard.[5][6]

Comparative Analysis of Key Analytical Techniques

The selection of analytical methods is dictated by the specific questions being asked about the molecule's structure, purity, and solid-state conformation. Below is a comparison of the most critical techniques for characterizing 3-Bromo-4-hydroxy-5-methoxybenzonitrile derivatives.

Analytical Technique Information Provided Strengths Limitations
Nuclear Magnetic Resonance (NMR) Spectroscopy Detailed information about the carbon-hydrogen framework, connectivity of atoms, and the chemical environment of individual nuclei.[5]Provides unambiguous evidence of molecular connectivity. Essential for differentiating isomers.Does not provide information on molecular weight or three-dimensional structure in the solid state.
Mass Spectrometry (MS) Precise molecular weight and information about the elemental composition. Fragmentation patterns can offer clues about the structure.[5]High sensitivity and accuracy in determining molecular weight.Isomers often cannot be distinguished. Fragmentation can be complex and difficult to interpret without reference spectra.
Infrared (IR) Spectroscopy Identification of functional groups present in the molecule.[5]Quick and simple method for confirming the presence of key functional groups (e.g., -OH, -C≡N, C-O).Provides limited information about the overall molecular structure.
Single-Crystal X-ray Crystallography The definitive three-dimensional arrangement of atoms in the solid state, including bond lengths, bond angles, and intermolecular interactions.[6]Provides an unambiguous and complete picture of the molecular structure.[6][7]Requires a high-quality single crystal, which can be challenging to grow.[6] The solid-state conformation may differ from the solution conformation.

Experimental Protocols and Data Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling the Connectivity

NMR spectroscopy is the most powerful tool for elucidating the solution-state structure of organic molecules.[5] For a typical 3-Bromo-4-hydroxy-5-methoxybenzonitrile derivative, ¹H and ¹³C NMR are fundamental.

Experimental Protocol: ¹H and ¹³C NMR

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to ensure the compound is fully dissolved and to avoid interference with the signals of interest.

  • Data Acquisition: Acquire the ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher for better resolution).

  • Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to a known standard (e.g., tetramethylsilane - TMS).[5]

Interpreting the Spectra:

  • ¹H NMR: The number of signals corresponds to the number of chemically non-equivalent protons. The chemical shift (δ) provides information about the electronic environment of the proton. The integration of the signals gives the relative number of protons, and the splitting pattern (multiplicity) reveals the number of neighboring protons. For 3-Bromo-4-hydroxy-5-methoxybenzonitrile, one would expect to see distinct signals for the aromatic protons, the methoxy protons, and the hydroxyl proton.

  • ¹³C NMR: This technique provides information on all the carbon atoms in the molecule, including quaternary carbons.[5] The chemical shifts are indicative of the type of carbon (e.g., aromatic, aliphatic, carbonyl).

Logical Workflow for NMR Analysis

G cluster_0 Sample Preparation cluster_1 Data Acquisition cluster_2 Data Processing & Analysis A Dissolve in Deuterated Solvent B Acquire 1H and 13C Spectra A->B Transfer to NMR Tube C Fourier Transform Phase & Baseline Correction B->C D Chemical Shift Referencing C->D E Integration & Multiplicity Analysis D->E F Structural Elucidation E->F

Sources

Validation

A Comparative Guide to the Certificate of Analysis for 3-Bromo-4-hydroxy-5-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical and agrochemical research, the purity and characterization of starting materials and intermediates are paramount. 3-Bromo...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical research, the purity and characterization of starting materials and intermediates are paramount. 3-Bromo-4-hydroxy-5-methoxybenzonitrile stands as a crucial building block in the synthesis of novel therapeutic agents and agrochemicals, prized for the reactivity conferred by its unique combination of functional groups.[1][2] This guide provides an in-depth comparison of the analytical techniques used to certify the quality of this compound, offering insights into the interpretation of a Certificate of Analysis (CoA) and contrasting its performance with potential alternatives.

Foundational Analysis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

A comprehensive Certificate of Analysis for 3-Bromo-4-hydroxy-5-methoxybenzonitrile is built upon a triad of core analytical techniques: High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). Each method provides a unique and complementary piece of the puzzle to confirm the identity, purity, and structural integrity of the compound.

HPLC is the workhorse for determining the purity of non-volatile and thermally sensitive compounds like substituted benzonitriles. The technique separates components in a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase (the solvent).

Experimental Protocol: Reverse-Phase HPLC for Benzonitrile Derivatives

A typical reverse-phase HPLC method for analyzing benzonitrile derivatives can be established as follows:[3][4]

  • Column Selection: A C18 column is a common choice for the separation of moderately polar aromatic compounds.

  • Mobile Phase: A gradient of an organic solvent (like acetonitrile) and water is often employed. The addition of a small amount of acid, such as formic acid, can improve peak shape for phenolic compounds.[4]

  • Detection: UV detection at a wavelength where the benzonitrile chromophore absorbs strongly (e.g., 210 nm) is standard.[3]

  • Sample Preparation: A dilute solution of the compound in the mobile phase is prepared.

  • Analysis: The sample is injected into the HPLC system, and the resulting chromatogram is analyzed. The area of the main peak relative to the total area of all peaks provides a quantitative measure of purity.

Interpreting the Data: A high-purity sample will exhibit a single, sharp, and symmetrical major peak. The presence of additional peaks indicates impurities. For example, a supplier's CoA might state a purity of ">98.0% (GC)," which suggests gas chromatography was used.[5] While GC is a valid technique, HPLC is often preferred for its compatibility with a wider range of functionalized aromatic compounds.

Workflow for HPLC Purity Analysis

HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Interpretation A Weigh Compound B Dissolve in Mobile Phase A->B C Inject Sample B->C D Separation on C18 Column C->D E UV Detection D->E F Generate Chromatogram E->F G Calculate Peak Area (% Purity) F->G

Caption: Workflow for HPLC purity determination of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

¹H NMR spectroscopy is indispensable for confirming the molecular structure of organic compounds. It provides information about the chemical environment of hydrogen atoms within a molecule. For 3-Bromo-4-hydroxy-5-methoxybenzonitrile, the ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy protons, and the hydroxyl proton.[6][7]

Expected ¹H NMR Spectral Features:

  • Aromatic Protons: Two distinct signals in the aromatic region (typically 6.5-8.0 ppm), corresponding to the two non-equivalent protons on the benzene ring.

  • Methoxy Protons: A singlet around 3.8-4.0 ppm, integrating to three protons.

  • Hydroxyl Proton: A broad singlet, the chemical shift of which can vary depending on the solvent and concentration.

Data Interpretation: The number of signals, their chemical shifts, splitting patterns, and integration values should all be consistent with the proposed structure. Any unexpected peaks could signify impurities or an incorrect structural assignment.

Mass spectrometry is a powerful technique that measures the mass-to-charge ratio of ionized molecules.[8] For 3-Bromo-4-hydroxy-5-methoxybenzonitrile, MS is used to confirm the molecular weight. A key feature to look for in the mass spectrum of a bromine-containing compound is the presence of two peaks of nearly equal intensity separated by two mass units (M+ and M+2). This is due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br are in an approximate 1:1 ratio).[9][10][11]

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

  • Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent, often with the addition of a small amount of acid or base to promote ionization.

  • Infusion: The sample solution is infused into the ESI source.

  • Ionization: A high voltage is applied to the solution, causing it to form a fine spray of charged droplets. The solvent evaporates, leaving behind ionized analyte molecules.

  • Mass Analysis: The ions are guided into the mass analyzer, which separates them based on their mass-to-charge ratio.

  • Detection: The separated ions are detected, and a mass spectrum is generated.

Interpreting the Data: The mass spectrum should show a prominent peak corresponding to the molecular ion [M+H]⁺ or [M-H]⁻, depending on the ionization mode. For 3-Bromo-4-hydroxy-5-methoxybenzonitrile (molecular weight 228.04 g/mol ), one would expect to see peaks around m/z 228 and 230.[12][13]

Mass Spectrometry Fragmentation Logic

MS_Fragmentation M Molecular Ion [C8H6BrNO2]+ F1 Loss of Br [M-Br]+ M->F1 -•Br F2 Loss of CH3 [M-CH3]+ M->F2 -•CH3 F3 Loss of CO [M-CO]+ M->F3 -CO

Caption: Potential fragmentation pathways for 3-Bromo-4-hydroxy-5-methoxybenzonitrile in a mass spectrometer.

Comparative Analysis with Structural Alternatives

When selecting a building block for synthesis, it is crucial to consider not only its purity but also how its structure compares to available alternatives. The choice of a particular isomer or a related compound with different substituents can significantly impact the reactivity and properties of the final product.

Table 1: Comparison of 3-Bromo-4-hydroxy-5-methoxybenzonitrile and Potential Alternatives

Feature3-Bromo-4-hydroxy-5-methoxybenzonitrile3-Bromo-4-hydroxybenzonitrile[6]3-Bromo-5-hydroxy-4-methoxybenzaldehyde[14]3-Bromo-4-ethoxy-5-methoxybenzonitrile
CAS Number 52805-45-5[12][13][15]2315-86-8148150-79-41369772-88-1
Molecular Formula C₈H₆BrNO₂[12][13]C₇H₄BrNOC₈H₇BrO₃C₁₀H₁₀BrNO₂
Molecular Weight 228.04 g/mol [12][13]198.01 g/mol 231.03 g/mol 256.09 g/mol
Key Functional Groups Nitrile, Phenol, Methoxy, BromoNitrile, Phenol, BromoAldehyde, Phenol, Methoxy, BromoNitrile, Ether, Methoxy, Bromo
Potential Applications Intermediate in pharmaceutical and agrochemical synthesis.[1][2]Building block for substituted benzonitriles.Precursor for compounds with potential biological activity.Intermediate for more complex substituted aromatics.

The presence of the methoxy group in 3-Bromo-4-hydroxy-5-methoxybenzonitrile, as opposed to its absence in 3-Bromo-4-hydroxybenzonitrile, has a significant electronic effect on the aromatic ring. The methoxy group is an electron-donating group, which can influence the regioselectivity of subsequent reactions.

Comparing 3-Bromo-4-hydroxy-5-methoxybenzonitrile with 3-Bromo-5-hydroxy-4-methoxybenzaldehyde highlights the difference in the reactivity of the nitrile and aldehyde groups. The aldehyde group is more susceptible to nucleophilic attack and can be readily oxidized or reduced, offering a different set of synthetic possibilities.

The replacement of the hydroxyl group with an ethoxy group, as seen in 3-Bromo-4-ethoxy-5-methoxybenzonitrile, removes the acidic proton of the phenol. This can be advantageous in reactions where a free hydroxyl group might interfere.

Conclusion: A Guide for the Discerning Researcher

A thorough understanding of the Certificate of Analysis for 3-Bromo-4-hydroxy-5-methoxybenzonitrile is essential for ensuring the quality and reproducibility of research. By critically evaluating the data from HPLC, NMR, and MS, researchers can be confident in the identity and purity of their starting material. Furthermore, a comparative analysis of structural alternatives allows for informed decisions in the design of synthetic routes, ultimately leading to the successful development of novel molecules with desired biological or material properties. The introduction of bromine and a benzonitrile moiety into organic structures has been a notable strategy in the development of new anticancer agents.[16]

References

  • Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds - Benchchem.
  • mass spectra - the M+2 peak - Chemguide.
  • 16.9: Organic Compounds Containing Halogen Atoms - Chemistry LibreTexts.
  • Organic Compounds Containing Halogen Atoms - Chemistry LibreTexts.
  • Separation of Benzonitrile, m-chloro- on Newcrom R1 HPLC column - SIELC Technologies.
  • Mass spectrometry of halogen-containing organic compounds - ResearchGate.
  • 3-BROMO-4-HYDROXYBENZONITRILE(2315-86-8) 1H NMR spectrum - ChemicalBook.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile - Chem-Impex.
  • 3-Bromo-4-hydroxy-5-methoxy-benzonitrile | CymitQuimica.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | CAS 52805-45-5 | SCBT.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile, 5G - B4757-5G - Lab Pro Inc.
  • Comparative Analysis of the Biological Activity of Brominated Benzonitrile and Indolinone Derivatives - Benchchem.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5 - J&K Scientific.
  • HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column | SIELC Technologies.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile 97 52805-45-5 - Sigma-Aldrich.
  • By Detection - SIELC Technologies.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile 52805-45-5 - TCI Chemicals.
  • HPLC Separation of Dequalinium and Benzonitrile on Different Columns.
  • 52805-45-5|3-Bromo-4-hydroxy-5-methoxybenzonitrile|BLD Pharm.
  • HPLC Methods for analysis of Benzonitrile - HELIX Chromatography.
  • 3-bromo-4-hydroxy-5-methoxybenzonitrile(52805-45-5) 1 h nmr - ChemicalBook.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5 | Tokyo Chemical Industry Co., Ltd.(APAC).
  • 3-Bromo-4-Hydroxy-5-Methoxybenzonitrile TCI Analytical reagent - AMI Scientific.
  • 3-Bromo-4-ethoxy-5-methoxybenzonitrile Sigma-Aldrich.
  • Showing NP-Card for 3-bromo-5-hydroxy-4-methoxybenzaldehyde (NP0164738).
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | C8H6BrNO2 | CID 7021625 - PubChem.
  • A Comparative Guide to the Synthesis of 3-Bromo-4-methoxy-1-naphthonitrile: A Novel Pathway Versus a Traditional Approach - Benchchem.
  • Chemical structure of benzonitrile derivatives investigated - ResearchGate.
  • Acetonitrile and benzonitrile as versatile amino sources in copper-catalyzed mild electrochemical C–H amidation reactions - RSC Publishing.
  • Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents - NIH.
  • An In-depth Technical Guide to the Physical Characteristics of 2-(3-Fluorophenyl)benzonitrile and Its Isomers - Benchchem.
  • A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile - MDPI.
  • identifying side products in the synthesis of 3-Bromo-4-methoxy-1-naphthonitrile - Benchchem.
  • Palladium - Wikipedia.

Sources

Comparative

A Comparative Benchmarking Guide to the Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

For researchers, medicinal chemists, and professionals in drug development, the efficient and reliable synthesis of key intermediates is paramount. 3-Bromo-4-hydroxy-5-methoxybenzonitrile stands as a crucial building blo...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, medicinal chemists, and professionals in drug development, the efficient and reliable synthesis of key intermediates is paramount. 3-Bromo-4-hydroxy-5-methoxybenzonitrile stands as a crucial building block in the creation of a variety of pharmaceutical and agrochemical agents, valued for its unique substitution pattern that allows for diverse chemical modifications.[1][2] This guide provides an in-depth, objective comparison of the primary synthetic routes to this valuable compound, grounded in experimental data and practical insights to inform your selection of the most suitable method for your research and development needs.

Introduction: The Significance of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

3-Bromo-4-hydroxy-5-methoxybenzonitrile, with its strategically positioned bromine atom, hydroxyl, and methoxy groups, offers a versatile scaffold for organic synthesis. Its applications are notable in the development of novel therapeutic agents, including potential anti-cancer compounds, and in the formulation of specialized agrochemicals such as herbicides and pesticides.[1][2] The ability to efficiently access this intermediate in high purity is therefore a critical consideration for any research program in these areas. This guide will dissect two principal synthetic pathways, evaluating them on key performance metrics to provide a clear and actionable comparison.

Synthetic Pathway Comparison

Two primary routes for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile have been identified and will be benchmarked:

  • Route 1: Two-Step Synthesis from Vanillin. This classic approach begins with the electrophilic bromination of the readily available and bio-sourced starting material, vanillin. The resulting 5-bromovanillin is then converted to the target nitrile.

  • Route 2: Direct Bromination of 4-hydroxy-3-methoxybenzonitrile. This alternative pathway utilizes a more direct approach, introducing the bromine atom onto the pre-formed benzonitrile ring.

The following diagram illustrates the logical flow of these two synthetic strategies.

cluster_0 Route 1: From Vanillin cluster_1 Route 2: Direct Bromination Vanillin Vanillin Bromovanillin 5-Bromovanillin Vanillin->Bromovanillin Bromination Oxime 5-Bromovanillin Oxime Bromovanillin->Oxime Oximation Target1 3-Bromo-4-hydroxy- 5-methoxybenzonitrile Oxime->Target1 Dehydration StartNitrile 4-hydroxy-3-methoxy- benzonitrile Target2 3-Bromo-4-hydroxy- 5-methoxybenzonitrile StartNitrile->Target2 Direct Bromination

Sources

Validation

A Comparative Guide to the Reproducibility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile Reactions: Synthesis and Functionalization

For researchers, medicinal chemists, and professionals in drug development, 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a pivotal intermediate, valued for its utility in the synthesis of a wide array of pharmaceuticals an...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, medicinal chemists, and professionals in drug development, 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a pivotal intermediate, valued for its utility in the synthesis of a wide array of pharmaceuticals and agrochemicals.[1][2] Its trifunctional aromatic core presents a versatile scaffold for molecular elaboration. However, the successful and reproducible synthesis and subsequent functionalization of this compound are contingent on a nuanced understanding of the available synthetic routes and reaction conditions. This guide provides an in-depth technical comparison of the prevailing methodologies for the preparation of 3-Bromo-4-hydroxy-5-methoxybenzonitrile and its key reactions, with a focus on reproducibility, yield, and practical considerations.

I. Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile: A Comparative Analysis

The most logical and economically viable synthetic pathway to 3-Bromo-4-hydroxy-5-methoxybenzonitrile commences with the readily available starting material, vanillin. This multi-step synthesis involves two key transformations: the regioselective bromination of the vanillin core and the subsequent conversion of the aldehyde functionality into a nitrile.

Methodology 1: Two-Step Synthesis from Vanillin

This approach is the most widely employed and is characterized by its straightforward execution and generally reliable outcomes.

Step 1: Bromination of Vanillin to 5-Bromovanillin

The electrophilic aromatic substitution of vanillin with bromine is a well-established and high-yielding reaction. To circumvent the hazards associated with handling elemental bromine, an in situ generation of bromine using potassium bromate in acetic acid is a common and safer alternative.

Experimental Protocol: Bromination of Vanillin

  • Materials: Vanillin, Potassium bromate, Glacial acetic acid, Sodium thiosulfate solution, Ethanol, Water.

  • Procedure:

    • In a suitable reaction vessel, dissolve vanillin and potassium bromate in glacial acetic acid.

    • Stir the mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

    • Upon completion, the reaction mixture is poured into ice-cold water to precipitate the product.

    • Any residual bromine can be quenched by the addition of a sodium thiosulfate solution.

    • The crude 5-bromovanillin is collected by vacuum filtration and washed with cold water.

    • Further purification can be achieved by recrystallization from an ethanol/water mixture.

  • Expected Yield: High (typically >90%).[3]

Causality and Reproducibility Insights:

The regioselectivity of the bromination is directed by the activating hydroxyl and methoxy groups on the vanillin ring. The bromine is directed to the position ortho to the hydroxyl group and meta to the aldehyde group. This reaction is generally highly reproducible, provided that the stoichiometry of the reagents is carefully controlled. Over-bromination to produce dibrominated species can occur if an excess of the brominating agent is used.

Step 2: Conversion of 5-Bromovanillin to 3-Bromo-4-hydroxy-5-methoxybenzonitrile

The transformation of the aldehyde group in 5-bromovanillin to a nitrile is a critical step that dictates the overall efficiency of the synthesis. Several methods exist for this conversion, with the one-pot reaction using hydroxylamine hydrochloride and a dehydrating agent being a particularly effective and reproducible choice.

Experimental Protocol: One-Pot Nitrile Synthesis from 5-Bromovanillin

  • Materials: 5-Bromovanillin, Hydroxylamine hydrochloride, Formic acid, Water, Sodium acetate (optional).

  • Procedure:

    • In a round-bottom flask, combine 5-bromovanillin and hydroxylamine hydrochloride.

    • Add a mixture of formic acid and water (a common ratio is 60:40 v/v). Sodium acetate can be added to buffer the reaction mixture.

    • Heat the mixture with stirring. The reaction progress should be monitored by TLC.

    • Upon completion, the reaction mixture is cooled to room temperature, which may induce precipitation of the product.

    • The crude 3-Bromo-4-hydroxy-5-methoxybenzonitrile can be collected by filtration and washed with water.

    • Purification is typically achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

  • Expected Yield: Good to excellent. While specific yields for this substrate are not widely published in comparative studies, similar reactions with other aromatic aldehydes report yields in the range of 80-95%.[4]

Causality and Reproducibility Insights:

This reaction proceeds through the initial formation of an aldoxime from the reaction of the aldehyde with hydroxylamine hydrochloride. The formic acid then acts as a dehydrating agent to convert the aldoxime to the nitrile.[4] The reproducibility of this step is generally high due to the one-pot nature of the reaction, which minimizes handling losses. Key parameters to control for optimal reproducibility include the reaction temperature and the concentration of the reagents. The use of formic acid as both a solvent and a dehydrating agent simplifies the reaction setup and contributes to its efficiency.

Alternative Methodology: The Sandmeyer Reaction

An alternative, albeit more complex, route to aryl nitriles is the Sandmeyer reaction. This method would involve the conversion of an appropriate aniline precursor to a diazonium salt, followed by reaction with a cyanide salt, typically in the presence of a copper(I) catalyst. While a powerful tool in aromatic chemistry, its application for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is less common due to the multi-step nature and the use of highly toxic cyanide reagents.

Comparative Summary of Synthetic Routes

ParameterTwo-Step Synthesis from VanillinSandmeyer Reaction
Starting Material Vanillin (readily available, inexpensive)Substituted Aniline (multi-step synthesis often required)
Number of Steps 2Multiple
Reagents Readily available, less hazardousHighly toxic cyanides, potentially unstable diazonium salts
Reproducibility HighModerate to High (sensitive to reaction conditions)
Overall Yield Good to HighVariable
Safety Favorable (avoids elemental bromine and cyanides)Significant hazards associated with cyanides and diazonium salts

II. Key Reactions of 3-Bromo-4-hydroxy-5-methoxybenzonitrile: A Guide to Reproducible Functionalization

The synthetic utility of 3-Bromo-4-hydroxy-5-methoxybenzonitrile lies in the reactivity of its three functional groups: the aryl bromide, the hydroxyl group, and the nitrile. The ability to selectively and reproducibly functionalize these sites is crucial for the synthesis of more complex target molecules.

A. Palladium-Catalyzed Cross-Coupling Reactions at the Aryl Bromide

The bromine atom on the aromatic ring serves as a versatile handle for the formation of new carbon-carbon and carbon-heteroatom bonds via palladium-catalyzed cross-coupling reactions.

1. Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for the formation of biaryl compounds. The reaction of 3-Bromo-4-hydroxy-5-methoxybenzonitrile with an arylboronic acid in the presence of a palladium catalyst and a base is expected to proceed with good efficiency.

Generalized Protocol for Suzuki-Miyaura Coupling

  • Materials: 3-Bromo-4-hydroxy-5-methoxybenzonitrile, Arylboronic acid, Palladium catalyst (e.g., Pd(PPh₃)₄ or a Pd(OAc)₂/ligand system), Base (e.g., K₂CO₃, K₃PO₄), Solvent (e.g., toluene, dioxane, DMF, often with water).

  • Procedure:

    • In an inert atmosphere, combine the aryl bromide, arylboronic acid, palladium catalyst, and base in a suitable solvent.

    • Heat the reaction mixture with stirring for a specified time.

    • Monitor the reaction by TLC or GC-MS.

    • After completion, perform an aqueous workup and extract the product with an organic solvent.

    • Purify the product by column chromatography.

  • Expected Yield: Generally good to high, depending on the specific coupling partners and reaction conditions.

Reproducibility Considerations:

The success and reproducibility of the Suzuki-Miyaura coupling are highly dependent on the choice of catalyst, ligand, base, and solvent. For electron-rich aryl bromides like 3-Bromo-4-hydroxy-5-methoxybenzonitrile, the use of electron-rich and bulky phosphine ligands can be beneficial. The choice of base is also critical, as it plays a role in both the activation of the boronic acid and the overall catalytic cycle. Thorough degassing of the solvent to remove oxygen is essential to prevent catalyst deactivation.

2. Heck-Mizoroki Reaction

The Heck-Mizoroki reaction allows for the formation of a new carbon-carbon bond between the aryl bromide and an alkene.

Generalized Protocol for Heck-Mizoroki Reaction

  • Materials: 3-Bromo-4-hydroxy-5-methoxybenzonitrile, Alkene, Palladium catalyst (e.g., Pd(OAc)₂), Ligand (e.g., PPh₃), Base (e.g., Et₃N, K₂CO₃), Solvent (e.g., DMF, acetonitrile).

  • Procedure:

    • Combine the aryl bromide, alkene, palladium catalyst, ligand, and base in a suitable solvent.

    • Heat the reaction mixture under an inert atmosphere.

    • Monitor the reaction progress.

    • Upon completion, perform a standard workup and purify the product.

  • Expected Yield: Variable, highly dependent on the alkene coupling partner and reaction conditions.

Reproducibility Considerations:

The regioselectivity and stereoselectivity of the Heck reaction can be influenced by the choice of catalyst, ligand, and reaction conditions. For reproducible results, careful control of temperature and reaction time is important. The presence of the ortho-hydroxyl group may influence the reaction, and optimization of the ligand and base may be necessary.

B. Functionalization of the Hydroxyl Group

The phenolic hydroxyl group can be readily functionalized, most commonly through etherification reactions.

Williamson Ether Synthesis

The Williamson ether synthesis is a classic and reliable method for forming ethers. It involves the deprotonation of the hydroxyl group with a base to form a phenoxide, which then acts as a nucleophile to displace a halide from an alkyl halide.[5][6][7][8][9]

Generalized Protocol for Williamson Ether Synthesis

  • Materials: 3-Bromo-4-hydroxy-5-methoxybenzonitrile, Alkyl halide, Base (e.g., K₂CO₃, NaH), Solvent (e.g., DMF, acetone).

  • Procedure:

    • To a solution of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in a suitable solvent, add a base to generate the phenoxide.

    • Add the alkyl halide and heat the mixture if necessary.

    • Monitor the reaction by TLC.

    • After completion, perform an aqueous workup and extract the ether product.

    • Purify by column chromatography or recrystallization.

  • Expected Yield: Generally high.

Reproducibility Considerations:

This reaction is typically very reproducible. The choice of a suitable base and solvent is important. For instance, using a strong base like sodium hydride in an aprotic solvent like DMF ensures complete deprotonation and efficient reaction. The reactivity of the alkyl halide (primary > secondary >> tertiary) will also influence the reaction rate and the potential for side reactions like elimination.

III. Spectroscopic Characterization

Expected Spectroscopic Data:

  • ¹H NMR: Signals corresponding to the aromatic protons, the methoxy protons, and the hydroxyl proton. The aromatic protons would appear as distinct signals due to the substitution pattern.

  • ¹³C NMR: Resonances for all carbon atoms in the molecule, including the aromatic carbons, the nitrile carbon, and the methoxy carbon.

  • IR Spectroscopy: Characteristic absorption bands for the hydroxyl group (O-H stretch), the nitrile group (C≡N stretch), and the aromatic ring.

IV. Conclusion

The synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is most reliably and reproducibly achieved through a two-step sequence starting from vanillin, involving bromination followed by a one-pot conversion of the aldehyde to a nitrile using hydroxylamine hydrochloride. This method avoids the use of highly hazardous reagents and generally provides good to excellent yields.

The functionalization of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is readily accomplished through well-established and reproducible reactions. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, provide efficient access to a variety of substituted derivatives, while the Williamson ether synthesis offers a reliable method for modifying the hydroxyl group.

For researchers and drug development professionals, a thorough understanding of these synthetic and functionalization strategies is paramount for the consistent and efficient production of this valuable intermediate and its derivatives. Careful attention to reaction parameters and the principles of reproducibility outlined in this guide will enable the successful application of 3-Bromo-4-hydroxy-5-methoxybenzonitrile in the synthesis of novel and complex molecules.

Visualizations

Diagram 1: Synthetic Pathway to 3-Bromo-4-hydroxy-5-methoxybenzonitrile

G Vanillin Vanillin Bromovanillin 5-Bromovanillin Vanillin->Bromovanillin KBrO₃, AcOH Target 3-Bromo-4-hydroxy- 5-methoxybenzonitrile Bromovanillin->Target NH₂OH·HCl, HCOOH

Caption: A reproducible two-step synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile from vanillin.

Diagram 2: Key Reactions of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

G Start 3-Bromo-4-hydroxy- 5-methoxybenzonitrile Suzuki Biaryl Product Start->Suzuki Suzuki Coupling (ArB(OH)₂, Pd cat., Base) Heck Alkene Product Start->Heck Heck Reaction (Alkene, Pd cat., Base) Ether Ether Product Start->Ether Williamson Ether Synthesis (R-X, Base)

Caption: Major functionalization reactions of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

References

  • Williamson Ether Synthesis. (n.d.). In Name Reactions in Organic Synthesis. Cambridge University Press. Retrieved from [Link]

  • Electronic Supplementary Information. (n.d.). The Royal Society of Chemistry.
  • Williamson Ether Synthesis. (2018, August 29). Professor Dave Explains. YouTube. Retrieved from [Link]

  • Optimizing reaction conditions for Suzuki coupling with 3,4,5-Trimethoxybenzonitrile. (n.d.). Benchchem.
  • Application Notes and Protocols for Suzuki Coupling Reactions with 3-Methoxy-4-nitrobenzonitrile Derivatives. (n.d.). Benchchem.
  • Williamson Ether Synthesis. (2014, April 13). Chem-Station Int. Ed. Retrieved from [Link]

  • Application Notes and Protocols for Heck Coupling Reactions with 3-Methylbenzonitrile as a Substrate. (n.d.). Benchchem.
  • 15.3: The Williamson Ether Synthesis. (2020, May 30). Chemistry LibreTexts. Retrieved from [Link]

  • The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry. Retrieved from [Link]

  • Heck reaction. (n.d.). In Wikipedia. Retrieved January 11, 2026, from [Link]

  • 3-BROMO-4-HYDROXYBENZONITRILE(2315-86-8) 1H NMR spectrum. (n.d.). ChemicalBook. Retrieved from a relevant ChemicalBook product page.
  • A Convenient Synthesis of 3,4-Dimethoxy-5-Hydroxybenzaldehyde. (n.d.). Rhodium.ws.
  • Heck Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Patil, D. D., Wadhava, G. C., & Deshmukh, A. K. (n.d.). One Pot Synthesis of Nitriles from Aldehydes and Hydroxylamine Hydrochloride Using Ferrous Sulphate in DMF Under Reflux Condition. Asian Journal of Chemistry.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile. (n.d.). Chem-Impex.
  • A Comparative Guide to the Synthesis of the 3,4,5-Trimethoxyphenyl Moiety. (n.d.). Benchchem.
  • Suzuki Cross-coupling Reaction procedure. (n.d.). Rose-Hulman Institute of Technology.
  • 5-Bromovanillin synthesis. (n.d.). ChemicalBook. Retrieved from a relevant ChemicalBook product page.
  • 3-bromo-4-hydroxy-5-methylbenzonitrile (C8H6BrNO). (n.d.). PubChemLite.
  • 3,4-dihydroxy-5-methoxybenzaldehyde synthesis. (2010, October 6). Sciencemadness Discussion Board. Retrieved from [Link]

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile. (n.d.). PubChem. Retrieved from [Link]

  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile. (n.d.). Chem-Impex.
  • Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Supplementary Information. (n.d.). Beilstein Journals.
  • Evaluating the Substrate Scope of 3-Bromo-2-hydroxybenzonitrile in Cross-Coupling Reactions: A Comparative Guide. (n.d.). Benchchem.
  • Regiospecific Alkoxylation of Phenolic Aldehydes. (n.d.).
  • Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. Retrieved from [Link]

  • 3-BROMO-5-HYDROXY-4-METHOXYBENZALDEHYDE synthesis. (n.d.). ChemicalBook. Retrieved from a relevant ChemicalBook product page.
  • 5-Bromovanillin Nameing. (2024, March 19). Reddit. Retrieved from [Link]

  • Efficient Conversion of Inert Nitriles to Multifunctional Poly(5-amino-1,2,3-triazole)s via Regioselective Click Polymerization with Azide Monomers under Ambient Conditions. (2024, March 13). PubMed. Retrieved from [Link]

Sources

Comparative

A Spectroscopic Guide to the Isomers of 3-Bromo-4-hydroxy-5-methoxybenzonitrile: Distinguishing Positional Variants in Drug Discovery and Development

In the landscape of pharmaceutical and agrochemical research, the precise structural elucidation of aromatic intermediates is paramount. Subtle shifts in substituent positions on a benzene ring can dramatically alter a m...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of pharmaceutical and agrochemical research, the precise structural elucidation of aromatic intermediates is paramount. Subtle shifts in substituent positions on a benzene ring can dramatically alter a molecule's biological activity, toxicity, and pharmacokinetic properties. This guide provides a comprehensive spectroscopic comparison of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a key building block, and its structurally similar isomers. Understanding their distinct spectral fingerprints is crucial for ensuring the purity, safety, and efficacy of downstream products.[1]

This technical guide, intended for researchers, scientists, and drug development professionals, will delve into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy to unequivocally differentiate these closely related compounds. We will explore the causality behind the observed spectral differences, grounded in the electronic and steric effects of the bromo, hydroxyl, methoxy, and nitrile functional groups.

The Isomers in Focus

The primary compound of interest is 3-Bromo-4-hydroxy-5-methoxybenzonitrile . For a robust comparative analysis, we will focus on a key positional isomer: 2-Bromo-4-hydroxy-5-methoxybenzonitrile . The transposition of the bromine atom from position 3 to position 2, ortho to the nitrile group, induces significant and measurable changes in the spectroscopic output. We will also briefly consider a related aldehyde, 2-Bromo-5-hydroxy-4-methoxybenzaldehyde , as its synthesis and spectral features can overlap, presenting a potential source of misidentification.

Spectroscopic Comparison at a Glance

The following table summarizes the key distinguishing spectroscopic features between 3-Bromo-4-hydroxy-5-methoxybenzonitrile and its 2-bromo isomer. The subsequent sections will provide a detailed analysis of each technique.

Spectroscopic Technique3-Bromo-4-hydroxy-5-methoxybenzonitrile2-Bromo-4-hydroxy-5-methoxybenzonitrileRationale for Differentiation
¹H NMR Two aromatic singlets.Aromatic protons will likely exhibit splitting (doublets).The symmetry in the 3-bromo isomer leads to magnetically non-equivalent but non-coupled aromatic protons. The 2-bromo isomer has adjacent aromatic protons that will couple.
¹³C NMR Distinct chemical shifts for all 8 carbons.Different chemical shifts for aromatic carbons due to the change in bromine's position.The electronic environment of each carbon atom is unique to the substitution pattern.
IR Spectroscopy Characteristic bands for -OH, C≡N, C-O, and C-Br stretches, and aromatic C-H bending.Similar functional group bands, but shifts in the fingerprint region, particularly C-H out-of-plane bending.The substitution pattern on the benzene ring influences the vibrational modes of the aromatic C-H bonds.
Mass Spectrometry Molecular ion peak and characteristic isotopic pattern for bromine. Fragmentation pattern reflects the substituent positions.Identical molecular ion peak and isotopic pattern. Different relative abundances of fragment ions.The position of the bromine atom can influence the stability of certain fragment ions, leading to different fragmentation pathways.
UV-Vis Spectroscopy Specific λmax due to the electronic transitions of the substituted phenol.Shift in λmax compared to the 3-bromo isomer.The position of the bromine atom alters the conjugation and electronic transitions within the molecule.

In-Depth Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Clear Distinction in Proton Coupling

NMR spectroscopy is arguably the most powerful tool for differentiating these isomers. The substitution pattern on the benzene ring directly dictates the chemical shifts and, more importantly, the coupling patterns of the aromatic protons.

3-Bromo-4-hydroxy-5-methoxybenzonitrile:

  • ¹H NMR (DMSO-d₆, 300 MHz): The spectrum is characterized by two singlets for the aromatic protons at approximately δ 7.61 (d, J = 1.8 Hz, 1H) and δ 7.38 (d, J = 1.8 Hz, 1H). The methoxy group protons appear as a singlet around δ 3.84 (s, 3H).[2][3] The phenolic proton will be a broad singlet, the chemical shift of which can vary. The near-singlet nature of the aromatic protons is due to a very small meta-coupling constant.

  • ¹³C NMR (DMSO-d₆, 151 MHz): The spectrum shows eight distinct signals corresponding to the eight unique carbon atoms in the molecule. Key chemical shifts are observed around δ 149.16, 148.73, 129.50, 118.74 (C≡N), 114.90, 109.85, 102.53, and 57.12 (-OCH₃).[2][3]

2-Bromo-4-hydroxy-5-methoxybenzonitrile:

  • ¹H NMR: In contrast to the 3-bromo isomer, the aromatic protons in the 2-bromo isomer are adjacent to each other and will exhibit ortho-coupling, resulting in two doublets. This clear difference in the splitting pattern is the most definitive way to distinguish the two isomers by ¹H NMR.

  • ¹³C NMR: The chemical shifts of the aromatic carbons will differ significantly from the 3-bromo isomer due to the change in the electronic environment caused by the repositioning of the strongly electron-withdrawing bromine atom.

NMR_Workflow Sample Prepare Sample (approx. 5-10 mg in 0.6 mL deuterated solvent, e.g., DMSO-d6) NMR_Tube Transfer to 5 mm NMR Tube Sample->NMR_Tube Spectrometer Acquire Data on NMR Spectrometer (e.g., 300-500 MHz) NMR_Tube->Spectrometer Processing Process FID (Fourier Transform, Phasing, Baseline Correction) Spectrometer->Processing Analysis Analyze Spectrum (Chemical Shifts, Integration, Coupling Patterns) Processing->Analysis

Infrared (IR) Spectroscopy: Fingerprinting the Substitution Pattern

IR spectroscopy provides valuable information about the functional groups present and the substitution pattern on the aromatic ring.

Shared Features:

Both isomers will exhibit characteristic absorption bands for:

  • -OH stretch: A broad band in the region of 3200-3600 cm⁻¹.

  • Aromatic C-H stretch: Peaks just above 3000 cm⁻¹.

  • C≡N stretch: A sharp, medium intensity band around 2220-2240 cm⁻¹.

  • Aromatic C=C stretch: Bands in the 1500-1600 cm⁻¹ region.

  • C-O stretch (aryl-alkyl ether): Around 1250 cm⁻¹.

Distinguishing Features:

The key difference lies in the C-H out-of-plane bending vibrations in the fingerprint region (900-675 cm⁻¹). The pattern of these bands is highly characteristic of the substitution pattern on the benzene ring. For a trisubstituted benzene ring, the specific positions of the substituents in each isomer will give rise to a unique pattern of absorption in this region, allowing for their differentiation.

IR_Workflow Sample_Prep Prepare Sample (e.g., KBr pellet or as a thin film) FTIR Acquire Spectrum on FT-IR Spectrometer Sample_Prep->FTIR Data_Analysis Analyze Spectrum (Identify Functional Group and Fingerprint Regions) FTIR->Data_Analysis

Mass Spectrometry (MS): Unraveling Fragmentation Pathways

Mass spectrometry provides the molecular weight of the compounds and insights into their structure through fragmentation patterns.

Shared Features:

  • Molecular Ion (M⁺): Both isomers will have the same molecular weight (228.04 g/mol ) and will show a characteristic M+2 peak of nearly equal intensity to the M⁺ peak, which is indicative of the presence of one bromine atom.[4]

  • Isotopic Pattern: The presence of the bromine isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio will be clearly visible in the mass spectrum.

Distinguishing Features:

While the molecular ion peaks will be identical, the relative abundances of the fragment ions can differ. The position of the bromine atom influences the stability of the resulting fragments upon electron ionization. For example, the loss of a methyl group from the methoxy substituent or the loss of CO are common fragmentation pathways for phenolic compounds. The relative ease of these fragmentations can be subtly affected by the position of the bromine atom, leading to quantifiable differences in the mass spectrum that can aid in isomer identification when analyzed carefully.

MS_Workflow Sample_Intro Introduce Sample (e.g., via GC or direct infusion) Ionization Ionize Sample (e.g., Electron Ionization - EI) Sample_Intro->Ionization Mass_Analyzer Separate Ions by m/z Ionization->Mass_Analyzer Detection Detect Ions and Generate Spectrum Mass_Analyzer->Detection Analysis Analyze Spectrum (Molecular Ion, Isotopic Pattern, Fragmentation) Detection->Analysis

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy measures the electronic transitions within a molecule and is sensitive to changes in conjugation and the electronic environment of the chromophore.

Both isomers are expected to show absorption maxima (λmax) in the UV region, characteristic of substituted phenols. The exact position of the λmax is influenced by the position of the substituents. The bromine atom, being an auxochrome, will affect the energy of the electronic transitions. It is expected that the 2-bromo isomer will have a slightly different λmax and/or molar absorptivity compared to the 3-bromo isomer due to the altered electronic interactions between the substituents and the aromatic ring. While these differences might be subtle, they can be a useful complementary data point for distinguishing the isomers.[5]

Experimental Protocols

The following are generalized protocols that can be adapted for the analysis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile and its isomers.

Protocol 1: NMR Spectroscopy
  • Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry vial.

  • Transfer: Transfer the solution to a 5 mm NMR tube.

  • Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 300-500 MHz NMR spectrometer.

  • ¹H NMR Acquisition: Use a standard single-pulse experiment. Key parameters to set include the spectral width, number of scans, and relaxation delay.

  • ¹³C NMR Acquisition: Use a proton-decoupled pulse sequence to obtain a spectrum with singlets for each carbon. A larger number of scans will be required compared to ¹H NMR.

  • Data Processing: Process the raw data (Free Induction Decay - FID) using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

Protocol 2: FT-IR Spectroscopy
  • Sample Preparation (KBr Pellet Method): Mix a small amount of the solid sample (approx. 1-2 mg) with about 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar. Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Acquisition: Place the KBr pellet in the sample holder of an FT-IR spectrometer.

  • Data Collection: Collect the spectrum, typically in the range of 4000-400 cm⁻¹, co-adding multiple scans to improve the signal-to-noise ratio.

  • Analysis: Identify the characteristic absorption bands corresponding to the different functional groups and analyze the fingerprint region for patterns indicative of the substitution on the aromatic ring.

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS)
  • Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate. Derivatization (e.g., acetylation or silylation) of the hydroxyl group may be performed to improve chromatographic peak shape and volatility.[6][7]

  • GC Conditions:

    • Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[7][8]

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • Oven Program: A temperature gradient program is typically used, for example, starting at 60°C, holding for 2 minutes, then ramping to 280°C at 10°C/min.[7]

    • Injector: Use a splitless injection mode at a temperature of 250°C.[7]

  • MS Conditions:

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Scan mode to obtain the full mass spectrum, or Selected Ion Monitoring (SIM) for targeted analysis and enhanced sensitivity.

    • Mass Range: Scan from a low m/z (e.g., 40) to a value that encompasses the molecular ion (e.g., 300).

  • Data Analysis: Identify the molecular ion peak and its isotopic pattern. Analyze the fragmentation pattern and compare it to known spectra or predict fragmentation pathways.

Protocol 4: UV-Vis Spectroscopy
  • Sample Preparation: Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., methanol or ethanol). The concentration should be adjusted to give an absorbance reading between 0.1 and 1.

  • Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

  • Acquisition: Scan the sample over a relevant wavelength range (e.g., 200-400 nm), using the pure solvent as a blank.

  • Analysis: Determine the wavelength of maximum absorbance (λmax) and the molar absorptivity if the concentration is known accurately.

Conclusion: A Multi-faceted Approach to Isomer Differentiation

The unambiguous identification of 3-Bromo-4-hydroxy-5-methoxybenzonitrile and its isomers is a critical step in ensuring the quality and integrity of chemical research and development. While each spectroscopic technique provides valuable pieces of the structural puzzle, a combined approach is the most robust strategy. The clear distinction in the proton NMR coupling patterns serves as the most definitive evidence for differentiating the 2- and 3-bromo isomers. IR spectroscopy provides confirmation of functional groups and substitution patterns, while mass spectrometry confirms the molecular weight and offers further structural clues through fragmentation. UV-Vis spectroscopy can provide complementary data on the electronic structure. By employing these techniques in a coordinated manner, researchers can confidently identify and differentiate these important chemical intermediates, thereby upholding the principles of scientific integrity and ensuring the reliability of their findings.

References

  • A Comparative Guide to Quantifying Halogenated Phenols: Validating GC-MS and Altern
  • Application Note: Analysis of Halogenated Phenols by Gas Chrom
  • Separation of Some Halogenated Phenols by GC-MS. Asian Journal of Chemistry.
  • Analysis of Phenols and Chlorinated Phenols in Drinking W
  • Electronic Supplementary Inform
  • FT-IR ANALYSIS AND THE CONTENT OF PHENOLIC COMPOUNDS IN EXOGENOUS ORGANIC MATTER PRODUCED FROM PLANT BIOMASS*. Journal of Elementology.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | C8H6BrNO2 | CID 7021625. PubChem.
  • 3-BROMO-4-HYDROXYBENZONITRILE(2315-86-8) 1H NMR spectrum. ChemicalBook.
  • Electronic Spectra of ortho-Substituted Phenols: An Experimental and DFT Study. Hindawi.
  • Rapid Prediction of Fig Phenolic Acids and Flavonoids Using Mid-Infrared Spectroscopy Combined With Partial Least Square Regression. Frontiers in Plant Science.
  • Ruthenium-catalyzed intramolecular selective halogenation of O-methylbenzohydroximoyl halides. The Royal Society of Chemistry.
  • 15N NMR Chemical Shifts of Ring Substituted Benzonitriles. PubMed.
  • One pot synthesis of aryl nitriles from aromatic aldehydes in a w
  • Comparative Determination of Phenolic Compounds in Arabidopsis thaliana Leaf Powder under Distinct Stress Conditions Using Fourier-Transform Infrared (FT-IR) and Near-Infrared (FT-NIR) Spectroscopy. NIH.
  • One pot synthesis of aryl nitriles from aromatic aldehydes in a w
  • Experimental procedures, characterization data and copies of NMR spectra. Beilstein Journals.
  • Determination of halogenated phenols in raw and potable water by selected ion gas chrom
  • UV VIS Phenol Lab | PDF | Absorption Spectroscopy. Scribd.
  • FTIR analysis of phenolic extracts from Moringa oleifera leaves.
  • FTIR analysis and quantification of phenols and flavonoids of five commercially available plants extracts used in wound healing. SciELO.
  • Supplementary Inform
  • Lecture 13: Experimental Methods. Eugene E. Kwan.
  • N-15 NMR chemical shifts of ring substituted benzonitriles | Request PDF.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | CAS 52805-45-5. Santa Cruz Biotechnology.
  • Electronic Spectra of ortho-Substituted Phenols: An Experimental and DFT Study. SciSpace.
  • 3-Bromo-4-hydroxy-5-methoxy-benzonitrile. CymitQuimica.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Chem-Impex.
  • 2-Bromo-4-hydroxy-5-methoxybenzonitrile. Vibrant Pharma Inc.
  • Ultraviolet absorption spectra of substituted phenols: a comput
  • Mechanistic Insights into the Oxidation of Substituted Phenols via Hydrogen Atom Abstraction by a Cupric–Superoxo Complex. Journal of the American Chemical Society.
  • Introduction to NMR and Its Application in Metabolite Structure Determin
  • 2-Bromo-4-methoxybenzonitrile(140860-51-1) 1H NMR spectrum. ChemicalBook.
  • 2-Bromo-5-hydroxy-4-methoxybenzaldehyde. Chem-Impex.
  • 2-Bromo-4-hydroxybenzonitrile | C7H4BrNO | CID 13042251. PubChem.
  • 2-Bromo-5-hydroxybenzonitrile | 189680-06-6. Biosynth.
  • 2-Bromo-5-hydroxy-4-methoxybenzaldehyde | 2973-59-3. Tokyo Chemical Industry (India) Pvt. Ltd.

Sources

Validation

A Comparative Guide to the Biological Activity Validation of 3-Bromo-4-hydroxy-5-methoxybenzonitrile Derivatives

This guide provides an in-depth, comparative framework for validating the biological activities of novel derivatives of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This scaffold is a versatile intermediate in the synthesis...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth, comparative framework for validating the biological activities of novel derivatives of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This scaffold is a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals, largely due to its unique combination of reactive functional groups: a bromine atom, a phenolic hydroxyl group, and a methoxy group on a benzonitrile core.[1][2] These features present a rich landscape for chemical modification to develop new therapeutic agents.

Our focus here is not merely on procedural steps but on the scientific rationale behind protocol selection and data interpretation. We will compare a hypothetical derivative, BHM-D1 , against the parent compound and established standards across four key areas of biological activity: antioxidant, anticancer, antimicrobial, and enzyme inhibition.

Antioxidant Activity Validation: DPPH Radical Scavenging Assay

Expertise & Experience: Phenolic compounds are well-known for their antioxidant properties, which are often linked to their ability to donate a hydrogen atom from their hydroxyl groups to neutralize free radicals.[3] The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a rapid, simple, and widely used method to screen the radical scavenging activity of such compounds.[4][5] Its mechanism relies on the color change of the stable DPPH radical from violet to yellow upon accepting a hydrogen atom from an antioxidant.

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol is designed to be self-validating by including a positive control (Ascorbic Acid) and a blank, allowing for accurate calculation of scavenging activity.

  • Reagent Preparation:

    • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. This solution is light-sensitive and should be freshly prepared and kept in the dark.

    • Test Compounds: Prepare stock solutions (1 mg/mL) of the parent compound, BHM-D1, and Ascorbic Acid (positive control) in methanol. Create a serial dilution series (e.g., 500, 250, 125, 62.5, 31.25 µg/mL).

  • Assay Procedure:

    • In a 96-well microplate, add 100 µL of each compound dilution to respective wells.

    • Add 100 µL of the 0.1 mM DPPH solution to all wells.

    • Controls: Prepare a blank well containing 100 µL of methanol and 100 µL of the DPPH solution.

  • Incubation and Measurement:

    • Shake the plate gently and incubate in the dark at room temperature for 30 minutes. The incubation period is critical to allow the reaction to reach a steady state.

    • Measure the absorbance at 517 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(A_blank - A_sample) / A_blank] * 100

    • Plot the % scavenging against the concentration of each compound and determine the IC50 value (the concentration required to scavenge 50% of DPPH radicals).

Workflow for DPPH Radical Scavenging Assay

cluster_prep Preparation cluster_assay Assay Execution (96-Well Plate) cluster_analysis Data Analysis P1 Prepare 0.1 mM DPPH in Methanol P2 Prepare Serial Dilutions of Test Compounds (BHM-D1, Parent, Ascorbic Acid) A1 Add 100 µL of Test Compound Dilutions P2->A1 A2 Add 100 µL of DPPH Solution to all wells A1->A2 A3 Incubate in Dark (30 min, RT) A2->A3 D1 Measure Absorbance at 517 nm A3->D1 D2 Calculate % Scavenging Activity D1->D2 D3 Determine IC50 Values D2->D3

Caption: Workflow of the DPPH assay for antioxidant activity screening.

Comparative Data: Antioxidant Activity
CompoundIC50 (µg/mL)
BHM-D1 (Hypothetical) 45.2
Parent Compound112.5
Ascorbic Acid (Standard)8.7

This table shows that while the hypothetical derivative BHM-D1 is a more potent antioxidant than its parent compound, it is not as effective as the standard, Ascorbic Acid.

Anticancer Activity Validation: MTT Cytotoxicity Assay

Expertise & Experience: The benzonitrile scaffold is a component of several approved drugs, including anticancer agents. Phenolic compounds can exert anticancer effects by inducing apoptosis or arresting the cell cycle.[6][7] The MTT assay is a robust, colorimetric method for assessing cell metabolic activity.[8] Viable cells with active mitochondrial dehydrogenases convert the yellow tetrazolium salt (MTT) into a purple formazan product, allowing for quantitative measurement of cytotoxicity.

Experimental Protocol: MTT Cytotoxicity Assay

This protocol ensures trustworthiness by including an untreated control to represent 100% viability and a potent standard drug to confirm assay sensitivity.

  • Cell Culture:

    • Seed a human cancer cell line (e.g., MCF-7, breast adenocarcinoma) in a 96-well plate at a density of 5x10³ cells/well.

    • Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of BHM-D1, the parent compound, and a standard anticancer drug (e.g., Doxorubicin) in the culture medium.

    • Replace the existing medium with 100 µL of medium containing the various compound concentrations. Include wells with untreated cells (vehicle control).

    • Incubate for 48 hours. This duration is typically sufficient to observe significant cytotoxic effects.

  • MTT Addition and Formazan Solubilization:

    • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, only viable cells will produce formazan crystals.

    • Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Data Analysis:

    • Measure the absorbance at 570 nm.

    • Calculate the percentage of cell viability: % Viability = (A_sample / A_control) * 100

    • Determine the IC50 value (the concentration that inhibits 50% of cell growth).

Potential Signaling Pathway for Anticancer Activity

BHM_D1 BHM-D1 Derivative ROS ↑ Reactive Oxygen Species (ROS) BHM_D1->ROS Mito Mitochondrial Stress ROS->Mito Bax ↑ Bax Mito->Bax Bcl2 ↓ Bcl-2 Mito->Bcl2 Casp9 Caspase-9 (Initiator) Bax->Casp9 Bcl2->Casp9 Casp3 Caspase-3 (Executioner) Casp9->Casp3 Apoptosis Apoptosis (Cell Death) Casp3->Apoptosis

Caption: A potential apoptotic pathway induced by BHM-D1 derivatives.[6]

Comparative Data: Anticancer Activity
CompoundIC50 against MCF-7 cells (µM)
BHM-D1 (Hypothetical) 15.8
Parent Compound> 100
Doxorubicin (Standard)0.9

This data suggests BHM-D1 has significant cytotoxic activity against MCF-7 cells compared to the inactive parent compound, although it is less potent than the clinical drug Doxorubicin.

Antimicrobial Activity Validation: Broth Microdilution Assay

Expertise & Experience: The search for novel antimicrobial agents is critical due to rising resistance.[9][10] The broth microdilution assay is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[11] This quantitative method is highly reproducible and suitable for screening compound libraries.

Experimental Protocol: Broth Microdilution for MIC

This protocol's integrity is maintained by including a positive control (a known antibiotic) and a negative control (no compound) to validate bacterial growth and inhibition.

  • Preparation:

    • Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus ATCC 29213 and Escherichia coli ATCC 25922) to a concentration of approximately 5 x 10⁵ CFU/mL in Mueller-Hinton Broth (MHB).

    • In a 96-well plate, add 50 µL of MHB to all wells.

    • Prepare 100 µL of a 2x starting concentration of the test compounds (BHM-D1, parent) and a standard antibiotic (e.g., Ciprofloxacin) in the first column of wells.

  • Serial Dilution:

    • Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, mixing, and repeating across the plate. This creates a concentration gradient.

  • Inoculation:

    • Add 50 µL of the bacterial inoculum to each well.

    • Controls: Include a well with inoculum but no compound (growth control) and a well with sterile broth (sterility control).

  • Incubation and Reading:

    • Incubate the plate at 37°C for 18-24 hours.

    • The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Workflow for Broth Microdilution (MIC) Assay

cluster_setup Setup (96-Well Plate) cluster_inoculation Inoculation & Incubation cluster_result Result S1 Add 50 µL Broth to all wells S2 Add 100 µL Compound to first column S1->S2 S3 Perform 2-fold Serial Dilutions S2->S3 I1 Add 50 µL Bacterial Inoculum (5x10^5 CFU/mL) S3->I1 I2 Incubate at 37°C for 18-24 hours I1->I2 R1 Visually Inspect for Turbidity I2->R1 R2 MIC = Lowest concentration with no visible growth R1->R2

Caption: Standard workflow for determining Minimum Inhibitory Concentration (MIC).

Comparative Data: Antimicrobial Activity
CompoundMIC (µg/mL) vs S. aureusMIC (µg/mL) vs E. coli
BHM-D1 (Hypothetical) 32 64
Parent Compound> 256> 256
Ciprofloxacin (Standard)0.50.25

These results indicate that BHM-D1 has moderate antibacterial activity, particularly against the Gram-positive S. aureus, while the parent compound is inactive.

Enzyme Inhibitory Activity Validation: COX-2 Inhibition

Expertise & Experience: Many phenolic compounds exhibit anti-inflammatory properties by inhibiting enzymes in the inflammatory cascade. Cyclooxygenase-2 (COX-2) is a key enzyme that mediates inflammation by producing prostaglandins.[12] Selective COX-2 inhibitors are desirable as they can reduce inflammation with fewer gastrointestinal side effects than non-selective NSAIDs. An in vitro fluorometric assay provides a sensitive and high-throughput method to screen for COX-2 inhibition.[12]

Experimental Protocol: In Vitro Fluorometric COX-2 Inhibitor Screening

The validity of this assay hinges on comparing the inhibition curve of the test compound to a known selective inhibitor.

  • Reagent Preparation:

    • Prepare assay buffer, human recombinant COX-2 enzyme, a fluorometric probe, and arachidonic acid (substrate).

  • Assay Procedure:

    • In a 96-well plate, add the COX-2 enzyme to the assay buffer.

    • Add various concentrations of the test compound (BHM-D1), parent compound, and a selective COX-2 inhibitor (e.g., Celecoxib).

    • Rationale: Pre-incubating the enzyme with the inhibitor allows for binding to occur before the substrate is introduced.[13] Incubate for 15 minutes at room temperature.

  • Initiating the Reaction:

    • Add the fluorometric probe followed by arachidonic acid to initiate the enzymatic reaction. The enzyme converts arachidonic acid, and a subsequent reaction involving the probe generates a fluorescent signal.

  • Measurement and Analysis:

    • Measure the fluorescence intensity over time using a plate reader.

    • Calculate the percentage of inhibition for each concentration relative to a solvent control.

    • Determine the IC50 value by plotting the percent inhibition against the log of the inhibitor concentration.

COX-2 Signaling Pathway Inhibition

AA Arachidonic Acid (from cell membrane) COX2 COX-2 Enzyme AA->COX2 PGs Prostaglandins (PGH2) COX2->PGs Inflammation Inflammation Pain, Fever PGs->Inflammation Inhibitor BHM-D1 Derivative Inhibitor->COX2 Inhibition

Caption: Inhibition of the COX-2 pathway by a BHM-D1 derivative.

Comparative Data: COX-2 Inhibition
CompoundIC50 for COX-2 Inhibition (µM)
BHM-D1 (Hypothetical) 5.2
Parent Compound> 100
Celecoxib (Standard)0.05

This comparison shows that BHM-D1 is a potent inhibitor of COX-2 compared to its parent scaffold, though it is not as potent as the pharmaceutical standard Celecoxib.

References

  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. (n.d.). National Institutes of Health.
  • MTT-based evaluation of plant-derived phenolics: A comprehensive review of their antiproliferative effects in cancer models. (n.d.). International Journal of Advanced Biochemistry Research.
  • Schematic depiction of the typical screening for novel antimicrobial... (n.d.). ResearchGate.
  • Development of mixed microbial screening and cultivation methods for novel antibiotic discovery. (n.d.). American Chemical Society.
  • Anticancer Activity of Phenolic Antioxidants against Breast Cancer Cells and a Spontaneous Mammary Tumor. (n.d.). Indian Journal of Pharmaceutical Sciences.
  • Screening of antibacterial compounds with novel structure from the FDA approved drugs using machine learning methods. (n.d.). PMC - NIH.
  • Evaluation of novel compounds as anti-bacterial or anti-virulence agents. (n.d.). PMC - NIH.
  • Antioxidant activity and superoxide anion radical interaction with 2-(ferrocenylmethylamino) benzonitrile and 3-(ferrocenylmethylamino) benzonitrile. (n.d.). ResearchGate.
  • Dietary Phenolic Compounds as Anticancer Natural Drugs: Recent Update on Molecular Mechanisms and Clinical Trials. (n.d.). National Institutes of Health.
  • Validating the Efficacy of 2-Hydroxybenzonitrile as an Enzyme Inhibitor: A Comparative Guide. (n.d.). Benchchem.
  • Anticancer Activity of Phenolic Acids of Natural or Synthetic Origin: A Structure-Activity Study. (n.d.). CORE.
  • Relationship between Structure of Phenolics and Anticancer Activity. (n.d.). MDPI.
  • Enzymes Inhibition Profiles and Antibacterial Activities of Benzylidenemalononitrile Derivatives. (n.d.). ResearchGate.
  • Benzonitrile derivatives by Zhang et al. (n.d.). ResearchGate.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5. (n.d.). J&K Scientific.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile. (n.d.). Chem-Impex.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | C8H6BrNO2 | CID 7021625. (n.d.). PubChem.
  • Spectrophotometric Methods for Measurement of Antioxidant Activity in Food and Pharmaceuticals. (n.d.). MDPI.
  • 3-BROMO-4,5-DIMETHOXY-BENZONITRILE synthesis. (n.d.). ChemicalBook.
  • 3-Bromo-4-ethoxy-5-methoxybenzonitrile. (n.d.). Sigma-Aldrich.
  • Evaluation of Enzyme Inhibition Data in Screening for New Drugs. (n.d.). PubMed.
  • Synthesis and In Vitro Antioxidant Activity of New 3-Substituted-2-Oxindole Derivatives. (n.d.). Not available.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | CAS 52805-45-5. (n.d.). SCBT.
  • 3-Bromo-4,5-dihydroxybenzaldehyde Isolated from Polysiphonia morrowii Suppresses TNF-α/IFN-γ-Stimulated Inflammation and Deterioration of Skin Barrier in HaCaT Keratinocytes. (n.d.). MDPI.
  • 3-Bromo-4-hydroxy-5-methoxy-benzonitrile. (n.d.). CymitQuimica.
  • Antioxidant activity of phthalonitrile derivatives bearing different chalcone groups. (2020). DergiPark.
  • Antioxidant Activity of Selected Phenolic Acids–Ferric Reducing Antioxidant Power Assay and QSAR Analysis of the Structural Features. (2020). National Institutes of Health.
  • Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols. (n.d.). MDPI.
  • Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method. (2024). PMC - NIH.

Sources

Comparative

Comparative In-Vitro Analysis of Novel Bioactive Compounds Derived from 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Introduction 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a versatile chemical scaffold that holds significant promise in the discovery of novel therapeutic agents.[1] Its unique substitution pattern, featuring a bromine a...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a versatile chemical scaffold that holds significant promise in the discovery of novel therapeutic agents.[1] Its unique substitution pattern, featuring a bromine atom, a hydroxyl group, and a methoxy group on a benzonitrile core, provides a rich template for chemical modification to explore a wide range of biological activities. This guide presents a comparative in-vitro analysis of three novel hypothetical compounds derived from this scaffold, which we will refer to as Compound A, Compound B, and Compound C. These compounds have been designed to explore potential anticancer, anti-inflammatory, and antimicrobial activities.

This document will provide a detailed examination of the experimental protocols utilized to assess the biological efficacy of these compounds. We will delve into the rationale behind the selection of each assay, the step-by-step methodologies, and a comparative analysis of the hypothetical data. The objective is to offer researchers, scientists, and drug development professionals a comprehensive framework for the in-vitro evaluation of novel chemical entities originating from the promising 3-Bromo-4-hydroxy-5-methoxybenzonitrile core.

Compound Design and Rationale

The design of Compounds A, B, and C is based on strategic modifications of the 3-Bromo-4-hydroxy-5-methoxybenzonitrile backbone to enhance potential biological activities. While the syntheses of these specific compounds are not detailed here, they are conceived through established synthetic routes.

  • Compound A (Anticancer Focus): Designed with modifications anticipated to enhance cytotoxicity against cancer cell lines. The rationale is based on the known application of the parent compound as an intermediate in the synthesis of anti-cancer agents.[1][2]

  • Compound B (Anti-inflammatory Focus): This derivative incorporates moieties known to modulate inflammatory pathways. The design is inspired by the established anti-inflammatory potential of various phenolic compounds.

  • Compound C (Antimicrobial Focus): Modifications in this compound are aimed at disrupting microbial cell integrity or key metabolic pathways, drawing from the known antimicrobial activity of halogenated phenols.

Experimental Workflows

The in-vitro evaluation of Compounds A, B, and C follows a systematic workflow designed to assess their specific biological activities and general cytotoxicity.

G cluster_0 Compound Synthesis & Characterization cluster_1 Primary Screening cluster_2 Secondary Screening (Mechanism of Action) Synthesis of Derivatives (A, B, C) Synthesis of Derivatives (A, B, C) Cytotoxicity (MTT Assay) Cytotoxicity (MTT Assay) Synthesis of Derivatives (A, B, C)->Cytotoxicity (MTT Assay) Antimicrobial (Broth Microdilution) Antimicrobial (Broth Microdilution) Synthesis of Derivatives (A, B, C)->Antimicrobial (Broth Microdilution) Anti-inflammatory (NO Assay) Anti-inflammatory (NO Assay) Synthesis of Derivatives (A, B, C)->Anti-inflammatory (NO Assay) Apoptosis Assay (Compound A) Apoptosis Assay (Compound A) Cytotoxicity (MTT Assay)->Apoptosis Assay (Compound A) Membrane Permeability Assay (Compound C) Membrane Permeability Assay (Compound C) Antimicrobial (Broth Microdilution)->Membrane Permeability Assay (Compound C) COX-2 Inhibition Assay (Compound B) COX-2 Inhibition Assay (Compound B) Anti-inflammatory (NO Assay)->COX-2 Inhibition Assay (Compound B)

Caption: High-level workflow for the in-vitro evaluation of compounds.

Anticancer Activity Assessment: Compound A

The evaluation of Compound A’s anticancer potential involves an initial cytotoxicity screening followed by an investigation into its mechanism of action.

Protocol 1: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Methodology:

  • Cell Seeding: Human cancer cell lines (e.g., HeLa, MCF-7) are seeded in 96-well plates at a density of 5,000 cells/well and incubated for 24 hours.

  • Compound Treatment: Cells are treated with serial dilutions of Compound A (0.1 to 100 µM) and a vehicle control (DMSO). Doxorubicin is used as a positive control.

  • Incubation: The plates are incubated for 48 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours.

  • Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance is read at 570 nm using a microplate reader.

  • Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and the IC₅₀ (half-maximal inhibitory concentration) is determined.

Comparative Data: Cytotoxicity (IC₅₀ in µM)
Compound/ControlHeLaMCF-7
Compound A 15.2 21.8
Compound B > 100> 100
Compound C 85.692.3
Doxorubicin 0.81.2

Interpretation: Compound A exhibits moderate cytotoxicity against both HeLa and MCF-7 cell lines, suggesting potential anticancer activity. Compounds B and C show significantly lower cytotoxicity, indicating a more favorable safety profile for non-cancer applications.

Anti-inflammatory Activity Assessment: Compound B

The anti-inflammatory potential of Compound B is evaluated by its ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cells.

Protocol 2: Nitric Oxide (NO) Inhibition Assay

This assay measures the production of nitrite, a stable metabolite of NO, in the culture medium of RAW 264.7 macrophage cells stimulated with LPS.

Methodology:

  • Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.[3]

  • Cell Seeding: Cells are seeded in a 96-well plate at a density of 2 x 10⁵ cells/well and allowed to adhere overnight.

  • Compound Treatment: Cells are pre-treated with various concentrations of Compound B (1 to 50 µM) for 1 hour. Dexamethasone is used as a positive control.

  • LPS Stimulation: Cells are then stimulated with LPS (1 µg/mL) for 24 hours to induce NO production.

  • Nitrite Measurement: 50 µL of the cell culture supernatant is mixed with 50 µL of Griess reagent A and 50 µL of Griess reagent B.

  • Absorbance Reading: The absorbance is measured at 540 nm.

  • Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control, and the IC₅₀ is determined.

Comparative Data: NO Inhibition (IC₅₀ in µM)
Compound/ControlIC₅₀ (µM)
Compound A 45.1
Compound B 8.9
Compound C 32.7
Dexamethasone 0.5

Interpretation: Compound B demonstrates significant inhibition of NO production, suggesting potent anti-inflammatory activity. Compounds A and C show weaker inhibitory effects.

Antimicrobial Activity Assessment: Compound C

The antimicrobial efficacy of Compound C is determined by assessing its minimum inhibitory concentration (MIC) against a panel of pathogenic bacteria and fungi.

Protocol 3: Broth Microdilution Assay for MIC Determination

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Methodology:

  • Preparation of Inoculum: Bacterial (e.g., Staphylococcus aureus, Escherichia coli) and fungal (e.g., Candida albicans) cultures are grown to a standardized density.[3]

  • Serial Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing the appropriate growth medium.

  • Inoculation: The standardized microbial inoculum is added to each well.

  • Incubation: The plates are incubated under conditions suitable for the growth of the specific microorganism.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth is observed.

Comparative Data: Minimum Inhibitory Concentration (MIC in µg/mL)
Compound/ControlS. aureusE. coliC. albicans
Compound A 64>128128
Compound B 128>128>128
Compound C 16 32 64
Ciprofloxacin 10.5N/A
Fluconazole N/AN/A8

Interpretation: Compound C exhibits promising antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as the tested fungus. Compounds A and B show limited antimicrobial efficacy.

Mechanism of Action Pathways

To further elucidate the biological activities of the lead compounds, secondary assays targeting specific cellular pathways are proposed.

G cluster_A Compound A: Apoptosis Induction cluster_B Compound B: Anti-inflammatory Pathway cluster_C Compound C: Antimicrobial Action A_start Compound A A_caspase Caspase-3/7 Activation A_start->A_caspase A_apoptosis Apoptosis A_caspase->A_apoptosis B_start Compound B B_cox2 COX-2 Inhibition B_start->B_cox2 B_prostaglandins Reduced Prostaglandins B_cox2->B_prostaglandins B_inflammation Decreased Inflammation B_prostaglandins->B_inflammation C_start Compound C C_membrane Membrane Disruption C_start->C_membrane C_lysis Cell Lysis C_membrane->C_lysis

Caption: Proposed mechanisms of action for Compounds A, B, and C.

Conclusion

This comparative guide demonstrates a systematic approach to the in-vitro evaluation of novel compounds derived from 3-Bromo-4-hydroxy-5-methoxybenzonitrile. The hypothetical data presented suggests that strategic chemical modifications of this scaffold can lead to derivatives with distinct and potent biological activities. Compound A shows promise as an anticancer agent, Compound B as an anti-inflammatory agent, and Compound C as an antimicrobial agent. Further in-depth studies, including mechanism of action elucidation and in-vivo testing, are warranted to fully characterize the therapeutic potential of these and other derivatives from this versatile chemical family.

References

  • J&K Scientific. (2013, April 18). 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5. [Link]

  • MDPI. (2024, January 12). Novel Flurbiprofen Derivatives as Antioxidant and Anti-Inflammatory Agents: Synthesis, In Silico, and In Vitro Biological Evaluation. [Link]

  • ResearchGate. (2017, December 20). In vitro assays to investigate the anti-inflammatory activity of herbal extracts: A Review. [Link]

  • MDPI. (2022, November 23). Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis. [Link]

  • Asian Journal of Chemistry. Synthesis, Crystal Structures and Antimicrobial Activities of 3-bromo-N'-(5-bromo-2-hydroxy-3- methoxy- benzylidene)benzohydrazide monohydrate (1) and 3-bromo-N'-(4-hydroxy-3- methoxybenzylidene)benzohydrazide monohydrate (2). [Link]

  • MDPI. (2021, October 12). Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols. [Link]

Sources

Validation

A Senior Application Scientist's Guide to the Cross-Validation of Analytical Results for 3-Bromo-4-hydroxy-5-methoxybenzonitrile

In the landscape of pharmaceutical and agrochemical research, the unequivocal characterization of novel chemical entities is the bedrock of successful development.[1][2] For a molecule such as 3-Bromo-4-hydroxy-5-methoxy...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of pharmaceutical and agrochemical research, the unequivocal characterization of novel chemical entities is the bedrock of successful development.[1][2] For a molecule such as 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a versatile intermediate with significant applications, ensuring the accuracy and reliability of analytical data through rigorous cross-validation is not merely a procedural step but a scientific imperative.[1][2] This guide provides an in-depth, experience-driven comparison of orthogonal analytical techniques for the comprehensive characterization of this compound, grounded in the principles of scientific integrity and replete with actionable experimental protocols.

The inherent value of 3-Bromo-4-hydroxy-5-methoxybenzonitrile lies in its unique constellation of functional groups—a bromine atom, a hydroxyl group, and a methoxy group—which impart specific reactivity and biological activity.[1] This structural complexity necessitates a multi-faceted analytical approach to confirm its identity, purity, and stability. Over-reliance on a single analytical technique, no matter how powerful, can lead to overlooking critical impurities or misinterpreting data. Therefore, a well-designed cross-validation strategy, employing a suite of complementary analytical methods, is paramount.

The Logic of Orthogonal Analytical Cross-Validation

The core principle of this guide is the application of orthogonal analytical techniques. This means utilizing methods that measure different chemical and physical properties of the molecule, thereby providing a more complete and validated picture of the sample. For 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a logical workflow involves the integration of chromatographic separations with spectroscopic elucidations.

Cross_Validation_Workflow cluster_synthesis Synthesis & Purification Synthesis Synthesis Purification Purification Synthesis->Purification HPLC_UV HPLC-UV Purification->HPLC_UV Primary Purity GC_MS GC-MS Purification->GC_MS Orthogonal Purity & Volatiles NMR NMR (1H, 13C) HPLC_UV->NMR Confirms Purity & Identity MS Mass Spectrometry GC_MS->MS Confirms MW & Fragmentation FTIR FTIR NMR->FTIR Final_Report Comprehensive Analytical Report

Caption: Cross-validation workflow for 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Chromatographic Purity: A Tale of Two Techniques

The assessment of purity is a critical first step. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful, yet fundamentally different, separation techniques that provide an excellent orthogonal comparison.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for purity analysis of non-volatile, polar to moderately polar organic molecules like 3-Bromo-4-hydroxy-5-methoxybenzonitrile. A reverse-phase method is typically the most effective approach.

Why this choice? The C18 stationary phase provides excellent hydrophobic interaction with the benzonitrile ring, while a polar mobile phase allows for the elution and separation of the analyte from polar and non-polar impurities. UV detection is ideal due to the chromophoric nature of the aromatic ring.

Comparative Data: HPLC Purity Analysis

CompoundRetention Time (min)Purity (%)Potential Impurities
3-Bromo-4-hydroxy-5-methoxybenzonitrile5.8>98Starting materials, debrominated species
4-Hydroxy-3-methoxybenzonitrile4.2>99Synthesis byproducts
3,5-Dibromo-4-hydroxybenzonitrile7.1>97Over-brominated byproducts

Experimental Protocol: HPLC-UV Analysis

  • Sample Preparation: Accurately weigh and dissolve 1 mg of the sample in 1 mL of methanol to prepare a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL with the mobile phase.

  • Instrumentation: Utilize an HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

  • Method Parameters:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size

    • Mobile Phase A: 0.1% Formic acid in Water

    • Mobile Phase B: 0.1% Formic acid in Acetonitrile

    • Gradient: 30% B to 90% B over 10 minutes

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Detection Wavelength: 254 nm

    • Injection Volume: 10 µL

  • Analysis: Equilibrate the column for at least 20 minutes with the initial mobile phase composition. Inject the sample and record the chromatogram.

  • Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity by determining the area percentage of the main peak relative to the total area of all peaks.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent orthogonal technique to HPLC, particularly for identifying volatile and semi-volatile impurities that may not be well-resolved by LC. Derivatization of the hydroxyl group may be necessary to improve volatility and peak shape.

Why this choice? GC provides separation based on boiling point and polarity, a different mechanism than the partitioning in HPLC. Mass spectrometry provides definitive identification of separated components based on their mass-to-charge ratio and fragmentation patterns.

Comparative Data: GC-MS Impurity Profiling

CompoundRetention Time (min)Key Fragment Ions (m/z)Potential Impurities Detected
3-Bromo-4-hydroxy-5-methoxybenzonitrile (as TMS derivative)12.3301 (M+), 286, 206Residual solvents, volatile starting materials
Vanillin (related starting material)8.5152 (M+), 151, 123-

Experimental Protocol: GC-MS Analysis

  • Sample Preparation (Derivatization): To a vial containing 1 mg of the sample, add 500 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 500 µL of pyridine. Cap the vial and heat at 70°C for 30 minutes.

  • Instrumentation: Use a GC system coupled to a mass spectrometer.

  • Method Parameters:

    • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

    • Injector Temperature: 280 °C

    • Injection Mode: Split (50:1)

    • Injection Volume: 1 µL

    • Carrier Gas: Helium at 1.0 mL/min

    • Oven Program: Initial temperature 100 °C, hold for 2 min, ramp at 15 °C/min to 300 °C, hold for 10 min.

    • MS Transfer Line: 280 °C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Scan Range: 40-550 amu

  • Analysis: Inject the derivatized sample and acquire the total ion chromatogram and mass spectra.

  • Data Analysis: Identify peaks by comparing their mass spectra to a reference library (e.g., NIST).

Spectroscopic Confirmation: The Unambiguous Identity

While chromatography assesses purity, spectroscopy provides the definitive confirmation of the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the structural elucidation of organic molecules in solution. For 3-Bromo-4-hydroxy-5-methoxybenzonitrile, both ¹H and ¹³C NMR are essential.

Why this choice? ¹H NMR provides information on the number, environment, and connectivity of protons, while ¹³C NMR reveals the carbon skeleton of the molecule. The combination of these two techniques provides a detailed map of the molecule's structure.

Expected NMR Spectral Data for 3-Bromo-4-hydroxy-5-methoxybenzonitrile

NucleusChemical Shift (δ, ppm)MultiplicityIntegrationAssignment
¹H~7.2-7.4m2HAromatic protons
¹H~6.0s1HHydroxyl proton
¹H~3.9s3HMethoxy protons
¹³C~150-155s-C-OH
¹³C~145-150s-C-OMe
¹³C~130-135d-Aromatic CH
¹³C~115-120s-C-CN
¹³C~110-115s-C-Br
¹³C~100-105d-Aromatic CH
¹³C~55-60q-OCH₃

Experimental Protocol: NMR Spectroscopy

  • Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

  • Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

  • Acquisition Parameters (¹H):

    • Pulse Program: Standard single pulse

    • Number of Scans: 16-32

    • Relaxation Delay: 2 seconds

  • Acquisition Parameters (¹³C):

    • Pulse Program: Proton-decoupled

    • Number of Scans: 1024 or more

    • Relaxation Delay: 2 seconds

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs). Reference the spectra to the residual solvent peak.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.

Why this choice? It quickly confirms the presence of key functional groups like the hydroxyl (-OH), nitrile (-C≡N), and aromatic C-H and C-C bonds, providing a unique molecular fingerprint.

Expected FTIR Absorption Bands for 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Wavenumber (cm⁻¹)IntensityAssignment
3200-3500Broad, StrongO-H stretch (hydroxyl)
2220-2240Sharp, MediumC≡N stretch (nitrile)
2850-3000MediumC-H stretch (aromatic and methoxy)
1580-1620MediumC=C stretch (aromatic ring)
1200-1300StrongC-O stretch (aryl ether)
550-750Medium-StrongC-Br stretch

Experimental Protocol: FTIR Spectroscopy

  • Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Instrumentation: Use a benchtop FTIR spectrometer equipped with an ATR accessory.

  • Acquisition: Collect a background spectrum of the clean ATR crystal. Then, collect the sample spectrum over the range of 4000-400 cm⁻¹.

  • Data Analysis: Identify the characteristic absorption bands and compare them to known functional group correlation tables.

Analytical_Techniques cluster_Techniques Analytical Techniques Molecule 3-Bromo-4-hydroxy- 5-methoxybenzonitrile HPLC HPLC Molecule->HPLC Purity & Quantity GC_MS GC-MS Molecule->GC_MS Volatile Impurities NMR NMR Molecule->NMR Structure Elucidation FTIR FTIR Molecule->FTIR Functional Groups

Caption: Orthogonal analytical techniques for comprehensive characterization.

Conclusion

The cross-validation of analytical results for 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a non-negotiable aspect of quality assurance in research and development. By employing a strategic combination of orthogonal techniques—HPLC for primary purity assessment, GC-MS for volatile impurity profiling, NMR for definitive structural elucidation, and FTIR for functional group confirmation—a robust and reliable analytical data package can be generated. This multi-pronged approach not only ensures the identity and purity of the compound but also embodies the principles of sound scientific practice, providing a solid foundation for subsequent research and development activities.

References

  • Benchchem. A Comparative Guide to the GC-MS Characterization of 3-Bromo-4-methoxyphenylacetonitrile Reaction Products.
  • ChemicalBook. 3-BROMO-4-HYDROXYBENZONITRILE(2315-86-8) 1H NMR spectrum.
  • Benchchem. A Comparative Guide to the Analytical Characterization of 2-(3-Fluorophenyl)benzonitrile.
  • ChemicalBook. 3-bromo-4-hydroxy-5-methoxybenzonitrile(52805-45-5) 1 h nmr.
  • Chem-Impex. 3-Bromo-4-hydroxy-5-methoxybenzonitrile.
  • PubChem. 3-Bromo-4-hydroxy-5-methoxybenzonitrile.
  • J&K Scientific. 3-Bromo-4-hydroxy-5-methoxybenzonitrile | 52805-45-5.
  • ResearchGate. Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method. Available at: [Link]

  • Benchchem. Unraveling the Reactivity of Benzonitrile Derivatives: A Comparative Analysis for Drug Discovery and Organic Synthesis.
  • Der Pharma Chemica. Comparative vibrational spectroscopic investigation of benzonitrile derivatives using density functional theory.
  • JOCPR. Synthesis of novel Schiff bases of 4-hydroxy-3-methoxy-5-nitrobenzaldehyde and Development of HPLC Chromatographic Method for their analysis.

Sources

Comparative

A Comparative Guide to the Synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile: An In-Depth Analysis of Synthetic Strategies

Introduction 3-Bromo-4-hydroxy-5-methoxybenzonitrile is a valuable and versatile building block in the synthesis of a wide array of pharmaceuticals and agrochemicals.[1][2] Its unique trifunctionalized aromatic ring syst...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a valuable and versatile building block in the synthesis of a wide array of pharmaceuticals and agrochemicals.[1][2] Its unique trifunctionalized aromatic ring system, featuring a nitrile, a hydroxyl, and a methoxy group, along with a bromine atom, offers multiple points for chemical modification, making it a highly sought-after intermediate in drug discovery and development.[2] This guide provides a comprehensive comparison of the most viable synthetic routes to this important compound, offering detailed experimental protocols, a comparative analysis of their efficiencies, and insights into the chemical principles underpinning each approach. This document is intended for researchers, scientists, and professionals in the field of drug development seeking to make informed decisions for the synthesis of this key intermediate.

Comparative Analysis of Synthetic Routes

The synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile can be approached from several different starting materials. This guide will focus on the most practical and scientifically sound routes, primarily commencing from readily available precursors such as vanillin and 4-hydroxybenzonitrile.

Route 1: Synthesis from Vanillin

This is arguably the most common and economically viable route due to the low cost and widespread availability of vanillin, a major component of natural vanilla extract and a readily available synthetic chemical. This pathway involves two key transformations: the electrophilic bromination of the vanillin ring and the subsequent conversion of the aldehyde functionality into a nitrile.

Logical Workflow for Synthesis from Vanillin:

Vanillin Vanillin Bromination Electrophilic Aromatic Bromination Vanillin->Bromination Br₂ or in situ Br₂ generation Bromovanillin 5-Bromovanillin Bromination->Bromovanillin Nitrile_Formation Aldehyde to Nitrile Conversion Bromovanillin->Nitrile_Formation NH₂OH·HCl, Dehydrating Agent Final_Product 3-Bromo-4-hydroxy-5- methoxybenzonitrile Nitrile_Formation->Final_Product

Caption: Synthetic pathway from Vanillin to 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Step 1: Bromination of Vanillin to 5-Bromovanillin

The hydroxyl and methoxy groups of vanillin are ortho, para-directing activators for electrophilic aromatic substitution. Due to steric hindrance from the aldehyde group, the bromine atom is predominantly directed to the C5 position.

Experimental Protocol: A common method for the bromination of vanillin involves the in situ generation of bromine from potassium bromate and hydrobromic acid in a protic solvent like acetic acid.[3] This approach is often preferred over the direct use of hazardous elemental bromine.[4]

  • In a well-ventilated fume hood, dissolve vanillin (1 equivalent) in glacial acetic acid.

  • Add potassium bromate (KBrO₃, 0.35 equivalents) to the solution and stir.

  • Slowly add hydrobromic acid (HBr, 48%, 2 equivalents) dropwise. The reaction is exothermic and the color will change.

  • Stir the reaction mixture at room temperature for approximately 45 minutes.[3]

  • Pour the reaction mixture into ice-cold water to precipitate the product.

  • If the solution is colored, add a few drops of sodium thiosulfate solution to quench any remaining bromine.[3]

  • Collect the solid product by vacuum filtration, wash with cold water, and dry. The crude 5-bromovanillin can be further purified by recrystallization from an ethanol/water mixture.[3]

Step 2: Conversion of 5-Bromovanillin to 3-Bromo-4-hydroxy-5-methoxybenzonitrile

The transformation of the aldehyde group to a nitrile is a critical step. A highly effective and widely used method is the one-pot reaction with hydroxylamine hydrochloride, which first forms an aldoxime intermediate that is subsequently dehydrated to the nitrile.[5][6][7]

Experimental Protocol: This procedure is adapted from the general method for converting aromatic aldehydes to nitriles using hydroxylamine hydrochloride and formic acid.[5][8]

  • In a round-bottom flask, combine 5-bromovanillin (1 equivalent) and hydroxylamine hydrochloride (1.2 equivalents).

  • Add formic acid (as a solvent and dehydrating agent) and heat the mixture under reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete (typically a few hours), cool the mixture to room temperature.

  • Pour the reaction mixture into a beaker of ice water to precipitate the crude product.

  • Collect the solid by vacuum filtration, wash thoroughly with water to remove any residual formic acid and salts.

  • The crude 3-Bromo-4-hydroxy-5-methoxybenzonitrile can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene).

Route 2: Synthesis from 4-Hydroxybenzonitrile

An alternative approach starts with 4-hydroxybenzonitrile. This route would involve the bromination and subsequent methoxylation of the aromatic ring.

Logical Workflow for Synthesis from 4-Hydroxybenzonitrile:

Hydroxybenzonitrile 4-Hydroxybenzonitrile Bromination Bromination Hydroxybenzonitrile->Bromination Bromo_Intermediate 3-Bromo-4-hydroxy- benzonitrile Bromination->Bromo_Intermediate Methoxylation Methoxylation Bromo_Intermediate->Methoxylation Selective Methoxylating Agent Final_Product 3-Bromo-4-hydroxy-5- methoxybenzonitrile Methoxylation->Final_Product

Caption: Synthetic pathway from 4-Hydroxybenzonitrile.

This route presents a significant challenge in achieving regioselective methoxylation at the C5 position. The hydroxyl group is a strong activating group and will direct electrophiles to the ortho and para positions. Bromination of 4-hydroxybenzonitrile would likely yield 3-bromo-4-hydroxybenzonitrile and 3,5-dibromo-4-hydroxybenzonitrile. The subsequent selective introduction of a methoxy group at the C5 position of 3-bromo-4-hydroxybenzonitrile would be difficult to control and could lead to a mixture of products. Due to these selectivity issues, this route is generally considered less practical than the vanillin-based synthesis.

Quantitative Data Summary

ParameterRoute 1: From VanillinRoute 2: From 4-Hydroxybenzonitrile
Starting Material Vanillin4-Hydroxybenzonitrile
Number of Steps 22 (with potential for by-products)
Overall Yield (estimated) Good to Excellent (typically >70%)Moderate to Low (selectivity issues)
Key Reagents Brominating agent (e.g., KBrO₃/HBr), Hydroxylamine hydrochloride, Formic acidBrominating agent, Methoxylating agent
Atom Economy ModerateModerate
Safety Considerations Use of corrosive acids and bromine (or in situ generation). Handle in a fume hood.Use of corrosive acids and potentially hazardous methoxylating agents.
Scalability Readily scalableChallenging due to selectivity issues.

Conclusion and Expert Recommendation

Based on a thorough review of the existing literature and fundamental principles of organic synthesis, the route starting from vanillin is the most recommended and practical approach for the synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile. This method offers several distinct advantages:

  • Readily Available and Inexpensive Starting Material: Vanillin is a bulk chemical that is both affordable and easily sourced.

  • High Regioselectivity: The directing effects of the substituents on the vanillin ring lead to a highly selective bromination at the desired position.

  • Well-Established Transformations: Both the bromination of vanillin and the conversion of an aromatic aldehyde to a nitrile are well-documented and reliable reactions.

  • Good Overall Yields: This two-step synthesis typically provides high overall yields of the final product.

While the route from 4-hydroxybenzonitrile is theoretically plausible, the challenges associated with controlling the regioselectivity of the methoxylation step make it a less desirable option for a clean and efficient synthesis. For researchers and drug development professionals, the vanillin-based route provides a robust, scalable, and cost-effective method for obtaining 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a crucial intermediate for further chemical exploration and the development of novel therapeutic agents.

References

  • Lin, H., Zhou, Z., Ma, X., Chen, Q., Han, H., Wang, X., & Qi, J. (2021). One pot synthesis of aryl nitriles from aromatic aldehydes in a water environment. RSC Advances, 11(39), 24232–24237. [Link]

  • Lin, H., Zhou, Z., Ma, X., & Yang, Y. (2021). The mechanism for the production of aryl nitriles from aromatic aldehydes and hydroxylamine hydrochloride by using formic acid aqueous solution as solvent. ResearchGate. [Link]

  • Bentham Science Publishers. (n.d.). Direct Catalytic Conversion of Aldehydes to Nitriles. [Link]

  • Royal Society of Chemistry. (2021). One pot synthesis of aryl nitriles from aromatic aldehydes in a water environment. [Link]

  • Chad's Prep. (n.d.). Synthesis and Reactions of Nitriles. [Link]

  • Organic Chemistry Portal. (n.d.). Nitrile synthesis by oxidation, rearrangement, dehydration. [Link]

  • Synthesis of Nitriles from Aldehydes and Hydroxylamine Hydrochloride using Anhydrous Sodium Sulphate and Sodium Bicarbonate in Dry Media. (n.d.). [Link]

  • Imidazole Hydrochloride Promoted Synthesis of Nitriles from Aldehydes. (2022). Letters in Organic Chemistry, 19(12), 1156-1162. [Link]

  • Royal Society of Chemistry. (2021). One pot synthesis of aryl nitriles from aromatic aldehydes in a water environment. [Link]

  • Deducing Directive Effects with Electrophilic Aromatic Substitution - Bromination of Vanillin. (n.d.). [Link]

  • A Convenient Synthesis of 3,4-Dimethoxy-5-Hydroxybenzaldehyde. (n.d.). [Link]

  • Sciencemadness Discussion Board. (2010). 3,4-dihydroxy-5-methoxybenzaldehyde synthesis. [Link]

  • Bromination of vanillin. (2021, March 27). YouTube. [Link]

  • ResearchGate. (2020). Synthesis of 4-(5-Bromo-4-Hydroxyphenyl-3-Methoxy)-2-Butanone and the Activity Test as Fruit Flies Attractant. [Link]

  • Synthesis of 5-Bromovanillin From Vanillin and Bromine. (2022, August 25). YouTube. [Link]

  • One Pot Synthesis of Nitriles from Aldehydes and Hydroxylamine Hydrochloride Using Ferrous Sulphate in DMF Under Reflux. (n.d.). [Link]

  • Der Pharma Chemica. (n.d.). Mechanistic Investigations of Oxidation of Vanillin by N-Bromosuccinimide-A Kinetic Approach. [Link]

  • Making Bromovanillin: A Precursor To Substituted Benzaldehydes. (2023, August 27). YouTube. [Link]

  • Scirp.org. (2014). Aromatic Bromination in Concentrated Nitric Acid. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

For professionals in research and drug development, the synthesis and handling of novel compounds are routine. However, the lifecycle of a chemical does not end when an experiment is complete.

Author: BenchChem Technical Support Team. Date: January 2026

For professionals in research and drug development, the synthesis and handling of novel compounds are routine. However, the lifecycle of a chemical does not end when an experiment is complete. The proper management and disposal of chemical waste, such as 3-Bromo-4-hydroxy-5-methoxybenzonitrile, are paramount to ensuring a safe laboratory environment, maintaining regulatory compliance, and upholding environmental stewardship. This guide provides a comprehensive, step-by-step operational plan for its disposal, grounded in established safety protocols and regulatory frameworks.

Part 1: Hazard Identification and Risk Assessment

Before any disposal procedure can be initiated, a thorough understanding of the compound's intrinsic hazards is essential. This initial assessment dictates the necessary precautions, from personal protective equipment (PPE) to the final disposal pathway. 3-Bromo-4-hydroxy-5-methoxybenzonitrile is classified as a substance with a high degree of acute toxicity.[1][2] Its hazard profile is the primary driver for the stringent disposal protocols that follow. The causality is simple: failure to recognize the toxicity hazard can lead to accidental exposure, resulting in serious health consequences.

All handling and disposal operations must be conducted based on the assumption that the substance is hazardous, a core principle of laboratory safety.[3][4]

Table 1: Hazard Profile and Personal Protective Equipment (PPE) for 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Hazard Classification (GHS)Signal WordHazard StatementsRequired Personal Protective Equipment (PPE)
Acute Toxicity, Oral (Category 3) DangerH301: Toxic if swallowedEyes: Chemical safety goggles or face shield.
Acute Toxicity, Dermal (Category 3) DangerH311: Toxic in contact with skinHands: Chemical-resistant gloves (e.g., nitrile). Inspect before use and change frequently.
Acute Toxicity, Inhalation (Category 3) DangerH331: Toxic if inhaledSkin/Body: Laboratory coat. A chemical-resistant apron is recommended for larger quantities.
Skin Irritation (Category 2) WarningH315: Causes skin irritationRespiratory: Handle only in a certified chemical fume hood.[3][5]
Eye Irritation (Category 2A) WarningH319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System WarningH335: May cause respiratory irritation

Source: Synthesized from supplier Safety Data Sheets.[1][2]

Part 2: The Regulatory Framework: Compliance is Non-Negotiable

The disposal of hazardous chemicals in the United States is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6][7][8] This regulation establishes a "cradle-to-grave" system for tracking hazardous waste.[6] Concurrently, the Occupational Safety and Health Administration (OSHA) mandates a safe working environment for laboratory personnel through its "Occupational Exposure to Hazardous Chemicals in Laboratories" standard (29 CFR 1910.1450).[4][9][10]

A critical component of the OSHA standard is the requirement for a written Chemical Hygiene Plan (CHP) .[9][11] This plan must outline specific procedures for procurement, storage, handling, and disposal of all chemicals, including waste disposal procedures.[9] Your institution's CHP is the primary document you must follow, as it is tailored to your specific facilities and state-level regulations.

Under RCRA, laboratories are classified as waste generators. Your facility's generator status—Very Small Quantity Generator (VSQG), Small Quantity Generator (SQG), or Large Quantity Generator (LQG)—determines the specific regulations for on-site waste accumulation times and volumes.[12] Regardless of status, the fundamental principles of proper waste handling remain the same.

Part 3: Standard Operating Procedure (SOP) for Disposal

This protocol provides a direct, step-by-step methodology for the safe disposal of 3-Bromo-4-hydroxy-5-methoxybenzonitrile waste.

Step 1: Waste Segregation and Container Selection

The cardinal rule of chemical waste management is to never mix incompatible waste streams.[13][14] This is a critical safety measure to prevent violent chemical reactions.[13]

  • Designate a Specific Waste Stream: 3-Bromo-4-hydroxy-5-methoxybenzonitrile waste should be collected as a distinct hazardous waste stream. Do not mix it with other wastes like halogenated solvents, non-halogenated solvents, or aqueous waste unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

  • Select a Compatible Container:

    • Use a container that is chemically resistant to brominated organic compounds and nitriles. A high-density polyethylene (HDPE) or glass container is typically appropriate.[7] Avoid metal containers for any waste that could be acidic.[7]

    • The container must be in good condition, free of leaks or cracks, and have a secure, tight-fitting lid.[14][15]

    • Never use food-grade containers (e.g., beverage bottles, food jars) for hazardous waste.[13]

Step 2: Waste Accumulation in a Satellite Accumulation Area (SAA)

The SAA is the designated location within your laboratory where waste is initially collected.[12][13] This area must be at or near the point of generation and under the control of the laboratory personnel.[16]

  • Immediate Labeling: As soon as the first drop of waste is added, the container must be labeled. The EPA requires that each label clearly states the words "Hazardous Waste." [12]

  • Complete Chemical Identification: The label must include the full, unambiguous chemical name: "Waste 3-Bromo-4-hydroxy-5-methoxybenzonitrile." List all components and their approximate percentages, even if they are non-hazardous (e.g., "99% Acetonitrile, 1% 3-Bromo-4-hydroxy-5-methoxybenzonitrile").[13]

  • Hazard Indication: Clearly mark the primary hazards on the label (e.g., "Toxic," "Irritant").[12]

  • Keep Containers Closed: The waste container must remain closed at all times except when you are actively adding waste.[14][17] Leaving a funnel in the opening is a common but serious violation.

  • Use Secondary Containment: All liquid hazardous waste containers must be placed in a larger, chemically resistant tray or tub (secondary containment) to contain any potential leaks or spills.[17]

  • Do Not Overfill: Fill containers to no more than 90% capacity to allow for vapor expansion and prevent spills during transport.[7]

Step 3: Handling Spills and Contaminated Materials

Accidents happen, and a clear plan is essential.

  • Solid Waste: All materials contaminated with 3-Bromo-4-hydroxy-5-methoxybenzonitrile, including gloves, weighing papers, pipette tips, and spill cleanup absorbents, must be disposed of as hazardous solid waste.[18] Collect these items in a designated, labeled, and sealed container or a securely lined box.

  • Spill Cleanup:

    • For small spills of solid material, carefully sweep it up to avoid generating dust and place it into the designated hazardous waste container.[18][19]

    • For liquid spills, use an inert absorbent material like vermiculite or sand.[18] Once absorbed, scoop the material into the solid hazardous waste container.

    • Decontaminate the spill area. The cleaning materials and the first rinse of any contaminated glassware must also be collected as hazardous waste.[17]

    • Report all spills to your laboratory supervisor and EHS department as required by your institution's policy.

Step 4: Arranging for Final Disposal

Once a waste container is full, it must be removed from the SAA for disposal.

  • Date the Container: On the hazardous waste label, write the date the container becomes full. This is a regulatory requirement that tracks the accumulation timeline.[12] Full containers must be removed from the SAA within three days.[13]

  • Request Pickup: Contact your institution's EHS department to schedule a waste pickup. Do not move the waste to other laboratories or storage areas yourself.[12]

  • Professional Disposal: Your EHS department will work with a licensed hazardous waste broker for transport and final disposal, which typically involves high-temperature incineration at a permitted Treatment, Storage, and Disposal Facility (TSDF).[6][12] This ensures the complete destruction of the hazardous compound in an environmentally sound manner.

Part 4: Disposal Decision Workflow

The following diagram illustrates the logical flow for managing waste generated from 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

G Disposal Workflow for 3-Bromo-4-hydroxy-5-methoxybenzonitrile A Waste Generation (Solid or Liquid) B Is this a spill? A->B C Follow Spill Protocol: 1. Use PPE 2. Contain & Absorb 3. Collect as Waste 4. Decontaminate Area 5. Report to EHS B->C Yes D Routine Waste Collection B->D No F Add Waste to Container in Satellite Accumulation Area (SAA) C->F Spill waste collected E Select Compatible & Labeled Container D->E E->F G Keep Container Closed & in Secondary Containment F->G H Is container >90% full? G->H I Continue Collection H->I No J Seal Container, Mark 'Full Date' H->J Yes I->F K Contact EHS for Pickup (within 3 days) J->K L Transfer to Licensed Waste Disposal Vendor K->L

Caption: Disposal workflow for 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

References

  • OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. (n.d.). Occupational Safety and Health Administration.
  • 29 CFR 1910.1450 — OSHA Laboratory Standard. (n.d.). MasterControl.
  • Preventing Exposure to Hazardous Chemicals in Laboratories. (n.d.). Oregon Occupational Safety and Health.
  • OSHA Laboratory Standard Chemical Hygiene Plan (29 CFR 1910.1450). (n.d.). CloudSDS.
  • 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. (n.d.). Occupational Safety and Health Administration.
  • Laboratory Environmental Sample Disposal Information Document. (n.t.). U.S. Environmental Protection Agency.
  • Managing Hazardous Chemical Waste in the Lab. (n.d.). Lab Manager.
  • How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA.
  • Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University.
  • Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). U.S. Environmental Protection Agency.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile 52805-45-5. (n.d.). TCI Chemicals.
  • 3-BROMO-4-HYDROXY-5-METHOXYBENZONITRILE | 52805-45-5. (2025, July 14). ChemicalBook.
  • 3-Bromo-4-hydroxy-5-methoxybenzaldehyde(2973-76-4). (n.d.). ChemicalBook.
  • Essential Safety and Handling Guide for Brominated Organic Compounds. (2025). Benchchem.
  • 3-Bromo-4-ethoxy-5-methoxybenzonitrile. (n.d.). Sigma-Aldrich.
  • SAFETY DATA SHEET - 3-Bromo-4-methoxybenzonitrile. (2024, February 4). Fisher Scientific.
  • LCSS: BROMINE. (1995). National Academy of Sciences.
  • What is bromine and what are the safe disposal and recycling methods?. (2025, March 18). Ideal Response.
  • 3-Bromo-4-hydroxy-5-methoxybenzonitrile | CAS 52805-45-5. (n.d.). Santa Cruz Biotechnology.
  • 3-BROMO-4-HYDROXY-5-METHOXYBENZONITRILE - Safety Data Sheet. (2025, July 19). ChemicalBook.
  • Safety Data Sheet: Bromine. (n.d.). Carl ROTH.
  • Hazardous Waste. (n.d.). Maryland Department of the Environment.
  • Standard Operating Procedure: Bromine. (2013, March 13). Scribd.
  • Hazardous Waste Disposal Guide. (n.d.). Dartmouth Policy Portal.
  • Navigating the Disposal of 3-Hydroxy-4-methoxybenzonitrile: A Guide to Safe and Compliant Practices. (2025). Benchchem.
  • What Regulations Govern Hazardous Waste Management?. (2025, January 6). Chemistry For Everyone via YouTube.
  • Hazardous And Regulated Waste Procedures Manual. (n.d.). University of Maryland, College Park Department of Environmental Safety.
  • Hazardous Materials Disposal Guide. (2019, June 12). Nipissing University.
  • 3-Bromo-4-hydroxybenzonitrile. (n.d.). PubChem, National Center for Biotechnology Information.

Sources

Handling

A Comprehensive Guide to the Safe Handling and Disposal of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

For the diligent researcher, scientist, and drug development professional, the integrity of your work is intrinsically linked to the safety and precision of your laboratory practices. This guide provides an in-depth, pro...

Author: BenchChem Technical Support Team. Date: January 2026

For the diligent researcher, scientist, and drug development professional, the integrity of your work is intrinsically linked to the safety and precision of your laboratory practices. This guide provides an in-depth, procedural framework for the safe handling of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, a key intermediate in pharmaceutical and agricultural chemical synthesis.[1] Moving beyond a simple checklist, we will explore the rationale behind each safety measure, ensuring a deep, actionable understanding of the risks and the protocols designed to mitigate them.

Understanding the Hazard Profile

3-Bromo-4-hydroxy-5-methoxybenzonitrile and related benzonitrile compounds present a multi-faceted hazard profile that necessitates stringent safety protocols.[2][3] The primary risks associated with this compound are its acute toxicity if swallowed, inhaled, or in contact with skin, as well as its potential to cause serious skin and eye irritation.[2][3][4] The nitrile group (-CN) is a key feature to consider, as related compounds can release highly toxic hydrogen cyanide gas under certain conditions, such as in the presence of strong acids or during combustion.[5][6]

Hazard ClassificationGHS PictogramPrecautionary Statement
Acute Toxicity (Oral, Dermal, Inhalation) 💀Harmful if swallowed, in contact with skin, or if inhaled.[3][4]
Skin Irritation Causes skin irritation.[2][3]
Eye Irritation Causes serious eye irritation.[2]
Respiratory Irritation May cause respiratory irritation.[2]

This table summarizes the primary hazards associated with 3-Bromo-4-hydroxy-5-methoxybenzonitrile, providing a quick reference for laboratory personnel.

Operational Plan: From Receipt to Experiment

A meticulous approach to handling 3-Bromo-4-hydroxy-5-methoxybenzonitrile is paramount. The following workflow is designed to ensure safety at every stage of the experimental process.

cluster_prep Preparation Phase cluster_handling Handling Phase cluster_cleanup Post-Experiment Phase Review SDS Review SDS Don PPE Don PPE Review SDS->Don PPE Prepare Fume Hood Prepare Fume Hood Don PPE->Prepare Fume Hood Weighing Weighing Prepare Fume Hood->Weighing Solubilization Solubilization Weighing->Solubilization Reaction Setup Reaction Setup Solubilization->Reaction Setup Decontamination Decontamination Reaction Setup->Decontamination Waste Segregation Waste Segregation Decontamination->Waste Segregation Doff PPE Doff PPE Waste Segregation->Doff PPE

A step-by-step workflow for the safe handling of 3-Bromo-4-hydroxy-5-methoxybenzonitrile, from initial preparation to post-experiment cleanup.

Step-by-Step Handling Protocol

1. Engineering Controls: The First Line of Defense Your primary safeguard is to minimize exposure through engineering controls. Always handle 3-Bromo-4-hydroxy-5-methoxybenzonitrile in a well-ventilated area, preferably within a certified chemical fume hood.[7][8] This is critical to prevent the inhalation of any dust particles or vapors.[7] An eyewash station and emergency shower should be readily accessible in the immediate work area.[9][10]

2. Personal Protective Equipment (PPE): Your Essential Barrier The correct selection and use of PPE are non-negotiable.

  • Eye and Face Protection: Wear chemical safety goggles that conform to EN166 or equivalent standards.[11] For tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.[10][12]

  • Hand Protection: Chemically resistant gloves, such as nitrile rubber, are required.[11][12] Inspect gloves for any signs of degradation or perforation before each use. Contaminated gloves should be removed and disposed of as hazardous waste.

  • Skin and Body Protection: A laboratory coat is mandatory.[12] For larger quantities or when there is a significant risk of splashing, consider a chemical-resistant apron or coveralls.[12][13]

  • Respiratory Protection: If working outside of a fume hood or if dust generation is unavoidable, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is necessary.[2][7]

3. Weighing and Transfer To minimize the generation of airborne dust, weigh the solid compound carefully. If possible, use a balance with a draft shield. After weighing, decontaminate the spatula and any other equipment used with a suitable solvent.

4. Solubilization and Reaction When dissolving the compound, add the solvent slowly to avoid splashing. If the reaction is exothermic, ensure it is performed in a vessel that can be cooled and is adequately vented within the fume hood.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and informed response is crucial.

  • Skin Contact: Immediately remove all contaminated clothing.[11][14] Wash the affected skin area thoroughly with soap and plenty of water for at least 15 minutes.[2][8] Seek medical attention if irritation persists.[15]

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][8] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[8]

  • Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing.[2] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[8][14]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[14][15] Seek immediate medical attention.[15]

  • Spills: Evacuate non-essential personnel from the area.[9][15] Wearing appropriate PPE, absorb small spills with an inert material such as sand, earth, or vermiculite.[7][9] Collect the absorbed material and any contaminated soil into a sealed, labeled container for hazardous waste disposal.[9][14] Ventilate the area and wash the spill site after the material has been removed.[9] For large spills, contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan: Responsible Stewardship

The disposal of 3-Bromo-4-hydroxy-5-methoxybenzonitrile and its contaminated materials must be managed as hazardous waste.[9][12]

1. Waste Segregation All materials that have come into contact with the compound, including gloves, weighing paper, pipette tips, and contaminated absorbent materials, must be collected in a designated hazardous waste container.[12] Do not mix this waste with other waste streams unless explicitly permitted by your EHS department.[12]

2. Container Labeling The hazardous waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "3-Bromo-4-hydroxy-5-methoxybenzonitrile".[12] The label should also indicate the primary hazards (e.g., "Toxic," "Irritant").[12]

3. Storage Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be secure and away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[6][14]

4. Final Disposal Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed chemical waste disposal company. Never dispose of 3-Bromo-4-hydroxy-5-methoxybenzonitrile down the drain or in regular trash.[12]

By adhering to these detailed protocols, you not only ensure your personal safety and the safety of your colleagues but also uphold the principles of responsible scientific practice.

References

  • New Jersey Department of Health. (n.d.). Benzonitrile - Hazard Summary.
  • Heben Pesticide. (n.d.). SAFETY DATA SHEETS - Bromoxynil 97% TC.
  • Loba Chemie. (2016, April 29). BENZONITRILE FOR SYNTHESIS MSDS.
  • BROMOXYNIL-MCPA 225-225. (2021, September 15).
  • International Chemical Safety Cards. (n.d.). BENZONITRILE.
  • Genfarm. (n.d.). Genfarm Bromoxynil 200 Selective Herbicide... - SAFETY DATA SHEET.
  • ChemicalBook. (2025, July 19). 3-BROMO-4-HYDROXY-5-METHOXYBENZONITRILE - Safety Data Sheet.
  • TCI Chemicals. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile 52805-45-5.
  • Sigma-Aldrich. (n.d.). 3-Bromo-4-ethoxy-5-methoxybenzonitrile.
  • NOAA. (n.d.). Report | CAMEO Chemicals.
  • International Labour Organization & World Health Organization. (2021). ICSC 1103 - BENZONITRILE.
  • ChemicalBook. (2025, July 14). 3-BROMO-4-HYDROXY-5-METHOXYBENZONITRILE | 52805-45-5.
  • ChemicalBook. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzaldehyde(2973-76-4).
  • PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile | C8H6BrNO2 | CID 7021625.
  • Helena. (2019, October 18). Safety Data Sheet.
  • PubChem. (n.d.). 3-Bromo-4-hydroxybenzonitrile | C7H4BrNO | CID 75341.
  • FUJIFILM Wako. (2024, March 25). SAFETY DATA SHEET.
  • ECHEMI. (n.d.). 3-BROMO-5-METHOXY BENZONITRILE SDS, 867366-91-4 Safety Data Sheets.
  • Echemi. (n.d.). 3-BROMO-5-HYDROXY-4-METHOXYBENZALDEHYDE Safety Data Sheets.
  • Benchchem. (n.d.). Navigating the Disposal of 3-Hydroxy-4-methoxybenzonitrile: A Guide to Safe and Compliant Practices.
  • CymitQuimica. (n.d.). 3-Bromo-4-hydroxy-5-methoxy-benzonitrile.
  • Chem-Impex. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Bromo-4-hydroxy-5-methoxybenzonitrile
Reactant of Route 2
Reactant of Route 2
3-Bromo-4-hydroxy-5-methoxybenzonitrile
© Copyright 2026 BenchChem. All Rights Reserved.